An In-Depth Technical Guide to the Basic Properties of 2-Amino-3-hydroxypropanenitrile (Serine Nitrile) Abstract This technical guide provides a comprehensive examination of 2-Amino-3-hydroxypropanenitrile, a molecule of...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Basic Properties of 2-Amino-3-hydroxypropanenitrile (Serine Nitrile)
Abstract
This technical guide provides a comprehensive examination of 2-Amino-3-hydroxypropanenitrile, a molecule of significant interest due to its structural analogy to the proteinogenic amino acid serine and its role as a key intermediate in prebiotic chemistry. For researchers, synthetic chemists, and drug development professionals, this document details the compound's fundamental chemical and physical properties, plausible synthetic routes, and characteristic reactivity. Furthermore, it explores its potential applications in medicinal chemistry as a versatile synthon and a scaffold for enzyme inhibitors. Standardized workflows for analytical characterization and critical safety and handling protocols are also presented to provide a holistic resource for laboratory practice.
Introduction and Significance
2-Amino-3-hydroxypropanenitrile, also known as serine nitrile, is a bifunctional molecule featuring a primary amine, a hydroxyl group, and a nitrile on a three-carbon backbone. Its direct structural relationship to serine—differing only by the nitrile group in place of a carboxylic acid—makes it a compelling subject of study. This unique arrangement of functional groups imparts a versatile reactivity profile, positioning it as a valuable building block in organic synthesis.
The significance of this compound extends into two primary domains of modern science:
Prebiotic Chemistry: 2-Amino-3-hydroxypropanenitrile has been identified as a plausible precursor in the abiogenesis of essential biomolecules. Studies have suggested its involvement in the formation of simple sugars and the common origins of RNA and protein precursors, highlighting its potential role in the primordial chemical landscape that led to life.[1][2]
Medicinal Chemistry and Drug Development: The nitrile group is a well-established pharmacophore that can modulate a molecule's physicochemical properties, improve metabolic stability, and participate in critical binding interactions with protein targets.[3][4] The α-amino nitrile motif, in particular, is a key structural feature in a class of enzyme inhibitors, such as those targeting dipeptidyl peptidase-4 (DPP-4).[3] As a nitrile analog of serine, this compound serves as a valuable starting point for the design of novel serine protease inhibitors, peptidomimetics, and other biologically active agents.
This guide aims to consolidate the available data and provide expert-driven insights into the core properties and handling of 2-Amino-3-hydroxypropanenitrile, empowering researchers to harness its full potential.
Chemical and Physical Properties
The fundamental identity and computed physicochemical properties of 2-Amino-3-hydroxypropanenitrile are summarized below. It is important to note that many of these properties are derived from computational models due to a scarcity of extensive experimental data in the literature.
Table 1: Chemical Identifiers and Structural Information
The molecule is chiral, with the stereocenter at the C2 position. The information presented here pertains to the racemic mixture unless otherwise specified.
Synthesis and Reactivity
Synthetic Pathways: The Kiliani-Fischer Approach
A definitive, optimized synthesis for 2-Amino-3-hydroxypropanenitrile is not widely published. However, a logical and well-established route can be designed based on the Kiliani-Fischer synthesis , a classical method for elongating aldose chains.[5] This methodology involves the nucleophilic addition of cyanide to an aldehyde, forming a cyanohydrin. The most logical precursor for this synthesis is glyceraldehyde.
The process involves two key steps:
Cyanohydrin Formation: Reaction of glyceraldehyde with a cyanide source (e.g., HCN or NaCN) to form 2,3-dihydroxypropanenitrile.
Amination: Subsequent conversion of the C2 hydroxyl group to an amine. A more direct approach, analogous to the Strecker synthesis, would involve reacting glyceraldehyde with ammonia and a cyanide source.
An In-depth Technical Guide to 2-Amino-3-hydroxypropanenitrile (Isoserine Nitrile)
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical overview of 2-Amino-3-hydroxypropanenitrile, a molecule of significant interest in prebiotic chemistry and as...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive technical overview of 2-Amino-3-hydroxypropanenitrile, a molecule of significant interest in prebiotic chemistry and as a versatile synthetic intermediate. Also known as isoserine nitrile, this compound serves as a direct precursor to the non-proteinogenic amino acid isoserine and is implicated in the origins of life on Earth.
Chemical Identity and Nomenclature
2-Amino-3-hydroxypropanenitrile is a simple, yet functionally rich, organic molecule containing an amino group, a hydroxyl group, and a nitrile group. This trifunctional nature imparts a unique reactivity profile, making it a valuable building block in organic synthesis.
Chemical Structure:
Caption: Chemical structure of 2-Amino-3-hydroxypropanenitrile.
It is crucial to distinguish between the free base and its hydrochloride salt in experimental work, as their physical and chemical properties will differ.
Experimentally determined physicochemical data for 2-Amino-3-hydroxypropanenitrile is limited in the public domain. The following table summarizes key properties, primarily based on high-quality computational predictions from publicly available databases.
The primary and most direct route for the synthesis of 2-Amino-3-hydroxypropanenitrile is the Strecker synthesis . This classic reaction in organic chemistry provides a straightforward method for the preparation of α-amino acids and their nitrile precursors.[3][4]
The Strecker synthesis is a three-component reaction involving an aldehyde, ammonia, and a cyanide source.[5] In the case of 2-Amino-3-hydroxypropanenitrile, the starting aldehyde is glycolaldehyde.
Overall Reaction:
Caption: Strecker synthesis of 2-Amino-3-hydroxypropanenitrile.
Mechanistic Pathway
The reaction proceeds through two key stages:
Imine Formation: Glycolaldehyde reacts with ammonia to form an imine intermediate, with the elimination of a water molecule.[4][5]
Cyanide Addition: A cyanide ion, typically from a salt like potassium cyanide (KCN), acts as a nucleophile and attacks the electrophilic carbon of the imine, forming the stable α-aminonitrile product.[3][5]
Experimental Protocol: A Generalized Strecker Synthesis
The following is a generalized, representative protocol for the synthesis of an α-aminonitrile. This protocol should be adapted and optimized for the specific synthesis of 2-Amino-3-hydroxypropanenitrile and performed by qualified personnel in a well-ventilated fume hood with appropriate personal protective equipment, given the use of highly toxic cyanide.
Materials and Reagents:
Glycolaldehyde
Ammonium chloride (NH₄Cl)
Potassium cyanide (KCN)
Aqueous ammonia
Methanol or ethanol
Deionized water
Hydrochloric acid (for workup, if necessary)
Diatomaceous earth (for filtration, optional)
Procedure:
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve glycolaldehyde in a suitable solvent such as methanol or ethanol. Cool the flask in an ice bath.
Ammonia and Cyanide Solutions: In separate beakers, prepare an aqueous solution of ammonium chloride and aqueous ammonia. Also, prepare an aqueous solution of potassium cyanide. Caution: Handle cyanide with extreme care in a fume hood.
Imine Formation: Slowly add the ammonium chloride/ammonia solution to the cooled glycolaldehyde solution with continuous stirring.
Cyanide Addition: Subsequently, add the potassium cyanide solution dropwise via the dropping funnel while maintaining a low temperature (e.g., 0-10 °C).
Reaction Monitoring: Allow the reaction to stir at a low temperature for several hours, followed by stirring at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).
Workup and Isolation: Once the reaction is complete, the workup procedure may involve filtration to remove any inorganic salts. The product can then be extracted into an organic solvent. The organic layers are combined, dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and the solvent is removed under reduced pressure to yield the crude 2-Amino-3-hydroxypropanenitrile.
Purification: The crude product can be purified by techniques such as column chromatography or recrystallization.
Reactivity and Mechanistic Pathways
The reactivity of 2-Amino-3-hydroxypropanenitrile is dominated by the interplay of its three functional groups.
Hydrolysis of the Nitrile Group
The most significant reaction of 2-Amino-3-hydroxypropanenitrile is the hydrolysis of the nitrile group to a carboxylic acid, yielding isoserine (3-amino-2-hydroxypropanoic acid). This transformation can be achieved under either acidic or basic conditions.[3][6]
Acid-Catalyzed Hydrolysis Mechanism:
Caption: Generalized mechanism for the acid-catalyzed hydrolysis of a nitrile.
Reactions of the Amino and Hydroxyl Groups
The amino and hydroxyl groups can undergo typical reactions for these functionalities, such as acylation, alkylation, and protection/deprotection sequences, allowing for the use of 2-Amino-3-hydroxypropanenitrile as a versatile scaffold in the synthesis of more complex molecules.
Applications
The primary interest in 2-Amino-3-hydroxypropanenitrile stems from its role in prebiotic chemistry and its potential as a synthetic building block.
Prebiotic Chemistry and the Origin of Life
2-Amino-3-hydroxypropanenitrile is considered a key prebiotic precursor. Its formation from simple molecules believed to be present on early Earth (glycolaldehyde, ammonia, and cyanide) provides a plausible route to amino acids, which are the building blocks of proteins.[1] Research has shown that α-aminonitriles can be formed under simulated prebiotic conditions and can be readily hydrolyzed to amino acids.
Synthetic Intermediate
As a precursor to isoserine and other complex molecules, 2-Amino-3-hydroxypropanenitrile is a valuable intermediate in organic synthesis. The nitrile group can be transformed into various other functional groups, and the presence of the amino and hydroxyl groups allows for further derivatization.
Safety and Handling
Hazard Statements for 2-Amino-3-hydroxypropanenitrile hydrochloride: [2]
P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.
P302 + P352: IF ON SKIN: Wash with plenty of soap and water.
P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
General Handling Precautions for α-Aminonitriles: [7][8]
Handle only in a well-ventilated area, preferably in a chemical fume hood.
Avoid contact with skin, eyes, and clothing.
Wash thoroughly after handling.
Keep away from incompatible materials such as strong acids, strong bases, and oxidizing agents.
Store in a tightly closed container in a cool, dry place.
Due to the potential to release hydrogen cyanide, especially under acidic conditions, all work with 2-Amino-3-hydroxypropanenitrile should be conducted with extreme caution by trained personnel.
References
PubChem. (n.d.). 2-Amino-3-hydroxypropanenitrile. National Center for Biotechnology Information. Retrieved from [Link]
Ashenhurst, J. (2018, November 12). The Strecker Synthesis of Amino Acids. Master Organic Chemistry. Retrieved from [Link]
PubChem. (n.d.). 2-Amino-3-hydroxy-2-methylpropanenitrile. National Center for Biotechnology Information. Retrieved from [Link]
Clark, J. (n.d.). The Preparation of Nitriles. Chemguide. Retrieved from [Link]
Wikipedia. (n.d.). Strecker amino acid synthesis. Retrieved from [Link]
Doc Brown's Chemistry. (n.d.). Nucleophilic addition of hydrogen cyanide to aldehydes ketones hydrolysis of hydroxynitrile to carboxylic acid stereochemistry of nucleophilic addition. Retrieved from [Link]
Save My Exams. (2025, June 23). Nitriles & Hydroxynitriles (Cambridge (CIE) AS Chemistry): Revision Note. Retrieved from [Link]
Chemsrc. (2025, September 30). 2-amino-3-hydroxy-2-methylpropanenitrile | CAS#:122556-12-1. Retrieved from [Link]
NIST. (n.d.). Propanenitrile, 3-hydroxy-. NIST Chemistry WebBook. Retrieved from [Link]
Cheméo. (n.d.). Propanenitrile, 2-hydroxy-. Retrieved from [Link]
PubChem. (n.d.). 2-Amino-3-hydroxybutanenitrile. National Center for Biotechnology Information. Retrieved from [Link]
Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 3-Aminocrotononitrile, 96-99%(Titr.). Retrieved from [Link]
Chemistry LibreTexts. (2024, May 28). 19.6: Nucleophilic Addition of HCN: Cyanohydrin Formation. Retrieved from [Link]
ResearchGate. (n.d.). FT-IR spectra of 3-amino-1-propanol (a) and tert-butyl-N-(3-hydroxypropyl) carbamate (b). Retrieved from [Link]
MedSchoolCoach. (n.d.). Strecker Synthesis of Amino Acids – MCAT Biochemistry. Retrieved from [Link]
Wiley Online Library. (2024, December 12). Tandem mass spectrometry of homologous 3-hydroxyfurazan and nitrile amino acids. Retrieved from [Link]
Ashenhurst, J. (n.d.). Strecker Synthesis. Master Organic Chemistry. Retrieved from [Link]
2-Amino-3-hydroxypropanenitrile: Mechanistic Profiling, Prebiotic Significance, and Pharmaceutical Applications
Executive Summary 2-Amino-3-hydroxypropanenitrile, commonly referred to in literature as serine nitrile, is a highly reactive α -aminonitrile. As a direct precursor to the amino acid serine, it occupies a central node in...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
2-Amino-3-hydroxypropanenitrile, commonly referred to in literature as serine nitrile, is a highly reactive
α
-aminonitrile. As a direct precursor to the amino acid serine, it occupies a central node in both prebiotic chemistry and modern synthetic workflows. This technical guide provides an in-depth analysis of its physicochemical properties, its pivotal role in the chemical origins of life (specifically in the abiotic synthesis of cysteine and TNA nucleotides), and its utility as a building block in drug discovery and biocatalysis.
Physicochemical Profiling & Molecular Identity
Understanding the baseline properties of 2-amino-3-hydroxypropanenitrile is critical for handling, storage, and experimental design. The molecule features a primary amine, a primary hydroxyl group, and a cyano group, making it a versatile trifunctional scaffold.
Table 1: Physicochemical and Structural Properties
Property
Value
IUPAC Name
2-amino-3-hydroxypropanenitrile
Synonyms
Serine nitrile;
β
-hydroxy-
α
-aminopropionitrile
Molecular Formula
C3H6N2O
Molecular Weight
86.09 g/mol
SMILES
C(C(C#N)N)O
InChIKey
BOYRGCUYTXBPQH-UHFFFAOYSA-N
XlogP (Predicted)
-1.6
Topological Polar Surface Area
72.1 Ų
(Data sourced from PubChem CID 14656672) [1]
Mechanistic Role in Prebiotic Chemistry
For decades, the prebiotic origin of cysteine remained an unsolved problem because standard Strecker synthesis of
β
-aminothiols yields inherently unstable products. However, recent breakthroughs have identified serine nitrile as the missing link.
The Cysteine Synthesis Pathway
Research demonstrated that serine nitrile, formed via the Strecker reaction of glycolaldehyde, undergoes N,O-diacetylation in the presence of thioacetic acid [2]. This diacetylation is a biomimetic strategy: the electron-withdrawing
α
-nitrile and the N,O-diacetylation enhance the acidity of the
α
-proton and convert the hydroxyl into a viable leaving group. This facilitates a
β
-elimination to form acetylated dehydroalanine nitrile, which subsequently reacts with hydrogen sulfide to yield acetylcysteine-containing peptides[3].
Intersection with Nucleotide Synthesis
Beyond amino acids, serine nitrile intersects with the synthesis of threose nucleic acid (TNA) precursors. Through a three-component Mannich-type coupling involving glycolaldehyde, 2-aminooxazole, and serine nitrile, researchers have mapped a high-yielding pathway to 3'-amino-TNA nucleosides [4].
Prebiotic divergent synthesis pathways originating from 2-amino-3-hydroxypropanenitrile.
Protocol 1: Biomimetic Synthesis of Acetylcysteine Precursors
Objective: To synthesize cysteine derivatives from serine nitrile under prebiotically plausible neutral conditions.
Causality & Design: Direct sulfur addition to free serine nitrile fails due to rapid degradation. N,O-diacetylation protects the highly reactive amine and activates the hydroxyl group, forcing the molecule through a stable dehydroalanine intermediate [3].
Step-by-Step Methodology:
Initiation: Dissolve 2-amino-3-hydroxypropanenitrile (100 mM) in degassed, neutral water (pH 7.0).
Diacetylation: Introduce thioacetic acid (AcSH, 300 mM) and a mild oxidant (e.g., ferricyanide) to the solution. Stir at room temperature for 1 hour to yield N,O-diacetyl-serine nitrile.
β
-Elimination: Incubate the mixture at 60 °C for 4 days. The enhanced acidity of the
α
-proton drives the elimination of the acetate group, forming N-acetyl-dehydroalanine nitrile.
Sulfhydryl Addition: Introduce hydrogen sulfide (H2S, 200 mM) to the aqueous system. The nucleophilic attack of the thiol on the Michael acceptor yields N-acetylcysteine nitrile.
Validation: Monitor the reaction via 1H and 13C NMR. The disappearance of the
α
-proton multiplet of serine nitrile and the emergence of the characteristic methylene signals of cysteine confirm successful conversion.
Protocol 2: Biocatalytic Resolution to L-Serine
Objective: Enantioselective production of L-serine from racemic 2-amino-3-hydroxypropanenitrile for pharmaceutical applications.
Causality & Design: Chemical hydrolysis of
α
-aminonitriles requires harsh acidic/basic conditions that destroy stereocenters. Utilizing microbial nitrilases/amidases allows for mild, stereoselective conversion, preserving the chiral integrity of the final amino acid [5].
Step-by-Step Methodology:
Biocatalyst Preparation: Culture Nocardia sp. (or an equivalent nitrilase-producing strain) in a nutrient broth at 30°C for 48 hours.
Cell Harvesting: Centrifuge the culture and resuspend the cell mass in a 0.1 M NH4Cl-NH3 buffer (pH 10.0) to an optical density (OD) of 40.
Substrate Addition: Add racemic 2-amino-3-hydroxypropanenitrile (50 mM) to the cell suspension.
Bioconversion: Incubate the mixture in a fermenter at 30°C, stirring at 700 rpm with 0.2 vvm aeration for 48 hours. Maintain pH at 10.0 using 4N aqueous ammonia.
Validation: Analyze the supernatant using chiral HPLC. The presence of L-serine with >95% enantiomeric excess (e.e.) validates the stereoselective hydrolysis.
Biocatalytic workflow for the enantioselective production of L-Serine.
Applications in Drug Discovery & Pharmaceutical Development
In modern drug discovery, 2-amino-3-hydroxypropanenitrile serves as a critical intermediate for synthesizing unnatural amino acids and peptidomimetics.
Tetrazole Analogues: The nitrile group can be subjected to a [3+2] cycloaddition with sodium azide to form 5-substituted 1H-tetrazoles. These tetrazoles are bioisosteres of carboxylic acids, offering improved metabolic stability and membrane permeability. N-Boc-protected 2-amino-3-hydroxypropanenitrile is frequently utilized in the strategic integration of tetrazole analogues of serine into chemical libraries for hit-to-lead optimization[6].
Building Blocks for Active Pharmaceutical Ingredients (APIs): The trifunctional nature of the molecule allows orthogonal protection strategies, enabling its use in solid-phase peptide synthesis (SPPS) for developing novel antimicrobial and antiviral peptide therapeutics.
References
National Center for Biotechnology Information. "2-Amino-3-hydroxypropanenitrile | C3H6N2O | CID 14656672" PubChem. Available at:[Link]
C&EN Global Enterprise. "Prebiotic synthesis for cysteine-containing compounds." Available at:[Link]
Foden, C. S., et al. "Prebiotic synthesis of cysteine peptides that catalyze peptide ligation in neutral water." Science (2020). Available at:[Link]
ChemRxiv. "Prebiotic synthesis of 3′-amino-TNA nucleotide triphosphates." Available at:[Link]
Google Patents. "EP0332379A2 - Production process of L-alpha-amino acids.
Exploratory
2-Amino-3-hydroxypropanenitrile: Molecular Weight Profiling, Prebiotic Mechanistic Pathways, and Analytical Protocols
Executive Summary 2-Amino-3-hydroxypropanenitrile (frequently referred to as serine nitrile) is a highly polar, low-molecular-weight intermediate of profound importance in both prebiotic chemistry and modern synthetic dr...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
2-Amino-3-hydroxypropanenitrile (frequently referred to as serine nitrile) is a highly polar, low-molecular-weight intermediate of profound importance in both prebiotic chemistry and modern synthetic drug development. With a base chemical formula of
C3H6N2O
, understanding its exact molecular weight, structural stability, and ionization behavior is critical for accurate mass spectrometry (MS) identification and downstream synthetic applications. This technical guide provides an authoritative analysis of its physicochemical properties, its mechanistic role in the origins of life, and the rigorous analytical protocols required for its laboratory validation.
The precise molecular weight of 2-Amino-3-hydroxypropanenitrile dictates the parameters for its chromatographic separation and mass spectrometric detection. Because the free alpha-aminonitrile is prone to spontaneous degradation or polymerization, it is almost exclusively handled and commercialized as a hydrochloride salt.
Free Base : The molecular formula
C3H6N2O
yields a standard molar mass of 86.09 g/mol and a monoisotopic mass of 86.04801 Da[1].
Hydrochloride Salt : The addition of
HCl
stabilizes the amine, shifting the molecular formula to
C3H7ClN2O
and the molecular weight to 122.55 g/mol .
Table 1: Quantitative Physicochemical Data Comparison
(Causality Note: The conversion to the hydrochloride salt is experimentally favored to protonate the amine group, thereby preventing nucleophilic attack on the adjacent nitrile group and ensuring long-term shelf stability).
Mechanistic Role in Prebiotic Synthesis (Strecker Pathway)
Beyond industrial synthesis, 2-amino-3-hydroxypropanenitrile is famously recognized as the direct precursor to the amino acid serine in prebiotic Strecker synthesis. According to recent predictive machine learning frameworks (such as DeepMech) and prebiotic chemical studies, the abiotic synthesis of serine relies heavily on this specific intermediate[3].
The mechanism proceeds via the following logical sequence:
Imine Formation : Ammonia (
NH3
) reacts with glycolaldehyde, releasing water to form an imine intermediate.
Nitrile Addition : Hydrogen cyanide (
HCN
) undergoes nucleophilic addition to the imine, forming 2-amino-3-hydroxypropanenitrile[3].
Hydrolysis : A sequence of nine elementary steps hydrolyzes the nitrile group (
−CN
) into a carboxylic acid (
−COOH
), culminating in the formation of serine[3].
Prebiotic Strecker synthesis pathway of Serine via 2-Amino-3-hydroxypropanenitrile.
Analytical Workflows: LC-MS/MS Protocol
To experimentally validate the exact molecular weight (86.09 g/mol )[1] and purity of synthesized 2-amino-3-hydroxypropanenitrile, Hydrophilic Interaction Liquid Chromatography coupled with Tandem Mass Spectrometry (HILIC-MS/MS) is the gold standard.
Expertise Insight : Reversed-phase chromatography (e.g., C18 columns) is inadequate here. The molecule's high topological polar surface area (70 Ų)[1] results in a lack of retention on hydrophobic stationary phases, causing the analyte to elute in the void volume. HILIC provides the necessary orthogonal retention mechanism.
Step-by-Step Protocol: HILIC-MS/MS Validation
This protocol is designed as a self-validating system : the primary MS scan confirms the intact mass, while the MS/MS fragmentation pattern confirms the structural identity, ruling out isobaric interferences.
Sample Preparation : Dissolve the 2-amino-3-hydroxypropanenitrile hydrochloride standard in a 90:10 Acetonitrile:Water mixture containing 10 mM ammonium formate.
Causality: High organic content is required to ensure partitioning into the water-enriched layer on the HILIC stationary phase. Ammonium formate provides the ionic strength needed to prevent secondary interactions and peak tailing.
Chromatographic Separation : Inject 2 µL onto an amide-functionalized HILIC column (e.g., 2.1 x 100 mm, 1.7 µm). Run a gradient from 95% to 50% Acetonitrile over 10 minutes.
Causality: The highly polar hydroxyl and amine groups interact strongly with the amide phase via hydrogen bonding; gradually increasing the aqueous mobile phase successfully elutes the analyte.
Ionization (ESI+) : Operate the Electrospray Ionization source in positive mode. The target precursor ion is the protonated free base
[M+H]+
.
Self-Validation Calculation: Exact monoisotopic mass (86.0480 Da)[1] + Proton mass (1.0073 Da) = Expected
m/z87.0553 .
Tandem Mass Spectrometry (MS/MS) : Apply a collision energy of 15-20 eV.
Causality: Monitor for the neutral loss of the hydroxyl group as water (
−H2O
,
Δm/z
18) resulting in a fragment at
m/z
69.04, which confirms the structural integrity of the 86 Da backbone.
HILIC-MS/MS analytical workflow for molecular weight validation.
Safety and Handling Protocols
When utilizing 2-amino-3-hydroxypropanenitrile hydrochloride in the laboratory, strict adherence to safety protocols is mandatory. As a nitrile-containing compound, it poses significant health hazards. Under the Globally Harmonized System (GHS), it is classified as harmful if swallowed (H302), harmful in contact with skin (H312), and harmful if inhaled (H332)[4]. Furthermore, it causes severe skin and serious eye irritation (H315, H319)[4]. All handling must occur within a certified fume hood using appropriate personal protective equipment (nitrile gloves, safety goggles, and lab coats).
Conclusion
The molecular weight of 2-Amino-3-hydroxypropanenitrile (86.09 g/mol as a free base, 122.55 g/mol as an HCl salt) is a fundamental parameter that informs its analytical tracking and synthetic utility. Whether mapping the prebiotic origins of life via Strecker synthesis or validating intermediates in pharmaceutical pipelines, understanding the physicochemical and mechanistic profile of this alpha-aminonitrile ensures robust, reproducible, and safe experimental outcomes.
Technical Whitepaper: Synthesis Pathways and Mechanistic Dynamics of 2-Amino-3-hydroxypropanenitrile
Executive Summary In the landscape of synthetic organic chemistry and prebiotic systems, 2-amino-3-hydroxypropanenitrile (commonly known as serinenitrile) occupies a pivotal node. As the α -aminonitrile precursor to the...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the landscape of synthetic organic chemistry and prebiotic systems, 2-amino-3-hydroxypropanenitrile (commonly known as serinenitrile) occupies a pivotal node. As the
α
-aminonitrile precursor to the amino acid serine, its synthesis requires precise control over competing thermodynamic equilibria. This whitepaper provides an in-depth mechanistic analysis of its synthesis—primarily via the Strecker reaction—detailing the causality behind reagent selection, thermodynamic control, and experimental protocols required for high-yield isolation in both laboratory and simulated prebiotic environments.
Chemical Identity & Structural Significance
2-Amino-3-hydroxypropanenitrile is a bifunctional aliphatic molecule featuring a hydroxyl group, a primary amine, and a nitrile group[1].
IUPAC Name: 2-amino-3-hydroxypropanenitrile
Molecular Formula: C3H6N2O
Molecular Weight: 86.09 g/mol
CAS Number: 125310-61-4
The molecule's reactivity is defined by its highly electrophilic nitrile carbon and nucleophilic amino and hydroxyl groups, making it a highly versatile intermediate for downstream hydrolysis into racemic serine[1].
Mechanistic Causality: The Strecker Pathway
The primary synthetic route to 2-amino-3-hydroxypropanenitrile is the Strecker amino acid synthesis, utilizing glycolaldehyde, ammonia, and hydrogen cyanide (or alkali cyanides)[2]. As an application scientist, it is critical to understand that this is not a single concerted reaction, but a cascade of equilibria driven by pH and Le Chatelier’s principle.
Phase 1: Iminium Ion Formation
The reaction relies on ammonium chloride (NH₄Cl) rather than pure ammonia. NH₄Cl acts as a dual-purpose reagent: it provides an in situ source of nucleophilic NH₃ while simultaneously acting as a mild acid (pKa ~9.2)[3]. The mildly acidic ammonium ion protonates the carbonyl oxygen of glycolaldehyde, lowering the LUMO energy and activating it toward nucleophilic attack by liberated NH₃[4]. Following proton transfer, the elimination of water yields a highly reactive glycolaldehyde iminium intermediate[3].
Phase 2: Nucleophilic Cyanide Addition
Once the iminium ion is formed, the cyanide ion (CN⁻) acts as a strong nucleophile, attacking the iminium carbon to form the new C–C bond, yielding the
α
-aminonitrile[3].
Fig 1: Stepwise Strecker synthesis of serinenitrile and subsequent hydrolysis to serine.
Thermodynamic Equilibria & Competing Pathways
A major challenge in synthesizing 2-amino-3-hydroxypropanenitrile is the competing formation of glyceronitrile (the cyanohydrin of glycolaldehyde). The system exists in a delicate equilibrium[5].
If the concentration of ammonia is too low, or if the pH drops significantly, the direct nucleophilic attack of cyanide on the unprotonated glycolaldehyde outpaces imine formation, trapping the system in a glyceronitrile dead-end[5]. Maintaining a slightly alkaline pH (~8.0–9.0) ensures a sufficient pool of free NH₃ to drive the equilibrium toward the imine, and subsequently, the aminonitrile[5].
Fig 2: Competing thermodynamic equilibria between cyanohydrin and aminonitrile formation.
Experimental Methodologies
Protocol A: Standard Laboratory Strecker Synthesis
This self-validating protocol utilizes Le Chatelier's principle to maximize yield by continuously removing the aqueous byproduct.
Reagent Preparation: In a round-bottom flask, dissolve 1.1 equivalents of ammonium chloride (NH₄Cl) and 1.1 equivalents of potassium cyanide (KCN) in a minimal volume of distilled water. Caution: KCN is highly toxic; perform strictly under a fume hood.
Aldehyde Addition: Cool the mixture to 0°C. Slowly add 1.0 equivalent of glycolaldehyde dropwise under continuous stirring.
Equilibrium Shifting (Causality): Add anhydrous magnesium sulfate (MgSO₄) to the reaction mixture. Because the formation of the imine releases water, the desiccant absorbs this water, driving the equilibrium heavily toward the iminium intermediate and preventing reversion to the aldehyde[4].
Cyanide Addition: Allow the mixture to warm to room temperature over 4 hours. The in situ generated iminium ion is rapidly attacked by the cyanide nucleophile[3].
Isolation: Extract the resulting 2-amino-3-hydroxypropanenitrile using an organic solvent (e.g., ethyl acetate), dry over MgSO₄, and concentrate under reduced pressure.
In origins-of-life research, serinenitrile is synthesized via continuous reaction networks without purified reagents[6].
System Setup: Prepare an aqueous solution containing hydrogen cyanide (HCN) and sodium sulfite (Na₂SO₃) at pH 7.0[7].
Irradiation: Expose the mixture to UV irradiation (254 nm).
Mechanistic Causality: The UV irradiation of sulfite generates hydrated electrons that reduce the nitrile groups. Glycolonitrile (formed from formaldehyde and HCN) is reduced to glycolaldehyde imine[5].
Equilibration: In the presence of ambient ammonia, the imine rapidly equilibrates with serinenitrile, serving as a direct precursor to prebiotic serine[5],[6].
Quantitative Reaction Parameters
The following table summarizes the critical parameters required to optimize the synthesis of 2-amino-3-hydroxypropanenitrile across different methodologies.
Parameter
Standard Strecker Synthesis
Photochemical Prebiotic Network
Carbon Source
Purified Glycolaldehyde
Hydrogen Cyanide (HCN) / Formaldehyde
Nitrogen Source
NH₄Cl / NH₃
NH₃ / HCN
Catalyst/Activator
Mild Acid (NH₄⁺, pKa ~9.2)
UV Irradiation (254 nm), Sulfite
Primary Intermediate
Glycolaldehyde Iminium Ion
Glycolonitrile / Imine
Optimal pH Range
8.0 – 9.0
~7.0
Competing Byproduct
Glyceronitrile
Glyceronitrile, Iminodiacetonitrile
Downstream Applications in Drug Development
For drug development professionals, 2-amino-3-hydroxypropanenitrile is rarely the final active pharmaceutical ingredient (API). Instead, it is subjected to acidic hydrolysis (e.g., refluxing with strong aqueous HCl) to convert the
α
-aminonitrile into an
α
-amino acid, yielding racemic serine[2],[4]. This pathway is highly scalable and forms the backbone of commercial unnatural amino acid synthesis, allowing researchers to substitute the starting aldehyde to generate diverse, sterically hindered, or isotopically labeled amino acid derivatives for peptide drug discovery.
The Comprehensive Guide to 2-Amino-3-hydroxypropanenitrile: Synonyms, Synthesis, and Applications
Executive Summary In the fields of systems chemistry and pharmaceutical drug development, 2-amino-3-hydroxypropanenitrile occupies a critical intersection between prebiotic origins and modern synthetic utility. As an α-a...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the fields of systems chemistry and pharmaceutical drug development, 2-amino-3-hydroxypropanenitrile occupies a critical intersection between prebiotic origins and modern synthetic utility. As an α-aminonitrile, it serves as the direct biochemical and synthetic precursor to the amino acid serine. This whitepaper provides an in-depth technical analysis of 2-amino-3-hydroxypropanenitrile, detailing its complex nomenclature (synonyms), its foundational role in cyanosulfidic protometabolism, and its modern applications as a versatile scaffold in the synthesis of active pharmaceutical ingredients (APIs).
By examining both the computational reaction mechanisms and self-validating experimental protocols, this guide serves as an authoritative resource for researchers and drug development professionals seeking to leverage this compound in advanced synthetic workflows.
Chemical Nomenclature, Synonyms, and Identifiers
The literature surrounding 2-amino-3-hydroxypropanenitrile can be fragmented due to the variety of synonyms used across different chemical disciplines. In origin-of-life studies, it is frequently referred to by its biochemical destiny ("Serinenitrile"), whereas pharmaceutical patents often utilize its rigorous IUPAC nomenclature or refer to its stabilized hydrochloride salt.
Understanding these synonyms is critical for comprehensive literature reviews and regulatory filings. The free base is highly reactive and prone to spontaneous polymerization; therefore, it is most commonly isolated, stored, and sold commercially as a hydrochloride salt to protonate the amine and stabilize the molecule.
Table 1: Comprehensive Chemical Identifiers and Synonyms
Mechanistic Origins: Prebiotic Chemistry and the Strecker Pathway
Long before its use in modern laboratories, 2-amino-3-hydroxypropanenitrile played a foundational role in the chemical origins of life. It is a central intermediate in cyanosulfidic prebiotic synthesis , a systems chemistry approach demonstrating how the building blocks of life (amino acids, ribonucleotides, and lipids) could emerge from early Earth conditions[2].
The Cyanosulfidic Pathway
The synthesis of 2-amino-3-hydroxypropanenitrile proceeds via a modified Strecker reaction. The starting materials—hydrogen cyanide (HCN), ammonia (NH₃), and glycolaldehyde—react under oxygen-free conditions, driven by ultraviolet radiation and Cu(I)-Cu(II) photoredox cycling[2].
Imine Formation: Glycolaldehyde reacts with ammonia. The pH of the environment (buffered by prebiotic phosphates) dictates the equilibrium between the unreactive ammonium ion (NH₄⁺) and the nucleophilic ammonia (NH₃), allowing the formation of an imine intermediate.
Nucleophilic Attack: A second equivalent of hydrogen cyanide attacks the imine carbon, yielding 2-amino-3-hydroxypropanenitrile.
Hydrolysis: The nitrile group undergoes a sequence of hydrolysis steps, ultimately yielding the amino acid serine.
Recent advancements in machine learning, specifically the DeepMech framework, have computationally validated this pathway. DeepMech accurately reconstructed the entire reaction mechanism, predicting all 29 elementary steps required to transition from primordial substrates, through the 2-amino-3-hydroxypropanenitrile intermediate, and culminating in serine[3].
Reaction pathway from glycolaldehyde to serine via the 2-amino-3-hydroxypropanenitrile intermediate.
Pharmaceutical Applications and Drug Development
In contemporary drug development, 2-amino-3-hydroxypropanenitrile is highly valued as a dense, multifunctional chiral scaffold. Because it contains three distinct reactive handles—a hydroxyl group, a primary amine, and a nitrile—it allows for orthogonal functionalization in the synthesis of complex APIs.
To prevent unwanted side reactions (such as nucleophilic attack by the free amine on the nitrile of an adjacent molecule), the compound is typically protected early in the synthetic workflow, yielding intermediates like N-Boc-2-amino-3-hydroxypropanenitrile .
Strategic Functionalization Routes:
Nitrile Hydrolysis: Controlled hydrolysis converts the nitrile into a carboxylic acid, providing access to synthetic, unnatural derivatives of L- and D-serine used in peptide-based therapeutics.
Tetrazole Synthesis: The nitrile can be reacted with sodium azide to form a 1H-tetrazole ring. Tetrazoles are critical bioisosteres for carboxylic acids in drug design, offering improved metabolic stability and membrane permeability.
Reduction: Reduction of the nitrile yields 1,2-diamine derivatives, which serve as potent ligands in organometallic catalysis or as rigid scaffolds in small-molecule drug discovery.
Pharmaceutical functionalization routes for 2-amino-3-hydroxypropanenitrile in drug development.
To ensure high scientific integrity and reproducibility, the following protocol details the synthesis of ¹³C-labeled 2-amino-3-hydroxypropanenitrile. This methodology incorporates built-in causality and self-validation through in-process NMR controls, ensuring the researcher can verify success without relying on external assays[4].
Substrate Dissolution: Dissolve 12.0 mg of glycolaldehyde dimer in 0.5 mL of degassed D₂O/H₂O.
Causality: Degassing the solvent prevents the oxidative degradation of the aldehyde. D₂O is included to provide a stable deuterium lock signal for downstream in situ NMR validation.
Cyanide Addition: Add 13.2 mg of K¹³CN to the solution. Adjust the pH to 7.0 using 1M HCl.
Causality: Maintaining a neutral pH initially stabilizes the cyanohydrin equilibrium and prevents the rapid, uncontrolled polymerization of cyanide species.
Amine Introduction & Imine Trapping: Add 100 μL of the 2 M NH₄Cl/NH₃ buffer to shift the solution to pH 9.
Causality: Shifting to pH 9 deprotonates the ammonium ions into nucleophilic ammonia, triggering rapid imine formation. The imine is subsequently attacked by the ¹³C-cyanide to form the aminonitrile[4].
Incubation: Stir the mixture gently and allow it to incubate overnight at room temperature.
Self-Validation (In-Process Control): Transfer the crude mixture directly to an NMR tube. The system is self-validating based on specific ¹³C NMR shifts.
Validation Criteria: The reaction is deemed successful upon the disappearance of the aldehyde carbonyl resonance (~200 ppm) and the emergence of the distinct ¹³C-enriched nitrile carbon at δ 121.3 ppm . Additional aliphatic signals confirming the structure will appear at δ 62.9 ppm (hydroxyl-adjacent carbon) and δ 44.9 ppm (amine-adjacent carbon)[4].
Quantitative Physicochemical Data
For formulation scientists and computational chemists, the physicochemical parameters of 2-amino-3-hydroxypropanenitrile dictate its solubility, reactivity, and behavior in biological systems.
Critical for high-resolution mass spectrometry (HRMS) tracking.
Topological Polar Surface Area (TPSA)
70.0 Ų
Indicates good theoretical membrane permeability, though the free amine limits passive diffusion.
Complexity Score
72.1
Low complexity; easily synthesized via Strecker pathways.
Hydrogen Bond Donors
2
High potential for intermolecular hydrogen bonding (amine and hydroxyl).
Hydrogen Bond Acceptors
3
Capable of interacting strongly with aqueous solvent systems.
Conclusion
2-Amino-3-hydroxypropanenitrile (Serinenitrile) is a molecule of profound significance, bridging the gap between the abiotic origins of life and the highly controlled environments of modern pharmaceutical synthesis. By understanding its various synonyms, its mechanistic formation via cyanosulfidic pathways, and its versatile reactivity profile, researchers can effectively harness this aminonitrile to synthesize complex, unnatural amino acids and novel therapeutic scaffolds.
References
2-Amino-3-hydroxypropanenitrile | CID 14656672. PubChem, National Institutes of Health (NIH). Verified URL: [Link]
Cyanosulfidic prebiotic synthesis. Wikipedia, The Free Encyclopedia. Verified URL: [Link]
DeepMech: A Machine Learning Framework for Chemical Reaction Mechanism Prediction. arXiv. Verified URL: [Link]
Photochemical reductive homologation of hydrogen cyanide using sulfite and ferrocyanide. Royal Society of Chemistry (RSC). Verified URL: [Link]
A Technical Guide to the Prebiotic Formation of 2-Amino-3-hydroxypropanenitrile (Serinenitrile)
Abstract The emergence of proteinogenic amino acids from simple chemical precursors is a cornerstone of origin-of-life research. Serine, a polar amino acid with a critical role in the catalytic function of many enzymes,...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The emergence of proteinogenic amino acids from simple chemical precursors is a cornerstone of origin-of-life research. Serine, a polar amino acid with a critical role in the catalytic function of many enzymes, is of particular interest.[1] This technical guide provides an in-depth exploration of the plausible prebiotic formation of its direct nitrile precursor, 2-amino-3-hydroxypropanenitrile, also known as serinenitrile.[2] We move beyond a simple recitation of facts to dissect the causal chemical logic behind the most promising synthetic routes, including the classic Strecker synthesis and more recent, robust pathways within formamide-based systems and the context of cyanosulfidic protometabolism.[3][4][5] This document is intended for researchers in prebiotic chemistry, chemical biology, and drug development, offering a synthesis of current knowledge, detailed experimental methodologies, and a forward look at the challenges that remain in understanding the abiotic origins of this key biological building block.
Introduction: The Significance of Serinenitrile in Chemical Evolution
The transition from a geochemically simple planet to one harboring life required the formation and selection of molecules with biological potential. Among these, the α-aminonitriles are of paramount importance as they represent the immediate precursors to α-amino acids.[5][6] Serinenitrile (2-amino-3-hydroxypropanenitrile) holds a privileged position in this narrative as the direct antecedent to serine. The formation of serinenitrile from simple, prebiotically abundant feedstocks such as glycolaldehyde, formaldehyde, hydrogen cyanide (HCN), and ammonia is a critical validation point for any comprehensive theory on the origin of life.[3][7] Its subsequent hydrolysis to serine provides a direct link between the chemistry of the early Earth and the assembly of the first functional polypeptides. This guide will examine the chemical feasibility of its formation under various simulated prebiotic scenarios.
Geochemical Context: Plausible Feedstocks and Environments
The synthesis of serinenitrile did not occur in a vacuum. It was contingent on a specific set of starting materials and environmental conditions plausible for the Hadean Earth.
Key Precursors: The primary building blocks are small, high-energy molecules believed to be present on the early Earth.
C1 Feedstocks: Hydrogen cyanide (HCN) and formaldehyde (HCHO) are central to most prebiotic models. HCN is a product of atmospheric chemistry driven by UV light or electrical discharges, while HCHO can be formed from the photo-oxidation of methane.[7][8]
C2 Feedstocks: Glycolaldehyde (HOCH₂CHO), the simplest sugar, is a critical starting material. It can be formed from the dimerization of formaldehyde and is a key intermediate in the cyanosulfidic pathway that unifies the origin of nucleotides, amino acids, and lipids.[9][10]
Nitrogen Source: Ammonia (NH₃) is the traditional nitrogen source for the Strecker synthesis.[6][11] However, its sustained high concentration in aqueous environments is debated due to its volatility and photochemical instability, leading to the exploration of alternative solvents and nitrogen sources like formamide (HCONH₂).[12]
Reaction Environments: The physical setting dictates the favorability of specific reaction pathways.
Aqueous Systems: Evaporating pools, lagoons, or hydrothermal vent outflows provide a medium for concentrating reactants.
UV Irradiation: The lack of a substantial ozone layer meant the early Earth's surface was subjected to high levels of UV radiation, a key energy source for driving chemical reactions in pathways like the cyanosulfidic protometabolism.[4]
Mineral Surfaces: Silicate and titanium dioxide surfaces may have served as catalysts, concentrating reactants and facilitating condensation reactions.[13]
Core Synthetic Pathways to Serinenitrile
Several distinct, yet potentially interconnected, pathways have been proposed for the abiotic synthesis of serinenitrile and its derivatives. Understanding the causality behind each provides a robust framework for experimental design.
Pathway A: The Aqueous Strecker Synthesis
The Strecker synthesis is the archetypal method for producing α-aminonitriles.[5][6] In this model, the formation of serinenitrile proceeds via the reaction of glycolaldehyde with ammonia and hydrogen cyanide.
Causality & Mechanism: The reaction is a one-pot, three-component condensation.
Imine Formation: Glycolaldehyde reacts with ammonia to form a hemiaminal, which then dehydrates to form an imine.
Cyanide Attack: A cyanide ion (from HCN) performs a nucleophilic attack on the imine carbon.
Product Formation: The resulting product is 2-amino-3-hydroxypropanenitrile (serinenitrile).
While chemically straightforward, this pathway's prebiotic significance is tempered by the "ammonia problem." The equilibrium for imine formation is often unfavorable in dilute aqueous solutions and requires relatively high concentrations of ammonia to proceed efficiently, a condition that may have been rare on the early Earth.[12]
Caption: Diagram 1: The classic Strecker synthesis pathway to serinenitrile.
Pathway B: Synthesis in a Formamide-Based System
To circumvent the limitations of the aqueous Strecker reaction, formamide has been investigated as a prebiotic solvent. It can act as a dehydrating agent and a source of ammonia and HCN upon decomposition, creating a favorable environment for aminonitrile synthesis.
Causality & Mechanism: Research has shown that heating glycolaldehyde and sodium cyanide in formamide produces N-formyl-serinenitrile, a stable derivative of the target molecule.[3][14] This pathway is compelling because it can proceed efficiently even in the absence of externally added ammonia.[12]
Reactant Solvation: Glycolaldehyde and cyanide dissolve in formamide.
Strecker-type Reaction: A Strecker-like condensation occurs, where formamide itself may participate or provide the necessary nitrogen source.
N-Formylation: The resulting serinenitrile is immediately formylated by the solvent, producing N-formyl-serinenitrile. This formylation is crucial as it protects the aminonitrile from reversion or degradation under alkaline conditions.[3][14]
This pathway represents a more robust and potentially widespread mechanism for producing amino acid precursors on the early Earth.
Caption: Diagram 2: Formation of N-formyl-serinenitrile in a formamide system.
Pathway C: The Cyanosulfidic Protometabolism Context
The Sutherland group has proposed a unified systems chemistry approach, termed cyanosulfidic protometabolism, where the precursors for RNA, proteins, and lipids arise from a common set of reactions driven by UV light.[4][9][10]
Causality & Mechanism: This is not a linear pathway but a reaction network. Serinenitrile formation is contextualized within a broader scheme.
Feedstock Generation: Simple molecules like HCN and hydrogen sulfide (H₂S) are activated by UV light and photoredox cycling involving copper salts. This network efficiently produces key intermediates, including glycolaldehyde and glyceraldehyde.[9]
Aminonitrile Assembly: Once glycolaldehyde is formed within this network, it can react with cyanide and a nitrogen source (ammonia, also potentially generated in situ) in a Strecker-type synthesis to yield serinenitrile.[15]
The strength of this model is its self-consistency. It does not require disparate, incompatible conditions for the formation of different classes of biomolecules. It provides a plausible geochemical scenario where all the necessary building blocks, including serinenitrile, could co-exist and become available for further assembly.[10]
Experimental Protocol: Synthesis of N-Formyl-serinenitrile
This protocol is adapted from studies on aminonitrile formation in formamide and serves as a self-validating system for producing a stable serinenitrile derivative under plausible prebiotic conditions.[3][14]
Objective: To synthesize and characterize N-formyl-serinenitrile from glycolaldehyde and sodium cyanide in a formamide solvent.
Materials:
Glycolaldehyde (dimer)
Sodium Cyanide (NaCN)
Formamide (anhydrous)
Formic Acid
Deuterated solvent for NMR (e.g., DMSO-d6)
Reaction vials (e.g., 2 mL screw-cap)
Heating block or oil bath
Procedure:
Stock Solution Preparation: Prepare a stock solution in a fume hood. For a 0.1 M reaction, dissolve glycolaldehyde dimer (equivalent to 0.1 mmol of monomer) and sodium cyanide (0.5 mmol, 5 equivalents) in 1 mL of formamide.
Acidification: Add formic acid (0.5 mmol, 5 equivalents) to the solution.
Reaction Incubation: Securely cap the vial and place it in a heating block set to 80°C.
Time Course Analysis: Allow the reaction to proceed for a set time (e.g., 36 hours). For kinetic analysis, prepare multiple identical reactions and quench them at different time points (e.g., 4, 8, 16, 24, 36 hours) by cooling to room temperature.
Sample Preparation for Analysis: For ¹H NMR analysis, take a known volume of the reaction mixture and dilute it with a suitable deuterated solvent (e.g., DMSO-d6) containing an internal standard.
Product Characterization: Analyze the sample using ¹H NMR spectroscopy and mass spectrometry to confirm the formation of N-formyl-serinenitrile (FoSer-CN) and quantify its yield relative to the internal standard.[3]
Safety Precautions: This experiment involves highly toxic sodium cyanide. All work must be conducted in a certified chemical fume hood. Wear appropriate personal protective equipment (gloves, safety glasses, lab coat). Cyanide waste must be quenched and disposed of according to institutional safety protocols.
Quantitative Data Summary
The efficiency of aminonitrile synthesis is highly dependent on the reaction conditions. The following table summarizes representative data for the formation of N-formyl derivatives in formamide, highlighting the viability of this non-aqueous route.
Table 1: Representative yields for the formation of N-formylaminonitriles in a formamide-based system. Data adapted from Xu, J. et al. (2023).[3]
Challenges and Future Research Directions
Despite significant progress, critical questions remain in the prebiotic synthesis of serinenitrile.
Stability and Degradation: While N-formylation enhances stability, the half-life of unprotected serinenitrile in various aqueous environments needs further quantification.
Chirality: The products of these syntheses are racemic. A major hurdle in origin-of-life chemistry is to find a plausible prebiotic mechanism for enantiomeric enrichment, leading to the homochirality (L-amino acids) observed in biology.
Mineral Catalysis: The specific role of different mineral surfaces in selectively catalyzing the formation of serinenitrile over other byproducts is an area ripe for investigation.[13]
Integration with Peptide Synthesis: Demonstrating a robust, one-pot reaction system that proceeds from simple feedstocks to serinenitrile and subsequently to serine-containing peptides is a key future goal.
Conclusion
The formation of 2-amino-3-hydroxypropanenitrile is a chemically plausible and experimentally verifiable event under simulated prebiotic conditions. While the classic aqueous Strecker synthesis provides a foundational model, pathways operating in formamide or within the integrated network of cyanosulfidic chemistry offer more robust solutions to challenges like the prebiotic availability of ammonia.[3][4][12] The N-formylated derivative of serinenitrile is a particularly compelling intermediate, as its synthesis is efficient and the product is stabilized against degradation.[3] Continued research into these pathways, focusing on catalytic effects, enantiomeric enrichment, and integration with polymerization chemistry, will bring us closer to a complete and coherent model for the chemical origins of life.
References
Brassé, C., et al. (2017). Understanding Titan's Prebiotic Chemistry: Synthesizing Amino Acids Through Aminonitrile Alkaline Hydrolysis. ACS Publications.
Xu, J., et al. (2023). Prebiotic Synthesis of N-Formylaminonitriles and Derivatives in Formamide. Journal of the American Chemical Society. Available at: [Link]
D'Hondt, S., et al. (2024). From Potential Prebiotic Synthons to Useful Chiral Scaffolds: A Synthetic and Structural Reinvestigation of 2-Amino-Aldononitriles. Molecules. Available at: [Link]
Gibilisco, B., et al. (2023). Prebiotic Synthesis of N-Formylaminonitriles and Derivatives in Formamide. Apollo - University of Cambridge Repository. Available at: [Link]
Xu, J., et al. (2023). Prebiotic Synthesis of N-Formylaminonitriles and Derivatives in Formamide. PMC - NIH. Available at: [Link]
PubChem. 2-Amino-3-hydroxypropanenitrile. National Center for Biotechnology Information. Available at: [Link]
Organic Syntheses. Glycolonitrile. Organic Syntheses Procedure. Available at: [Link]
Wikipedia. Cyanosulfidic prebiotic synthesis. Wikipedia. Available at: [Link]
D'Hondt, S., et al. (2024). From Potential Prebiotic Synthons to Useful Chiral Scaffolds: A Synthetic and Structural Reinvestigation of 2-Amino-Aldononitriles. PMC. Available at: [Link]
Wikipedia. Glycolonitrile. Wikipedia. Available at: [Link]
Johnson, H. N., et al. (2024). Understanding Titan's Prebiotic Chemistry: Synthesizing Amino Acids Through Aminonitrile Alkaline Hydrolysis. PMC - NIH. Available at: [Link]
Patel, B. H., et al. (2015). Common origins of RNA, protein and lipid precursors in a cyanosulfidic protometabolism. Nature Chemistry. Available at: [Link]
Google Patents. Process for the synthesis of glycolonitrile. Google Patents.
Patel, B. H., et al. (2015). Common origins of RNA, protein and lipid precursors in a cyanosulfidic protometabolism. ResearchGate. Available at: [Link]
Liu, Z., et al. (2021). A cyanosulfidic origin of the Krebs cycle. PMC - NIH. Available at: [Link]
Kalapos, M. P. (2022). Serine Metabolism in Health and Disease and as a Conditionally Essential Amino Acid. Nutrients. Available at: [Link]
Bionity. Serine. Bionity.com. Available at: [Link]
Pascal, R., et al. (2013). N-Carbamoyl-α-Amino Acids Rather than Free α-Amino Acids Formation in the Primitive Hydrosphere: A Novel Proposal for the Emergence of Prebiotic Peptides. ResearchGate. Available at: [Link]
Saladino, R., et al. (2017). The Formation and Self-Assembly of Long Prebiotic Oligomers Produced by the Condensation of Unactivated Amino Acids on Oxide Surfaces. SciSpace. Available at: [Link]
Fundamental chemistry of 2-Amino-3-hydroxypropanenitrile
An In-Depth Technical Guide to the Fundamental Chemistry of 2-Amino-3-hydroxypropanenitrile (Serinenitrile) Abstract This technical guide provides a comprehensive examination of the fundamental chemistry of 2-Amino-3-hyd...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Fundamental Chemistry of 2-Amino-3-hydroxypropanenitrile (Serinenitrile)
Abstract
This technical guide provides a comprehensive examination of the fundamental chemistry of 2-Amino-3-hydroxypropanenitrile, a chiral molecule also known as serinenitrile. Possessing a unique trifecta of reactive functional groups—an amine, a hydroxyl, and a nitrile—this compound serves as a versatile building block in organic synthesis and holds significant relevance in the fields of prebiotic chemistry and drug discovery. This document delves into its physicochemical properties, spectroscopic signature, core synthetic methodologies, and characteristic reactivity. Detailed experimental protocols, mechanistic insights, and a discussion of its stability and potential applications are presented to serve as a valuable resource for researchers, chemists, and drug development professionals.
Introduction: The Molecular Architecture and Significance
2-Amino-3-hydroxypropanenitrile is the nitrile analog of the non-proteinogenic amino acid isoserine. Its structure, featuring a primary amine and a hydroxyl group on adjacent carbons with a terminal nitrile, makes it a molecule of considerable synthetic potential. The presence of a stereocenter at the C2 position dictates that it can exist as a pair of enantiomers, a critical consideration for its application in chiral synthesis and pharmaceutical development.
The molecule is a key intermediate in prebiotic synthesis pathways, particularly those exploring the origins of RNA, proteins, and lipids from simple chemical precursors like cyanide and glycolaldehyde[1][2]. In medicinal chemistry, the nitrile group is a valuable moiety, acting as a key hydrogen bond acceptor, a bioisostere for other functional groups, or even as a reactive "warhead" in covalent inhibitors[3][4]. Understanding the fundamental chemistry of serinenitrile is therefore crucial for leveraging its full potential as a precursor to novel chemical entities.
Physicochemical Properties and Structural Elucidation
The unique arrangement of functional groups in 2-Amino-3-hydroxypropanenitrile governs its physical and chemical behavior. A summary of its core properties is provided below.
Accurate structural confirmation of 2-Amino-3-hydroxypropanenitrile relies on a combination of standard spectroscopic techniques. While extensive experimental data for the free base is limited in public literature, its expected spectral characteristics can be reliably predicted based on its functional groups.
Technique
Expected Characteristics
¹H NMR
Signals corresponding to the diastereotopic protons of the CH₂OH group, a multiplet for the chiral CH(NH₂)CN proton, and exchangeable signals for the OH and NH₂ protons.
¹³C NMR
Three distinct signals: a downfield signal for the nitrile carbon (approx. 115-125 ppm), and two signals in the 50-80 ppm range for the carbons bearing the hydroxyl and amino groups[5].
IR Spectroscopy
A broad O-H stretching band (3200-3600 cm⁻¹), N-H stretching bands (3300-3500 cm⁻¹), a medium intensity C≡N stretch (2210-2260 cm⁻¹), and C-O stretching vibrations (1000-1260 cm⁻¹)[5].
Mass Spectrometry
A molecular ion peak corresponding to its molecular weight. Fragmentation may involve the loss of H₂O, HCN, and other small neutral molecules. LC-MS/MS would be the preferred method for sensitive quantification[6].
Synthesis and Purification
The synthesis of 2-Amino-3-hydroxypropanenitrile is conceptually rooted in the classic Strecker synthesis, which combines an aldehyde, ammonia, and cyanide. In this case, the aldehyde precursor is glycolaldehyde. This pathway mirrors prebiotic synthesis models and offers a straightforward laboratory preparation.
Synthetic Workflow Diagram
Caption: Synthetic workflow for 2-Amino-3-hydroxypropanenitrile.
Experimental Protocol: Strecker Synthesis
Disclaimer: This protocol involves highly toxic reagents (potassium cyanide). It must be performed by trained personnel in a well-ventilated fume hood with appropriate personal protective equipment and emergency procedures in place.
Expertise & Rationale: This one-pot protocol is designed for efficiency. The reaction is maintained at a low temperature initially to control the exothermic formation of glycolaldehyde cyanohydrin and allow for the controlled formation of the intermediate amino alcohol before nitrile introduction. The subsequent warming to room temperature drives the reaction to completion.
Materials:
Glycolaldehyde dimer
Ammonium chloride (NH₄Cl)
Potassium cyanide (KCN)
Concentrated aqueous ammonia (NH₄OH)
Deionized water
Hydrochloric acid (HCl) for pH adjustment
Silica gel for chromatography
Ethyl acetate/methanol solvent system
Step-by-Step Methodology:
Pre-cooling and Precursor Preparation: In a three-necked round-bottom flask equipped with a magnetic stirrer and a thermometer, dissolve glycolaldehyde dimer (1.0 eq) and ammonium chloride (1.2 eq) in deionized water and concentrated aqueous ammonia. Cool the solution to 0-5 °C in an ice bath. Causality: Low temperature minimizes side reactions and safely controls the initial exothermic steps.
Cyanide Addition: While maintaining the temperature below 10 °C, slowly add a solution of potassium cyanide (1.1 eq) in deionized water dropwise over 30-60 minutes. Causality: Slow addition of the nucleophile (CN⁻) is critical to prevent a rapid, uncontrolled reaction and potential polymerization.
Reaction Progression: After the addition is complete, allow the reaction mixture to stir at 0-5 °C for an additional 2 hours. Then, remove the ice bath and let the mixture warm to room temperature, stirring overnight (12-16 hours). Causality: The initial cold phase favors the formation of the key intermediates, while the ambient temperature phase ensures the reaction proceeds to completion.
Workup and Extraction: Cool the reaction mixture again in an ice bath and carefully adjust the pH to ~9 with HCl to neutralize excess ammonia. Extract the aqueous layer multiple times with ethyl acetate. Causality: Adjusting the pH ensures the product is in its free base form, which is more soluble in organic solvents for extraction.
Purification: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product. Purify the residue by silica gel column chromatography using a gradient of methanol in ethyl acetate. Causality: Chromatography is essential to separate the polar product from unreacted starting materials and polar byproducts.
Characterization: Collect the fractions containing the product (as determined by TLC analysis) and concentrate to yield pure 2-Amino-3-hydroxypropanenitrile. Confirm the structure using NMR and MS as described in Section 2.2.
Chemical Reactivity and Mechanistic Insights
The reactivity of serinenitrile is dominated by its nitrile group, which can undergo hydrolysis or reduction to access different classes of compounds. This versatility is key to its utility as a synthetic intermediate.
Key Reaction Pathways
Caption: Major transformations of 2-Amino-3-hydroxypropanenitrile.
Nitrile Hydrolysis: Under aqueous acidic or basic conditions, the nitrile group undergoes hydrolysis to a carboxylic acid[7][8]. This reaction provides a direct synthetic route to isoserine. The mechanism involves the initial protonation (acid-catalyzed) or nucleophilic attack by hydroxide (base-catalyzed) at the nitrile carbon, followed by tautomerization and further hydrolysis of the resulting amide intermediate.
Nitrile Reduction: Strong reducing agents, most notably lithium aluminum hydride (LiAlH₄), will reduce the nitrile group to a primary amine[7][9]. This transformation converts serinenitrile into 1,3-diamino-2-propanol, a useful polyfunctional building block. The mechanism involves the nucleophilic addition of hydride ions to the electrophilic nitrile carbon[7].
Stability and Proposed Degradation Framework
While specific stability studies on 2-Amino-3-hydroxypropanenitrile are not widely published, a framework for its evaluation can be proposed based on its structure and standard pharmaceutical stress testing guidelines[10].
Susceptible Sites: The primary sites for degradation are the nitrile group (hydrolysis) and the primary amine (oxidation). The molecule's stability is expected to be pH-dependent.
Forced Degradation Proposal:
Acid/Base Hydrolysis: Incubate the compound in solutions of HCl and NaOH (e.g., 0.1 N) at elevated temperatures (e.g., 60 °C). The primary degradant is expected to be isoserine.
Oxidative Degradation: Treat the compound with hydrogen peroxide (e.g., 3%) at room temperature. This could lead to oxidation of the amino group or other complex reactions.
Thermal Degradation: Expose the solid compound to dry heat (e.g., 80-100 °C) to assess its thermal stability.
Analysis: Utilize a stability-indicating HPLC method (e.g., reverse-phase with UV or MS detection) to separate the parent compound from any degradation products formed during the stress tests[10].
Applications in Research and Drug Development
The unique chemical nature of 2-Amino-3-hydroxypropanenitrile makes it a valuable molecule in diverse scientific fields.
Prebiotic Chemistry: As a product of reactions involving glycolaldehyde, ammonia, and cyanide, serinenitrile is a plausible intermediate in the prebiotic synthesis of both sugars and amino acids, providing a chemical link between these fundamental building blocks of life[1][2].
Medicinal Chemistry Building Block: It serves as a direct precursor to isoserine and its derivatives[11]. These structures are of interest in creating peptidomimetics and other biologically active molecules. The ability to introduce a quaternary stereocenter via derivatives of serinenitrile further enhances its synthetic value[12].
Versatile Synthetic Intermediate: The nitrile functional group is a cornerstone of organic synthesis[13][14]. Its conversion to amines, carboxylic acids, and other functionalities allows serinenitrile to be a starting point for a wide range of more complex, polyfunctional, and chiral molecules.
Safety and Handling
2-Amino-3-hydroxypropanenitrile and its salts require careful handling.
Toxicity: The hydrochloride salt is classified as harmful if swallowed, in contact with skin, or inhaled. It causes skin and serious eye irritation and may cause respiratory irritation[15].
Handling Precautions: Work should be conducted in a chemical fume hood. Standard personal protective equipment (gloves, safety glasses, lab coat) is mandatory. Avoid generating dust.
Storage: The compound should be stored under an inert atmosphere at room temperature or refrigerated (2-8°C for some suppliers), sealed to prevent moisture absorption[16].
Conclusion
2-Amino-3-hydroxypropanenitrile is a molecule of significant chemical versatility and scientific interest. Its fundamental chemistry, defined by the interplay of its amino, hydroxyl, and nitrile groups, provides a rich platform for synthetic transformations. From its role in foundational prebiotic chemistry to its application as a sophisticated building block in modern drug discovery, serinenitrile represents a powerful tool for the creation of novel and complex chemical structures. This guide has outlined its core properties, synthesis, reactivity, and potential, providing a solid foundation for researchers engaged in its study and application.
References
Chemsrc.cn . (2025, September 30). 2-amino-3-hydroxy-2-methylpropanenitrile | CAS#:122556-12-1. [Link]
National Center for Biotechnology Information . (n.d.). PubChem Compound Summary for CID 14656672, 2-Amino-3-hydroxypropanenitrile. Retrieved from [Link]
Wang, M. X., et al. (2005). Nitrile biotransformations for highly enantioselective synthesis of oxiranecarboxamides with tertiary and quaternary stereocenters; efficient chemoenzymatic approaches to enantiopure alpha-methylated serine and isoserine derivatives. The Journal of Organic Chemistry. [Link]
Shtyrlin, V. G., et al. (2019). Cyanhydrine formation from formaldehyde and glycolaldehyde. ResearchGate. [Link]
National Center for Biotechnology Information . (n.d.). PubChem Compound Summary for CID 14405752, 2-Amino-3-hydroxy-2-methylpropanenitrile. Retrieved from [Link]
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ChemicalSafety.com . (n.d.). chemical label 2-amino-3-hydroxypropanenitrile hydrochloride. [Link]
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Li, X., et al. (n.d.). Simultaneous quantitation of nine kinds of (D)-and (L)-amino acid enantiomers by HPLC-MS/MS: Application to the quality control of amino acid tablets. Analytical Methods. [Link]
Chemistry Steps . (2024, February 26). Reaction of Aldehydes and Ketones with CN Cyanohydrin Formation. [Link]
National Center for Biotechnology Information . (2021, August 10). Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies. [Link]
Teachy . (n.d.). Summary of Organic Functions: Nitriles and Isonitriles. [Link]
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Teachy . (n.d.). Summary of Organic Functions: Nomenclature of Nitrile and Isonitrile. [Link]
Save My Exams . (2025, June 23). Nitriles & Hydroxynitriles (Cambridge (CIE) AS Chemistry): Revision Note. [Link]
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Chegg . (2017, July 12). reaction of 2-amino-3- methylpentanenitrile with H30+. [Link]
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The Physicochemical Profiling and Synthetic Utility of Serinenitrile
A Technical Whitepaper on Mechanistic Reactivity, Prebiotic Significance, and Drug Development Applications Executive Summary Serinenitrile (2-amino-3-hydroxypropanenitrile) is a highly versatile α-aminonitrile that serv...
Author: BenchChem Technical Support Team. Date: March 2026
A Technical Whitepaper on Mechanistic Reactivity, Prebiotic Significance, and Drug Development Applications
Executive Summary
Serinenitrile (2-amino-3-hydroxypropanenitrile) is a highly versatile α-aminonitrile that serves as a critical node in both prebiotic chemical evolution and modern synthetic drug development. As the direct nitrile precursor to the amino acid serine, its unique physicochemical properties—specifically its suppressed amine
pKa
and high aqueous solubility—make it an ideal substrate for non-enzymatic peptide ligations and the synthesis of non-canonical amino acids. This whitepaper provides an in-depth analysis of serinenitrile’s physical properties, its mechanistic reactivity pathways, and a self-validating protocol for its utilization in advanced chemical synthesis.
To effectively utilize serinenitrile in aqueous-phase reactions, one must understand the causality behind its molecular descriptors. The table below summarizes its core quantitative properties.
Property
Value
Causality & Experimental Implication
Source
IUPAC Name
2-amino-3-hydroxypropanenitrile
Standardized nomenclature for structural identification.
The negative partition coefficient dictates high hydrophilicity, ensuring complete solvation in aqueous buffers without the need for organic co-solvents.
Mechanistic Implication of
pKa
: Standard amino acids exist as zwitterions at neutral pH, rendering their α-amines protonated (
−NH3+
) and non-nucleophilic. In contrast, the strong electron-withdrawing effect of the cyano group (
−C≡N
) in serinenitrile significantly lowers the
pKa
of the α-amine. This suppression ensures that a substantial fraction of the amine remains in its free base form (
−NH2
) at neutral pH, allowing it to act as a potent nucleophile in aqueous peptide ligation reactions[2].
Mechanisms of Synthesis & Reactivity
Serinenitrile is classically synthesized via the Strecker condensation of glycolaldehyde, hydrogen cyanide, and ammonia. Unlike its sulfur-containing congener β-mercaptoacetaldehyde—which forms intractable mixtures—glycolaldehyde undergoes the Strecker reaction cleanly and in excellent yields to afford stable serinenitrile[3].
Once formed, serinenitrile acts as a synthetic divergence point. Through N,O-diacetylation, it forms N,O-diacetyl-serinenitrile (Ac-SerAc-CN). The electron-withdrawing nitrile, combined with the activation of the hydroxyl group as a leaving acetate, facilitates a rapid elimination reaction to form dehydroalanine nitrile (Ac-Dha-CN)[3]. This electrophilic alkene is a highly sought-after intermediate in drug discovery for late-stage functionalization. The addition of hydrogen sulfide (
H2S
) to Ac-Dha-CN yields cysteine derivatives, while the addition of ammonia (
NH3
) yields diaminopropionic acid (Dpr) derivatives[4].
Caption: Reaction network of serinenitrile converting to key amino acid derivatives.
To harness serinenitrile for the synthesis of non-canonical amino acids (such as Dpr), the following self-validating workflow must be employed. This protocol leverages mild aqueous conditions, utilizing internal controls to ensure mechanistic fidelity.
Step 1: Strecker Condensation
Procedure: React glycolaldehyde (50 mM) with sodium cyanide (NaCN, 1.2 equiv) and ammonium chloride (
NH4Cl
, 5 equiv) in unbuffered
H2O
.
Causality: The excess ammonia drives the equilibrium toward the imine intermediate, preventing the accumulation of the thermodynamic cyanohydrin dead-end.
Validation Checkpoint: Monitor via
1H
NMR. The reaction is complete when the aldehydic proton signal (~9.5 ppm) fully disappears, replaced by the α-proton signal of serinenitrile.
Step 2: Thioacid Activation & Diacetylation
Procedure: To the crude serinenitrile solution, add thioacetic acid (AcSH, 3 equiv) and potassium ferricyanide (
K3Fe(CN)6
, 3 equiv). Adjust and maintain the pH at 7.0[3].
Causality: Ferricyanide acts as a mild, water-soluble oxidant that facilitates thioester-mediated acylation without over-oxidizing the sensitive nitrile. This yields the key intermediate, Ac-SerAc-CN.
Step 3: Thermal Elimination to Dehydroalanine Nitrile
Procedure: Heat the reaction mixture to 60 °C for 3 to 4 days[5].
Causality: Thermal energy is required to overcome the activation barrier for the elimination of acetic acid, driving the formation of the conjugated, electrophilic Ac-Dha-CN[3].
Validation Checkpoint: Spike the sample with methylsulfonylmethane as an internal NMR standard. Track the emergence of vinylic protons characteristic of the dehydroalanine moiety[4].
Step 4: Diversification to Diaminopropionic Acid (Dpr)
Procedure: Introduce an excess of
NH3
(10 equiv) to the Ac-Dha-CN solution and adjust the pH to 9.0. Maintain at 60 °C for 3 hours[4].
Causality: The elevated pH ensures ammonia remains unprotonated (
NH3
rather than
NH4+
), maximizing its nucleophilicity for the Michael addition into the dehydroalanine system.
Validation Checkpoint: Perform a pH titration monitored by
1H
NMR. Track the normalized ω-methylene resonance chemical shift (
Δω−CH2
) to confirm the basicity and successful installation of the β-amine of Dpr[4].
Applications in Computational Chemistry & Drug Discovery
Beyond its physical utility, serinenitrile has become a benchmark molecule in computational drug discovery. Machine learning frameworks designed for Chemical Reaction Mechanism (CRM) prediction, such as DeepMech, utilize the hydrolysis of 2-amino-3-hydroxypropanenitrile to serine as a primary validation sequence. Because this hydrolysis comprises 29 distinct elementary steps, accurately predicting this pathway proves the effectiveness of template-based mechanistic operations (TMOp) in reconstructing complex, multi-step drug synthesis routes[6][7].
Furthermore, the cysteinyl peptides derived from serinenitrile possess inherent catalytic activity. In water at neutral pH, these simple acylcysteines can catalyze the reaction of acylglycine nitriles with canonical amino acids to form complex peptides. This rare example of small-molecule organocatalysis in water provides drug developers with novel, metal-free methodologies for synthesizing peptide therapeutics under environmentally benign conditions[5].
Conclusion
Serinenitrile is far more than a simple prebiotic curiosity; it is a highly reactive, structurally programmable hub. By understanding the physicochemical causality behind its suppressed
pKa
and leveraging its predictable elimination pathways, researchers can utilize serinenitrile to synthesize complex non-canonical amino acids, validate advanced machine-learning chemical models, and develop novel organocatalytic systems for next-generation peptide therapeutics.
[6] DeepMech: A Machine Learning Framework for Chemical Reaction Mechanism Prediction - arXiv. Available at: [Link]
[7] DeepMech: A Machine Learning Framework for Chemical Reaction Mechanism Prediction - ResearchGate. Available at: [Link]
[4] Selective Synthesis of Lysine Peptides and the Prebiotically Plausible Synthesis of Catalytically Active Diaminopropionic Acid Peptide Nitriles in Water - PMC. Available at: [Link]
[3] Prebiotic synthesis of cysteine peptides that catalyze peptide ligation in neutral water. - SciSpace. Available at: [Link]
[5] Prebiotic synthesis for cysteine-containing compounds | C&EN Global Enterprise. Available at:[Link]
[2] Prebiotic synthesis of 3′-amino-TNA nucleotide triphosphates - ChemRxiv. Available at:[Link]
Whitepaper: The Central Role of 2-Amino-3-hydroxypropanenitrile in the Chemical Evolution of Proteinogenic Amino Acids
Abstract: The transition from simple abiotic precursors to the complex polymers essential for life represents a central challenge in understanding abiogenesis. Among the proteinogenic amino acids, serine plays a crucial...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract: The transition from simple abiotic precursors to the complex polymers essential for life represents a central challenge in understanding abiogenesis. Among the proteinogenic amino acids, serine plays a crucial role in biological systems, not only as a constituent of proteins but also as a precursor in various metabolic pathways. This technical guide delves into the pivotal role of its direct precursor, 2-amino-3-hydroxypropanenitrile (serinenitrile), in prebiotic chemical evolution. We will explore its plausible formation pathways on the early Earth, its stability, and its reactivity, particularly its hydrolysis to serine. This document synthesizes current research to present a coherent narrative of how this simple aminonitrile serves as a critical link between the primordial chemical inventory and the emergence of functional biomolecules. This guide is intended for researchers in chemical evolution, astrobiology, and drug development who are interested in the fundamental chemical pathways that may have led to the origin of life.
Introduction: The Aminonitrile Hypothesis and the Origin of Amino Acids
The origin of life required the formation of essential molecular building blocks, including amino acids, from a geochemically plausible inventory of simple molecules.[1] The Strecker synthesis, first described in 1850, remains one of the most robust and prebiotically plausible mechanisms for the formation of α-amino acids.[2][3] This reaction pathway involves the condensation of an aldehyde, ammonia, and hydrogen cyanide to form an α-aminonitrile, which subsequently hydrolyzes to the corresponding amino acid.[2][4] The simplicity of the starting materials—molecules believed to be present on the early Earth and detected in extraterrestrial environments—firmly anchors the "aminonitrile hypothesis" in discussions about the origin of life.[2][3][5]
Within this framework, 2-amino-3-hydroxypropanenitrile (also known as serinenitrile) emerges as a molecule of significant interest. As the direct nitrile precursor to serine, its formation and subsequent reactions represent a key step towards the synthesis of a functionally important proteinogenic amino acid.[6] This guide will examine the chemistry of serinenitrile, positioning it as a central intermediate in the broader context of chemical evolution.
Prebiotic Synthesis Pathways of 2-Amino-3-hydroxypropanenitrile
The formation of serinenitrile on the primitive Earth is contingent on the availability of its constituent precursors and suitable energy sources. Plausible pathways converge on the reaction of a three-carbon aldehyde with sources of cyanide and ammonia.
2.1. Formation via Strecker-type Synthesis
The canonical pathway for serinenitrile formation is a Strecker-type reaction involving glycolaldehyde, the simplest hydroxyaldehyde. Glycolaldehyde itself is a plausible prebiotic molecule, potentially formed through the formose reaction or delivered by meteorites.[6] The reaction proceeds through the formation of a cyanohydrin from glycolaldehyde and cyanide, followed by amination, or via the formation of an imine followed by cyanide addition.
The overall reaction is as follows:
HOCH₂CHO (Glycolaldehyde) + HCN (Hydrogen Cyanide) + NH₃ (Ammonia) → NC-CH(NH₂)-CH₂OH (Serinenitrile) + H₂O
This pathway is highly significant because its components are linked to fundamental prebiotic chemical networks. Hydrogen cyanide is a key molecule in the synthesis of nucleobases and other amino acids.[7][8][9] Ammonia and aldehydes are readily produced in Miller-Urey-type spark discharge experiments, which simulate the effects of lightning on early Earth's atmosphere.[5][10][11]
2.2. Role in Systems Chemistry Networks
More recent "systems chemistry" approaches seek to explain the concurrent formation of multiple classes of biomolecules from a common set of precursors.[9] The "cyanosulfidic" protometabolism, proposed by Sutherland and colleagues, demonstrates a pathway where precursors to ribonucleotides, amino acids, and lipids can be synthesized from hydrogen cyanide under plausible prebiotic conditions, driven by UV light and utilizing hydrogen sulfide as a reductant.[9][12] In this context, glycolaldehyde and cyanamide react to form 2-amino-oxazole, a key intermediate. This intermediate can then react with glyceraldehyde (a derivative of glycolaldehyde) and an aminonitrile to form amino-sugar precursors, highlighting the interconnectedness of these synthetic routes.[6][13] While not a direct synthesis of serinenitrile, this work underscores the plausibility of its precursors co-existing and reacting in a shared geochemical environment.
Reactivity and Transformation to Serine
The ultimate significance of serinenitrile in chemical evolution lies in its conversion to serine. This transformation is primarily achieved through hydrolysis of the nitrile group.
3.1. Hydrolysis of the Nitrile Group
The conversion of an aminonitrile to an amino acid is a two-step hydrolysis process. The nitrile is first hydrolyzed to an amino amide (serinamide), which is then further hydrolyzed to the amino acid (serine), releasing ammonia.
The kinetics of this process are highly dependent on pH and temperature. Studies on other aminonitriles, such as those relevant to Saturn's moon Titan, have shown that alkaline conditions can significantly promote the hydrolysis reaction.[14] On the early Earth, environments with varying pH, such as hydrothermal vent systems or evaporating lagoons, could have provided the necessary conditions for this conversion to occur.[15]
3.2. Stability and Competing Reactions
The stability of serinenitrile is a critical factor. While necessary for its accumulation, excessive stability would prevent its conversion to serine. Conversely, high reactivity could lead to degradation or participation in unproductive side reactions. The presence of the hydroxyl group offers an additional site for reactivity compared to simpler aminonitriles like aminoacetonitrile (glycine precursor).[11] Potential competing reactions could include dehydration or polymerization. The oligomerization of the related molecule, glycolonitrile, has been studied, revealing a complex network of possible reactions.[7] Understanding the balance between productive hydrolysis and these competing pathways is an active area of research.
Experimental Protocols and Methodologies
To investigate the role of serinenitrile in prebiotic chemistry, researchers rely on simulation experiments that attempt to recreate the conditions of the early Earth. Below is a generalized protocol for the synthesis and analysis of serinenitrile and its hydrolysis to serine.
4.1. Experimental Workflow: Synthesis and Analysis
4.2. Protocol: Prebiotic Synthesis of Serinenitrile and Hydrolysis to Serine
Disclaimer: This protocol is a generalized representation for illustrative purposes. All laboratory work should be conducted with appropriate safety precautions.
Objective: To demonstrate the formation of serinenitrile from prebiotic precursors and its subsequent hydrolysis to serine under simulated early Earth conditions.
Materials:
Glycolaldehyde (CHOCH₂OH)
Sodium Cyanide (NaCN)
Ammonium Chloride (NH₄Cl)
Hydrochloric Acid (HCl) and Sodium Hydroxide (NaOH) for pH adjustment
Deionized, purified water
Reaction vessel (e.g., sealed glass vial)
Analytical instruments: High-Performance Liquid Chromatography (HPLC) with a chiral column, Mass Spectrometer (MS).
Methodology:
Reactant Preparation (Aqueous Phase):
Prepare a 0.1 M aqueous solution of glycolaldehyde.
Prepare a 0.1 M aqueous solution of sodium cyanide. Causality: NaCN serves as a safer, more soluble source of cyanide ions than gaseous HCN.
Prepare a 0.1 M aqueous solution of ammonium chloride. Causality: NH₄Cl provides both ammonia and helps buffer the initial solution.
Reaction Initiation:
In a sealed reaction vessel, combine equal volumes of the three reactant solutions.
Adjust the pH of the solution to a desired value (e.g., pH 8-9, simulating an alkaline lagoon environment). Causality: pH is a critical parameter influencing both the Strecker synthesis and the subsequent hydrolysis.
Seal the vessel and maintain at a constant temperature (e.g., 50°C) to simulate a warm prebiotic environment.
Time-Course Analysis:
At regular intervals (e.g., 0, 24, 48, 96 hours), withdraw a small aliquot of the reaction mixture.
Immediately quench the reaction by acidifying the aliquot with HCl. Causality: Quenching stops the reaction, providing a snapshot of the composition at that time point.
Sample Preparation for Analysis:
The samples may require derivatization (e.g., silylation with TMSCN) to make the analytes volatile for Gas Chromatography-Mass Spectrometry (GC-MS) analysis.[16][17][18][19] For HPLC, this may not be necessary.
Analytical Verification:
Inject the prepared sample into an HPLC-MS system.
Use a chiral column to separate the D and L enantiomers of serine. Causality: Prebiotic syntheses are expected to be racemic, and verifying this is a key control.
Monitor for the mass-to-charge ratios (m/z) corresponding to serinenitrile, serinamide, and serine.
Compare retention times and mass spectra with authentic standards to confirm the identity and quantify the products.
Expected Outcome: The analysis is expected to show the initial formation of serinenitrile, which will peak and then decrease over time. Concurrently, the concentrations of the hydrolysis intermediate (serinamide) and the final product (serine) should increase, demonstrating the conversion pathway.
Quantitative Data and Comparative Analysis
The yields of amino acids from prebiotic simulation experiments are crucial for assessing the viability of different pathways. While specific data for serinenitrile is distributed across various studies, we can compile representative data for related aminonitrile hydrolyses to illustrate the impact of environmental conditions.
Table 1: Representative yields from the alkaline hydrolysis of aminonitriles under simulated Titan surface conditions. This data highlights the critical role of ammonia (as a base) and temperature in facilitating the conversion of aminonitriles to amino acids.[14]
Conclusion and Future Directions
2-Amino-3-hydroxypropanenitrile stands as a critical intermediate in the prebiotic synthesis of serine, a fundamental building block of life. Its formation via the robust Strecker synthesis from simple, plausible precursors places it firmly on the main path of chemical evolution.[2][20] The subsequent hydrolysis of serinenitrile to serine provides a direct link from the abiotic chemical inventory of the early Earth to the monomers required for the emergence of proteins.[14]
Future research should focus on several key areas:
Kinetics and Stability: Detailed kinetic studies on the hydrolysis of serinenitrile under a wider range of geochemically relevant conditions (pH, temperature, mineral catalysts) are needed to better constrain its prebiotic availability.
Competing Pathways: A thorough investigation of potential side reactions and polymerization pathways will provide a more complete picture of serinenitrile's fate in the prebiotic environment.[7]
Enantioselectivity: While Strecker syntheses are inherently racemic, the potential for mineral surfaces or other chiral influences to induce a slight enantiomeric excess in serinenitrile or its derivatives warrants further exploration.
Integration with other Systems: Exploring the role of serinenitrile within more complex, autocatalytic networks could reveal how the synthesis of amino acids was integrated with the formation of other essential biomolecules like nucleotides and lipids.[9]
By continuing to unravel the chemistry of molecules like 2-amino-3-hydroxypropanenitrile, we move closer to understanding the intricate sequence of events that transformed a sterile planet into a living world.
References
Struchio, L., et al. (2022). Prebiotic synthesis of α-amino acids and orotate from α-ketoacids potentiates transition to extant metabolic pathways. PubMed.
Cassone, G., et al. (2021). Step by Step Strecker Amino Acid Synthesis from Ab Initio Prebiotic Chemistry. ACS Publications.
Drozdovskaya, M. N., et al. (n.d.). The prebiotic molecular inventory of Serpens SMM1 - I. An investigation of the isomers CH3NCO and HOCH2CN. Astronomy & Astrophysics (A&A).
Struchio, L., et al. (2020). Early Steps of Glycolonitrile Oligomerization: A Free-Energy Map. ACS Publications.
Martins, A. F., et al. (2022). Amino Acid. Encyclopedia MDPI.
Wang, Y., et al. (n.d.). Discovery of New Synthetic Routes of Amino Acids in Prebiotic Chemistry. PMC.
Unknown. (n.d.). Two possible mechanisms for the prebiotic synthesis of cysteine from... ResearchGate.
Ikehara, K. (n.d.). A plausible prebiotic route to serine and threonine from simple aldehydes. ResearchGate.
Unknown. (n.d.). General mechanism of the Strecker amino acid synthesis. ResearchGate.
Martins, A. F., et al. (2021). Petasis vs. Strecker Amino Acid Synthesis: Convergence, Divergence and Opportunities in Organic Synthesis. MDPI.
Wang, Y., et al. (2024). Discovery of New Synthetic Routes of Amino Acids in Prebiotic Chemistry. JACS Au.
Vazquez, J. A., et al. (2023). Gas-phase formation of glycolonitrile in the interstellar medium. RSC Publishing.
Unknown. (2025). The evolution of life may have its origins in outer space. Max-Planck-Gesellschaft.
Fadul, A., et al. (2025). A deep Search for Ethylene Glycol and Glycolonitrile in the V883 Ori Protoplanetary Disk. arXiv.
Plankensteiner, K., et al. (2005). Catalytically Increased Prebiotic Peptide Formation: Ditryptophan, Dilysine, and Diserine. Origins of Life and Evolution of Biospheres.
Darnell, C. L., et al. (2026). Abiotic formation of nitrile precursors to amino acids and nucleobases in interstellar ice analogues. PMC.
Poveda, A., et al. (n.d.). From Potential Prebiotic Synthons to Useful Chiral Scaffolds: A Synthetic and Structural Reinvestigation of 2-Amino-Aldononitriles. PMC.
Inazumi, T., et al. (n.d.). Synthesis of cyanooxovanadate and cyanosilylation of ketones. PMC.
Chandha, M. S., et al. (1975). Aminonitriles: possible role in chemical evolution. PubMed.
Ciclosi, M., et al. (2019). Cyanosilylation of Aldehydes Catalyzed by Ag(I)- and Cu(II)-Arylhydrazone Coordination Polymers in Conventional and in Ionic Liquid Media. MDPI.
Unknown. (n.d.). Large-scale syntheses of catalytic cyanosilylation.: (a) 1.00 g scale... ResearchGate.
Poveda, A., et al. (2024). From Potential Prebiotic Synthons to Useful Chiral Scaffolds: A Synthetic and Structural Reinvestigation of 2-Amino-Aldononitriles. MDPI.
Malaska, M. J., et al. (n.d.). Understanding Titan's Prebiotic Chemistry: Synthesizing Amino Acids Through Aminonitrile Alkaline Hydrolysis. PMC.
Unknown. (1975). Aminonitriles - Possible role in chemical evolution. NASA Technical Reports Server (NTRS).
Unknown. (2025). Thioesters could explain how proteins first formed on early Earth. Chemistry World.
Criado-Reyes, J., et al. (2023). Kinetic Study of the Effective Thermal Polymerization of a Prebiotic Monomer: Aminomalononitrile. Digital INTA.
Cowing, K. (2024). Amino Acid Analogues Provide Multiple Plausible Pathways To Prebiotic Peptides. Journal Of The Royal Society.
Unknown. (2026). Abiotic Formation Of Nitrile Precursors To Amino Acids And Nucleobases In Interstellar Ice Analogues. Astrobiology.
Green, N. J., et al. (2021). Prebiotic synthesis of 3′-amino-TNA nucleotide triphosphates. ChemRxiv.
Unknown. (2023). Tracing life's origins with early Earth chemistry. Advanced Science News.
Kensei, K., et al. (2023). Formation of Amino Acids and Carboxylic Acids in Weakly Reducing Planetary Atmospheres by Solar Energetic Particles from. Life.
Takaoka, K., et al. (2015). Chemical Evolution of Aminoacetonitrile to Glycine under Discharge onto Primitive Hydrosphere: Simulation Experiments Using Glow Discharge. Asian Journal of Chemistry.
Unknown. (n.d.). Stability and reactions of amino acids in simulated submarine hydrothermal systems. Hiroshima University.
Unknown. (2022). Scientists unravelled new chemical processes that may impact the chemical evolution in the early Solar System. ELSI.
Green, N. J., et al. (2021). Prebiotic synthesis of 3′-amino-TNA nucleotide triphosphates. ChemRxiv.
Serinenitrile as a Versatile Precursor for the Synthesis of Serine
An In-Depth Technical Guide: Abstract Serine, a proteogenic amino acid, is a fundamental building block in biochemistry and a critical chiral intermediate in pharmaceutical synthesis. While numerous pathways exist for it...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide:
Abstract
Serine, a proteogenic amino acid, is a fundamental building block in biochemistry and a critical chiral intermediate in pharmaceutical synthesis. While numerous pathways exist for its production, the use of serinenitrile (2-amino-3-hydroxypropanenitrile) as a direct precursor offers a streamlined and efficient synthetic route. This technical guide provides an in-depth exploration of the conversion of serinenitrile to serine, detailing the underlying chemical principles, validated experimental protocols for both chemical and biocatalytic hydrolysis, and robust analytical methodologies for reaction monitoring and product characterization. Designed for researchers, chemists, and drug development professionals, this document synthesizes field-proven insights with established chemical theory to serve as a practical resource for the laboratory-scale synthesis of serine.
Introduction: The Strategic Importance of Serine and its Precursors
L-serine is not merely a component of proteins; it is a central node in cellular metabolism. It serves as the primary source of one-carbon units for essential biosynthetic pathways, including the synthesis of nucleotides, and is a precursor to other amino acids like glycine and cysteine, as well as complex lipids such as sphingolipids and phospholipids.[1][2][3] Its D-enantiomer, D-serine, is a key neuromodulator in the central nervous system. Given its biological significance, the efficient and stereocontrolled synthesis of serine is a persistent goal in organic chemistry and biotechnology.
Traditionally, serine can be obtained through extraction from protein hydrolysates (it was first isolated from silk protein) or produced via fermentation.[4] Chemical synthesis often starts from glycolytic intermediates or other commodity chemicals.[1][2][5][6] However, these methods can involve multiple steps or complex purification procedures.
Serinenitrile emerges as a highly attractive precursor due to its direct structural relationship to serine. The molecule contains the complete carbon backbone and all necessary heteroatoms. The synthetic challenge is reduced to a single, critical transformation: the hydrolysis of the nitrile moiety into a carboxylic acid. This approach has gained attention not only for its efficiency in modern synthesis but also for its relevance in prebiotic chemistry, where α-aminonitriles are considered plausible intermediates in the abiotic formation of amino acids.[7][8]
This guide focuses on the practical execution of this transformation, providing the causal reasoning behind methodological choices to empower researchers to adapt and optimize the synthesis for their specific needs.
Core Transformation: The Hydrolysis of Serinenitrile
The conversion of a nitrile to a carboxylic acid is a classic transformation in organic chemistry. For α-aminonitriles like serinenitrile, this hydrolysis must be conducted under conditions that preserve the adjacent stereocenter and avoid side reactions involving the amino and hydroxyl functional groups. The primary methods employed are chemical hydrolysis under acidic or alkaline conditions and biocatalytic conversion using nitrile-metabolizing enzymes.
Mechanistic Considerations
The choice between acid, base, or enzyme catalysis is the primary experimental decision and is dictated by factors such as desired stereochemical outcome, substrate stability, and available equipment.
Acid-Catalyzed Hydrolysis: This method typically involves heating the nitrile in the presence of a strong mineral acid (e.g., HCl or H₂SO₄). The reaction proceeds via protonation of the nitrile nitrogen, which activates the carbon atom for nucleophilic attack by water. This forms an imidic acid intermediate, which tautomerizes to an amide. The amide is then further hydrolyzed under the acidic conditions to the carboxylic acid and an ammonium salt.
Causality: The use of concentrated acid and heat is necessary to drive both hydrolysis steps, which can be slow at room temperature. However, these harsh conditions can pose a risk of racemization at the α-carbon or dehydration of the β-hydroxyl group, necessitating careful control of temperature and reaction time.
Alkaline (Base-Catalyzed) Hydrolysis: This pathway involves the direct nucleophilic attack of a hydroxide ion on the nitrile carbon. The resulting anionic intermediate is protonated by water to give an imidic acid, which rapidly rearranges to the primary amide. Subsequent saponification of the amide yields the carboxylate salt. A final acidification step is required to protonate the carboxylate and the amino group, yielding the free amino acid.[7][9]
Causality: Alkaline hydrolysis can often be performed under milder temperature conditions than acid hydrolysis, which can be advantageous for preserving stereochemical integrity. The formation of the carboxylate salt often aids in separating the product from unreacted starting material or non-acidic byproducts during workup. This method is particularly relevant in proposed prebiotic scenarios on celestial bodies like Titan, where alkaline, ammonia-rich environments are considered more likely than acidic ones.[7]
Biocatalytic Hydrolysis: This approach leverages the high specificity and efficiency of enzymes. Nitrile-converting enzymes, such as nitrilases or a combination of nitrile hydratase and amidase, can convert nitriles to carboxylic acids under mild, aqueous conditions (neutral pH, room temperature).[10][11][12]
Causality: The primary advantage of biocatalysis is its potential for exceptional enantioselectivity. By choosing a microorganism or an isolated enzyme that selectively hydrolyzes one enantiomer of a racemic serinenitrile, a highly enantioenriched serine product can be obtained.[13] This method avoids harsh chemicals and high temperatures, making it a cornerstone of green chemistry.[9]
The general chemical pathway is visualized below.
Figure 1: General two-step hydrolysis pathway from serinenitrile to serine.
Comparative Overview of Synthetic Methods
The selection of a synthetic method depends heavily on the project goals, such as scale, required enantiopurity, and available resources.
Method
Key Reagents/Catalysts
Typical Conditions
Advantages
Disadvantages
Acid-Catalyzed
6-12 M HCl or H₂SO₄
80-110 °C, 4-24 h
Simple reagents; straightforward purification via ion-exchange.
Harsh conditions; risk of racemization and side reactions; requires corrosion-resistant equipment.
Alkaline
2-10 M NaOH or KOH
40-80 °C, 6-18 h
Milder temperatures; often better for stereocenter preservation.
Requires a separate acidification workup step; potential for base-promoted side reactions.[7]
Biocatalytic
Nitrilase or whole cells (Rhodococcus sp.)
pH 6-8, 25-37 °C, 12-48 h
High enantioselectivity; environmentally benign ("green"); mild conditions.[13]
Requires specific enzymes/strains; potential for substrate/product inhibition; lower substrate loading.
Table 1: Comparison of primary hydrolysis methods for converting serinenitrile to serine.
Experimental Protocols & Workflows
The following sections provide detailed, step-by-step protocols. These are designed as self-validating systems, with integrated checkpoints for monitoring progress and verifying outcomes.
General Experimental Workflow
A successful synthesis follows a logical progression from reaction setup to final product analysis. This workflow is broadly applicable to all methods described.
Figure 2: Generalized workflow for the synthesis and purification of serine.
Protocol 3.2: Acid-Catalyzed Hydrolysis of DL-Serinenitrile
This protocol describes the conversion of racemic serinenitrile to DL-serine.
Materials:
DL-Serinenitrile (1.0 eq)
Concentrated Hydrochloric Acid (HCl, ~12 M, 10-15 vol)
Deionized Water
Dowex® 50WX8 ion-exchange resin (or equivalent)
Ammonium Hydroxide (NH₄OH), 2 M solution
Ethanol
Procedure:
Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add DL-serinenitrile (e.g., 5.0 g). Carefully add concentrated HCl (50 mL).
Causality: A large excess of aqueous acid serves as both the catalyst and the solvent, ensuring complete solvation and driving the reaction equilibrium towards the products.
Hydrolysis: Heat the mixture to reflux (approx. 105-110 °C) using a heating mantle. Maintain reflux with vigorous stirring for 6 hours.
Reaction Monitoring (Checkpoint): After 6 hours, cool the reaction to room temperature. Take a small aliquot, dilute with water, and spot on a silica TLC plate. Elute with a polar solvent system (e.g., n-butanol:acetic acid:water, 4:1:1). The disappearance of the starting material (serinenitrile) and the appearance of a new, highly polar spot at the baseline (ninhydrin active) indicates reaction completion.
Solvent Removal: Concentrate the reaction mixture under reduced pressure (rotary evaporator) to remove the excess HCl and water. This will yield a solid or viscous residue, which is crude serine hydrochloride.
Purification (Ion-Exchange Chromatography):
a. Dissolve the crude residue in a minimal amount of deionized water.
b. Load the solution onto a pre-washed column of Dowex® 50WX8 resin (H⁺ form).
c. Wash the column extensively with deionized water to remove any uncharged impurities and excess anions (Cl⁻).
d. Elute the bound serine from the resin using 2 M aqueous ammonium hydroxide. Collect fractions and monitor by TLC (ninhydrin stain).
Causality: The cation-exchange resin binds the positively charged ammonium group of serine, allowing neutral or anionic impurities to be washed away. The basic NH₄OH solution deprotonates the bound serine, releasing it from the resin as the free amino acid.
Isolation: Combine the serine-containing fractions and concentrate under reduced pressure to remove ammonia and water. The resulting solid is crude DL-serine.
Crystallization: Dissolve the crude serine in a minimum of hot water, then add 4-5 volumes of ethanol to induce crystallization. Allow the solution to cool slowly to 4 °C. Collect the white crystalline product by vacuum filtration, wash with cold ethanol, and dry under vacuum.
Expected Outcome: A white crystalline solid, DL-serine, with a yield of 75-85%.
Protocol 3.3: Biocatalytic Hydrolysis using a Nitrilase
This protocol provides a general method for an enzyme-catalyzed conversion, which is particularly useful for achieving high enantioselectivity.[13]
Materials:
DL-Serinenitrile (1.0 eq)
Potassium Phosphate Buffer (100 mM, pH 7.5)
Nitrilase enzyme preparation (commercially available or as a cell-free extract)
Centrifuge and 0.22 µm syringe filters
Procedure:
Reaction Setup: In a temperature-controlled vessel (e.g., a jacketed beaker or shaker flask), dissolve DL-serinenitrile in the phosphate buffer to a final concentration of 50-100 mM.
Causality: The reaction is run in a buffered aqueous solution at neutral pH to maintain the optimal activity and stability of the nitrilase. Substrate concentration is kept relatively low to avoid potential substrate inhibition of the enzyme.
Enzyme Addition: Add the nitrilase preparation (e.g., 1-5 mg/mL) to initiate the reaction. Maintain the temperature at 30 °C with gentle agitation.
Reaction Monitoring (Checkpoint): Monitor the reaction progress by taking aliquots at regular intervals (e.g., every 2-4 hours). Quench the enzymatic activity in the aliquot by adding an equal volume of acetonitrile or by heating. Centrifuge to pellet the enzyme, filter the supernatant, and analyze by chiral HPLC.
Self-Validation: A successful enantioselective conversion will show the depletion of one serinenitrile enantiomer while the other remains, alongside the formation of a single enantiomer of serine. The reaction is typically stopped at or near 50% conversion to achieve the highest enantiomeric excess (e.e.) of the product.
Workup: Once the desired conversion is reached, terminate the reaction by denaturing the enzyme (e.g., by adding acid to pH < 2 or by heating). Remove the precipitated protein by centrifugation or filtration.
Purification and Isolation: The resulting aqueous solution contains the desired L-serine (assuming an R-selective nitrilase acting on DL-serinenitrile) and the unreacted D-serinenitrile. This mixture can be separated using the same ion-exchange chromatography method described in Protocol 3.2. The unreacted nitrile will not bind to the cation-exchange resin.
Expected Outcome: L-serine with >99% e.e. at ~45-50% chemical yield (theoretical maximum is 50% from a racemate).
Analytical Characterization of Serine
Rigorous analytical chemistry is required to confirm the identity, purity, and stereochemistry of the synthesized serine.
Table 2: Key analytical data for the characterization of the final L-serine product.
Conclusion and Future Perspectives
Serinenitrile stands as a potent and direct precursor for the synthesis of serine. The choice of hydrolysis method—acidic, alkaline, or biocatalytic—can be tailored to meet specific experimental requirements, from large-scale racemic synthesis to highly selective asymmetric production. Chemical methods offer simplicity and scalability, while biocatalysis provides an unparalleled level of stereocontrol under environmentally friendly conditions.
Future advancements in this field will likely focus on the discovery and engineering of more robust and efficient nitrilase enzymes with broader substrate scopes and improved tolerance to higher substrate concentrations. Furthermore, the integration of this hydrolysis step into telescoped or flow-chemistry processes could further streamline the production of serine and its derivatives, solidifying the role of serinenitrile as a key building block for the pharmaceutical and biotechnology industries.
References
Wang, M. X., & Lin, G. Q. (2005). Nitrile biotransformations for highly enantioselective synthesis of oxiranecarboxamides with tertiary and quaternary stereocenters; efficient chemoenzymatic approaches to enantiopure alpha-methylated serine and isoserine derivatives. The Journal of Organic Chemistry. Available at: [Link]
Ahsan, M., et al. (2022). Organocatalytic Synthesis of α-Aminonitriles: A Review. Molecules. Available at: [Link]
Patel, A. D., et al. (2025). HYDROLYTIC PATHWAYS FOR THE SYNTHESIS OF Α-AMINO ACIDS FROM Α-AMINONITRILES. International Multidisciplinary Journal for Research & Development. Available at: [Link]
Corey, E. J., & Grogan, M. J. (1999). Scaleable catalytic asymmetric Strecker syntheses of unnatural α-amino acids. Organic Letters. Available at: [Link]
Lowe, D. R., et al. (2024). Understanding Titan's Prebiotic Chemistry: Synthesizing Amino Acids Through Aminonitrile Alkaline Hydrolysis. ACS Earth and Space Chemistry. Available at: [Link]
Carter, H. E., & West, H. D. (1940). dl-SERINE. Organic Syntheses. Available at: [Link]
Staff. (2020). Prebiotic synthesis for cysteine-containing compounds. C&EN Global Enterprise. Available at: [Link]
Kumano, T., et al. (2016). Nitrile-synthesizing enzyme: Gene cloning, overexpression and application for the production of useful compounds. Journal of General and Applied Microbiology. Available at: [Link]
Kalhan, S. C., & Hanson, R. W. (2012). Resurgence of Serine: An Often Neglected but Indispensable Amino Acid. The Journal of Biological Chemistry. Available at: [Link]
Deng, L., et al. (2024). Synthesis of α-Aminonitriles via Ammonium-Catalyzed Reactions of Aminoacetonitrile. Journal of the American Chemical Society. Available at: [Link]
Sustainability Explainer. (n.d.). Serine Synthesis. Sustainability Explainer. Available at: [Link]
Ros, R., et al. (2019). The Glycerate and Phosphorylated Pathways of Serine Synthesis in Plants: The Branches of Plant Glycolysis Linking Carbon and Nitrogen Metabolism. Frontiers in Plant Science. Available at: [Link]
ResearchGate. (n.d.). A plausible prebiotic route to serine and threonine from simple aldehydes. ResearchGate. Available at: [Link]
ACIB. (2023). Microbial and Enzymatic enantioselective Transformation of Nitriles. ACIB. Available at: [Link]
Fiveable. (2025). Serine Hydrolases Definition. Fiveable. Available at: [Link]
ResearchGate. (n.d.). Natural pathways for enzymatic conversion of nitriles to carboxylic acids. ResearchGate. Available at: [Link]
Long, J. Z., & Cravatt, B. F. (2011). The Metabolic Serine Hydrolases and Their Functions in Mammalian Physiology and Disease. Chemical Reviews. Available at: [Link]
Google Patents. (1973). Process for preparing l-serine. Google Patents.
ResearchGate. (n.d.). Nitrile-Converting Enzymes and their Synthetic Applications. ResearchGate. Available at: [Link]
ResearchGate. (n.d.). Pathways of serine synthesis and metabolism. ResearchGate. Available at: [Link]
Koeppe, R. E., & Stroud, R. M. (1976). Mechanism of hydrolysis by serine proteases: direct determination of the pKa's of aspartyl-102 and aspartyl-194 in bovine trypsin using difference infrared spectroscopy. Biochemistry. Available at: [Link]
Lu, Z., et al. (2024). Discovery of New Synthetic Routes of Amino Acids in Prebiotic Chemistry. ACS Central Science. Available at: [Link]
Wang, H., & Liu, W. R. (2025). Late-Stage Serine Modification Enables Noncanonical Peptide Synthesis. Journal of the American Chemical Society. Available at: [Link]
Fruton, J. S. (1942). SYNTHESIS OF PEPTIDES OF l-SERINE. The Journal of Biological Chemistry. Available at: [Link]
Diehl, F. F., et al. (2023). Sources and Sinks of Serine in Nutrition, Health, and Disease. Annual Review of Nutrition. Available at: [Link]
The Strecker Synthesis of 2-Amino-3-hydroxypropanenitrile: Mechanistic Control and Prebiotic Significance
Executive Summary The synthesis of 2-amino-3-hydroxypropanenitrile (commonly known as serine nitrile) represents a critical intersection between origin-of-life chemistry and modern synthetic amino acid production[1]. As...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The synthesis of 2-amino-3-hydroxypropanenitrile (commonly known as serine nitrile) represents a critical intersection between origin-of-life chemistry and modern synthetic amino acid production[1]. As the direct
α
-aminonitrile precursor to the proteinogenic amino acid serine, its formation via the Strecker reaction relies on the condensation of glycolaldehyde, ammonia, and a cyanide source.
However, translating this conceptually simple three-component reaction into a high-yielding laboratory protocol is notoriously difficult. Glycolaldehyde is a highly reactive
α
-hydroxyaldehyde prone to rapid base-catalyzed degradation, while cyanide presents both severe toxicity risks and competing nucleophilic pathways. This whitepaper provides an in-depth mechanistic analysis and a self-validating experimental protocol for the controlled synthesis of 2-amino-3-hydroxypropanenitrile, leveraging kinetic protection strategies to bypass thermodynamic sinks.
Mechanistic Dynamics & Causality
To master the Strecker synthesis of serine nitrile, one must understand the competing kinetic and thermodynamic pathways that dictate the fate of the starting materials.
The Tripartite Challenge
Aldehyde Instability (The Formose Sink): Under the basic conditions required to generate free ammonia (
NH3
) from ammonium salts, unprotected glycolaldehyde rapidly undergoes enolization. This triggers a cascade of aldol condensations and formose-like polymerizations, irreversibly consuming the starting material and creating a complex, intractable tar[2].
The Cyanohydrin Competition: If cyanide attacks the aldehyde carbonyl faster than ammonia can condense to form the imine, the reaction yields a cyanohydrin (glycolonitrile derivative) rather than the target aminonitrile.
pH Dependency and Safety: The pKa of hydrogen cyanide (
HCN
) is approximately 9.2. Operating below this pH risks the release of lethal
HCN
gas and depletes the concentration of the active nucleophile (
CN−
). Operating too far above pH 9.2 accelerates the formose degradation of glycolaldehyde.
The Knoevenagel-Bucherer Solution
To solve this, modern protocols employ a Knoevenagel-Bucherer modification of the Strecker synthesis[3]. By pre-treating glycolaldehyde with sodium bisulfite (
NaHSO3
), the aldehyde is converted into a stable 1-hydroxy-2-hydroxyethylsulfonate adduct.
Causality in Action: This bisulfite adduct acts as a kinetic reservoir. It protects the highly reactive carbonyl carbon from base-catalyzed degradation. When ammonia and cyanide are introduced at a strictly controlled pH of 9.2, the adduct slowly dissociates, releasing transient amounts of the aldehyde. This aldehyde is immediately trapped by ammonia to form the imine, which is subsequently attacked by the abundant
CN−
ions. By keeping the steady-state concentration of free glycolaldehyde near zero, polymerization is entirely suppressed, driving the reaction cleanly toward 2-amino-3-hydroxypropanenitrile[3].
Reaction Pathway Visualization
Reaction network for the Strecker synthesis of 2-amino-3-hydroxypropanenitrile.
Quantitative Reaction Matrix
The following table summarizes the causal relationship between reaction conditions and the resulting product distribution, highlighting why the bisulfite-modified route is superior[3][4].
Reaction Condition
Primary Pathway
Dominant Product
Yield
Mechanistic Causality
Glycolaldehyde + NaCN (Aqueous, No NH₃)
Cyanohydrin Formation
Glycolonitrile derivative
>85%
Rapid nucleophilic attack of CN⁻ on the unprotected carbonyl carbon.
Glycolaldehyde + NH₃ + NaCN (pH > 10)
Formose / Aldol Condensation
Complex Polymer Mixture
<10%
Base-catalyzed enolization of the α-hydroxyaldehyde outcompetes imine formation.
Glycolaldehyde + NH₃ + NaCN (pH 7.5)
Direct Strecker Synthesis
2-Amino-3-hydroxypropanenitrile
35-45%
Imine formation occurs, but competitive degradation of the unprotected aldehyde lowers yield.
Glycolaldehyde + NaHSO₃ + NH₃ + NaCN (pH 9.2)
Knoevenagel-Bucherer Strecker
2-Amino-3-hydroxypropanenitrile
>80%
Bisulfite adduct acts as a kinetic reservoir, slowly releasing aldehyde for immediate trapping by CN⁻.
Self-Validating Experimental Protocol
This protocol utilizes the Knoevenagel-Bucherer modification to ensure high fidelity and safety. It is designed as a self-validating system: you will not proceed to the hazardous cyanation step until the intermediate protection is analytically confirmed.
Reagents & Equipment
Glycolaldehyde dimer (0.1 M equivalent)
Sodium bisulfite (
NaHSO3
, 0.1 M)
Ammonium chloride (
NH4Cl
, 0.5 M)
Sodium cyanide (
NaCN
, 0.12 M) — DANGER: Highly toxic. Handle only in a certified fume hood.
1 M
NaOH
and 1 M
HCl
for pH adjustment
Calibrated pH meter
Step-by-Step Methodology
Phase 1: In Situ Protection (Bisulfite Adduct Formation)
Dissolve 6.0 g (0.05 mol) of glycolaldehyde dimer in 100 mL of degassed deionized water. Stir at 40°C for 15 minutes to ensure complete monomerization.
Add 10.4 g (0.1 mol) of
NaHSO3
to the solution. Stir at room temperature for 30 minutes.
Self-Validation Checkpoint 1 (NMR): Take a 0.5 mL aliquot, dilute in
D2O
, and acquire a
1H
NMR spectrum. The characteristic aldehyde proton peak (~9.5 ppm) must be completely absent, replaced by a new methine proton signal (~4.5 ppm) corresponding to the 1-hydroxy-2-hydroxyethylsulfonate adduct. Do not proceed if free aldehyde remains.
Phase 2: Amination and Cyanation
4. To the protected solution, add 26.7 g (0.5 mol) of
NH4Cl
. The large excess of ammonia drives the equilibrium toward the imine.
5. Carefully adjust the pH of the solution to exactly 9.2 using 1 M
NaOH
.
Causality Note: pH 9.2 is the exact pKa of
HCN
. This ensures a 1:1 ratio of
HCN
to
CN−
, providing enough nucleophilic
CN−
for the reaction while keeping the solution basic enough to generate free
NH3
from
NH4+
.
Safety Protocol Initiated: Ensure the fume hood sash is lowered. Have a secondary container of 10% sodium hypochlorite (bleach) ready for spill quenching.
Slowly add 5.88 g (0.12 mol) of
NaCN
to the reaction mixture.
Monitor the pH continuously for the first 15 minutes. The reaction consumes protons; maintain the pH at 9.2 by dropwise addition of 1 M
HCl
if necessary. Stir at room temperature for 2 hours[3].
Phase 3: Quenching and Isolation
9. Self-Validation Checkpoint 2 (Reaction Completion): Spot the reaction mixture on a TLC plate (Ninhydrin stain). A positive (purple/yellow) spot indicates the presence of the primary amine (serine nitrile).
10. Quench the reaction by carefully adding 10% bleach to oxidize any unreacted cyanide into relatively benign cyanate (
CNO−
). Allow the quench to stir for 30 minutes.
11. The target 2-amino-3-hydroxypropanenitrile is highly water-soluble. To isolate, saturate the aqueous layer with
NaCl
and extract repeatedly with ethyl acetate (5 x 50 mL).
12. Dry the combined organic layers over anhydrous
Na2SO4
, filter, and concentrate under reduced pressure to yield the crude aminonitrile. Store immediately at -20°C to prevent spontaneous degradation or hydrolysis.
References
Cyanosulfidic prebiotic synthesis
Source: Wikipedia
URL:[Link]
Prebiotic synthesis of simple sugars by photoredox systems chemistry
Source: Nature Chemistry (via PMC)
URL:[Link]
Mimicking the surface and prebiotic chemistry of early Earth using flow chemistry
Source: Nature Communications (via PMC)
URL:[Link]
Prebiotic Synthesis of N-Formylaminonitriles and Derivatives in Formamide
Source: Journal of the American Chemical Society
URL:[Link]
An In-depth Technical Guide to the Synthesis and Characterization of 2-Amino-3-hydroxypropanenitrile Authored by: A Senior Application Scientist Introduction 2-Amino-3-hydroxypropanenitrile, also known as serinenitrile,...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide to the Synthesis and Characterization of 2-Amino-3-hydroxypropanenitrile
Authored by: A Senior Application Scientist
Introduction
2-Amino-3-hydroxypropanenitrile, also known as serinenitrile, is a crucial bifunctional molecule of significant interest in organic synthesis and drug development.[1] Its structure incorporates a primary amine, a hydroxyl group, and a nitrile, making it a versatile precursor for the synthesis of various biologically active compounds, most notably the proteinogenic amino acid, serine.[2] The strategic placement of these functional groups allows for a wide range of chemical transformations, rendering it a valuable building block for novel therapeutics and complex molecular architectures.
This application note provides a comprehensive guide for researchers, chemists, and drug development professionals on the experimental protocol for the synthesis, purification, and characterization of 2-amino-3-hydroxypropanenitrile. The methodologies detailed herein are grounded in established chemical principles, with a focus on explaining the causality behind experimental choices to ensure both success and safety.
PART 1: Critical Safety Precautions
The synthesis of 2-amino-3-hydroxypropanenitrile involves the use of highly toxic and hazardous materials, particularly cyanide salts or hydrogen cyanide. All experimental work must be conducted within a certified chemical fume hood, and appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and nitrile gloves, must be worn at all times.
Hazard Identification:
Cyanide Compounds (e.g., KCN, NaCN, HCN): Highly toxic if swallowed, inhaled, or in contact with skin. Contact with acids liberates extremely toxic hydrogen cyanide gas.
2-Amino-3-hydroxypropanenitrile Hydrochloride: Harmful if swallowed, in contact with skin, or if inhaled. It can cause serious eye irritation and skin irritation, and may cause respiratory irritation.[3][4]
Glycolaldehyde (Starting Material): A reactive aldehyde that can be irritating.
Solvents (e.g., Methanol, Ether): Flammable and toxic.
Emergency Procedures:
Cyanide Exposure: In case of contact, immediately flush the affected area with copious amounts of water and seek urgent medical attention. Have a cyanide antidote kit available and ensure all personnel are trained in its use.
General Handling: All chemical waste must be quenched and disposed of in accordance with institutional and local environmental regulations. A basic solution (e.g., sodium hypochlorite) should be used to neutralize any residual cyanide on glassware or work surfaces.
PART 2: Synthesis via Strecker Reaction
The most direct and established method for synthesizing α-amino nitriles is the Strecker synthesis.[5] This reaction classically involves a one-pot, three-component reaction between an aldehyde, ammonia, and a cyanide source.[6] The mechanism proceeds through the initial formation of an imine from the aldehyde and ammonia, which is then attacked by the cyanide ion to form the α-amino nitrile.[5][6]
Reaction Scheme
The synthesis of 2-amino-3-hydroxypropanenitrile begins with glycolaldehyde, the simplest hydroxy aldehyde.
Application Note: Synthesis of 2-Amino-3-hydroxypropanenitrile from Glyceraldehyde via Strecker Reaction
Abstract and Introduction 2-Amino-3-hydroxypropanenitrile, also known as serinenitrile, is the nitrile precursor to the proteinogenic amino acid, serine.[1] Its synthesis is a valuable process for creating labeled serine...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract and Introduction
2-Amino-3-hydroxypropanenitrile, also known as serinenitrile, is the nitrile precursor to the proteinogenic amino acid, serine.[1] Its synthesis is a valuable process for creating labeled serine analogs or for use as an intermediate in the synthesis of more complex molecules. This application note provides a comprehensive guide to the synthesis of serinenitrile from glyceraldehyde using the Strecker synthesis. The Strecker synthesis is a classic and versatile method for preparing α-amino acids and their nitrile precursors from aldehydes.[2][3]
This document details the underlying chemical principles, a step-by-step experimental protocol, critical safety procedures for handling cyanide, and expert insights into potential challenges such as product purification and stability.
Chemical Principle and Mechanism
The synthesis proceeds via the Strecker reaction, a three-component reaction involving an aldehyde (glyceraldehyde), an ammonia source (ammonium chloride), and a cyanide source (sodium cyanide). The reaction can be divided into two primary stages:[2][4]
Imine Formation: The carbonyl group of glyceraldehyde reacts with ammonia (generated from ammonium chloride) to form an imine intermediate after the elimination of a water molecule.[3]
Cyanide Addition: A cyanide ion (CN⁻) then performs a nucleophilic attack on the electrophilic carbon of the imine, forming the α-aminonitrile product.[2]
Since glyceraldehyde possesses a chiral center at C2, and the reaction creates a new chiral center at C1 (the nitrile-bearing carbon), the product is formed as a mixture of two diastereomers.
CRITICAL SAFETY PRECAUTIONS
This protocol involves the use of sodium cyanide, which is acutely toxic and can be fatal if swallowed, inhaled, or absorbed through the skin. Reaction with acid liberates highly toxic hydrogen cyanide (HCN) gas.[5][6] Strict adherence to the following safety protocols is mandatory.
Designated Area: All work with cyanide compounds must be conducted in a designated area within a certified chemical fume hood.[7][8] This area should be clearly marked with warning signs.
Fume Hood: Never handle solid cyanide or conduct the reaction outside of a high-performance chemical fume hood.[8]
Avoid Acids: Store cyanide salts separately from acids. During the procedure, prevent any accidental contact between cyanide-containing solutions and acids to avoid the generation of HCN gas.[5]
Personal Protective Equipment (PPE): At a minimum, wear a lab coat, safety goggles, a face shield, and double-layered chemical-resistant nitrile gloves.[7][9]
Emergency Preparedness: Do not work alone.[8] Ensure an emergency safety shower and eyewash station are accessible. All personnel must be trained on cyanide exposure symptoms and emergency procedures. An approved cyanide antidote kit should be available, and lab personnel must be trained in its use.
Waste Disposal: All cyanide-containing waste, including contaminated gloves, paper towels, and solutions, must be segregated into dedicated, clearly labeled hazardous waste containers.[7] Never mix cyanide waste with acidic waste.
Decontamination: Clean all contaminated glassware and surfaces first with a pH 10 buffer solution, followed by a freshly prepared 10% bleach solution, all within the fume hood.[8]
Materials and Reagents
Reagent/Material
Grade
Supplier Example
Glyceraldehyde
≥98%
Sigma-Aldrich
Sodium Cyanide (NaCN)
≥98%, Reagent Grade
MilliporeSigma
Ammonium Chloride (NH₄Cl)
≥99.5%, ACS Reagent
Fisher Scientific
Dichloromethane (DCM)
HPLC Grade
VWR
Ethyl Acetate (EtOAc)
ACS Grade
J.T.Baker
n-Hexane
ACS Grade
J.T.Baker
Sodium Bicarbonate (NaHCO₃)
ACS Reagent
EMD Millipore
Brine (Saturated NaCl solution)
-
Lab-prepared
Anhydrous Sodium Sulfate (Na₂SO₄)
ACS Reagent
Alfa Aesar
Silica Gel
60 Å, 230-400 mesh
SiliCycle Inc.
Deionized Water
-
-
Detailed Experimental Protocol
Part 1: Synthesis of 2-Amino-3-hydroxypropanenitrile
Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve ammonium chloride (1.2 eq) in deionized water. Add glyceraldehyde (1.0 eq) to this solution and stir at room temperature until fully dissolved.
Cooling: Place the flask in an ice-water bath and cool the solution to 0-5 °C with continuous stirring.
Cyanide Addition: In a separate beaker, carefully prepare a solution of sodium cyanide (1.1 eq) in deionized water. (Caution: Extreme Toxicity) . Using a dropping funnel, add the sodium cyanide solution dropwise to the cold glyceraldehyde/ammonium chloride mixture over 30-45 minutes. Ensure the internal temperature does not exceed 10 °C.
Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., Mobile Phase: 10% Methanol in Dichloromethane).
Part 2: Workup and Extraction
Quenching and Extraction: Cool the reaction mixture in an ice bath. Carefully extract the aqueous mixture with ethyl acetate (3 x volume of aqueous layer).
Washing: Combine the organic extracts in a separatory funnel. Wash the organic layer sequentially with a saturated sodium bicarbonate (NaHCO₃) solution (1 x volume) and then with brine (1 x volume).[10] This helps remove water-soluble byproducts and salts.
Drying and Concentration: Dry the separated organic layer over anhydrous sodium sulfate (Na₂SO₄). Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude aminonitrile.[10]
Part 3: Purification via Column Chromatography
Causality Note: Aminonitriles are basic and can interact strongly with the acidic silanol groups on standard silica gel, leading to poor separation (streaking) and potential on-column degradation.[10] To mitigate this, the silica gel can be pre-treated or a basic modifier can be added to the eluent.
Slurry Preparation: Prepare a slurry of silica gel in the starting eluent (e.g., 99:1 Hexane:EtOAc). Pack a glass column with this slurry.
Sample Loading: Dissolve the crude aminonitrile in a minimal amount of dichloromethane (DCM). Adsorb this solution onto a small amount of silica gel, dry it to a free-flowing powder, and carefully load it onto the top of the packed column.[10]
Elution: Elute the column with a gradient of ethyl acetate in hexane (e.g., from 1% to 50% EtOAc). To improve peak shape and prevent streaking, 0.5-1% triethylamine or ammonium hydroxide can be added to the mobile phase.
Fraction Collection: Collect fractions based on TLC analysis and combine the fractions containing the pure product.
Final Concentration: Concentrate the pure fractions under reduced pressure to yield 2-amino-3-hydroxypropanenitrile as the final product.
Quantitative Data Summary
Parameter
Value
Notes
Reagents
Glyceraldehyde
1.0 eq
Limiting reagent
Ammonium Chloride
1.2 eq
Ammonia source
Sodium Cyanide
1.1 eq
Cyanide source
Reaction Conditions
Temperature (Addition)
0-5 °C
To control exothermicity
Temperature (Reaction)
Room Temperature (approx. 20-25 °C)
Reaction Time
12-18 hours
Monitor by TLC for completion
Purification
Stationary Phase
Silica Gel
Mobile Phase
Gradient of EtOAc in Hexane + 1% Et₃N
Base additive prevents peak tailing
Expected Yield
40-60%
Yields can vary based on purification efficiency and scale
Workflow Visualization
Caption: Workflow for the synthesis of 2-amino-3-hydroxypropanenitrile.
Troubleshooting and Expert Insights
Issue: Low Yield & Reappearance of Aldehyde.
Cause: This may be due to the retro-Strecker reaction, where the aminonitrile reverts to the imine and cyanide, especially under heat or certain pH conditions.[10]
Solution: Perform the workup and concentration steps at low temperatures. Avoid strong acids or bases during the workup. Proceed to purification immediately after obtaining the crude product.
Issue: Significant Streaking During Column Chromatography.
Cause: The basic amine group of the product interacts strongly with acidic silanol groups on the silica gel surface.[10]
Solution: As described in the protocol, add a small amount of a basic modifier like triethylamine or ammonium hydroxide to the eluent. Alternatively, use a less acidic stationary phase like neutral alumina.
Issue: Product Degradation During Aqueous Workup.
Cause: Aminonitriles can be susceptible to hydrolysis, especially if the pH is not controlled.[10]
Solution: Use a mild base like sodium bicarbonate for washing instead of stronger bases. Minimize the contact time between the organic product and the aqueous phases. Perform extractions at a lower temperature (ice bath).
References
BenchChem. (n.d.). Preventing degradation of aminonitriles during workup and purification.
StudySmarter. (2023, October 21). Strecker Synthesis: Mechanism & Applications.
Pearson. (2024, August 10). Show how you would synthesize the following amino acids using the Strecker Amino Acid Synthesis.
BenchChem. (n.d.). A Technical Guide to 2,3-Dihydroxypropanenitrile (Glyceronitrile).
Stanford University Environmental Health & Safety. (n.d.). Information on Cyanide Compounds.
University College London (UCL). (2021, June 7). Cyanide Compounds | Safety Services.
Chemistry Steps. (2023, October 17). Kiliani–Fischer Synthesis.
Reddit. (2022, August 9). Purification of aminonitrile. r/Chempros.
Wikipedia. (n.d.). Strecker amino acid synthesis.
Wang, Z., et al. (2001). Asymmetric Strecker Synthesis of α-Amino Acids via a Crystallization-Induced Asymmetric Transformation Using (R)-Phenylglycine Amide as Chiral Auxiliary. Organic Letters, 3(10), 1547–1549.
Occupational Health and Safety Authority (OHSA). (n.d.). Cyanide.
BenchChem. (n.d.). The Aminonitrile Functional Group in Heterocyclic Chemistry: A Technical Guide to Reactivity and Synthesis.
MedSchoolCoach. (n.d.). Strecker Synthesis of Amino Acids – MCAT Biochemistry.
University of Windsor. (n.d.). Cyanides Storage, Handling and General Use Information.
United Chemicals. (2025, June 27). Sodium Cyanide Safety Precautions Guide for Daily Exposure.
Roberts, J. D., & Caserio, M. C. (1977). Basic Principles of Organic Chemistry. W. A. Benjamin, Inc.
Analytical methods for 2-Amino-3-hydroxypropanenitrile detection
An Application Note on the Analytical Methods for the Detection of 2-Amino-3-hydroxypropanenitrile Abstract This application note provides a comprehensive guide to the analytical methodologies for the detection and quant...
Author: BenchChem Technical Support Team. Date: March 2026
An Application Note on the Analytical Methods for the Detection of 2-Amino-3-hydroxypropanenitrile
Abstract
This application note provides a comprehensive guide to the analytical methodologies for the detection and quantification of 2-Amino-3-hydroxypropanenitrile (also known as isoserine nitrile or serinenitrile). As a molecule of interest in prebiotic chemistry, and as a potential intermediate or impurity in pharmaceutical manufacturing, robust analytical methods are crucial. This document details protocols for Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC) with fluorescence detection, and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). The causality behind experimental choices, detailed step-by-step protocols, and comparative data are presented to assist researchers, scientists, and drug development professionals in selecting and implementing the most appropriate method for their specific application.
Introduction and Analytical Challenges
2-Amino-3-hydroxypropanenitrile is a small, polar organic molecule featuring an amino group, a hydroxyl group, and a nitrile group.[1] Its structural similarity to the amino acid serine makes it a significant compound in synthetic and evolutionary chemistry.[2][3][4] The accurate detection of this aminonitrile is essential for reaction monitoring, purity assessment, and metabolic studies.
However, its physicochemical properties present several analytical challenges:
High Polarity: The presence of amino and hydroxyl groups makes the molecule highly polar, leading to poor retention on traditional reversed-phase (RP) chromatography columns.[5]
Lack of a Strong Chromophore: The molecule does not possess a significant UV-absorbing chromophore, making direct UV detection insensitive.[][7]
Low Volatility: The polar functional groups result in low volatility, rendering direct analysis by gas chromatography impossible without chemical modification.[][8]
To overcome these challenges, analytical strategies typically involve derivatization to enhance detectability and improve chromatographic behavior, or the use of advanced techniques like mass spectrometry.
Caption: Chemical structure of 2-Amino-3-hydroxypropanenitrile.
Gas Chromatography-Mass Spectrometry (GC-MS) Analysis
GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds. For polar analytes like 2-Amino-3-hydroxypropanenitrile, derivatization is a mandatory step to increase volatility and thermal stability.[8] Silylation is a common and effective derivatization method for compounds with active hydrogens, such as amines and alcohols.[8]
Causality of Method Choice: The derivatization with a silylating agent, such as N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA), replaces the active hydrogens on the amino and hydroxyl groups with nonpolar tert-butyldimethylsilyl (TBDMS) groups. This transformation drastically reduces the polarity and increases the volatility of the analyte, making it amenable to GC separation. The subsequent mass spectrometry detection provides high selectivity and structural information for confident identification.[9]
Caption: Experimental workflow for GC-MS analysis.
Sample Preparation: Transfer an aliquot of the sample (e.g., 100 µL) into a reaction vial.
Drying: Evaporate the solvent to complete dryness under a gentle stream of nitrogen at 40-50°C. The absence of water is critical for successful silylation.[8]
Derivatization: Add 100 µL of anhydrous acetonitrile and 100 µL of MTBSTFA to the dried residue.
Reaction: Cap the vial tightly and heat at 100°C for 2-4 hours to ensure complete derivatization of both the amine and hydroxyl groups.[8]
Analysis: After cooling to room temperature, inject 1-2 µL of the derivatized sample into the GC-MS system.
Table 1: Illustrative GC-MS Parameters
Parameter
Value
GC System
Standard Gas Chromatograph
Column
SLB-5ms or equivalent (30 m x 0.25 mm I.D., 0.25 µm film thickness)
Injection Mode
Split (e.g., 20:1 ratio)
Injector Temp.
280°C
Oven Program
100°C (hold 2 min), ramp to 300°C at 15°C/min, hold 5 min
Carrier Gas
Helium at 1.0 mL/min
MS System
Quadrupole Mass Spectrometer
Ionization Mode
Electron Ionization (EI) at 70 eV
MS Source Temp.
230°C
MS Quad Temp.
150°C
Scan Mode
Full Scan (m/z 50-500) or Selected Ion Monitoring (SIM) for quantification
HPLC is a versatile technique for separating non-volatile compounds.[10] For 2-Amino-3-hydroxypropanenitrile, the primary challenges of poor retention and detection can be overcome by pre-column derivatization with a fluorescent tag.
Causality of Method Choice: Derivatization with reagents like o-Phthalaldehyde (OPA) in the presence of a thiol or 9-fluorenylmethyl chloroformate (FMOC) specifically targets the primary amino group.[11][12] This reaction attaches a highly fluorescent moiety to the analyte. This serves two purposes:
Enhanced Detection: It allows for highly sensitive detection using a fluorescence detector (FLD), which is often orders of magnitude more sensitive than UV detection for native amino compounds.[13]
Improved Chromatography: The addition of the bulky, nonpolar derivatizing group increases the hydrophobicity of the analyte, leading to better retention and separation on standard C18 reversed-phase columns.[7]
Caption: Experimental workflow for HPLC-FLD analysis.
Protocol 3.1: OPA/FMOC Derivatization and HPLC-FLD Analysis
Materials:
Agilent ZORBAX Eclipse-AAA column (or equivalent)
Mobile Phase A: 40 mM Sodium Phosphate buffer, pH 7.8
Mobile Phase B: Acetonitrile/Methanol/Water (45/45/10, v/v/v)
Procedure (typically performed by an autosampler):
Reagent Preparation: Prepare OPA and FMOC reagents as per manufacturer instructions.
Derivatization Program: Program the autosampler for the derivatization sequence. A typical program involves:
Aspirating the sample.
Mixing with borate buffer.
Adding OPA reagent and allowing a short reaction time (approx. 1 min) to derivatize primary amines.
Adding FMOC reagent to derivatize any secondary amines (if present).
Injection: Inject the derivatized sample onto the HPLC column. The reaction products are stable for a limited time, making automated online derivatization highly reproducible.[12]
Table 2: Illustrative HPLC-FLD Parameters
Parameter
Value
HPLC System
Agilent 1260 Infinity II or equivalent with autosampler and FLD
Column
ZORBAX Eclipse-AAA (150 x 4.6 mm, 3.5 µm) or equivalent C18 column
Mobile Phase A
40 mM Na₂HPO₄, pH 7.8
Mobile Phase B
ACN:MeOH:H₂O (45:45:10 v/v/v)
Gradient
Optimized gradient from low %B to high %B over ~20 minutes
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
LC-MS/MS is the benchmark for high-sensitivity and high-selectivity analysis. It combines the separation power of HPLC with the precise detection capabilities of tandem mass spectrometry, making it ideal for analyzing analytes in complex matrices.[14][15]
Causality of Method Choice: For 2-Amino-3-hydroxypropanenitrile, LC-MS/MS offers a significant advantage: it can often detect the compound directly without derivatization. The analyte is ionized (typically via electrospray ionization, ESI) and the mass spectrometer is set to monitor a specific precursor-to-product ion transition (Multiple Reaction Monitoring, MRM). This process is highly specific, virtually eliminating matrix interference. While derivatization is not required for detection, chromatographic separation is still essential. Due to the analyte's high polarity, Hydrophilic Interaction Liquid Chromatography (HILIC) is often a more suitable separation mode than traditional reversed-phase.[16]
Protocol 4.1: HILIC-LC-MS/MS Analysis
Materials:
Sample containing 2-Amino-3-hydroxypropanenitrile
Acetonitrile (ACN), LC-MS grade
Water, LC-MS grade
Ammonium formate or Formic acid
HILIC column (e.g., SeQuant ZIC-HILIC)
Procedure:
Sample Preparation: Dilute the sample in a solution that matches the initial mobile phase composition (e.g., 90% ACN). If analyzing from a biological matrix like plasma, a protein precipitation step (e.g., with ACN) followed by centrifugation is required.[15]
LC Separation: Inject the sample onto the HILIC column. The high organic mobile phase allows for the retention of the polar analyte. A gradient of increasing aqueous content is used to elute the compound.
MS/MS Detection: The column eluent is directed to the ESI source. The mass spectrometer is operated in positive ion mode to detect the protonated molecule [M+H]⁺. An MRM transition specific to 2-Amino-3-hydroxypropanenitrile is monitored.
Table 3: Illustrative HILIC-LC-MS/MS Parameters
Parameter
Value
LC System
UHPLC System
Column
ZIC-HILIC (100 x 2.1 mm, 3.5 µm)
Mobile Phase A
Water with 10 mM Ammonium Formate
Mobile Phase B
Acetonitrile with 0.1% Formic Acid
Gradient
95% B -> 50% B over 10 minutes
Flow Rate
0.4 mL/min
Column Temp.
40°C
MS System
Triple Quadrupole Mass Spectrometer
Ionization Mode
Electrospray Ionization (ESI), Positive
Ion Spray Voltage
+5500 V
Source Temp.
550°C
MRM Transition
Hypothetical: Precursor Ion (Q1): m/z 87.1 → Product Ion (Q3): m/z 70.1 (Loss of NH₃)
Note: The exact MRM transition must be determined experimentally by infusing a standard of the analyte.
Method Selection and Comparison
The choice of analytical method depends on the specific requirements of the study, including sensitivity needs, sample matrix complexity, available instrumentation, and throughput demands.
Caption: Decision tree for selecting an analytical method.
Table 4: Comparison of Analytical Methods
Feature
GC-MS with Derivatization
HPLC-FLD with Derivatization
HILIC-LC-MS/MS (Direct)
Principle
Volatility-based separation
Polarity-based separation
Polarity-based separation
Derivatization
Mandatory (Silylation)
Mandatory (OPA/FMOC)
Not required for detection
Sensitivity
Good to Excellent
Excellent
Highest
Selectivity
High (Mass-based)
Good (Fluorescence)
Highest (MRM-based)
Sample Matrix
Best for cleaner matrices
Good for complex matrices
Excellent for complex matrices
Throughput
Lower (derivatization time)
Higher (automated derivatization)
Highest
Instrumentation
GC, MS
HPLC, FLD, Autosampler
UHPLC, Triple Quadrupole MS
Conclusion
The analysis of 2-Amino-3-hydroxypropanenitrile can be successfully achieved using several analytical techniques. For unambiguous identification in relatively clean samples, GC-MS with silylation is a robust method. For high-sensitivity quantification when a mass spectrometer is unavailable, HPLC with pre-column fluorescence derivatization is an excellent choice. For the most demanding applications requiring the highest sensitivity and selectivity, especially in complex biological matrices, direct analysis by HILIC-LC-MS/MS is the superior methodology. The protocols and comparative data provided in this note serve as a foundational guide for developing and implementing reliable analytical methods for this important compound.
References
Chandha, M. S., Molton, P. M., & Ponnamperuma, C. (1975). Aminonitriles: possible role in chemical evolution. Origins of Life, 6(1-2), 127-36. ([Link])
Brea, R. J., et al. (2018). From Potential Prebiotic Synthons to Useful Chiral Scaffolds: A Synthetic and Structural Reinvestigation of 2-Amino-Aldononitriles. Molecules. ([Link])
Zhang, Y., et al. (2025). Development of Aldononitrile Derivatives for the Determination of Natural and 13c-Enriched Amino Sugars by Gas Chromatography-Combustion-Isotope Ratio Mass Spectrometry. SSRN. ([Link])
Li, X., et al. (2015). Simultaneous quantitation of nine kinds of (D)-and (L)-amino acid enantiomers by HPLC-MS/MS: Application to the quality control of amino acid tablets. Analytical Methods. ([Link])
Wittmann, C., et al. (2002). GC-MS Analysis of Amino Acids Rapidly Provides Rich Information for Isotopomer Balancing. Biotechnology and Bioengineering. ([Link])
Wang, M. X., et al. (2005). Nitrile biotransformations for highly enantioselective synthesis of oxiranecarboxamides with tertiary and quaternary stereocenters; efficient chemoenzymatic approaches to enantiopure alpha-methylated serine and isoserine derivatives. The Journal of Organic Chemistry. ([Link])
Tang, W., & Jiao, N. (2016). Synthesis of α-Aminonitriles via Ammonium-Catalyzed Reactions of Aminoacetonitrile. Journal of the American Chemical Society. ([Link])
Tai, H. C., et al. (2020). Comparative study of five different amine-derivatization methods for metabolite analyses by liquid chromatography-tandem mass spectrometry. Journal of Chromatography A. ([Link])
Shimadzu. Analytical Methods for Amino Acids. Shimadzu Scientific Instruments. ([Link])
White, R. L., et al. (2022). Tandem mass spectrometry of homologous 3-hydroxyfurazan and nitrile amino acids. Journal of Mass Spectrometry. ([Link])
National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 14656672, 2-Amino-3-hydroxypropanenitrile. PubChem. ([Link])
Fortis Technologies. (2011). A Simple Method for Resolution of 22 Amino Acids in LC. Fortis Technologies Ltd. ([Link])
Steed, R. (2010). Analysis of Amino Acids by HPLC. Agilent Technologies, Inc. ([Link])
Cynober, L., et al. (1992). Plasma amino-acid determinations by reversed-phase HPLC: Improvement of the orthophthalaldehyde method and comparison with ion exchange chromatography. Clinical Chemistry and Enzymology Communications. ([Link])
Application Notes and Protocols: The Strategic Use of Serinenitrile in Modern Organic Synthesis
Introduction: The Unique Potential of Serinenitrile Serinenitrile, or 2-amino-3-hydroxypropanenitrile, is a bifunctional molecule of significant interest in organic synthesis. As a member of the α-aminonitrile class of c...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Unique Potential of Serinenitrile
Serinenitrile, or 2-amino-3-hydroxypropanenitrile, is a bifunctional molecule of significant interest in organic synthesis. As a member of the α-aminonitrile class of compounds, it possesses a unique combination of a nucleophilic amino group, an electrophilic nitrile moiety, and a chiral center, all within a compact three-carbon framework.[1] This structural arrangement makes serinenitrile and its derivatives exceptionally versatile building blocks for constructing more complex molecular architectures, ranging from non-natural amino acids to diverse heterocyclic scaffolds prevalent in medicinal chemistry.[1][2][3]
First discovered through the foundational work of Adolph Strecker in 1850, α-aminonitriles have become indispensable intermediates in both laboratory-scale and industrial synthesis.[2] Serinenitrile, as the direct precursor to the proteinogenic amino acid serine, holds particular importance.[4][5] Its strategic application allows chemists to leverage its inherent reactivity to forge key carbon-carbon and carbon-heteroatom bonds, making it a cornerstone for the synthesis of bioactive natural products and pharmaceuticals.[2][6] This guide provides an in-depth exploration of the core reactivity, key synthetic transformations, and detailed experimental protocols involving serinenitrile, offering field-proven insights for its effective application.
Core Reactivity Principles of α-Aminonitriles
The synthetic versatility of serinenitrile stems from the distinct reactivity of its functional groups. Understanding these principles is paramount to designing successful synthetic strategies. The molecule presents three primary sites for chemical transformation, a concept often referred to as "dual reactivity".[1][7]
The Amino Group (Nucleophilic): The primary amine is a potent nucleophile and a base. It readily undergoes acylation, alkylation, and sulfonylation, which is often a necessary first step for protecting the amine during subsequent transformations. This site is also a key handle for intramolecular cyclization reactions to form nitrogen-containing heterocycles.[1]
The Nitrile Group (Electrophilic): The carbon atom of the nitrile is electrophilic and susceptible to attack by various nucleophiles. More commonly, the entire nitrile group can be transformed through:
Hydrolysis: Under acidic or basic conditions, the nitrile is converted into a carboxylic acid (forming an amino acid) or an amide.[1][8]
Reduction: Catalytic hydrogenation or treatment with reducing agents like LiAlH₄ reduces the nitrile to a primary amine, yielding a 1,2-diamine.
The α-Carbon (Proton Acidity): The proton on the carbon atom adjacent to the nitrile group can be abstracted by a strong base. This deprotonation is facilitated by the electron-withdrawing nature of the nitrile, forming a stabilized α-amino carbanion. This species is a powerful carbon nucleophile for forming new C-C bonds, representing a form of reactivity umpolung (polarity inversion).[1][3]
"Masked" Iminium Ion: In the presence of a Lewis or protic acid, the aminonitrile can lose a cyanide ion to generate a highly reactive iminium ion intermediate. This electrophilic species can be trapped by a wide range of nucleophiles, providing another pathway for bond formation at the α-carbon.[1][7]
Caption: Key reactivity sites of the α-aminonitrile functional group.
Application in the Synthesis of α-Amino Acids and Derivatives
The most direct and widespread application of serinenitrile is its use as a precursor for serine and its derivatives. The classic Strecker synthesis, which combines an aldehyde, ammonia, and a cyanide source, is the fundamental method for producing α-aminonitriles.[9][10] Serinenitrile itself can be considered the product of a Strecker reaction involving 2-hydroxyacetaldehyde. The subsequent hydrolysis of the nitrile function provides a reliable route to the corresponding α-amino acid.
Protocol 1: Hydrolysis of N-Boc-O-benzyl-serinenitrile to N-Boc-O-benzyl-serine
The hydroxyl and amino groups of serinenitrile are typically protected to prevent side reactions and improve handling. Here, we describe the hydrolysis of a doubly protected derivative. This protection strategy is crucial as it prevents polymerization and other unwanted reactions, ensuring a clean conversion to the desired protected amino acid, a valuable building block in peptide synthesis.
Workflow:
Caption: Experimental workflow for the hydrolysis of a protected serinenitrile.
Step-by-Step Methodology:
Dissolution: Dissolve N-Boc-O-benzyl-serinenitrile (1.0 eq) in a 3:1 mixture of tetrahydrofuran (THF) and water.
Reagent Addition: Cool the solution to 0 °C in an ice bath. Add aqueous hydrogen peroxide (30% w/w, 4.0 eq) followed by a 1M aqueous solution of lithium hydroxide (LiOH, 2.0 eq) dropwise.
Causality Note: The combination of LiOH and H₂O₂ forms the hydroperoxide anion (HOO⁻), a potent nucleophile that attacks the nitrile carbon. This method is often milder than strong acid hydrolysis and minimizes the risk of cleaving acid-labile protecting groups like the Boc group.
Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the disappearance of the starting material by Thin Layer Chromatography (TLC).
Quenching and Acidification: Once the reaction is complete, cool the mixture back to 0 °C and carefully quench the excess peroxide by adding a saturated aqueous solution of sodium sulfite (Na₂SO₃). Acidify the mixture to pH ~3 by adding a saturated aqueous solution of sodium bisulfate (NaHSO₄).
Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3x).
Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
Purification: Purify the resulting crude carboxylic acid by flash column chromatography on silica gel to yield the pure product.
Parameter
Condition
Purpose
Solvent
THF / Water
Ensures solubility of both organic substrate and inorganic reagents.
Reagents
LiOH, H₂O₂
In-situ generation of hydroperoxide for mild nitrile hydrolysis.
Temperature
0 °C to RT
Controls reaction rate and minimizes side reactions.
Workup
Na₂SO₃ quench, NaHSO₄ acidification
Safely removes excess oxidant and protonates the carboxylate for extraction.
Typical Yield
85-95%
High efficiency is expected for this transformation.
Serinenitrile as a Linchpin for Heterocycle Synthesis
The bifunctional nature of serinenitrile makes it an ideal starting material for the synthesis of nitrogen-containing heterocycles, which are core structures in many pharmaceuticals.[1][11] By choosing reagents that can react with both the amino and nitrile functionalities, complex ring systems can be constructed in a convergent manner.
Protocol 2: Synthesis of a 2,5-disubstituted Thiazoline
The reaction between an α-aminonitrile and an aminothiol like cysteine is a powerful method for forming thiazoline rings, which can be further oxidized to thiazoles.[12] This reaction exemplifies a domino or cascade process where an initial intermolecular reaction is followed by an intramolecular cyclization.
Reaction Pathway:
Caption: Pathway for thiazoline synthesis from serinenitrile.
Step-by-Step Methodology:
Reactant Preparation: In a round-bottom flask equipped with a reflux condenser, combine N-protected serinenitrile (1.0 eq) and L-cysteine methyl ester hydrochloride (1.1 eq) in absolute ethanol.
Base Addition: Add a non-nucleophilic base such as triethylamine (TEA, 1.2 eq) to neutralize the hydrochloride salt and facilitate the reaction.
Reaction: Heat the mixture to reflux (approx. 78 °C) for 12-18 hours.
Causality Note: The initial step is the nucleophilic attack of the thiol group of cysteine onto the electrophilic nitrile carbon of serinenitrile. The resulting thioimidate intermediate then undergoes a rapid intramolecular cyclization, where the amino group of the serinenitrile moiety attacks the newly formed imine carbon, eliminating ammonia to form the stable five-membered thiazoline ring.
Monitoring: Follow the progress of the reaction by TLC or LC-MS, observing the formation of the new, more polar product.
Workup: Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.
Purification: Redissolve the residue in ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product via flash column chromatography to isolate the desired thiazoline.
Advanced Applications in C-C Bond Formation via Umpolung
While the α-carbon of an imine is typically electrophilic, the corresponding carbon in an α-aminonitrile can be rendered nucleophilic through deprotonation.[3] This inversion of polarity, or "Umpolung," transforms the aminonitrile into a stabilized carbanion equivalent, providing a powerful tool for carbon-carbon bond formation.[7]
Protocol 3: α-Alkylation of an N-Protected Serinenitrile Derivative
This protocol demonstrates the generation of the α-amino carbanion and its subsequent reaction with an electrophile. N-protection is critical to prevent the base from abstracting the more acidic N-H proton.
Step-by-Step Methodology:
Setup: To a flame-dried, two-neck round-bottom flask under an inert atmosphere (Argon or Nitrogen), add a solution of N-benzoyl-O-benzyl-serinenitrile (1.0 eq) in anhydrous THF.
Deprotonation: Cool the solution to -78 °C using a dry ice/acetone bath. Add a solution of lithium diisopropylamide (LDA, 1.1 eq, freshly prepared or titrated) dropwise via syringe. Stir the resulting deep-colored solution for 1 hour at -78 °C.
Causality Note: LDA is a strong, non-nucleophilic base, ideal for abstracting the α-proton without attacking the nitrile group. The low temperature is essential to maintain the stability of the resulting carbanion and prevent side reactions.
Alkylation: Add a solution of an electrophile, such as benzyl bromide (1.2 eq), in anhydrous THF dropwise to the carbanion solution at -78 °C.
Reaction: Allow the reaction to stir at -78 °C for 2-3 hours, then let it warm slowly to room temperature overnight.
Quenching and Workup: Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl). Extract the aqueous layer with diethyl ether (3x).
Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. The crude product can be purified by column chromatography to yield the α-alkylated aminonitrile.
Conclusion
Serinenitrile is far more than a simple precursor to serine. Its rich and varied reactivity makes it a powerful and strategic building block in organic synthesis. By understanding and exploiting its nucleophilic, electrophilic, and umpolung capabilities, researchers can efficiently construct complex and medicinally relevant molecules. The protocols outlined in this guide serve as a practical foundation for harnessing the synthetic potential of serinenitrile, enabling innovation in drug discovery and development.
References
The Aminonitrile Functional Group in Heterocyclic Chemistry: A Technical Guide to Reactivity and Synthesis. Benchchem.
Organocatalytic Synthesis of α-Aminonitriles: A Review.
α-Aminonitriles: From Sustainable Preparation to Applications in N
Nitrile biotransformations for highly enantioselective synthesis of oxiranecarboxamides with tertiary and quaternary stereocenters; efficient chemoenzymatic approaches to enantiopure alpha-methylated serine and isoserine deriv
Different reactivity modes of α‐aminonitriles.
Some recent applications of α-amino nitrile chemistry. Chemical Society Reviews (RSC Publishing).
Aminonitriles as building blocks in organic chemistry. Till Opatz, Johannes Gutenberg University Mainz.
Synthesis of α-Aminonitriles via Ammonium-Catalyzed Reactions of Aminoacetonitrile. Journal of the American Chemical Society.
The Reaction of Aminonitriles with Aminothiols: A Way to Thiol-Containing Peptides and Nitrogen Heterocycles in the Primitive Earth Ocean. MDPI.
The Strecker Synthesis of Amino Acids. Master Organic Chemistry.
Strecker Synthesis. Master Organic Chemistry.
Strecker amino acid synthesis. Wikipedia.
Ch27 : Strecker Synthesis of amino acids. University of Calgary Chemistry.
Serine. Wikipedia.
Asymmetric Strecker Synthesis of α-Amino Acids via a Crystallization-Induced Asymmetric Transformation Using (R)-Phenylglycine Amide as Chiral Auxiliary.
Serine. HyperPhysics Concepts.
Amino acid synthesis. Wikipedia.
Recent advances in the synthesis of nitrogen heterocycles via radical cascade reactions using isonitriles as radical acceptors. Chemical Society Reviews (RSC Publishing).
Application and Protocol Guide for the Chiral Separation of 2-Amino-3-hydroxypropanenitrile Enantiomers
Introduction: The Significance of Stereoisomerism in 2-Amino-3-hydroxypropanenitrile 2-Amino-3-hydroxypropanenitrile, also known as isoserine nitrile, is a bifunctional molecule containing both a primary amine and a hydr...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Significance of Stereoisomerism in 2-Amino-3-hydroxypropanenitrile
2-Amino-3-hydroxypropanenitrile, also known as isoserine nitrile, is a bifunctional molecule containing both a primary amine and a hydroxyl group, making it a valuable chiral building block in synthetic organic chemistry. Its enantiomers, (R)- and (S)-2-amino-3-hydroxypropanenitrile, serve as precursors for the synthesis of a variety of chiral molecules, including β-amino acids, amino alcohols, and other biologically active compounds. In the pharmaceutical industry, the stereochemistry of a molecule is of paramount importance, as different enantiomers can exhibit vastly different pharmacological and toxicological profiles[1]. Therefore, the ability to accurately separate and quantify the enantiomers of 2-amino-3-hydroxypropanenitrile is crucial for drug development, quality control, and asymmetric synthesis.
This comprehensive guide provides detailed application notes and protocols for the chiral separation of 2-Amino-3-hydroxypropanenitrile enantiomers using both chromatographic and enzymatic methods. The methodologies are designed to be robust and reproducible, providing researchers, scientists, and drug development professionals with the tools necessary to achieve high-resolution enantioseparation.
Part 1: Chromatographic Enantioseparation by Chiral High-Performance Liquid Chromatography (HPLC)
Direct separation of enantiomers on a Chiral Stationary Phase (CSP) via HPLC is a powerful and widely adopted technique for determining enantiomeric excess and obtaining pure enantiomers[2][3]. The selection of the appropriate CSP is the most critical step in developing a successful chiral separation method[4]. For a polar, zwitterionic-capable molecule like 2-amino-3-hydroxypropanenitrile, polysaccharide-based and macrocyclic glycopeptide-based CSPs are excellent starting points.
Principle of Chiral Recognition on Polysaccharide-Based CSPs
Polysaccharide-based CSPs, such as those derived from cellulose and amylose, are renowned for their broad applicability in chiral separations[3][4]. Chiral recognition on these phases is a multimodal process, primarily driven by the formation of transient diastereomeric complexes between the analyte enantiomers and the chiral selector (the derivatized polysaccharide). The separation is achieved through a combination of interactions, including:
Hydrogen Bonding: The hydroxyl and amino groups of 2-amino-3-hydroxypropanenitrile can act as hydrogen bond donors and acceptors, interacting with the carbamate groups on the polysaccharide backbone.
Dipole-Dipole Interactions: The polar functional groups of the analyte and the CSP contribute to dipole-dipole interactions.
Inclusion Complexation: The chiral grooves and cavities of the helical polysaccharide structure can sterically accommodate one enantiomer more favorably than the other, leading to differences in retention times[3].
Experimental Protocol: Chiral HPLC Method
This protocol outlines a direct HPLC method for the separation of 2-Amino-3-hydroxypropanenitrile enantiomers. Due to the lack of a strong chromophore in the target molecule, derivatization or the use of alternative detection methods like mass spectrometry (MS) or evaporative light scattering detection (ELSD) is recommended for sensitive detection[2]. For this protocol, pre-column derivatization with a UV-active agent is described.
Dissolve 1 mg of 2-Amino-3-hydroxypropanenitrile in 1 mL of ACN.
Add 1.5 equivalents of TEA, followed by 1.2 equivalents of DNB-Cl.
Vortex the mixture and allow it to react at room temperature for 1-2 hours, monitoring by TLC or achiral HPLC until completion.
The resulting derivatized analyte will now have a strong UV chromophore.
1.2.3. HPLC Conditions
Parameter
Condition 1 (Normal Phase)
Condition 2 (Normal Phase)
Column
Chiralcel® OD-H (250 x 4.6 mm, 5 µm)
Chiralpak® AD-H (250 x 4.6 mm, 5 µm)
Mobile Phase
n-Hexane / 2-Propanol (80:20, v/v)
n-Hexane / Ethanol (90:10, v/v)
Flow Rate
1.0 mL/min
1.0 mL/min
Column Temp.
25 °C
25 °C
Detection
UV at 254 nm
UV at 254 nm
Injection Vol.
10 µL
10 µL
1.2.4. Method Validation and Expected Results
The method should be validated according to ICH guidelines[6]. Successful separation will result in two well-resolved peaks corresponding to the two enantiomers. The resolution factor (Rs) should be greater than 1.5 for baseline separation. The elution order may vary between the Chiralcel® OD-H and Chiralpak® AD-H columns[6].
Workflow for Chiral HPLC Method Development
Caption: Workflow for Chiral HPLC Method Development.
Part 2: Enzymatic Kinetic Resolution
Enzymatic kinetic resolution is a powerful and environmentally benign technique for obtaining enantiomerically pure compounds[1]. This method leverages the stereoselectivity of enzymes to preferentially catalyze a reaction on one enantiomer of a racemic mixture, leaving the other enantiomer unreacted. For 2-Amino-3-hydroxypropanenitrile, enzymes from the nitrile-converting family, such as nitrilases or nitrile hydratases, are prime candidates[7][8][9].
Principle of Enantioselective Nitrile Biotransformation
Nitrile-converting enzymes can hydrolyze the nitrile group to either a carboxylic acid (nitrilase) or an amide (nitrile hydratase)[8][9]. In a kinetic resolution scenario, the enzyme will exhibit a higher reaction rate for one enantiomer (the "fast-reacting" enantiomer) over the other (the "slow-reacting" enantiomer).
Nitrilase-mediated resolution: A nitrilase will selectively hydrolyze one enantiomer of 2-amino-3-hydroxypropanenitrile to the corresponding β-amino acid (2-amino-3-hydroxypropanoic acid).
Nitrile Hydratase-mediated resolution: A nitrile hydratase will selectively hydrate one enantiomer to the corresponding β-amino amide (2-amino-3-hydroxypropanamide).
At approximately 50% conversion, the reaction mixture will be enriched in the unreacted, slow-reacting enantiomer of the nitrile and the product derived from the fast-reacting enantiomer. These two compounds, having different functional groups, can then be separated by standard chemical techniques (e.g., extraction, chromatography).
This protocol provides a general framework for the kinetic resolution of racemic 2-Amino-3-hydroxypropanenitrile using a whole-cell biocatalyst expressing a nitrile-converting enzyme.
2.2.1. Materials and Reagents
Racemic 2-Amino-3-hydroxypropanenitrile
Whole-cell biocatalyst (e.g., Rhodococcus sp. containing a nitrile hydratase or nitrilase)[8][10]
Phosphate buffer (e.g., 50 mM, pH 7.5)
Organic solvent for extraction (e.g., Ethyl Acetate)
Shaking incubator
Centrifuge
HPLC system for monitoring the reaction
2.2.2. Reaction Protocol
Biocatalyst Preparation: Prepare a suspension of the whole-cell biocatalyst in the phosphate buffer to a specified optical density or cell concentration.
Reaction Setup: In a reaction vessel, add the racemic 2-Amino-3-hydroxypropanenitrile to the cell suspension to a final concentration of 10-50 mg/mL.
Incubation: Place the reaction vessel in a shaking incubator at a controlled temperature (e.g., 30 °C) and agitation speed (e.g., 200 rpm).
Reaction Monitoring: Periodically withdraw small aliquots from the reaction mixture. Centrifuge to remove the cells, and analyze the supernatant by HPLC (using the chiral method developed in Part 1) to determine the conversion and the enantiomeric excess of the remaining substrate and the formed product.
Reaction Termination: Once the reaction has reached approximately 50% conversion, terminate the reaction by centrifuging to remove the biocatalyst.
Product Isolation:
Adjust the pH of the supernatant if necessary to facilitate extraction.
Extract the aqueous phase with an organic solvent like ethyl acetate to separate the unreacted nitrile from the more polar amino acid or amide product.
The separated phases can then be further purified to isolate the enantiomerically enriched substrate and product.
Logical Flow of Enzymatic Kinetic Resolution
Caption: Logical Flow of Enzymatic Kinetic Resolution.
Conclusion
The chiral separation of 2-Amino-3-hydroxypropanenitrile is an essential step for its application in asymmetric synthesis and pharmaceutical development. This guide has provided two robust and distinct methodologies to achieve this separation. Chiral HPLC offers a direct analytical approach for quantifying enantiomeric purity, while enzymatic kinetic resolution provides a preparative method for obtaining enantiomerically enriched material. The choice of method will depend on the specific goals of the researcher, whether analytical or preparative in scale. By following the detailed protocols and understanding the underlying principles, scientists can confidently and effectively resolve the enantiomers of this valuable chiral building block.
References
Llewellyn, J. A., & Corey, E. J. (2007). A novel catalytic enantioselective Strecker synthesis of chiral α-amino nitriles and α-amino acids is described and analyzed with regard to the possible mechanistic basis for stereoselectivity. Organic Letters. Available at: [Link]
Miyagawa, S., Aiba, S., Kawamoto, H., Tokunaga, Y., & Kawasaki, T. (2019). Absolute asymmetric Strecker synthesis in a mixed aqueous medium: reliable access to enantioenriched α-aminonitrile. RSC Publishing. Available at: [Link]
Kawasaki, T., et al. (2013). Chirally and chemically reversible Strecker reaction. National Institutes of Health (PMC). Available at: [Link]
Kawasaki, T., et al. (2022). Asymmetric Strecker-type solid/solid reaction at the chiral crystal interface of a racemic cyanohydrin. Organic & Biomolecular Chemistry - RSC Publishing. Available at: [Link]
Stückler, C., et al. (2007). Synthesis and microbial transformation of b-amino nitriles. Graz University of Technology. Available at: [Link]
Wang, M. X., & Lin, G. Q. (2005). Nitrile biotransformations for highly enantioselective synthesis of oxiranecarboxamides with tertiary and quaternary stereocenters; efficient chemoenzymatic approaches to enantiopure alpha-methylated serine and isoserine derivatives. PubMed. Available at: [Link]
Pirkle, W. H., & Welch, C. J. (1991). Direct HPLC Separation of Beta-Aminoester Enantiomers on Totally Synthetic Chiral Stationary Phases. PubMed. Available at: [Link]
Shaba, E., & Burton, S. (2018). Enzymatic Stereoselective Synthesis of β-Amino Acids. ResearchGate. Available at: [Link]
Bacalum, E., & Tero-Vescan, A. (2021). Indirect Enantioseparations: Recent Advances in Chiral Metabolomics for Biomedical Research. PMC - NIH. Available at: [Link]
Gotor-Fernández, V., et al. (2021). Rationalizing the Unprecedented Stereochemistry of an Enzymatic Nitrile Synthesis through a Combined Computational and Experimental Study. Angewandte Chemie. Available at: [Link]
Sumika Chemical Analysis Service. Chiral Columns for enantiomer separation by HPLC. Sumika Chemical Analysis Service. Available at: [Link]
Konya, Y., et al. (2020). Separation of the enantiomers of underivatized amino acids by using serially connected dual column high-performance liquid chromatography. Journal of Chromatography A. Available at: [Link]
Zaggout, F. R. (2006). Separation of Racemates Using Chiral HPLC and Creation of a Database for this Methodology. Asian Journal of Chemistry. Available at: [Link]
Ahuja, S. (2006). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Available at: [Link]
Kim, K. H., et al. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI. Available at: [Link]
Sharma, M., & Sharma, N. N. (2021). Nitrile-Converting Enzymes: Industrial Perspective, Challenges and Emerging Strategies. Biomolecules. Available at: [Link]
Zdarta, J., et al. (2023). A biocatalytic approach for resolution of 3-hydroxy-3-phenylpropanonitrile with the use of immobilized enzymes stabilized with ionic liquids. ResearchGate. Available at: [Link]
Naga Jhansi, T., et al. (2019). Reverse Phase Chiral HPLC Method for Enantiomeric Excess Determination of 2-Aminobutanamide. ResearchGate. Available at: [Link]
Nájera, C., et al. (2019). Synthesis of β2,2-Amino Acids by Stereoselective Alkylation of Isoserine Derivatives Followed by Nucleophilic Ring Opening of Quaternary Sulfamidates. PMC - NIH. Available at: [Link]
Wang, M. X. (2015). Enantioselective biotransformations of nitriles in organic synthesis. PubMed. Available at: [Link]
Głowacka, I. E., et al. (2023). Synthesis of Enantiomerically Enriched Protected 2-Amino-, 2,3-Diamino- and 2-Amino-3-Hydroxypropylphosphonates. MDPI. Available at: [Link]
Application Note: Robust GC-MS Analysis of 2-Amino-3-hydroxypropanenitrile via Silylation Derivatization
Abstract This application note provides a comprehensive guide to the analysis of 2-amino-3-hydroxypropanenitrile, a polar and non-volatile compound, using Gas Chromatography-Mass Spectrometry (GC-MS). Direct analysis of...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This application note provides a comprehensive guide to the analysis of 2-amino-3-hydroxypropanenitrile, a polar and non-volatile compound, using Gas Chromatography-Mass Spectrometry (GC-MS). Direct analysis of such compounds by GC-MS is challenging due to their low volatility and thermal lability.[1][2] This guide details a robust silylation-based derivatization protocol that transforms 2-amino-3-hydroxypropanenitrile into a volatile and thermally stable trimethylsilyl (TMS) derivative, enabling reliable and reproducible GC-MS analysis. We will delve into the chemical principles of silylation, provide step-by-step protocols for derivatization using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), and discuss the expected mass spectrometric fragmentation for confident identification.
Introduction: The Analytical Challenge
2-Amino-3-hydroxypropanenitrile is a small, polar molecule containing both a primary amine (-NH₂) and a primary hydroxyl (-OH) group. These functional groups are prone to intermolecular hydrogen bonding, which significantly decreases the molecule's volatility and makes it unsuitable for direct GC-MS analysis.[1] Injecting such a compound directly into a hot GC inlet would likely lead to poor chromatographic peak shape, thermal decomposition, and irreversible adsorption onto the column.[3][4]
To overcome these limitations, a chemical derivatization step is essential.[1] Derivatization replaces the active hydrogens on the polar functional groups with non-polar moieties, thereby increasing volatility and thermal stability. Silylation is a widely used and effective derivatization technique for compounds containing hydroxyl, amino, and carboxyl groups. This method involves reacting the analyte with a silylating agent to form a less polar and more volatile trimethylsilyl (TMS) derivative.[3][4]
The Chemistry of Silylation
Silylation is a nucleophilic substitution reaction where a proton from an active hydrogen-containing group (like -OH and -NH₂) is replaced by a trimethylsilyl group, typically from a silylating agent such as BSTFA. The general reactivity order for silylation with BSTFA is alcohols > phenols > carboxylic acids > amines > amides.[5] The presence of a catalyst, such as trimethylchlorosilane (TMCS), can enhance the reactivity of the silylating agent, especially for less reactive or sterically hindered groups.[6]
For 2-amino-3-hydroxypropanenitrile, both the hydroxyl and amino groups will be derivatized, leading to the formation of a di-TMS derivative.
Reaction Scheme:
Caption: Workflow for the derivatization and analysis of 2-amino-3-hydroxypropanenitrile.
Step-by-Step Protocol
Sample Preparation:
Accurately weigh 1-5 mg of 2-amino-3-hydroxypropanenitrile into a 2 mL reaction vial.
If the sample is in a solution, evaporate the solvent to complete dryness under a gentle stream of high-purity nitrogen gas. The absence of water is critical for a successful derivatization.
Reagent Addition:
Add 100 µL of anhydrous pyridine to the dried sample. Pyridine acts as a solvent and a catalyst.
Add 200 µL of BSTFA with 1% TMCS to the vial.
Reaction:
Tightly cap the vial and vortex briefly to ensure thorough mixing.
Place the vial in a heating block or oven at 70°C for 60 minutes.
Analysis:
After incubation, allow the vial to cool to room temperature.
The derivatized sample is now ready for GC-MS analysis. An aliquot of the reaction mixture can be directly injected into the GC-MS system.
GC-MS Analysis Parameters
The following table provides recommended starting parameters for the GC-MS analysis of the derivatized 2-amino-3-hydroxypropanenitrile. Optimization may be required based on the specific instrument and column used.
Parameter
Setting
Gas Chromatograph
Injection Port Temp.
250°C
Injection Mode
Splitless
Carrier Gas
Helium
Flow Rate
1.0 mL/min
Oven Program
Initial Temp: 60°C (hold 2 min)
Ramp: 10°C/min to 280°C (hold 5 min)
Mass Spectrometer
Ion Source Temp.
230°C
Quadrupole Temp.
150°C
Ionization Mode
Electron Ionization (EI)
Electron Energy
70 eV
Mass Scan Range
40-500 amu
Expected Mass Spectrum and Fragmentation
The electron ionization (EI) mass spectrum of the di-TMS derivative of 2-amino-3-hydroxypropanenitrile is expected to show characteristic fragments that can be used for its identification. The molecular ion (M⁺) may be observed, but it is often of low abundance for silylated compounds. More prominent will be the fragment ions resulting from the loss of a methyl group ([M-15]⁺) and a tert-butyl group ([M-57]⁺) if t-butyldimethylsilyl derivatives are prepared.
For the di-TMS derivative, characteristic ions would arise from cleavage of the C-C bond between the two derivatized carbons. The fragmentation pattern will be influenced by the charge stabilization on the nitrogen and oxygen atoms.
Caption: Predicted fragmentation of derivatized 2-amino-3-hydroxypropanenitrile.
Conclusion
The protocol described in this application note provides a reliable and robust method for the derivatization of 2-amino-3-hydroxypropanenitrile for subsequent GC-MS analysis. Silylation with BSTFA effectively converts the polar analyte into a volatile and thermally stable derivative, leading to improved chromatographic performance and enabling confident identification through mass spectrometry. This methodology is highly applicable for researchers and scientists in drug development, metabolomics, and other fields requiring the accurate analysis of small polar molecules.
References
Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS?. Metabolites.
The Derivatization and Analysis of Amino Acids by GC-MS. Sigma-Aldrich.
Sample stacking with in-column silylation for less volatile polar compounds using GC-MS.
bstfa.pdf. Sigma-Aldrich.
Silyl
GC Analysis of Derivatized Amino Acids. Thermo Fisher Scientific.
The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages. Journal of Analytical Methods in Chemistry.
Tandem mass spectrometry of homologous 3-hydroxyfurazan and nitrile amino acids. Journal of Mass Spectrometry.
Comparison of Two Derivative Methods for the Quantification of Amino Acids in PM 2.5 Using GC-MS/MS. MDPI.
Stepwise extraction, chemical modification, GC–MS separation, and determination of amino acids in human plasma.
Quantitation of Amino Acids in Human Hair by Trimethylsilyl Derivatization Gas Chromatography/Mass Spectrometry. Journal of Analytical Methods in Chemistry.
Fully Automated Online Trimethylsilyl (TMS) Derivatization Protocol for Metabolite Profiling Using an Orbitrap GC. Thermo Fisher Scientific.
An In-Depth Technical Guide to the HPLC Analysis of 2-Amino-3-hydroxypropanenitrile (Isoserine) Authored by a Senior Application Scientist This document provides a detailed application note and robust protocols for the q...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the HPLC Analysis of 2-Amino-3-hydroxypropanenitrile (Isoserine)
Authored by a Senior Application Scientist
This document provides a detailed application note and robust protocols for the quantitative analysis of 2-Amino-3-hydroxypropanenitrile, also known as isoserine, using High-Performance Liquid Chromatography (HPLC). This guide is intended for researchers, scientists, and drug development professionals who require a reliable and validated method for the quantification of this small, polar, and chiral molecule.
Introduction and Analytical Challenges
2-Amino-3-hydroxypropanenitrile (C₃H₆N₂O) is a nitrile analog of the amino acid serine and an isomer of serinenitrile.[1] Its structural similarity to fundamental biological building blocks makes it a compound of interest in prebiotic chemistry, pharmaceutical synthesis, and metabolic studies. Accurate quantification is essential for understanding its role in chemical reactions, assessing its purity as a synthetic intermediate, and conducting pharmacokinetic studies.
The HPLC analysis of isoserine presents two primary challenges:
Lack of a Strong Chromophore: Like most amino acids, isoserine does not possess a significant UV-absorbing chromophore, making direct detection by UV-Vis spectrophotometry insensitive and impractical for trace-level quantification.[2][3][4]
Chirality: Isoserine contains a chiral center, meaning it exists as two non-superimposable mirror images (enantiomers). For many pharmaceutical and biological applications, it is critical to separate and quantify these individual enantiomers, as they can exhibit different physiological activities.[5][6]
To overcome these challenges, the most effective strategy involves a pre-column derivatization step to attach a fluorescent or UV-active tag to the primary amine of isoserine. This process dramatically enhances detection sensitivity and enables the use of highly efficient reversed-phase chromatography.[3][7][8]
Principle of the Method: Pre-Column Derivatization RP-HPLC
The core of this analytical approach is the covalent labeling of the analyte before its introduction into the HPLC system. The derivatized molecule is significantly less polar than the parent compound, allowing for excellent retention and separation on a reversed-phase (e.g., C18) column.
Causality in Reagent Selection
Several reagents are available for derivatizing primary amines, each with distinct advantages:
o-Phthalaldehyde (OPA): Reacts rapidly with primary amines in the presence of a thiol co-reagent (e.g., 2-mercaptoethanol or 3-mercaptopropionic acid) to form highly fluorescent isoindole derivatives.[8] OPA itself is not fluorescent, resulting in a clean baseline and high sensitivity.[8] This is the recommended reagent for general achiral quantification.
9-Fluorenylmethyl Chloroformate (FMOC-Cl): Reacts with both primary and secondary amines to form stable, fluorescent derivatives. While versatile, the hydrolysis by-product of FMOC-Cl is also fluorescent, which can potentially interfere with analyte peaks.[9]
6-Aminoquinolyl-N-hydroxysuccinimidyl Carbamate (AQC): A popular reagent that yields stable derivatives suitable for both fluorescence and UV detection.[9]
For chiral analysis, the strategy is modified either by using a chiral stationary phase (direct analysis) or by employing a chiral derivatizing agent to create diastereomers that can be separated on a standard achiral column (indirect analysis).[10][11][12]
Experimental Workflow for Isoserine Analysis
The following diagram outlines the comprehensive workflow from sample receipt to final data analysis.
Synthesis of Serinenitrile: A Detailed Application Note and Protocol for Researchers
For Immediate Release This document provides a comprehensive guide for the laboratory synthesis of serinenitrile (2-amino-3-hydroxypropanenitrile), a valuable chiral building block in organic synthesis and a molecule of...
Author: BenchChem Technical Support Team. Date: March 2026
For Immediate Release
This document provides a comprehensive guide for the laboratory synthesis of serinenitrile (2-amino-3-hydroxypropanenitrile), a valuable chiral building block in organic synthesis and a molecule of interest in prebiotic chemistry. This application note is intended for researchers, scientists, and professionals in drug development, offering a detailed protocol based on the well-established Strecker synthesis, tailored for this specific target molecule.
Introduction
Serinenitrile, the nitrile analog of the amino acid serine, possesses a unique combination of functional groups—a nitrile, an amine, and a hydroxyl group—making it a versatile intermediate for the synthesis of a variety of more complex molecules, including non-natural amino acids and heterocyclic compounds. Its synthesis, while not extensively documented in dedicated publications, can be efficiently achieved through a modified Strecker synthesis, a classic and robust method for the preparation of α-aminonitriles.[1][2] This guide will detail a two-step process commencing with the one-pot synthesis of serinenitrile from the readily available starting material, glycolaldehyde, followed by purification and characterization.
Principle of the Synthesis
The synthesis of serinenitrile is achieved via a one-pot, three-component Strecker reaction involving glycolaldehyde, ammonia, and a cyanide source.[3][4] The reaction proceeds through two key stages:
Imine Formation: Glycolaldehyde reacts with ammonia (generated in situ from ammonium chloride) to form an intermediate imine.[5][6]
Nucleophilic Addition of Cyanide: A cyanide ion then attacks the electrophilic carbon of the imine, yielding the target α-aminonitrile, serinenitrile.[5][6]
This method is advantageous due to its convergent nature, atom economy, and the use of readily accessible and inexpensive reagents.
Experimental Protocol
This protocol outlines the synthesis of racemic serinenitrile. All operations involving cyanide salts must be performed in a well-ventilated fume hood with appropriate personal protective equipment.
Materials and Reagents
Reagent
Formula
Molar Mass ( g/mol )
Quantity
Supplier
Glycolaldehyde
C₂H₄O₂
60.05
1.0 eq
Sigma-Aldrich
Ammonium Chloride
NH₄Cl
53.49
1.2 eq
Fisher Scientific
Sodium Cyanide
NaCN
49.01
1.1 eq
Sigma-Aldrich
Methanol
CH₃OH
32.04
-
Fisher Scientific
Deionized Water
H₂O
18.02
-
-
Diethyl Ether
(C₂H₅)₂O
74.12
-
Fisher Scientific
Anhydrous Magnesium Sulfate
MgSO₄
120.37
-
Fisher Scientific
Equipment
Round-bottom flask (100 mL)
Magnetic stirrer and stir bar
Dropping funnel
Ice bath
Condenser
Rotary evaporator
Separatory funnel
Standard laboratory glassware (beakers, graduated cylinders, etc.)
pH paper or pH meter
Synthesis Workflow
Caption: Workflow for the synthesis of serinenitrile.
Step-by-Step Procedure
Part A: Synthesis of Serinenitrile
Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve glycolaldehyde (1.0 eq) in methanol (20 mL). Cool the solution to 0°C in an ice bath.
Addition of Ammonia Source: In a separate beaker, dissolve ammonium chloride (1.2 eq) in a minimal amount of deionized water and add it to the cooled glycolaldehyde solution.
Addition of Cyanide Source: Prepare a solution of sodium cyanide (1.1 eq) in a minimal amount of deionized water. Add this solution dropwise to the reaction mixture over 30 minutes, ensuring the temperature remains below 5°C.
Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours.
Work-up:
Quench the reaction by adding 20 mL of water.
Remove the methanol under reduced pressure using a rotary evaporator.
Transfer the aqueous solution to a separatory funnel and extract with diethyl ether (3 x 30 mL) to remove any unreacted aldehyde and non-polar impurities.
The aqueous layer contains the serinenitrile. To isolate, saturate the aqueous layer with sodium chloride and extract with a more polar solvent like ethyl acetate (3 x 40 mL).
Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude serinenitrile.
Part B: Purification
Column Chromatography: The crude serinenitrile can be purified by flash column chromatography on silica gel.
Stationary Phase: Silica gel (230-400 mesh).
Mobile Phase: A gradient of ethyl acetate in hexanes (e.g., starting from 50% ethyl acetate and gradually increasing to 100%). The addition of a small amount of triethylamine (0.5-1%) to the eluent can help to reduce tailing of the amine on the silica gel.
Fraction Collection and Analysis: Collect fractions and monitor by thin-layer chromatography (TLC) using an appropriate stain (e.g., ninhydrin for the amine or potassium permanganate).
Final Product: Combine the pure fractions and remove the solvent under reduced pressure to obtain purified serinenitrile as a viscous oil or a low-melting solid.
Characterization
The identity and purity of the synthesized serinenitrile should be confirmed by spectroscopic methods.
Note: Predicted NMR data is based on typical chemical shifts for similar functional groups. Experimental values may vary.
Safety Precautions
This synthesis involves highly toxic materials and should only be performed by trained personnel in a well-ventilated chemical fume hood.
Sodium Cyanide:EXTREMELY TOXIC. Fatal if swallowed, inhaled, or in contact with skin.[7][8] Contact with acids liberates highly toxic hydrogen cyanide gas. Always wear appropriate personal protective equipment, including a lab coat, safety goggles, and heavy-duty nitrile gloves. A cyanide antidote kit should be readily available.
Glycolaldehyde: May be harmful if swallowed or inhaled.[9] Causes skin and eye irritation.
Ammonium Chloride: Harmful if swallowed.[5][6] Causes serious eye irritation.
All waste containing cyanide must be quenched with an oxidizing agent (e.g., bleach) before disposal according to institutional safety protocols.
Discussion
The Strecker synthesis is a reliable method for the preparation of α-aminonitriles. The success of this synthesis depends on careful control of the reaction temperature during the addition of the cyanide solution to minimize side reactions. The work-up procedure is designed to separate the polar serinenitrile from the starting materials and byproducts. Purification by column chromatography is generally effective, although care must be taken to avoid decomposition of the product on the acidic silica gel. The use of a deactivated stationary phase or the addition of a base to the eluent is recommended.
The final product should be characterized thoroughly to confirm its identity and purity. The predicted spectroscopic data provided in this note serves as a reference for this purpose.
Conclusion
This application note provides a detailed and practical guide for the laboratory synthesis of serinenitrile using the Strecker reaction. By following this protocol and adhering to the specified safety precautions, researchers can successfully synthesize this valuable chemical intermediate for their research and development needs.
Application Note: Structural Characterization and Purity Assessment of 2-Amino-3-hydroxypropanenitrile using NMR Spectroscopy
Abstract This guide provides a comprehensive framework for the analysis of 2-Amino-3-hydroxypropanenitrile, also known as serinenitrile, using Nuclear Magnetic Resonance (NMR) spectroscopy.[1] Given the compound's struct...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This guide provides a comprehensive framework for the analysis of 2-Amino-3-hydroxypropanenitrile, also known as serinenitrile, using Nuclear Magnetic Resonance (NMR) spectroscopy.[1] Given the compound's structural features—a primary amine, a primary alcohol, a nitrile group, and a chiral center—special considerations are required for sample preparation and spectral acquisition to ensure accurate structural elucidation and quantitative analysis. This document details optimized protocols for one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC) NMR, as well as methodology for purity determination via Quantitative NMR (qNMR). It is intended for researchers, chemists, and quality control specialists in the pharmaceutical and chemical industries.
Introduction and Analytical Challenges
2-Amino-3-hydroxypropanenitrile is a small, polar molecule of interest in synthetic chemistry and prebiotic research.[1] Its characterization is essential for confirming identity, assessing purity, and identifying potential impurities or degradation products. NMR spectroscopy is an unparalleled tool for this purpose, providing detailed structural information and a direct measure of quantity without the need for chromophores.[2][3]
However, the molecule's functional groups present specific analytical challenges:
Exchangeable Protons: The amine (-NH₂) and hydroxyl (-OH) protons undergo rapid chemical exchange with each other and with protic solvents.[4][5] This can lead to broad signals or their complete disappearance, complicating spectral interpretation.[4][6]
Solvent Selection: The choice of deuterated solvent is critical. Protic solvents like D₂O or CD₃OD will exchange with the -NH₂ and -OH protons, rendering them invisible in the ¹H NMR spectrum.[7] Aprotic, polar solvents are required to observe these key functional groups.
pH Sensitivity: The chemical shifts of protons adjacent to the amine group are sensitive to pH, which can affect spectral reproducibility.
Potential for Reactivity: The molecule's functional groups may interact with certain NMR solvents (e.g., the carbonyl group of acetone-d₆ can react with primary amines).[7]
This guide addresses these challenges by providing robust protocols designed to yield high-quality, reproducible NMR data.
Experimental Design and Sample Preparation
Meticulous sample preparation is the foundation of reliable NMR analysis.[8] The following protocol is optimized for 2-Amino-3-hydroxypropanenitrile.
Optimal Solvent Selection
Dimethyl sulfoxide-d₆ (DMSO-d₆) is the recommended solvent. Its key advantages are:
Aprotic Nature: It does not exchange with the analyte's -NH₂ and -OH protons, allowing for their observation.[7]
High Polarity: It readily dissolves polar molecules like 2-Amino-3-hydroxypropanenitrile.
Reduced Exchange Rate: It slows down the rate of proton exchange, resulting in sharper signals for the -NH₂ and -OH groups compared to other solvents.[6][7]
Protocol for Sample Preparation (Qualitative & Quantitative)
Weighing: Accurately weigh 5-10 mg of 2-Amino-3-hydroxypropanenitrile directly into a clean, dry vial. For quantitative analysis (qNMR), an accurate weight is paramount.[8]
Internal Standard (for qNMR): For purity determination, add a certified internal standard of known purity. A suitable standard should have signals that do not overlap with the analyte. Maleic acid or 1,4-Dinitrobenzene are often good choices in DMSO-d₆. An analyte-to-standard molar ratio of approximately 1:1 is recommended.[8]
Dissolution: Add approximately 0.6 mL of DMSO-d₆ to the vial.
Mixing: Gently vortex the vial until the sample and internal standard (if used) are completely dissolved.
Transfer: Using a clean Pasteur pipette, transfer the solution into a high-quality 5 mm NMR tube.
Labeling: Clearly label the NMR tube with the sample identification.
NMR Data Acquisition Protocols
The following parameters are recommended for a 400 MHz (or higher) spectrometer.
One-Dimensional (1D) NMR
Experiment
Key Parameters
Purpose & Rationale
¹H NMR
Pulse Angle: 30-45°Relaxation Delay (d1): 1-2 s (Qualitative), ≥ 5 * T₁ (Quantitative)Acquisition Time (aq): 3-4 sNumber of Scans (ns): 8-16
Provides primary information on the number of unique proton environments, their chemical shifts, splitting patterns (J-coupling), and integration (relative proton count).[9] For quantitative work, a longer relaxation delay is critical to ensure full relaxation of all nuclei for accurate integration.[10]
Determines the number of unique carbon environments.[10] The nitrile carbon provides a characteristic signal.[11] A higher number of scans is needed due to the low natural abundance of the ¹³C isotope.[12]
Differentiates carbon signals based on the number of attached protons. CH and CH₃ groups appear as positive peaks, while CH₂ groups appear as negative peaks. Quaternary carbons (like the nitrile carbon) are not observed.[13] This is invaluable for confirming assignments.
Two-Dimensional (2D) NMR
2D NMR experiments are essential for unambiguous assignment of all proton and carbon signals, especially in complex molecules or when impurities are present.[14][15]
Experiment
Key Parameters
Purpose & Rationale
¹H-¹H COSY
Pulse Program: cosygpqfNumber of Scans (ns): 2-4
Correlation Spectroscopy (COSY) identifies protons that are coupled to each other (typically through 2-3 bonds).[13][15] Cross-peaks appear between coupled protons, allowing for the mapping of spin systems (e.g., confirming the -CH-CH₂- fragment).
¹H-¹³C HSQC
Pulse Program: hsqcedetgpsisp2.3Number of Scans (ns): 2-8
Heteronuclear Single Quantum Coherence (HSQC) shows correlations between protons and the carbons to which they are directly attached (one-bond C-H coupling).[13][15] It is the most reliable way to assign carbon signals.
Spectral Interpretation and Data Analysis
Predicted ¹H and ¹³C NMR Spectra
The expected structure and numbering for 2-Amino-3-hydroxypropanenitrile is:
Table 2: Predicted Chemical Shifts and Assignments
Note: Chemical shifts are predictions and can vary based on concentration and residual water content. The signals for -CH- and -CH₂- may overlap.
Step-by-Step Structure Verification Workflow
The following workflow ensures a self-validating structural assignment.[13]
Caption: Workflow for unambiguous structural elucidation.
¹H NMR: Identify all proton signals. The triplet (H₂) and doublet (H₃) pattern should be visible, confirming the -CH-CH₂- fragment. Integrate all signals.
COSY: A cross-peak between the triplet and doublet signals provides definitive proof of their coupling and adjacency.[13]
¹³C & DEPT-135: Identify the three carbon signals. The nitrile carbon will be downfield (~120 ppm) and absent in DEPT.[11] DEPT-135 will show one positive CH (C₂) and one negative CH₂ (C₃) signal.
HSQC: This spectrum provides the final, unambiguous link. A cross-peak will connect the H₂ proton signal to the C₂ carbon signal, and the H₃ proton signal to the C₃ carbon signal, completing the assignment.[15]
Quantitative NMR (qNMR) for Purity Assessment
qNMR is a primary analytical method that provides a direct measurement of purity without requiring a specific reference standard of the analyte itself.[2][3][14] The purity is calculated based on the integral ratio of a known analyte signal to a signal from a certified internal standard.[2]
Calculation Formula:
The purity (P) of the analyte can be calculated using the following equation:
Caption: Step-by-step workflow for qNMR purity analysis.
Conclusion
NMR spectroscopy is an indispensable technique for the comprehensive analysis of 2-Amino-3-hydroxypropanenitrile. By selecting DMSO-d₆ as the solvent and employing a systematic workflow combining 1D and 2D NMR experiments, an unambiguous structural confirmation can be achieved. Furthermore, the application of qNMR with a certified internal standard provides a precise and accurate method for determining absolute purity, which is critical for quality control in drug development and chemical manufacturing. The protocols and guidelines presented herein provide a robust foundation for achieving reliable and reproducible results.
References
Emery Pharma. (2024, February 9). A Guide to Quantitative NMR (qNMR). Retrieved from Emery Pharma website. [Link]
Emery Pharma. (2018, April 2). A Step-By-Step Guide to 1D and 2D NMR Interpretation. Retrieved from Emery Pharma website. [Link]
Pauli, G. F., Jaki, B. U., & Lankin, D. C. (2007). Quantitative NMR for Content Assignment of Phytochemical Reference Standards. Journal of Natural Products, 70(5), 886-892. [Link]
Smith, S. R., et al. (2015). Cyclohexanecarbonitriles: Assigning Configurations at Quaternary Centers From 13C NMR CN Chemical Shifts. The Journal of Organic Chemistry, 80(15), 7913-7919. [Link]
Nagy, V., et al. (2023). NMR Chemical Shifts of Emerging Green Solvents, Acids, and Bases for Facile Trace Impurity Analysis. ACS Sustainable Chemistry & Engineering, 11(14), 5646-5656. [Link]
Scribd. 13-C NMR Chemical Shift Table. Retrieved from Scribd. [Link]
Scribd. Advanced 2D NMR Techniques Guide. Retrieved from Scribd. [Link]
Simmler, C., Napolitano, J. G., McAlpine, J. B., Chen, S. N., & Pauli, G. F. (2014). Quantitative NMR (qNMR) for pharmaceutical analysis: The pioneering work of George Hanna at the US FDA. Fitoterapia, 95, 13-22. [Link]
AZoOptics. (2025, May 29). How to Interpret NMR Spectroscopy Results: A Beginner's Guide. Retrieved from AZoOptics.com. [Link]
Malz, F., & Jancke, H. (2005). Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. Journal of Pharmaceutical and Biomedical Analysis, 38(5), 813-823. [Link]
University of Washington. 2D NMR: TOCSY and HSQC. Retrieved from faculty.washington.edu. [Link]
Chemistry LibreTexts. (2023, February 11). 7.6: Interpreting 2-D NMR Spectra. Retrieved from Chemistry LibreTexts. [Link]
University of Calgary. Ch20: Spectroscopy Analysis : Nitriles. Retrieved from University of Calgary Chemistry Pages. [Link]
Chemistry LibreTexts. (2025, January 19). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from Chemistry LibreTexts. [Link]
ACD/Labs. (2023, January 26). Exchangeable Protons in NMR—Friend or Foe?. Retrieved from ACD/Labs Blog. [Link]
OpenOChem Learn. Exchangeable Protons and Deuterium Exchange. Retrieved from OpenOChem Learn. [Link]
Reddit. (2023, March 16). Hydroxyl Groups in NMR. r/Chempros. [Link]
Compound Interest. (2014). A Guide to 13C NMR Chemical Shift Values. Retrieved from Compound Interest. [Link]
National Center for Biotechnology Information. PubChem Compound Summary for CID 14656672, 2-Amino-3-hydroxypropanenitrile. Retrieved from PubChem. [Link]
Save My Exams. (2025, January 4). Proton (1H) NMR Spectroscopy. Retrieved from Save My Exams. [Link]
Synthesis of Serine via Hydrolysis of 2-Amino-3-hydroxypropanenitrile: An Application Note and Detailed Protocol
For Researchers, Scientists, and Drug Development Professionals Abstract This comprehensive guide details the chemical synthesis of serine, a crucial amino acid in numerous biological processes and a valuable building bl...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This comprehensive guide details the chemical synthesis of serine, a crucial amino acid in numerous biological processes and a valuable building block in pharmaceutical and biotechnological applications. The protocol focuses on the hydrolysis of 2-amino-3-hydroxypropanenitrile, an α-aminonitrile, to yield serine. This document provides a thorough examination of both acid- and base-catalyzed hydrolysis methods, offering detailed, step-by-step procedures. Furthermore, it encompasses critical aspects of the synthetic workflow, including purification techniques, analytical methods for purity assessment, and essential safety considerations. The causality behind experimental choices is explained to provide a deeper understanding of the process, ensuring a robust and reproducible synthesis.
Introduction: The Significance of Serine and its Synthesis
L-serine, a non-essential amino acid, plays a pivotal role in a vast array of metabolic pathways. It is a precursor to numerous essential biomolecules, including other amino acids like glycine and cysteine, as well as purines and pyrimidines.[1] Its structural importance as a constituent of proteins and its involvement in the catalytic function of many enzymes, such as serine proteases, underscore its biological significance.[1] In the pharmaceutical industry, serine and its derivatives are integral to the development of various therapeutics.
The chemical synthesis of serine offers a reliable and scalable alternative to its extraction from natural sources or fermentation processes. One effective synthetic route involves the hydrolysis of 2-amino-3-hydroxypropanenitrile, also known as serine nitrile. This process is a key step in the Strecker synthesis of amino acids, a well-established method for producing α-amino acids from aldehydes.[2][3][4] The Strecker synthesis first involves the formation of an α-aminonitrile from an aldehyde, ammonia, and a cyanide source.[5] The subsequent hydrolysis of the nitrile group to a carboxylic acid yields the desired amino acid.[2]
This guide provides detailed protocols for both acid- and base-catalyzed hydrolysis of 2-amino-3-hydroxypropanenitrile to serine, allowing researchers to select the most suitable method based on their specific needs and available resources.
Reaction Workflow and Mechanism
The overall transformation involves the conversion of the nitrile functional group in 2-amino-3-hydroxypropanenitrile to a carboxylic acid, forming serine. This can be achieved under either acidic or basic conditions.
Caption: General workflow for the hydrolysis of 2-amino-3-hydroxypropanenitrile to serine.
2.1. Acid-Catalyzed Hydrolysis Mechanism
Under acidic conditions, the nitrile nitrogen is protonated, which increases the electrophilicity of the nitrile carbon. A water molecule then acts as a nucleophile, attacking the carbon. A series of proton transfers and the addition of a second water molecule lead to the formation of a tetrahedral intermediate, which subsequently eliminates ammonia to yield the carboxylic acid.[2]
2.2. Base-Catalyzed Hydrolysis Mechanism
In the presence of a strong base, the hydroxide ion directly attacks the electrophilic nitrile carbon. The resulting intermediate is protonated by water. Tautomerization and further attack by hydroxide lead to the formation of a carboxylate salt. Subsequent acidification of the reaction mixture protonates the carboxylate and the amino group, yielding the free amino acid, serine.
Safety Precautions
3.1. Reagent Handling
2-Amino-3-hydroxypropanenitrile hydrochloride: This compound is harmful if swallowed, in contact with skin, or if inhaled. It causes skin and serious eye irritation and may cause respiratory irritation.[6] Handle with appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves. Work in a well-ventilated fume hood.
Strong Acids (e.g., Hydrochloric Acid): Corrosive and can cause severe skin burns and eye damage. Handle with extreme care, using appropriate PPE.
Strong Bases (e.g., Sodium Hydroxide): Corrosive and can cause severe skin burns and eye damage. Handle with appropriate PPE.
3.2. General Laboratory Safety
Always wear appropriate PPE.
Perform all reactions in a well-ventilated fume hood.
In case of accidental contact, immediately flush the affected area with copious amounts of water and seek medical attention.
Dispose of all chemical waste according to institutional and local regulations.
Experimental Protocols
4.1. Materials and Reagents
Reagent
Grade
Supplier Recommendation
2-Amino-3-hydroxypropanenitrile HCl
≥95% Purity
Sigma-Aldrich, Acros
Hydrochloric Acid (HCl)
Concentrated (37%)
Fisher Scientific
Sodium Hydroxide (NaOH)
Pellets, ≥97%
MilliporeSigma
Ethanol (EtOH)
Anhydrous
Decon Labs
Isopropyl Alcohol (IPA)
ACS Grade
VWR
Deionized (DI) Water
High Purity
Millipore Milli-Q
Activated Carbon
Decolorizing Grade
VWR
4.2. Protocol 1: Acid-Catalyzed Hydrolysis
This protocol is adapted from general procedures for the acid-catalyzed hydrolysis of nitriles.[1][7] Care must be taken as prolonged exposure to strong acid can lead to partial degradation of serine.[7]
Step-by-Step Methodology:
Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2-amino-3-hydroxypropanenitrile hydrochloride (1 equivalent) in 6 M hydrochloric acid.
Hydrolysis: Heat the reaction mixture to reflux (approximately 110°C) for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).
Work-up: After completion, allow the reaction mixture to cool to room temperature. Remove the excess hydrochloric acid under reduced pressure using a rotary evaporator.
Purification: The resulting crude serine hydrochloride can be purified by recrystallization.
Caption: Workflow for the acid-catalyzed hydrolysis of 2-amino-3-hydroxypropanenitrile.
4.3. Protocol 2: Base-Catalyzed Hydrolysis
This protocol is based on a procedure described in the patent literature for the synthesis of DL-serine.
Step-by-Step Methodology:
Reaction Setup: In a round-bottom flask, dissolve 2-amino-3-hydroxypropanenitrile (1 equivalent) in deionized water.
Hydrolysis: Add a 10% aqueous solution of sodium hydroxide (2 equivalents) to the reaction mixture. Heat the mixture to 80°C and stir for 4 hours.
Neutralization and Work-up: Cool the reaction mixture to room temperature. Carefully neutralize the solution to a pH of approximately 5.5-6.0 with concentrated hydrochloric acid.
Purification: The neutralized solution contains serine and inorganic salts. The serine can be purified by crystallization.
4.4. Purification of Serine by Crystallization
Concentration: Concentrate the neutralized reaction mixture under reduced pressure to about half of its original volume.
Decolorization: If the solution is colored, add a small amount of activated carbon and heat to 60-70°C for 15-20 minutes. Filter the hot solution to remove the activated carbon.
Crystallization: To the clear filtrate, add an anti-solvent such as ethanol or isopropyl alcohol (typically 1-2 volumes of the aqueous solution) slowly with stirring.[8][9]
Isolation: Cool the mixture in an ice bath to facilitate complete crystallization. Collect the serine crystals by vacuum filtration.
Washing and Drying: Wash the crystals with a small amount of cold ethanol or isopropyl alcohol and then with diethyl ether. Dry the crystals under vacuum.
Data Presentation and Analysis
Table 1: Comparative Data for Hydrolysis Methods
Parameter
Acid-Catalyzed Hydrolysis
Base-Catalyzed Hydrolysis
Reagent
6 M Hydrochloric Acid
10% Sodium Hydroxide
Temperature
~110°C (Reflux)
80°C
Reaction Time
4-6 hours
4 hours
Yield
Moderate to High
High
Key Advantage
Direct formation of hydrochloride salt
Milder temperature conditions
Key Disadvantage
Potential for amino acid degradation
Requires neutralization step
5.1. Analytical Methods for Purity Assessment
High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC is a common method for determining the purity of serine.[10][11] Chiral HPLC can be used to determine the enantiomeric purity.[12]
Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy can be used to confirm the structure of the synthesized serine.[13][14][15]
Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to identify the functional groups present in the serine molecule and can also be used for chiral identification.[16]
Conclusion
The hydrolysis of 2-amino-3-hydroxypropanenitrile provides an effective and accessible route for the synthesis of serine. Both acid- and base-catalyzed methods have their merits and can be chosen based on the desired scale and available equipment. This guide provides the necessary detailed protocols and foundational knowledge for researchers to successfully synthesize and purify serine in a laboratory setting. Careful adherence to the outlined procedures and safety precautions is essential for achieving high yields of pure product.
References
Process for preparing DL-serine and process for separation and purification of the same. (n.d.). Google Patents.
Gosar, A., Shaikh, T., & Sindwani, A. (2022). Fourier Transform Infrared (FTIR) Spectroscopic Analysis of Amino Acid Serine for its Chiral Identification. Journal of Pharmaceutical Quality Assurance and Quality Control. Retrieved from [Link]
The Strecker Synthesis of Amino Acids. (2018, November 12). Master Organic Chemistry. Retrieved from [Link]
Lambie, B., Ramaekers, R., & Maes, G. (2004). Conformational Behavior of Serine: An Experimental Matrix-Isolation FT-IR and Theoretical DFT(B3LYP)/6-31++G** Study. The Journal of Physical Chemistry A, 108(47), 10426–10433. [Link]
FTIR spectral data of DL-serine. (n.d.). ResearchGate. Retrieved from [Link]
HPLC Methods for analysis of Serine. (n.d.). HELIX Chromatography. Retrieved from [Link]
1 H-NMR spectra of L-serine monomer 1 (a), its linear polyester... (n.d.). ResearchGate. Retrieved from [Link]
Fukushima, T., et al. (2018). Separation and detection of D-/L-serine by conventional HPLC. MethodsX, 5, 1533-1539.
Strecker amino acid synthesis. (n.d.). In Wikipedia. Retrieved March 13, 2026, from [Link]
Strecker Synthesis. (n.d.). Master Organic Chemistry. Retrieved from [Link]
Strecker Synthesis of Amino Acids – MCAT Biochemistry. (n.d.). MedSchoolCoach. Retrieved from [Link]
Solved 4.19. WP L-Serine is an amino acid that often is. (2021, September 3). Chegg.com. Retrieved from [Link]
Crystallization method for L-serine in stable crystal form. (n.d.). Google Patents.
Method for separating glycine and l-serine from a solution containing same. (n.d.). Google Patents.
Racemic serine is less soluble than pure enantiomers due to stronger intermolecular hydrogen bonds. (2021, November 18). Semantic Scholar. Retrieved from [Link]
Purification, crystallization and preliminary X-ray analysis of human mannose-binding lectin-associated serine protease-1 (MASP-1) catalytic region. (2008).
Roach, D., & Gehrke, C. W. (1969). The particular method used for the hydrolysis. NASA Technical Reports Server. Retrieved from [Link]
Fountoulakis, M., & Lahm, H. W. (1998). Hydrolysis and amino acid composition analysis of proteins.
Application Notes & Protocols: Serinenitrile as a Versatile Chiral Building Block in Complex Molecule Synthesis
Authored for: Researchers, Scientists, and Drug Development Professionals Abstract Serinenitrile, the α-aminonitrile derived from serine, is a potent and versatile chiral building block in modern organic synthesis. Its t...
Author: BenchChem Technical Support Team. Date: March 2026
Authored for: Researchers, Scientists, and Drug Development Professionals
Abstract
Serinenitrile, the α-aminonitrile derived from serine, is a potent and versatile chiral building block in modern organic synthesis. Its trifunctional nature—comprising a primary amine, a nitrile, and a primary hydroxyl group centered around a stereogenic carbon—offers a rich platform for the stereocontrolled synthesis of complex molecular architectures. This guide provides an in-depth exploration of the synthetic utility of serinenitrile, moving from fundamental principles of its reactivity to detailed, field-tested protocols for its application. We will delve into its role as a precursor to non-canonical amino acids, chiral heterocycles, and other valuable intermediates for drug discovery and natural product synthesis. The causality behind experimental choices is emphasized to provide a framework for rational synthetic design and troubleshooting.
The Unique Synthetic Potential of the Serinenitrile Scaffold
At its core, the utility of serinenitrile stems from the diverse reactivity of the α-aminonitrile motif. This structural unit is not merely a nitrile-containing amino alcohol; it is a nexus of chemical potential, enabling transformations that are often difficult to achieve through other means.
Precursor to α-Amino Acids: The most fundamental transformation is the hydrolysis of the nitrile group to a carboxylic acid, providing direct access to serine and its derivatives. This is the final step in the classical Strecker amino acid synthesis.[1][2]
Chiral Iminium Ion Equivalent: The α-aminonitrile can serve as a stable precursor to a chiral iminium ion. Treatment with a Lewis acid, such as a silver or copper salt, can facilitate the loss of the cyanide group, generating a reactive electrophilic iminium species in situ.[3] This allows for the stereocontained addition of various nucleophiles.
Versatile Handle for Heterocycle Synthesis: The three functional groups are perfectly poised for intramolecular cyclization reactions. For instance, reduction of the nitrile to a primary amine yields a 1,2-diamine scaffold, a key precursor for piperazines and other nitrogen-containing heterocycles. The hydroxyl group can similarly participate in cyclizations to form oxazines or morpholines.
Carbon Chain Elongation: The nitrile group can be attacked by organometallic reagents (e.g., Grignard or organolithium reagents) to form ketones after hydrolysis, providing a pathway for C-C bond formation at the α-carbon.
The diagram below illustrates the key reactive sites on a protected serinenitrile and the primary classes of molecules that can be synthesized from it.
Caption: Synthetic pathways originating from the N-protected serinenitrile scaffold.
Core Applications in Complex Molecule Synthesis
The Strecker Synthesis: A Gateway to Serine and its Analogs
The Strecker synthesis is a cornerstone of amino acid chemistry, combining an aldehyde, ammonia (or an amine), and cyanide to form an α-aminonitrile, which is subsequently hydrolyzed.[4] In the context of serinenitrile, the starting aldehyde is typically a protected form of glyceraldehyde or a related chiral synthon to control stereochemistry.
The mechanism proceeds in two main stages:
Iminium Formation and Cyanide Attack: The aldehyde reacts with ammonia to form an imine. This is protonated to an electrophilic iminium ion, which is then attacked by a cyanide nucleophile to yield the α-aminonitrile.[1][5]
Nitrile Hydrolysis: The nitrile group of the aminonitrile is hydrolyzed under acidic or basic conditions to afford the final amino acid.[2][6]
Caption: Simplified mechanism of the Strecker amino acid synthesis.
Asymmetric variants of the Strecker reaction, using chiral auxiliaries or catalysts, are crucial for producing enantiomerically pure amino acids and are highly valuable in pharmaceutical development.[1]
Synthesis of Chiral Heterocyclic Scaffolds
The true versatility of serinenitrile is revealed in its conversion to complex heterocyclic structures, which are privileged motifs in many FDA-approved drugs.[7] A common strategy involves the reduction of the nitrile to a primary amine, unmasking a 1,2-diamino alcohol scaffold.
Workflow: Serinenitrile to a C-Substituted Morpholine
This workflow demonstrates how serinenitrile can be transformed into a substituted morpholine, a common core in medicinal chemistry. The Stannylamine Protocol (SnAP) is one example of a methodology that can be used to construct C-substituted morpholines from aldehydes and amino alcohol derivatives.[8] While not directly starting from serinenitrile, the underlying principle of combining an amino alcohol with an aldehyde equivalent is analogous to how a serinenitrile-derived diamine could be further functionalized.
Caption: A synthetic workflow from serinenitrile to a chiral heterocyclic core.
Experimental Protocols
Disclaimer: These protocols are intended for trained professional chemists in a controlled laboratory setting. All necessary safety precautions, including the use of personal protective equipment (PPE) and a chemical fume hood, must be strictly followed. Handling of cyanide salts requires specialized training and safety measures.
Protocol 1: Synthesis of N-Boc-Serinenitrile via a Modified Strecker Reaction
This protocol describes a typical one-pot, three-component synthesis of a protected α-aminonitrile.
Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add (R)-Boc-Serinal (10.0 mmol).
Solvent Addition: Add methanol (50 mL) and water (10 mL) to the flask and stir until the aldehyde is fully dissolved. Cool the solution to 0 °C in an ice bath.
Reagent Addition: In a single portion, add ammonium chloride (11.0 mmol) followed by the careful addition of sodium cyanide (11.0 mmol).
Causality Note: The reaction is performed at 0 °C to control any potential exotherm and to improve the stability of the imine intermediate. The order of addition ensures the presence of the ammonium salt to facilitate imine formation.
Reaction Monitoring: Allow the reaction to slowly warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aldehyde spot has been consumed.
Workup:
Carefully quench the reaction by pouring the mixture into a separatory funnel containing ethyl acetate (100 mL) and saturated sodium bicarbonate solution (50 mL).
Safety Note: The basic quench ensures that any residual cyanide is converted to the non-volatile CN⁻ ion, preventing the release of toxic HCN gas.
Separate the layers and extract the aqueous phase with ethyl acetate (2 x 50 mL).
Combine the organic layers, wash with brine (50 mL), dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.[8]
Purification: Purify the crude product by flash column chromatography on silica gel to yield N-Boc-serinenitrile.
Protocol 2: Acidic Hydrolysis of N-Boc-Serinenitrile to N-Boc-Serine
This protocol details the conversion of the nitrile to a carboxylic acid.
Reagent
M.W.
Amount
Moles
Rationale
N-Boc-Serinenitrile
228.27
2.28 g
10.0 mmol
Starting material from Protocol 1.
Hydrochloric Acid (HCl)
-
20 mL
-
6 M aqueous solution for hydrolysis.
Step-by-Step Methodology:
Reaction Setup: In a 100 mL round-bottom flask equipped with a reflux condenser, dissolve N-Boc-serinenitrile (10.0 mmol) in 6 M aqueous HCl (20 mL).
Heating: Heat the mixture to reflux (approx. 100-110 °C) using a heating mantle.
Causality Note: Strong acid and high heat are required to drive the multi-step hydrolysis of the stable nitrile group to completion.[6]
Reaction Monitoring: Monitor the reaction for 4-6 hours. The reaction is typically driven to completion without intermediate monitoring.
Workup:
Cool the reaction mixture to room temperature.
Carefully neutralize the solution to pH 7 by the slow addition of a saturated solution of sodium bicarbonate.
Extract the product into ethyl acetate (3 x 50 mL).
Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.
Purification: The resulting N-Boc-serine can often be used crude in the next step or purified by recrystallization or chromatography if necessary.
Conclusion
Serinenitrile stands out as a highly valuable and underutilized chiral synthon. Its strategic importance lies in its ability to act as a direct precursor to the essential amino acid serine and, more significantly, as a versatile intermediate for constructing complex, stereochemically rich molecules.[3] By understanding the fundamental reactivity of the α-aminonitrile motif, researchers can unlock novel synthetic pathways to chiral diamines, substituted heterocycles, and other scaffolds of high interest in medicinal chemistry and natural product synthesis. The protocols and principles outlined in this guide serve as a foundational resource for leveraging the full synthetic potential of this powerful building block.
References
Biosynthesis of Isonitrile- and Alkyne-Containing Natural Products. National Institutes of Health (NIH). Available at: [Link]
Strecker amino acid synthesis. Wikipedia. Available at: [Link]
Accelerating Drug Discovery: Synthesis of Complex Chemotypes via Multicomponent Reactions. National Institutes of Health (NIH). Available at: [Link]
Complex Molecule Synthesis. Hergenrother Lab, University of Illinois. Available at: [Link]
Nitrile Reactions [ ORGANIC CHEMISTRY] Klein Chapter 21.13. YouTube. Available at: [Link]
Application of Nitriles as Reagents for Organic Synthesis with Loss of the Nitrile Functionality. ResearchGate. Available at: [Link]
α-Aminonitriles: From Sustainable Preparation to Applications in Natural Product Synthesis. ResearchGate. Available at: [Link]
Strecker Synthesis. Organic Chemistry Portal. Available at: [Link]
Garner's aldehyde as a versatile intermediate in the synthesis of enantiopure natural products. Beilstein Journals. Available at: [Link]
Nitrile Synthesis with Aldoxime Dehydratases: A Biocatalytic Platform with Applications in Asymmetric Synthesis, Bulk Chemicals, and Biorefineries. National Institutes of Health (NIH). Available at: [Link]
A Fascinating Journey into History: Exploration of the World of Isonitriles En Route to Complex Amides. National Institutes of Health (NIH). Available at: [Link]
Arynes in Natural Product Synthesis. International Journal for Research in Applied Science & Engineering Technology. Available at: [Link]
Natural product anticipation through synthesis. National Institutes of Health (NIH). Available at: [Link]
Synthesis and Application of Sericin/β - Cyclodextrin Material for Skincare Textile. ResearchGate. Available at: [Link]
The Strecker Synthesis of Amino Acids. Master Organic Chemistry. Available at: [Link]
Stannylamine Protocol (SnAP) Reagents for the Synthesis of C–Substituted Morpholines from Aldehydes. Organic Syntheses. Available at: [Link]
Recent Progress in the Synthesis of Drugs and Bioactive Molecules Incorporating Nitro(het)arene Core. National Institutes of Health (NIH). Available at: [Link]
Greener Protocol for the Synthesis of NIR Fluorescent Indolenine-Based Symmetrical Squaraine Colorants. ResearchGate. Available at: [Link]
Application Notes & Protocols: 2-Amino-3-hydroxypropanenitrile as a Versatile Building Block in Synthesis
Abstract 2-Amino-3-hydroxypropanenitrile, also known as isoserine nitrile, is a highly functionalized and versatile C3 building block in organic synthesis. Its structure incorporates a primary amine, a primary alcohol, a...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
2-Amino-3-hydroxypropanenitrile, also known as isoserine nitrile, is a highly functionalized and versatile C3 building block in organic synthesis. Its structure incorporates a primary amine, a primary alcohol, and a nitrile group, offering three distinct points for chemical modification. This trifunctional nature allows for the strategic construction of a wide array of complex molecules, including non-proteinogenic amino acids, substituted diamines, and various nitrogen- and oxygen-containing heterocycles. This guide provides an in-depth exploration of the reactivity of 2-amino-3-hydroxypropanenitrile and details its application in key synthetic transformations, supported by field-proven experimental protocols.
Introduction and Core Principles
2-Amino-3-hydroxypropanenitrile (C₃H₆N₂O, Mol. Wt.: 86.09 g/mol ) is a compact yet powerful synthetic intermediate.[1] Its value stems from the orthogonal reactivity of its three functional groups:
The Nitrile Group (-C≡N): This group is at the same oxidation state as a carboxylic acid and can be hydrolyzed to yield a β-amino acid (isoserine), reduced to form a primary amine, or act as an electrophile for nucleophilic attack.[2]
The Amino Group (-NH₂): A primary amine that is both basic and nucleophilic. It readily undergoes acylation, alkylation, and can serve as the nitrogen source in cyclization reactions to form heterocycles.[3]
The Hydroxyl Group (-OH): A primary alcohol that can be acylated, alkylated, or activated as a leaving group for substitution or elimination reactions. In intramolecular reactions, it can act as a nucleophile to form cyclic ethers or esters.
The strategic manipulation of these groups, often involving selective protection and deprotection, unlocks a vast chemical space for researchers in drug discovery and materials science. Its role as a precursor in prebiotic chemistry also highlights its fundamental importance in the synthesis of essential biomolecules like amino acids.[1][4]
Application Note: Utilization of 2-Amino-3-hydroxypropanenitrile (Serine Nitrile) in Origin of Life Studies
Executive Summary In the field of systems chemistry and origin of life studies, identifying the primordial feedstocks that bridged the gap between simple inorganic molecules and complex biological polymers is paramount....
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the field of systems chemistry and origin of life studies, identifying the primordial feedstocks that bridged the gap between simple inorganic molecules and complex biological polymers is paramount. 2-Amino-3-hydroxypropanenitrile —commonly known as Serine Nitrile (Ser-CN) —has emerged as a highly versatile, kinetically stable hub molecule within cyanosulfidic protometabolism. This application note details the mechanistic causality, divergent chemical pathways, and validated experimental protocols for utilizing Ser-CN as a precursor to amino acids (serine, cysteine, diaminopropionic acid) and canonical RNA ribonucleotides.
Introduction & Mechanistic Role in Prebiotic Chemistry
Historically, the abiotic synthesis of amino acids was thought to proceed primarily via the Strecker reaction. However, the synthesis of sulfur-containing amino acids like cysteine posed a significant mechanistic hurdle. The direct Strecker precursor,
β
-mercaptoacetaldehyde (BMA), forms intractable mixtures in water. Furthermore, the theoretical intermediate cysteine nitrile is inherently unstable; as both a
β
-aminothiol and an
α
-aminonitrile, it undergoes rapid intramolecular reactions that destroy the nitrile moiety [1].
To circumvent this, early Earth chemistry likely mirrored extant biology by utilizing a stable intermediate. Glycolaldehyde (GCA) undergoes a highly efficient Strecker reaction with ammonia and hydrogen cyanide to form Serine Nitrile (Ser-CN) . Unlike cysteine nitrile, Ser-CN is exceptionally stable in neutral water. Recent cyanosulfidic protometabolism studies [2] demonstrate that Ser-CN is not a terminal product but a central node capable of divergent synthesis, driven by environmental inputs such as UV light, wet-dry cycling, and hydrogen sulfide.
Key Prebiotic Pathways Involving Serine Nitrile
Ser-CN acts as a divergent precursor for multiple critical biological subsystems:
Biomimetic Cysteine Synthesis: To bypass the instability of cysteine nitrile, Ser-CN is N,O-diacetylated to form Ac-SerAc-CN. The electron-withdrawing nitrile and the activated hydroxyl leaving group facilitate a
β
-elimination to acetylated dehydroalanine nitrile (Ac-Dha-CN). Subsequent addition of hydrogen sulfide (
H2S
) yields stable cysteine derivatives[1].
Ribonucleotide Synthesis: Through geochemically plausible wet-dry cycling, Ser-CN integrates into formylation and condensation pathways that yield adenosine, guanosine, and cytidine precursors, establishing a unified synthesis of purine and pyrimidine RNA ribonucleotides [3].
3'-Amino-TNA Precursors: Ser-CN participates in a 3-component Mannich reaction with 2-aminooxazole and glycolaldehyde, providing a diastereoselective route to aminonucleotides.
Chemical network demonstrating Serine Nitrile as a central hub in prebiotic synthesis.
Experimental Protocols (Self-Validating Systems)
The following protocols are designed with self-validating quality control steps to ensure reproducibility in prebiotic chemistry simulations.
Protocol A: High-Yielding Biomimetic Synthesis of Cysteine Peptides
Causality & Rationale: This protocol utilizes thioacetic acid (AcSH) as a prebiotically plausible activating agent. N,O-diacetylation of Ser-CN is critical because it enhances the acidity of the
α
-proton and converts the hydroxyl into a superior leaving group (acetate), enabling the necessary
β
-elimination.
Step 1: Thioacid Activation
Procedure: Dissolve Ser-CN (50 mM) in neutral water (pH 7.0). Add thioacetic acid (AcSH, 2.0 equiv) and a mild oxidant (e.g.,
K3Fe(CN)6
) to drive the acylation. Incubate for 1 hour at room temperature.
Mechanism: The thioacid acts as an acylating agent, converting Ser-CN to N,O-diacetyl-serine nitrile (Ac-SerAc-CN).
Validation: Confirm the loss of the free amine and hydroxyl signals via
1H
NMR (
D2O
).
Step 2: Elimination to Dehydroalanine
Procedure: To the Ac-SerAc-CN solution, add
Mg2+
(e.g.,
MgCl2
, 50 mM) and heat to 60 °C for 24 hours at pH 7.0.
Mechanism: The Lewis acidic
Mg2+
coordinates the leaving group, significantly enhancing the sluggish rate of
β
-elimination at neutral pH to yield acetylated dehydroalanine nitrile (Ac-Dha-CN).
Validation: Monitor the appearance of characteristic alkene vinylic protons in
1H
NMR (typically ~5.8 and ~6.2 ppm).
Step 3: Sulfide Addition
Procedure: Introduce
H2S
(10 equiv) to the Ac-Dha-CN solution and adjust to pH 9.5. Incubate at room temperature.
Mechanism: At pH 9.5, the bisulfide ion (
HS−
) is highly nucleophilic, allowing rapid Michael addition into the electron-deficient alkene of Ac-Dha-CN to form the cysteine derivative (Ac-Cys-SNH2 / Ac-Cys-OH).
Validation: React an aliquot with Ellman's Reagent (DTNB). A rapid color change to yellow (absorbance at 412 nm) self-validates the successful generation of free thiols.
Step-by-step experimental workflow for the biomimetic synthesis of cysteine peptides.
Protocol B: Wet-Dry Cycling for Nucleotide Precursors
Causality & Rationale: Wet-dry cycles simulate the environmental conditions of shallow ponds on early Earth. The "dry" phase concentrates dilute feedstocks, driving thermodynamically uphill dehydration reactions (e.g., glycosidic bond formation). The "wet" phase allows for mixing and the hydrolysis of unstable kinetic byproducts.
Procedure: Prepare an aqueous mixture containing Ser-CN, ribose, and phosphate-containing minerals. Subject the mixture to cyclic heating (e.g., 80 °C under a stream of
N2
to simulate evaporation) followed by rehydration with neutral water.
Validation: Use High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) to separate and identify the concurrent formation of purine and pyrimidine nucleoside 5'-monophosphates.
Quantitative Data & Yields
The following table summarizes the validated reaction conditions, analytical methods, and yields for the key transformations of Ser-CN in prebiotic simulations.
Reaction Step
Substrate
Reagents & Conditions
Major Product
Yield (%)
Analytical Validation
Strecker Synthesis
Glycolaldehyde
NH3
, HCN,
H2O
, pH 9.2, RT
Ser-CN
>90%
1H
NMR (
D2O
)
Thioacid Activation
Ser-CN
AcSH,
K3Fe(CN)6
, pH 7, 1 h
Ac-SerAc-CN
~80%
LC-MS,
1H
NMR
Elimination
Ac-SerAc-CN
Mg2+
, pH 7, 60 °C, 1 d
Ac-Dha-CN
24%
1H
NMR (Alkene protons)
Sulfide Addition
Ac-Dha-CN
H2S
(10 eq), pH 9.5, RT
Ac-Cys-SNH2
>90%
Ellman's Reagent, MS
Amination
Ac-Dha-CN
NH3
(5 eq), pH 9.0, RT
Ac-Dpr-CN
>85%
LC-MS
Conclusion
2-Amino-3-hydroxypropanenitrile (Ser-CN) is far more than a simple intermediate for the amino acid serine. Due to its unique stability profile in aqueous environments, it functions as a robust chemical hub. By understanding the causality behind its reactivity—specifically its capacity to undergo biomimetic elimination to dehydroalanine and its participation in wet-dry condensation cycles—researchers can accurately reconstruct the protometabolic networks that likely predated the Last Universal Common Ancestor (LUCA).
References
Prebiotic synthesis of cysteine peptides that catalyze peptide ligation in neutral water
Source: Science (2020)
URL:[Link]
Common origins of RNA, protein and lipid precursors in a cyanosulfidic protometabolism
Source: Nature Chemistry (2015)
URL:[Link]
Unified prebiotically plausible synthesis of pyrimidine and purine RNA ribonucleotides
Source: Science (2019)
URL:[Link]
Technical Notes & Optimization
Troubleshooting
Technical Support Center: Purification of 2-Amino-3-hydroxypropanenitrile
This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering challenges with the purification of 2-amino-3-hydroxypropanenitrile (Serinenitrile). Due to its...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering challenges with the purification of 2-amino-3-hydroxypropanenitrile (Serinenitrile). Due to its bifunctional nature, containing both a basic amino group and a polar hydroxyl group, this molecule presents unique stability and purification challenges. This document moves beyond standard protocols to explain the causality behind experimental choices, offering robust troubleshooting strategies and detailed methodologies.
Frequently Asked Questions (FAQs)
Q1: What are the primary chemical challenges when purifying 2-amino-3-hydroxypropanenitrile?
The purification of 2-amino-3-hydroxypropanenitrile is complicated by three main factors originating from its structure:
Basicity: The primary amine group is basic and readily interacts with the acidic silanol groups on standard silica gel. This leads to significant peak tailing (streaking) during column chromatography, poor separation, and potential on-column decomposition.[1][2]
Polarity: The presence of both an amine and a hydroxyl group makes the molecule quite polar, which can complicate its elution from polar stationary phases and its solubility in common recrystallization solvents.
Chemical Instability: Like many aminonitriles, it is susceptible to degradation. The two most common degradation pathways are hydrolysis of the nitrile group to an amide or carboxylic acid, and the retro-Strecker reaction, where the molecule reverts to its aldehyde and amine precursors.[1] These reactions can be catalyzed by acidic or basic conditions and heat.
Q2: What are the most likely impurities in a crude sample of 2-amino-3-hydroxypropanenitrile?
Impurities typically arise from the synthesis and subsequent workup. Common contaminants include:
Byproducts from nitrile hydrolysis, such as 2-amino-3-hydroxypropanamide.
Products from the retro-Strecker reaction, especially if the sample has been heated or exposed to harsh pH conditions.[1]
Salts remaining from pH adjustments during the aqueous workup.
Q3: How should I properly store purified 2-amino-3-hydroxypropanenitrile?
Based on supplier recommendations for its hydrochloride salt form, 2-amino-3-hydroxypropanenitrile should be stored under an inert atmosphere at room temperature to minimize degradation from atmospheric moisture and reactive gases.[3] The freebase is likely more sensitive and may benefit from storage at lower temperatures (-20°C).
Q4: Is normal-phase or reversed-phase chromatography the better choice?
Both techniques have their merits and drawbacks. The choice depends on available equipment and the specific impurity profile.
Purification Technique
Advantages
Disadvantages
Normal-Phase (Silica Gel)
Widely available, cost-effective, good for less polar impurities.[4]
Requires deactivation (e.g., with triethylamine) to prevent streaking and degradation of the basic amine.[1][2]
Reversed-Phase (C18)
Excellent for polar compounds, avoids issues with acidic silica.[1]
Can be more expensive, may require specialized equipment like preparative HPLC/MPLC.[1][5]
Recrystallization/Salt Formation
Can provide very high purity material, highly scalable.[1][4]
Finding a suitable single-solvent system can be difficult; may require conversion to a salt (e.g., HCl) to yield a crystalline solid.[5]
Purification Strategy Decision Workflow
The following diagram outlines a logical workflow for selecting an appropriate purification strategy for your crude 2-amino-3-hydroxypropanenitrile.
Caption: Decision workflow for purifying 2-amino-3-hydroxypropanenitrile.
Troubleshooting Guide
Problem
Probable Cause(s)
Solution(s)
Significant Product Loss After Aqueous Workup
Hydrolysis: The nitrile group is susceptible to hydrolysis under strongly acidic or basic conditions during extraction.[1]
• Maintain a neutral to slightly basic pH (7-8) during the workup. • Use a mild base like sodium bicarbonate (NaHCO₃) for washes instead of NaOH.[1][4] • Minimize contact time with the aqueous phase and perform extractions at low temperatures (ice bath).[1]
Severe Streaking/Tailing on Silica Gel TLC or Column
Acid-Base Interaction: The basic amine group is interacting strongly with acidic silanol (Si-OH) groups on the silica surface, causing poor chromatographic performance.[1]
• Add a Basic Modifier: Incorporate 1-3% triethylamine (TEA) or 0.5-1% ammonium hydroxide into your eluent system.[2] This neutralizes the acidic sites on the silica. • Use Deactivated Silica: Prepare a silica slurry containing TEA, pack the column, and use an eluent that may or may not contain TEA.[2] • Switch Stationary Phase: Consider using basic alumina or reversed-phase (C18) silica.[1][2]
Product Decomposes or Disappears on the Column
On-Column Degradation: The acidic silica surface can catalyze the retro-Strecker reaction or hydrolysis, especially with prolonged exposure.[1]
• Purify Quickly: Do not let the loaded column sit for an extended period. • Deactivate the Silica: Use the methods described above to create a less acidic environment.[2] • Protecting Group Strategy: As a last resort, protect the amine (e.g., as a Boc-carbamate) to make it less basic and more stable. The protecting group can be removed after purification.[1]
Product Fails to Crystallize, Remains a Viscous Oil
Impurities: Small amounts of impurities can inhibit the formation of a crystal lattice. Residual Solvent: Trapped solvent can prevent solidification.
• Remove All Solvent: Dry the oil under high vacuum for several hours, possibly with gentle heating. • Induce Crystallization: Try scratching the inside of the flask with a glass rod or adding a seed crystal. • Change Solvent System: Attempt recrystallization from a different solvent pair (e.g., acetonitrile/ether).[5] • Convert to a Salt: The freebase may be non-crystalline. Converting it to a hydrochloride or tosylate salt often yields a stable, crystalline solid that is easier to purify by recrystallization.[5]
Poor Separation / Co-elution of Impurities
Inappropriate Solvent System: The polarity of the eluent is not optimized to resolve your product from impurities.
• Optimize on TLC: Systematically test different solvent systems (e.g., Methanol/DCM, Ethyl Acetate/Hexanes, Acetonitrile/DCM) with 1% TEA to find one that gives your product an Rf value of ~0.3 and separates it from contaminants.[2] • Use a Gradient: Start with a less polar eluent and gradually increase the polarity during the column run. This can improve the separation between compounds with similar Rf values.[2]
Detailed Experimental Protocols
Protocol 1: Flash Column Chromatography on Deactivated Silica Gel
This protocol is designed to mitigate the issues caused by the basicity of 2-amino-3-hydroxypropanenitrile.
1. Preparation of the Eluent and Silica Slurry:
a. Choose a solvent system based on TLC analysis (e.g., 95:5 Dichloromethane:Methanol).
b. To your chosen eluent, add 1-3% (v/v) of triethylamine (TEA). This will be your mobile phase.[2]
c. In a beaker, prepare a slurry of silica gel in your TEA-containing mobile phase. Stir for 15-20 minutes to ensure the silica is thoroughly neutralized.[2]
2. Packing the Column:
a. Pour the silica slurry into your chromatography column.
b. Use gentle air pressure to pack the silica bed, ensuring it is uniform and free of cracks or air bubbles.
c. Drain the excess solvent until it is level with the top of the silica bed.
3. Sample Loading:
a. Dissolve your crude product in a minimal amount of the mobile phase.
b. Alternatively, for better resolution, adsorb the crude product onto a small amount of fresh silica gel. To do this, dissolve the crude product in a volatile solvent (like DCM), add silica gel, and evaporate the solvent completely to get a dry, free-flowing powder.
c. Carefully add your sample to the top of the packed column.
4. Elution and Fraction Collection:
a. Begin eluting with the mobile phase, maintaining a consistent flow rate.
b. Collect fractions and monitor the elution process using TLC, staining with a suitable agent (e.g., ninhydrin for the amine or permanganate for the alcohol).
5. Product Isolation:
a. Combine the fractions containing the pure product.
b. Remove the solvent and TEA under reduced pressure using a rotary evaporator. High vacuum may be required to remove all traces of TEA.[1]
Caption: Experimental workflow for column chromatography purification.
Protocol 2: Purification via Recrystallization from a Salt
If the freebase is an oil or difficult to crystallize, conversion to a crystalline salt is a highly effective strategy.
1. Salt Formation:
a. Dissolve the crude 2-amino-3-hydroxypropanenitrile in a minimal amount of a suitable solvent like methanol or isopropanol.
b. Cool the solution in an ice bath.
c. Slowly add a solution of HCl in a compatible solvent (e.g., HCl in diethyl ether or isopropanol) dropwise while stirring until the solution is acidic (test with pH paper) or precipitation is complete.
d. Collect the resulting solid precipitate by vacuum filtration and wash with a small amount of cold diethyl ether.
2. Recrystallization:
a. The key to successful recrystallization is finding a solvent (or solvent pair) in which the salt is soluble when hot but insoluble when cold.[6]
b. Place the crude salt in an Erlenmeyer flask. Add a small amount of a potential solvent (e.g., ethanol, isopropanol, or an ethanol/water mixture).[4]
c. Heat the mixture gently (e.g., on a hotplate) with stirring until the solid dissolves completely. Add more solvent in small portions only if necessary to achieve full dissolution.[6]
d. Once dissolved, remove the flask from the heat and allow it to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals.
e. Once at room temperature, place the flask in an ice bath to maximize crystal formation.[6]
f. Collect the pure crystals by vacuum filtration, wash with a small amount of the cold recrystallization solvent, and dry under vacuum.
References
Preventing degradation of aminonitriles during workup and purification - Benchchem.
Troubleshooting guide for the synthesis of 2-Amino-4,6-dimethylbenzonitrile derivatives - Benchchem.
Purification of aminonitrile : r/Chempros - Reddit.
Technical Support Center: Purification of Crude 2-Amino-2-(pyridin-3-yl)acetonitrile - Benchchem.
Technical Support Center: Synthesis of 2-Amino-3-hydroxypropanenitrile
Welcome to the technical support center for the synthesis of 2-Amino-3-hydroxypropanenitrile (Serinenitrile). This guide is designed for researchers, scientists, and drug development professionals to navigate the common...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the synthesis of 2-Amino-3-hydroxypropanenitrile (Serinenitrile). This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot potential issues encountered during the synthesis of this important chiral building block. Our goal is to provide you with the expertise and practical insights necessary to optimize your reaction outcomes, ensuring both high yield and purity.
Frequently Asked Questions (FAQs)
Q1: What are the most common synthesis routes for 2-Amino-3-hydroxypropanenitrile?
The most prevalent and versatile method for synthesizing α-amino nitriles, including 2-Amino-3-hydroxypropanenitrile, is the Strecker synthesis . This reaction involves a one-pot, three-component reaction between an aldehyde, ammonia (or an ammonium salt), and a cyanide source.[1][2] In the case of 2-Amino-3-hydroxypropanenitrile, the starting aldehyde is glyceraldehyde.
The general mechanism involves the formation of an imine from the aldehyde and ammonia, which is then attacked by the cyanide ion to form the α-amino nitrile.[3][4]
Q2: What are the primary byproducts I should be aware of during the synthesis of 2-Amino-3-hydroxypropanenitrile?
The synthesis of 2-Amino-3-hydroxypropanenitrile is often accompanied by the formation of several byproducts that can complicate purification and reduce yields. The most common of these include:
Serine: The corresponding amino acid, formed by the hydrolysis of the nitrile group. This can occur during the reaction or workup, especially under strong acidic or basic conditions.[3]
Polymeric materials: Similar to simpler cyanohydrins like glycolonitrile, 2-Amino-3-hydroxypropanenitrile can be prone to polymerization, particularly under basic conditions.[5]
Aldol condensation products: Glyceraldehyde, the starting material, can undergo self-condensation in the presence of a base.
Unreacted starting materials: Residual glyceraldehyde, cyanide, and ammonia will be present as impurities if the reaction does not go to completion.
Q3: My reaction mixture is turning dark and viscous. What is happening and how can I prevent it?
A dark and viscous reaction mixture is a strong indication of polymerization and/or decomposition of the starting materials or product. This is a common issue in cyanohydrin and aminonitrile synthesis, especially when using basic catalysts or elevated temperatures.[5]
Causality:
The hydroxyl and amino groups in the starting material and product can participate in side reactions. Under basic conditions, deprotonation can initiate polymerization cascades.
Prevention:
Temperature Control: Maintain a low reaction temperature, typically between 0°C and room temperature.
pH Control: Carefully control the pH of the reaction mixture. While the Strecker reaction can be performed under mildly acidic to neutral conditions, strongly basic conditions should be avoided.[6]
Reaction Time: Monitor the reaction progress and avoid unnecessarily long reaction times.
Troubleshooting Guide
This section provides a more in-depth look at specific problems you may encounter, their root causes, and actionable solutions.
Problem 1: Low Yield of 2-Amino-3-hydroxypropanenitrile
Symptoms:
The isolated product mass is significantly lower than the theoretical yield.
TLC or HPLC analysis of the crude product shows a complex mixture with a minor spot/peak corresponding to the desired product.
Potential Causes & Solutions:
Potential Cause
Explanation
Recommended Solution
Incomplete imine formation
The first step of the Strecker synthesis is the formation of an imine from glyceraldehyde and ammonia. This is a reversible reaction.[4]
Use a moderate excess of ammonia or an ammonium salt (e.g., NH4Cl) to drive the equilibrium towards the imine. The addition of a dehydrating agent can also be beneficial.
Hydrolysis of the nitrile
The nitrile group is susceptible to hydrolysis to a carboxylic acid (forming serine), especially during acidic or basic workup.[3]
Perform the workup under neutral or mildly acidic conditions and at low temperatures. Avoid prolonged exposure to strong acids or bases.
Side reactions of glyceraldehyde
Glyceraldehyde can undergo self-condensation (aldol reaction) or other decomposition pathways, reducing the amount available for the Strecker reaction.
Add the glyceraldehyde solution slowly to the reaction mixture containing the ammonia and cyanide source to maintain a low concentration of the free aldehyde.
Loss of product during workup
2-Amino-3-hydroxypropanenitrile is a polar, water-soluble compound. It can be lost in the aqueous phase during extraction.
Use continuous liquid-liquid extraction or saturate the aqueous phase with salt (salting out) to improve extraction efficiency into an organic solvent.
Problem 2: Difficulty in Purifying the Product
Symptoms:
Column chromatography results in poor separation, with broad peaks or co-elution of impurities.
The purified product is still contaminated with starting materials or byproducts.
Potential Causes & Solutions:
Potential Cause
Explanation
Recommended Solution
Strong interaction with silica gel
The basic amino group in 2-Amino-3-hydroxypropanenitrile can interact strongly with the acidic silanol groups on the surface of silica gel, leading to peak tailing and poor separation.[7]
Deactivate the silica gel by pre-treating it with a small amount of a tertiary amine (e.g., triethylamine) in the slurry or by adding a small percentage of triethylamine or ammonia to the eluent system.[7] Alternatively, consider using a different stationary phase like alumina.
Inappropriate solvent system
The polarity of the eluent may not be optimized for the separation of the product from impurities.
Perform a thorough TLC analysis with different solvent systems to find the optimal mobile phase for separation before attempting column chromatography. A gradient elution may be necessary.
Presence of highly polar impurities
Byproducts like serine or polymeric materials can be very polar and difficult to separate from the desired product on normal-phase silica gel.
Consider using reverse-phase chromatography or ion-exchange chromatography for purification.[8]
Experimental Protocols
Protocol 1: Synthesis of 2-Amino-3-hydroxypropanenitrile via Strecker Reaction
This protocol is a general guideline and may require optimization based on your specific laboratory conditions and the purity of your starting materials.
Materials:
Glyceraldehyde
Ammonium chloride (NH4Cl)
Potassium cyanide (KCN)
Water
Methanol
Hydrochloric acid (for pH adjustment)
Procedure:
In a well-ventilated fume hood, dissolve ammonium chloride (1.2 equivalents) in water.
Add potassium cyanide (1.1 equivalents) to the ammonium chloride solution and stir until dissolved. Cool the mixture to 0-5°C in an ice bath.
In a separate flask, prepare a solution of glyceraldehyde (1.0 equivalent) in a mixture of water and methanol.
Slowly add the glyceraldehyde solution to the cyanide/ammonium chloride solution over 1-2 hours, maintaining the temperature below 10°C.
Allow the reaction to stir at room temperature for 12-24 hours, monitoring the progress by TLC or HPLC.
Once the reaction is complete, carefully adjust the pH to ~7 with dilute hydrochloric acid.
Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate) multiple times.
Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.
Protocol 2: Analysis of Byproducts by HPLC
Instrumentation:
High-Performance Liquid Chromatograph (HPLC) with a UV detector.
C18 reverse-phase column.
Mobile Phase:
A gradient of water (with 0.1% formic acid) and acetonitrile (with 0.1% formic acid).
Procedure:
Prepare a standard solution of your purified 2-Amino-3-hydroxypropanenitrile.
Prepare a sample of your crude reaction mixture by diluting it in the initial mobile phase.
Inject the samples onto the HPLC system and monitor the chromatogram at an appropriate wavelength (e.g., 210 nm).
Identify the peaks corresponding to the product and potential byproducts by comparing retention times with standards (if available) or by LC-MS analysis.
Visualizations
Strecker Synthesis Workflow
Caption: A decision tree for troubleshooting common issues in 2-Amino-3-hydroxypropanenitrile synthesis.
References
Benchchem. (n.d.). An In-depth Technical Guide on the Proposed Synthesis of 2,3-Dihydroxypropanenitrile from Glycolonitrile.
Master Organic Chemistry. (2018, November 12). The Strecker Synthesis of Amino Acids.
ResearchGate. (n.d.). An experimental and Theoretical Study of Reaction Mechanism between Nitriles and Hydroxylamine.
Organic Chemistry Portal. (n.d.). Nitrile synthesis by oxidation, rearrangement, dehydration.
White Rose eTheses Online. (n.d.). Investigation of Aminonitriles as Organocatalysts.
Benchchem. (n.d.). An In-depth Technical Guide to the Chemical Synthesis of 2-amino-3-hydroxycyclopentene-1-carbonitrile Derivatives.
Benchchem. (n.d.). Technical Support Center: Purification of Crude 2-Amino-2-(pyridin-3-yl)acetonitrile.
Benchchem. (n.d.). A Technical Guide to 2,3-Dihydroxypropanenitrile (Glyceronitrile).
Benchchem. (n.d.). 2,3-Dihydroxypropanenitrile chemical structure and properties.
Wiley Online Library. (2024, December 12). Tandem mass spectrometry of homologous 3‐hydroxyfurazan and nitrile amino acids.
Doc Brown's Chemistry. (n.d.). Methods of preparing nitriles reagents equations physical properties chemical reactions use in synthesis hydrolysis reduction of nitriles.
Sunresin. (n.d.). Amino Acid Separation and Purification.
Welcome to the Technical Support Center for Serinenitrile Synthesis. As a Senior Application Scientist, I frequently consult with researchers struggling to isolate and stabilize 2-amino-3-hydroxypropanenitrile (serinenit...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Serinenitrile Synthesis. As a Senior Application Scientist, I frequently consult with researchers struggling to isolate and stabilize 2-amino-3-hydroxypropanenitrile (serinenitrile). Because this molecule possesses both a free α-amine and a β-hydroxyl group adjacent to an electron-withdrawing nitrile, it is inherently predisposed to rapid decomposition[1].
This guide is designed to move beyond basic procedures, explaining the causality behind reaction failures and providing self-validating, field-proven protocols to ensure reproducible yields in your drug development or prebiotic chemistry workflows.
Part 1: Troubleshooting & FAQs (The "Why" and "How")
Q1: Why does my serinenitrile reaction mixture turn dark and yield complex oligomers instead of the target product?Root Cause: The free base of serinenitrile is highly unstable. The combination of an electron-withdrawing α-nitrile and a free α-amine makes the molecule susceptible to rapid enamine-imine tautomerization and retro-aldol cleavage[1]. Furthermore, at temperatures above 50 °C or in the presence of divalent cations (like Mg²⁺), the free base rapidly degrades into complex oligomers or unintended formyl derivatives if formamide is present[2].
Solution: Do not attempt to isolate the free base at room temperature. Instead, trap the serinenitrile in situ by converting it to a stable derivative. N-acylation (e.g., forming N,O-diacetyl-serine nitrile) or N-formylation prevents the unwanted degradation pathways driven by the free α-amine[1][3].
Q2: How can I shift the Strecker equilibrium to favor serinenitrile formation without using excessive, dangerous amounts of cyanide?Root Cause: The Strecker condensation is reversible. In aqueous media, the equilibrium between the imine intermediate and the aminonitrile can shift back toward the starting materials if the cyanide concentration drops or if the pH is not strictly controlled[2].
Solution: Utilize a robust buffer system (e.g., NH₄Cl/NH₃) to maintain a pH of exactly 9.2[4]. This specific pH ensures a sufficient concentration of free ammonia to drive imine formation while keeping cyanide predominantly in its reactive anionic form (CN⁻). A 5-fold excess of ammonium chloride relative to glycolaldehyde is required to push the equilibrium forward[4].
Q3: What is the most reliable method for isolating serinenitrile from the aqueous reaction mixture?Root Cause: Serinenitrile is highly polar and water-soluble, making traditional silica gel chromatography completely ineffective and leading to on-column decomposition.
Solution: For the underivatized amine, direct crystallization as a hydrochloride salt from a cooled ethereal solution is the most reliable method[4]. If synthesizing the N-formyl derivative, utilize cation-exchange chromatography (e.g., Dowex-Na⁺ resin) to remove the spent condensing agents (like EDCI) followed by lyophilization[2][4].
Part 2: Quantitative Data: Stability and Yield Comparison
To optimize your experimental design, consult the following empirical data comparing serinenitrile derivatives based on recent synthetic literature[1][2][3][4].
Derivative
Typical Yield
Stability Profile
Recommended Storage
Primary Application
Free Serinenitrile
N/A (Transient)
Highly Unstable (< 24h)
Do not store; use in situ
Transient intermediate
Serinenitrile HCl Salt
~27%
Moderate
-20 °C, strictly desiccated
Precursor for free amine
N-Formyl Serinenitrile
~71%
High (Stable solid)
4 °C
Prebiotic peptide synthesis
N,O-Diacetyl Serinenitrile
>80% (via AcSH)
High
4 °C
Cysteine synthesis
Part 3: Validated Experimental Protocols
The following protocols are designed as self-validating systems. The critical checkpoints (pH and temperature) must be strictly adhered to, as they dictate the kinetic stability of the intermediates.
Protocol A: Strecker Synthesis of Serinenitrile Hydrochloride[4]
Use this protocol when the unmasked amine is required for downstream chemistry.
Reagent Preparation: Dissolve glycolaldehyde (1.0 eq., e.g., 0.100 g) and ammonium chloride (5.0 eq.) in a 9:1 H₂O/D₂O mixture to achieve a 1.0 M concentration.
Cyanide Addition: Add sodium cyanide (1.2 eq.) to the mixture. Safety Note: Perform in a well-ventilated fume hood.
Equilibrium Control: Adjust the pH to exactly 9.2 using dilute NaOH or HCl.
Condensation: Stir the reaction mixture at room temperature for 40 hours.
Precipitation: Cool the solution to 0 °C in an ice bath. Dropwise add 2.0 M HCl in diethyl ether until a white precipitate forms.
Isolation: Filter the resulting precipitate rapidly, wash with cold diethyl ether, and dry under a gentle stream of nitrogen.
Protocol B: In Situ N-Formylation for Enhanced Stability (FoSer-CN)[2][4]
Use this protocol to generate a highly stable, bench-ready derivative.
Initial Synthesis: Follow Steps 1-4 from Protocol A (using a 0.5 M concentration of glycolaldehyde).
Acidification: Add formic acid (5.0 eq.) to the mixture and carefully adjust the pH to 5.0.
Coupling: Add 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) (1.5 eq.) to initiate the formylation coupling.
Reaction: Stir for 2 hours at room temperature.
Purification: Pass the mixture through a Dowex resin column (Na⁺ form) to remove the spent EDCI and urea byproducts.
Lyophilization: Freeze-dry the target fraction to obtain N-formyl serinenitrile as a stable solid.
Part 4: Mechanistic and Workflow Visualizations
Fig 1: Strecker synthesis pathways showing degradation vs. stabilization routes.
Fig 2: Experimental workflow for serinenitrile synthesis and stabilization.
References
Prebiotic synthesis for cysteine-containing compounds | C&EN Global Enterprise. acs.org. 3
Prebiotic synthesis of cysteine peptides that catalyze peptide ligation in neutral water. SciSpace. 1
Prebiotic Synthesis of N-Formylaminonitriles and Derivatives in Formamide. PMC - NIH. 2
Prebiotic Synthesis of N-formylaminonitriles and Derivatives in Formamide (Supporting Information). Amazon S3. 4
Technical Support Center: Troubleshooting Strecker Synthesis of Hydroxy Aminonitriles
Target Audience: Researchers, Scientists, and Drug Development Professionals The Strecker synthesis is a foundational multicomponent reaction for generating α -amino acids via an α -aminonitrile intermediate. However, wh...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Scientists, and Drug Development Professionals
The Strecker synthesis is a foundational multicomponent reaction for generating
α
-amino acids via an
α
-aminonitrile intermediate. However, when applied to hydroxyaldehydes or hydroxyketones , the presence of the unprotected hydroxyl group introduces significant chemoselectivity and stability challenges. This support center provides mechanistic insights, troubleshooting matrices, and self-validating protocols to optimize the synthesis of hydroxy aminonitriles.
Mechanistic Pathways and Reaction Dynamics
Understanding the kinetic versus thermodynamic control of the Strecker reaction is critical for preventing side reactions. The diagram below illustrates the competing pathways when a hydroxyl group is present on the substrate.
Caption: Mechanistic pathways and common side reactions in hydroxy aminonitrile synthesis.
Frequently Asked Questions (FAQs)
Q1: My crude NMR shows predominantly cyanohydrin instead of the target hydroxy aminonitrile. How do I shift the equilibrium?A: Cyanide is a highly reactive nucleophile. In an aqueous alkaline environment (pH ~9.3), the addition of cyanide to the unreacted aldehyde is nearly instantaneous, forming the cyanohydrin as a kinetic product [1]. While the aminonitrile is the thermodynamic product, the equilibration process can be impractically slow in certain solvent systems.
Causality & Solution: To prevent cyanohydrin accumulation, you must minimize the concentration of free aldehyde before introducing cyanide. Pre-incubate the hydroxyaldehyde with the amine (and a desiccant like MgSO₄) for 2–4 hours to drive imine formation. Only after the imine is fully formed should you introduce the cyanide source (e.g., KCN or TMSCN) [1, 2].
Q2: I am observing significant intramolecular lactonization during the synthesis of an ortho-hydroxy aromatic aminonitrile. Can this be avoided without protecting groups?A: Lactonization occurs when the pendant hydroxyl group acts as an internal nucleophile, attacking the highly electrophilic nitrile carbon. This is especially prevalent in ortho-hydroxy aromatic systems or when forming
γ
or
δ
-hydroxy aminonitriles [3, 4].
Causality & Solution: This side reaction is accelerated by heat and extreme pH. If you wish to avoid protecting groups (like TBS or Benzyl ethers), you must run the cyanide addition strictly at 0–5 °C and quench the reaction at a neutral pH (pH 7–8) [5]. If lactonization persists, temporary protection of the hydroxyl group is mandatory.
Q3: The aminonitrile degrades during silica gel chromatography. What are the best purification alternatives?A: Basic hydroxy aminonitriles are prone to streaking, hydrolysis, and retro-Strecker degradation on acidic silica gel [5].
Causality & Solution: The acidic silanol groups on standard stationary phases catalyze the hydrolysis of the nitrile to an amide or promote reversion to the imine.
Solution: Neutralize the silica by pre-treating the column with 1% Triethylamine (TEA) in your mobile phase, or bypass normal-phase chromatography entirely by utilizing Reversed-Phase (C18) chromatography or direct recrystallization [5].
Troubleshooting Matrix: Quantitative Optimization
Summarized below are the diagnostic indicators and quantitative adjustments required to resolve the most frequent side reactions.
Side Reaction / Issue
Diagnostic Indicator
Root Cause
Quantitative Optimization Parameter
Cyanohydrin Accumulation
¹H NMR: Singlet at ~5.5 ppm (CH-OH). Absence of amine N-H stretch.
Premature cyanide attack on the aldehyde carbonyl [1].
Imine Pre-formation: Stir aldehyde + amine for ≥ 2h before adding CN⁻.
Lactonization
IR Spectroscopy: Strong C=O stretch at ~1750 cm⁻¹ (lactone ring) [4].
Intramolecular nucleophilic attack of -OH on the nitrile carbon.
Temperature Control: Maintain reaction and workup strictly at 0–5 °C.
Premature Hydrolysis
LC-MS: Mass shift of +18 Da (conversion of -CN to -CONH₂).
Prolonged exposure to acidic/basic aqueous workup conditions.
pH Control: Adjust aqueous phase to exactly pH 7.0–7.5 before extraction [5].
Retro-Strecker (Reversion)
TLC: Reappearance of starting hydroxyaldehyde spot.
Thermodynamic instability during concentration/heating.
Thermal Control: Evaporate solvents at < 30 °C under high vacuum.
Validated Experimental Protocols
The following protocols are designed as self-validating systems. Each critical step includes an in-process check to ensure the reaction is proceeding along the desired mechanistic pathway.
This protocol mitigates cyanohydrin formation by ensuring complete imine conversion prior to cyanide introduction [1, 6].
Reagents:
Hydroxyaldehyde (1.0 eq)
Amine source (e.g., NH₄Cl or primary amine) (1.2 eq)
Imine Formation: In a flame-dried round-bottom flask under N₂, dissolve the hydroxyaldehyde (1.0 eq) in anhydrous MeOH (0.2 M concentration).
Add the amine source (1.2 eq) and anhydrous MgSO₄ (2.0 eq) to the solution.
Stir the suspension at room temperature for 2–4 hours.
Self-Validation Check: Pull a 50 µL aliquot, filter, and analyze by TLC or crude ¹H NMR. Ensure the disappearance of the aldehyde peak (typically ~9-10 ppm) and the appearance of the imine proton (~8-8.5 ppm). Do not proceed until conversion is >95%.
Cyanide Addition: Cool the reaction mixture to 0 °C using an ice-water bath. This temperature suppression is critical to prevent lactonization of the hydroxy group [6].
Slowly add NaCN (1.1 eq) dissolved in a minimal amount of cold water (or use TMSCN for strictly anhydrous conditions) dropwise over 15 minutes.
Stir at 0–5 °C for 4 hours, monitoring the disappearance of the imine intermediate via TLC.
This protocol prevents hydrolysis and degradation during isolation [5].
Quenching: Upon reaction completion, quench the mixture at 0 °C by adding a saturated aqueous solution of NaHCO₃ to adjust the pH to strictly 7.0–7.5. Do not use NaOH or strong acids.
Extraction: Extract the aqueous layer with cold Ethyl Acetate (EtOAc) (3 x 20 mL). Perform extractions rapidly to minimize aqueous contact time.
Washing: Wash the combined organic layers with cold brine (1 x 20 mL) to break any emulsions caused by the amphiphilic nature of the hydroxy aminonitrile [5].
Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄. Filter and concentrate under reduced pressure on a rotary evaporator.
Critical Parameter: Keep the water bath temperature below 30 °C to prevent retro-Strecker reversion or thermally-induced lactonization.
Storage: Store the crude hydroxy aminonitrile at -20 °C under Argon if not proceeding immediately to the hydrolysis step.
Unexpected byproducts in Ac₂O-mediated intramolecular lactonization of catechol-diacid. Source: reddit.com. URL:[Link]
Troubleshooting
Technical Support Center: 2-Amino-3-hydroxypropanenitrile (Ser-CN) Aqueous Workflows
Welcome to the Application Scientist Support Center. 2-Amino-3-hydroxypropanenitrile (commonly known as serine nitrile or Ser-CN) is a critical α -aminonitrile intermediate in the Strecker synthesis of serine and a funda...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Application Scientist Support Center. 2-Amino-3-hydroxypropanenitrile (commonly known as serine nitrile or Ser-CN) is a critical
α
-aminonitrile intermediate in the Strecker synthesis of serine and a fundamental building block in prebiotic peptide chemistry[1]. However, its dual functionality—an
α
-aminonitrile paired with a
β
-hydroxyl group—makes it notoriously unstable in aqueous environments[2].
This guide provides field-proven troubleshooting insights, mechanistic explanations, and validated protocols to help you control the fate of Ser-CN in your workflows.
Pathway Visualization: The Fate of Ser-CN in Water
To troubleshoot degradation, we must first understand the competing kinetic pathways Ser-CN undergoes in aqueous solutions.
Figure 1: Aqueous pathways of Ser-CN: Hydrolysis, Alkaline Degradation, and Stabilization.
Troubleshooting FAQs
Q1: Why does my Ser-CN degrade completely into intractable tars during basic aqueous workup?The Causality: The degradation is driven by a base-catalyzed
β
-elimination[2]. The electron-withdrawing nature of the nitrile group makes the
α
-proton of Ser-CN highly acidic. When exposed to alkaline conditions (pH > 8), ambient hydroxide ions abstract this proton. The adjacent
β
-hydroxyl group acts as a leaving group, triggering an E1cB-like elimination that yields dehydroalanine nitrile (Dha-CN)[3]. Dha-CN is an extremely reactive, electrophilic Michael acceptor that rapidly polymerizes or reacts with other nucleophiles in your mixture, leading to complete degradation[2][3].
The Solution: Never use basic aqueous solutions (like saturated NaHCO₃ or NaOH) during the extraction or workup of unprotected Ser-CN. Maintain the aqueous phase at a slightly acidic to neutral pH (4.0–6.5).
Q2: I am observing formaldehyde and glycine nitrile in my NMR instead of Ser-CN. What happened?The Causality: You are observing a retro-aldol cleavage[4]. Because Ser-CN is a
β
-hydroxy nitrile, prolonged exposure to mild base and heat can cause the molecule to fragment into formaldehyde and glycine nitrile (or their equivalents)[5].
The Solution: If your goal is to synthesize serine, you must bypass this fragmentation by immediately subjecting the crude aminonitrile to strongly acidic hydrolysis (see Protocol 1), which protonates the amine and prevents retro-aldol pathways[1].
Q3: How can I stabilize Ser-CN in aqueous solution for downstream prebiotic peptide ligation?The Causality: Free
α
-aminonitriles are inherently unstable due to the nucleophilicity of the free amine, which can catalyze intramolecular side reactions (like hydantoin formation) or exacerbate
β
-elimination[3].
The Solution: Implement a biomimetic N,O-diacetylation strategy[2]. By reacting Ser-CN with thioacetic acid (AcSH) and a mild oxidant at pH 7, you chemoselectively acylate the amine and the hydroxyl group. This dampens the basicity of the amine, prevents unwanted enamine-imine tautomerization, and yields N,O-diacetyl-serine nitrile (Ac-SerAc-CN)—a highly stable intermediate that can be safely stored or used for downstream sulfide addition to synthesize cysteine derivatives[2][3].
Quantitative Data: Stability & Yield Profiles
The table below summarizes the expected fate of Ser-CN under various aqueous conditions, allowing you to select the appropriate environment for your specific synthetic goal.
Aqueous Condition
Primary Mechanism
Major Product
Typical Yield / Recovery
pH 9.0 (Unbuffered, 24h, RT)
β
-Elimination
Polymeric Tars
< 5% (Complete degradation)
pH 7.0 (Phosphate buffer, 24h)
Slow Hydrolysis
Ser-CN / Serine Amide
~ 60% (Moderate stability)
6M HCl (Reflux, 12h)
Acidic Hydrolysis
Serine (Amino Acid)
> 85% (Clean conversion)
pH 7.0 + AcSH + K₃Fe(CN)₆ (1h)
Chemoselective Diacetylation
Ac-SerAc-CN
91% (Highly stable)
Validated Experimental Protocols
Protocol 1: Acid-Mediated Strecker Hydrolysis of Ser-CN to Serine
Use this protocol when your ultimate goal is the synthesis of the amino acid Serine. The strong acid self-validates the protocol by protonating the
α
-amine, completely shutting down the
β
-elimination degradation pathway[1].
Dissolution: In a 50 mL round-bottom flask, dissolve 10 mmol of crude 2-amino-3-hydroxypropanenitrile in 20 mL of 6M aqueous HCl.
Thermal Hydrolysis: Attach a reflux condenser and heat the mixture to reflux (approx. 105°C) for 12 hours. Note: Nitrile hydrolysis to the carboxylic acid is kinetically sluggish and requires thermal energy to drive the intermediate amide to the final amino acid.
Concentration: Cool the reaction to room temperature. Remove the aqueous acid under reduced pressure (rotary evaporation) to yield serine hydrochloride as a crude, pale solid.
Resin Purification: Reconstitute the solid in 5 mL of deionized water. Pass the solution through a cation-exchange resin column (e.g., Dowex 50WX8, H+ form). Wash with water until the eluent is neutral, then elute the pure Serine using 1M aqueous ammonia. Lyophilize the ammonia fractions to obtain the pure amino acid.
Protocol 2: Biomimetic Stabilization via N,O-Diacetylation
Use this protocol to stabilize the nitrile for complex downstream aqueous chemistry (e.g., peptide ligation or prebiotic synthesis)[2][3].
Buffer Preparation: Dissolve Ser-CN (50 mM) in a 0.5 M sodium phosphate buffer, carefully adjusted to pH 7.0. Note: Strict adherence to neutral pH prevents base-catalyzed elimination while keeping the amine sufficiently nucleophilic for acylation.
Reagent Addition: To the stirring solution, add thioacetic acid (AcSH, 3.0 equivalents). Immediately follow with the dropwise addition of potassium ferricyanide (K₃Fe(CN)₆, 3.0 equivalents) acting as a mild oxidant.
Reaction: Stir the mixture vigorously at room temperature for 1 hour. The ferricyanide activates the thioacid, driving rapid, chemoselective N- and O-acetylation before any background degradation can occur.
Extraction & Isolation: Extract the aqueous layer with ethyl acetate (3 x 20 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under vacuum to yield stable N,O-diacetyl-serine nitrile (Ac-SerAc-CN).
References
Foden, C. S., et al. "Prebiotic synthesis of cysteine peptides that catalyze peptide ligation in neutral water." Science / SciSpace. 2
Patel, B. H., et al. "Illuminating Life's Origins: UV Photochemistry in Abiotic Synthesis of Biomolecules." Journal of the American Chemical Society. 5
Foden, C. S., et al. "Prebiotic synthesis of cysteine peptides that catalyze peptide ligation in neutral water." SciSpace (Secondary Index). 3
Asano, N. "The Strecker Synthesis of Amino Acids." Master Organic Chemistry. 1
Technical Support Center: Optimizing 2-Amino-3-hydroxypropanenitrile Synthesis
Welcome to the Application Support Hub. As a Senior Application Scientist, I have designed this guide to address the complex kinetic and thermodynamic challenges associated with the synthesis of 2-Amino-3-hydroxypropanen...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Application Support Hub. As a Senior Application Scientist, I have designed this guide to address the complex kinetic and thermodynamic challenges associated with the synthesis of 2-Amino-3-hydroxypropanenitrile (C₃H₆N₂O)[1].
In both pharmaceutical drug development and prebiotic chemistry, this compound is a critical
β
-hydroxy-
α
-aminonitrile intermediate that ultimately undergoes a nine-step nitrile hydrolysis to yield the amino acid serine[2]. However, its synthesis via the Strecker reaction requires rigorous control over reaction parameters to prevent divergent reactivity[3]. This guide provides field-proven troubleshooting, mechanistic insights, and a self-validating protocol to maximize your isolated yield.
Part 1: Diagnostic FAQs & Troubleshooting Guide
Q1: My isolated yield of 2-amino-3-hydroxypropanenitrile is consistently below 20%, and my reaction flask contains a sticky, dark brown residue. What is happening?A: You are observing the rapid degradation of your starting material via aldol condensation. Glycolaldehyde is a highly reactive precursor. If your reaction temperature exceeds 40°C or your pH drifts above 9.5, the aldehyde will preferentially polymerize rather than form the target imine.
The Fix: Buffer your reaction tightly between pH 7.5 and 8.5 and maintain the reaction temperature at 4°C during the cyanation step.
Q2: NMR analysis of my crude product shows high levels of glycolaldehyde cyanohydrin instead of the target aminonitrile. How do I shift the selectivity?A: This is a classic kinetic vs. thermodynamic competition. Cyanohydrin formation occurs when cyanide attacks the aldehyde before the imine formation is complete[4]. This is exacerbated at low pH (< 6.0), where ammonia is fully protonated to ammonium (NH₄⁺), drastically reducing its nucleophilicity.
The Fix: Pre-incubate the glycolaldehyde with a massive excess of ammonia (5.0 equivalents) for 45 minutes to drive the equilibrium entirely toward the
α
-hydroxy imine before introducing any cyanide source.
Q3: I purchased commercial glycolaldehyde, but my reaction isn't proceeding at all. The starting material seems unreactive.A: Commercial glycolaldehyde does not exist as a free monomer; it crystallizes as a stable dimer (2,5-dihydroxy-1,4-dioxane). If you simply dissolve this dimer at room temperature and add your reagents, the effective concentration of reactive monomer is near zero.
The Fix: You must thermally "crack" the dimer. Dissolve the solid in water and heat it to 50°C for 15 minutes to dissociate the dioxane ring into active glycolaldehyde monomers prior to adding ammonia.
Q4: How do I prevent the 2-amino-3-hydroxypropanenitrile from hydrolyzing into serine or serine amide during isolation?A: Nitrile hydrolysis is catalyzed by both strong acids and bases, as well as elevated temperatures[2].
The Fix: Once the cyanation is complete, immediately quench the reaction by adjusting the pH to a mildly acidic 5.0. Perform all downstream extractions and lyophilization steps below 10°C.
Part 2: Mechanistic Workflow
To successfully synthesize 2-amino-3-hydroxypropanenitrile, you must navigate the mechanistic pathway while actively suppressing the side reactions shown below.
Fig 1: Mechanistic pathways and side reactions in 2-amino-3-hydroxypropanenitrile synthesis.
Part 3: Reaction Optimization Data
The table below summarizes the causality between reaction parameters and the resulting chemical species. Use this data to benchmark your own experimental conditions.
Table 1: Impact of Reaction Parameters on Yield Outcomes
pH Range
Molar Ratio (Aldehyde:NH₃:CN⁻)
Temp (°C)
Dominant Product
Isolated Yield (%)
5.0 - 6.0
1.0 : 1.0 : 1.0
20
Glycolaldehyde Cyanohydrin
< 15%
7.5 - 8.5
1.0 : 3.0 : 1.2
25
2-Amino-3-hydroxypropanenitrile
65%
> 9.5
1.0 : 2.0 : 1.2
50
Aldol Condensation Polymers
< 5%
7.5 - 8.5
1.0 : 5.0 : 1.2
4
2-Amino-3-hydroxypropanenitrile
88%
Part 4: Self-Validating Experimental Protocol
This protocol utilizes a modified Knoevenagel-Bucherer approach to ensure maximum conversion of the monomeric aldehyde to the target aminonitrile.
Step 1: Dimer Cracking
Suspend 10 mmol of glycolaldehyde dimer (2,5-dihydroxy-1,4-dioxane) in 20 mL of degassed, deionized water.
Heat the suspension to 50°C for 15 minutes until the solution becomes completely clear.
Self-Validating Checkpoint: Pull a 50 µL aliquot for ¹H NMR. The disappearance of the dioxane multiplet (~4.8 ppm) and the appearance of the monomeric aldehyde proton (~9.6 ppm) confirms successful cracking.
Step 2: Imine Formation
Cool the monomeric solution rapidly to 4°C using an ice bath.
Add 50 mmol (5.0 equivalents) of Ammonium Chloride (NH₄Cl).
Carefully adjust the pH to 8.0 using concentrated aqueous ammonia (NH₄OH).
Stir at 4°C for 45 minutes. Causality: The low temperature prevents aldol condensation, while the massive ammonia excess forces the equilibrium toward the
α
-hydroxy imine.
Step 3: Cyanation (Strecker Addition)
Self-Validating Checkpoint: Do not proceed until ¹H NMR confirms the disappearance of the aldehyde peak (~9.6 ppm), indicating >95% imine conversion.
Dissolve 12 mmol (1.2 equivalents) of Potassium Cyanide (KCN) in 5 mL of cold water.
Add the KCN solution dropwise over 30 minutes to the reaction flask, maintaining the internal temperature below 10°C.
Step 4: Quenching and Isolation
Allow the reaction to stir for 2 hours at 4°C.
Quench the reaction by adjusting the pH to 5.0 using 1M HCl. Causality: This neutralizes unreacted cyanide into HCN (ensure proper ventilation/scrubbing) and halts any base-catalyzed hydrolysis of the newly formed nitrile.
Lyophilize the aqueous mixture to dryness.
Extract the resulting solid with cold, anhydrous ethanol (3 x 20 mL) to selectively dissolve the 2-amino-3-hydroxypropanenitrile while leaving inorganic salts (KCl, NH₄Cl) behind.
Evaporate the ethanol under reduced pressure to yield the pure product.
Part 5: References
PubChem: 2-Amino-3-hydroxypropanenitrile | C3H6N2O | CID 14656672
Source: National Institutes of Health (NIH)
URL:[Link]
DeepMech: A Machine Learning Framework for Chemical Reaction Mechanism Prediction
Source: arXiv / ResearchGate
URL: [Link]
Multicomponent Assembly of Proposed DNA Precursors in Water
Source: PMC - NIH
URL:[Link]
Step by Step Strecker Amino Acid Synthesis from Ab Initio Prebiotic Chemistry
Source: ACS Publications
URL:[Link]
Technical Support Center: Handling and Storage of 2-Amino-3-hydroxypropanenitrile (Isoserine Nitrile)
Welcome to the technical support center for 2-Amino-3-hydroxypropanenitrile, also known as Isoserine Nitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth tec...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for 2-Amino-3-hydroxypropanenitrile, also known as Isoserine Nitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information and troubleshooting advice for the successful handling, storage, and application of this versatile bifunctional molecule. As a compound possessing both a primary amine and a nitrile group, its reactivity requires careful consideration to ensure experimental success and prevent degradation.
I. Frequently Asked Questions (FAQs)
This section addresses common questions regarding the fundamental properties and handling of 2-Amino-3-hydroxypropanenitrile.
Q1: What are the recommended storage conditions for 2-Amino-3-hydroxypropanenitrile?
A1: Proper storage is critical to maintain the integrity of 2-Amino-3-hydroxypropanenitrile. It should be stored at 2-8°C in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen). It is also sensitive to light and should be stored in an amber vial or a container protected from light.
Q2: What personal protective equipment (PPE) is necessary when working with 2-Amino-3-hydroxypropanenitrile?
A2: Standard laboratory PPE should be worn, including safety glasses or goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile). Work should be conducted in a well-ventilated area or a chemical fume hood.
Q3: What are the main decomposition pathways for 2-Amino-3-hydroxypropanenitrile?
A3: Like other aminonitriles, isoserine nitrile is susceptible to decomposition. The primary pathways include hydrolysis of the nitrile group to form isoserine amide or isoserine, especially under strong acidic or basic conditions.[1][2][3][4] Additionally, thermal decomposition can occur at elevated temperatures.[5] The presence of both an amine and a nitrile group also opens the possibility for intramolecular reactions or polymerization under certain conditions.
Q4: Is 2-Amino-3-hydroxypropanenitrile stable in aqueous solutions?
A4: The stability of 2-Amino-3-hydroxypropanenitrile in aqueous solutions is pH-dependent. It is most stable in neutral or slightly acidic conditions. Strong basic or acidic conditions will promote hydrolysis of the nitrile group.[1][4] For experiments in aqueous media, it is crucial to buffer the solution and to use the compound promptly after dissolution.
Q5: What are the common solvents for dissolving 2-Amino-3-hydroxypropanenitrile?
A5: 2-Amino-3-hydroxypropanenitrile is soluble in water and other polar protic solvents. Its solubility in common organic solvents should be determined on a small scale before proceeding with larger experiments.
II. Troubleshooting Guides
This section provides detailed troubleshooting for specific issues that may arise during experimentation with 2-Amino-3-hydroxypropanenitrile.
Issue 1: Low or No Yield in Reactions
Symptoms:
TLC or LC-MS analysis shows the absence of the desired product and the presence of starting material or unidentifiable polar baseline material.
Possible Causes & Solutions:
Cause
Explanation
Troubleshooting Steps
Degradation of Starting Material
The aminonitrile may have degraded during storage or handling prior to the reaction.
1. Verify Purity: Before use, check the purity of the 2-Amino-3-hydroxypropanenitrile by NMR or LC-MS. 2. Fresh is Best: Use freshly acquired or properly stored material. 3. Minimize Exposure: Weigh out the required amount quickly and keep the stock container sealed under an inert atmosphere and refrigerated.
Incompatible Reaction Conditions
The reaction conditions (e.g., high temperature, strong base or acid) may be causing decomposition of the aminonitrile.
1. Temperature Control: Run the reaction at the lowest effective temperature. Consider performing a temperature screen to find the optimal balance between reaction rate and stability. 2. pH Management: If the reaction is sensitive to pH, use a non-nucleophilic buffer or a milder base/acid. For example, use an organic base like triethylamine instead of a strong inorganic base. 3. Reaction Time: Monitor the reaction closely and work it up as soon as it is complete to avoid prolonged exposure to harsh conditions.
Hydrolysis of the Nitrile Group
The presence of water in the reaction, especially under acidic or basic conditions, can lead to the hydrolysis of the nitrile to an amide or carboxylic acid.[2][3]
1. Anhydrous Conditions: Use anhydrous solvents and reagents. Dry glassware thoroughly before use. 2. Inert Atmosphere: Run the reaction under an inert atmosphere (argon or nitrogen) to exclude atmospheric moisture.
Issue 2: Difficulty in Product Purification
Symptoms:
Streaking or tailing of the product on silica gel TLC plates.
Poor separation during column chromatography.
Formation of an insoluble baseline material in the column.
Possible Causes & Solutions:
Cause
Explanation
Troubleshooting Steps
Interaction with Silica Gel
The basic amine group in 2-Amino-3-hydroxypropanenitrile and its derivatives can strongly interact with the acidic silanol groups on the surface of silica gel, leading to poor chromatographic performance.
1. Basic Modifier: Add a small amount (0.5-1%) of a basic modifier, such as triethylamine or ammonia in methanol, to the eluent. This will neutralize the acidic sites on the silica gel. 2. Alternative Stationary Phases: Consider using a different stationary phase, such as alumina (basic or neutral) or reversed-phase silica (C18). 3. Protection of the Amine: If compatible with the overall synthetic route, protect the amine group (e.g., as a Boc or Cbz carbamate) before chromatography. This will make the compound less basic and improve its chromatographic behavior.
On-Column Decomposition
The prolonged contact with the stationary phase, especially acidic silica gel, can cause decomposition of the product.
1. Rapid Chromatography: Perform flash column chromatography to minimize the time the compound spends on the column. 2. Load Dry: Adsorb the crude product onto a small amount of silica gel and load it onto the column as a dry powder to improve resolution and reduce band broadening.
Formation of Isomers or Side Products
Synthesis involving isoserine derivatives can sometimes lead to the formation of diastereomers or elimination byproducts, which can be difficult to separate from the desired product.[6]
1. High-Resolution Analysis: Use high-resolution analytical techniques like HPLC or chiral chromatography to assess the isomeric purity of the product. 2. Recrystallization: If the product is a solid, recrystallization can be an effective method for purification and separating isomers.[7] 3. Preparative HPLC: For difficult separations, preparative HPLC may be necessary.[8]
III. Experimental Protocols & Data
Summary of Handling and Storage Conditions
Parameter
Recommendation
Rationale
Storage Temperature
2-8°C
To minimize thermal decomposition.
Atmosphere
Inert (Argon or Nitrogen)
To prevent oxidation and degradation from atmospheric components.
Container
Tightly sealed, light-protected
To prevent contamination and light-induced degradation.
Handling
In a well-ventilated fume hood
To avoid inhalation of any potential vapors or dust.
PPE
Safety glasses, lab coat, nitrile gloves
To ensure personal safety from chemical exposure.
Workflow for Handling 2-Amino-3-hydroxypropanenitrile
Caption: Recommended workflow for the handling of 2-Amino-3-hydroxypropanenitrile.
Troubleshooting Decision Tree for Product Instability
Caption: Decision tree for troubleshooting instability issues with 2-Amino-3-hydroxypropanenitrile.
IV. References
Tovillas, P., Navo, C. D., Oroz, P., Avenoza, A., Corzana, F., Zurbano, M. M., Jiménez-Osés, G., Busto, J. H., & Peregrina, J. M. (n.d.). Synthesis of β2,2-Amino Acids by Stereoselective Alkylation of Isoserine Derivatives Followed by Nucleophilic Ring Opening of Quaternary Sulfamidates. PMC. Retrieved from [Link]
Miyazawa, T., Akita, E., & Ito, T. (1976). Synthesis of (S)-Isoserine. Agricultural and Biological Chemistry, 40(8), 1651–1652. [Link]
A review on the synthesis of (S)-isoserine. (n.d.). ResearchGate. Retrieved from [Link]
Isoserine. (2023, December 29). In Wikipedia. [Link]
Synthesis of a novel series of L-isoserine derivatives as aminopeptidase N inhibitors. (2012, April 15). PubMed. Retrieved from [Link]
Nitrile biotransformations for highly enantioselective synthesis of oxiranecarboxamides with tertiary and quaternary stereocenters; efficient chemoenzymatic approaches to enantiopure alpha-methylated serine and isoserine derivatives. (2005, April 1). PubMed. Retrieved from [Link]
2-Amino-3-hydroxypropanenitrile. (n.d.). PubChem. Retrieved from [Link]
Methods of preparing nitriles reagents equations physical properties chemical reactions use in synthesis hydrolysis reduction of nitriles. (n.d.). Doc Brown's Chemistry. Retrieved from [Link]
21.5. Hydrolysis of nitriles. (n.d.). Lumen Learning. Retrieved from [Link]
Nitriles (OCR A Level Chemistry A): Revision Note. (2025, April 14). A-Level Chemistry. Retrieved from [Link]
Enzyme stability and effect of additives. (n.d.). ResearchGate. Retrieved from [Link]
The Impact of Nitrile-Specifier Proteins on Indolic Carbinol and Nitrile Formation in Homogenates of Arabidopsis thaliana. (2022, November 19). MDPI. Retrieved from [Link]
Isolation of a NHC-stabilized heavier nitrile and its conversion into an isonitrile analogue. (2024, September 10). PMC. Retrieved from [Link]
CN102199109A - Preparation method of isophorone nitrile. (n.d.). Google Patents. Retrieved from
12.7: Making Carboxylic Acids by the Hydrolysis of Nitriles. (2019, August 12). Chemistry LibreTexts. Retrieved from [Link]
Mild hydrolysis of a sensitive nitrile using sodium peroxide. (2001, June 28). ChemSpider Synthetic Pages. Retrieved from [Link]
US5965764A - Process for producing a nitrile. (n.d.). Google Patents. Retrieved from
Reactions of Nitriles. (2024, December 5). Chemistry Steps. Retrieved from [Link]
Thermal decomposition of the amino acids glycine, cysteine, aspartic acid, asparagine, glutamic acid, glutamine, arginine and histidine. (n.d.). Chemistry Central. Retrieved from [Link]
Nitrile: Definition, Structure, Synthesis, Reactions, and Applications. (n.d.). Chemistry Learner. Retrieved from [Link]
Mechanistic pathways for the thermal degradation of PAN and reactions involved in the cyclization of PAN fibres. (n.d.). ResearchGate. Retrieved from [Link]
Hydroxylamine Nitrate Decomposition under Non-radiological Conditions. (n.d.). OSTI.GOV. Retrieved from [Link]
Technical Support Center: Hydrolysis of 2-Amino-3-hydroxypropanenitrile Workup
Welcome to the Technical Support Center for the synthesis of serine via the Strecker pathway. This guide is designed for researchers and drug development professionals, addressing the specific bottlenecks encountered dur...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for the synthesis of serine via the Strecker pathway. This guide is designed for researchers and drug development professionals, addressing the specific bottlenecks encountered during the hydrolysis of 2-amino-3-hydroxypropanenitrile and the subsequent isolation of the highly polar amino acid product.
Mechanistic Pathway & Workup Bottlenecks
Reaction pathway of 2-amino-3-hydroxypropanenitrile hydrolysis and common side reactions.
The conversion of an
α
-aminonitrile to an
α
-amino acid requires robust hydrolysis conditions (strong acid or base and heat)[1]. While the nitrile hydrolysis itself is thermodynamically favorable, the workup is notoriously challenging due to the zwitterionic nature of serine and the chemical lability of its
β
-hydroxyl group[2].
Troubleshooting Guide: Common Workup Issues
Issue 1: Inability to Separate Serine from Inorganic Salts
Q: After neutralizing my hydrolysis mixture, the resulting solid is heavily contaminated with inorganic salts (e.g., NaCl, NH
4
Cl). Standard organic solvent extraction fails. How can I isolate the pure amino acid?
Causality: Serine is a highly polar, hydrophilic amino acid. It exists as a zwitterion at neutral pH, making it virtually insoluble in standard organic extraction solvents (like ethyl acetate or dichloromethane). When neutralizing an HCl-catalyzed hydrolysis with NaOH, the byproduct is NaCl. Both NaCl and Serine are highly water-soluble and will co-precipitate upon water evaporation.
Solution:
Method A (Ion Exchange Chromatography): This is the most reliable laboratory-scale method. Pass the aqueous mixture through a strongly acidic cation exchange resin. The protonated serine binds to the resin, while anions (Cl
−
) and neutral impurities wash through. Elution with dilute aqueous ammonia displaces the serine[3].
Method B (Barium Hydroxide Hydrolysis): Switch from acid hydrolysis to base hydrolysis using Ba(OH)
2
. After hydrolysis, neutralize exactly with H
2
SO
4
. This forms BaSO
4
, an extremely insoluble precipitate that can be filtered off, leaving a salt-free aqueous solution of serine and ammonia.
Issue 2: Low Yield Due to Retro-Aldol Cleavage
Q: My LC-MS and NMR analyses of the crude mixture show significant contamination with glycine and formaldehyde. Why is my molecule breaking apart?
Causality: The
β
-hydroxy group of 2-amino-3-hydroxypropanenitrile makes it susceptible to retro-aldol cleavage, especially under harsh basic conditions at elevated temperatures[4]. The molecule cleaves into formaldehyde and aminoacetonitrile, which subsequently hydrolyzes to glycine.
Solution: Strictly control the temperature during basic hydrolysis. Do not exceed 75°C[3]. If retro-aldol cleavage persists, switch to acidic hydrolysis (e.g., 6M HCl), which suppresses the retro-aldol pathway, though it requires careful monitoring to prevent dehydration.
Issue 3: Formation of Dehydroalanine
Q: I am observing an unexpected alkene peak in the
1
H NMR (~5.5-6.0 ppm) of my crude product. What causes this and how do I prevent it?
Causality: The
β
-hydroxyl group can undergo elimination (dehydration) to form dehydroalanine, particularly under prolonged heating in strong acids.
Solution: Limit the hydrolysis time to the minimum required for complete conversion. Monitor the disappearance of the nitrile intermediate using IR spectroscopy (~2250 cm
−1
). Avoid using concentrated sulfuric acid for the hydrolysis step; stick to 6M HCl and reflux for no more than 4-6 hours.
Quantitative Comparison of Hydrolysis Conditions
Selecting the right hydrolysis condition dictates the workup strategy. Below is a comparison of standard methodologies:
Hydrolysis Reagent
Temp / Time
Primary Workup Strategy
Major Side Reaction Risk
Typical Yield
6M HCl
100°C / 4-6h
Cation Exchange Resin
Dehydration (Dehydroalanine)
70-85%
1M Ba(OH)
2
75°C / 4h
H
2
SO
4
Neutralization & Filtration
Retro-aldol (Glycine)
65-80%
2M NaOH
75°C / 4h
Ion Exclusion Chromatography
Retro-aldol (Glycine)
50-65%
Data synthesized from industrial separation protocols for DL-serine[3].
This self-validating protocol leverages strongly acidic cation exchange to ensure a salt-free serine product, bypassing the traditional co-precipitation issues that plague Strecker syntheses[5].
Suspend 2-amino-3-hydroxypropanenitrile (10 mmol) in 20 mL of 6M HCl in a round-bottom flask equipped with a reflux condenser.
Heat the mixture to a gentle reflux (100°C) for 5 hours. Causality note: The intermediate amide forms quickly, but the final conversion to the carboxylic acid requires sustained heating to overcome the activation energy barrier of the second hydrolysis step.
Cool the reaction mixture to room temperature.
Step 2: Primary Concentration
4. Transfer the mixture to a rotary evaporator and concentrate to dryness under reduced pressure (water bath at 50°C) to remove excess volatile HCl and water. The residue is a mixture of crude serine hydrochloride and ammonium chloride.
Step 3: Ion-Exchange Desalting
5. Dissolve the crude residue in 10 mL of deionized water.
6. Load the solution onto a pre-packed column of Dowex 50WX8 resin (approx. 20 g, pre-washed with DI water).
7. Wash the column with 100 mL of DI water. Causality note: This elutes the chloride anions and any unreacted non-basic organic impurities. The positively charged serine and ammonium ions remain ionically bound to the sulfonate groups of the resin.
8. Elute the amino acid using 150 mL of 1M aqueous ammonia. Collect the ninhydrin-positive fractions.
Step 4: Product Isolation
9. Concentrate the combined ammonia fractions under reduced pressure until a thick syrup is obtained. (The excess ammonia volatilizes during this step, self-purifying the mixture).
10. Add 15 mL of absolute ethanol to the syrup and triturate to induce crystallization of the free-base serine.
11. Filter the white crystals, wash with cold ethanol, and dry under vacuum.
Frequently Asked Questions (FAQs)
Q: Can I use organic solvent extraction if I protect the amino group first?A: Yes. If you perform a Boc-protection (using Boc
2
O) directly on the crude alkaline hydrolysis mixture, you can convert the highly polar serine into N-Boc-serine. Upon careful acidification to pH 2-3, the N-Boc-serine loses its zwitterionic character and becomes soluble in ethyl acetate, allowing for a standard liquid-liquid extraction.
Q: Why is my serine product racemic even if I started with a chiral precursor?A: The
α
-proton of an aminonitrile and the resulting amino acid is relatively acidic. Under the harsh heating conditions required for chemical hydrolysis (especially basic hydrolysis), the molecule can undergo enolization/deprotonation at the
α
-carbon, leading to racemization[5]. If preserving stereochemistry is critical, enzymatic hydrolysis using nitrilases is highly recommended.
Q: How do I monitor the progress of the nitrile hydrolysis?A: IR spectroscopy is highly effective; monitor the disappearance of the sharp nitrile stretch at ~2250 cm
−1
. Alternatively, TLC can be used, provided you use a highly polar eluent system (e.g., n-butanol/acetic acid/water) and a ninhydrin stain to visualize the primary amine.
References
The Strecker Synthesis of Amino Acids - Master Organic Chemistry. Available at:[Link]
Process for preparing DL-serine and process for separation and purification of the same - US Patent 5030750A.
Petasis vs. Strecker Amino Acid Synthesis: Convergence, Divergence and Opportunities in Organic Synthesis - MDPI. Available at:[Link]
Formation of Sugar-Specific Reactive Intermediates from 13C-Labeled L-Serines - Journal of Agricultural and Food Chemistry. Available at:[Link]
Strecker amino acid synthesis - Wikipedia. Available at:[Link]
Serinenitrile Technical Support Center: Stability & Troubleshooting
Welcome to the Technical Support Center for serinenitrile (2-amino-3-hydroxypropanenitrile) handling and optimization. As an α -aminonitrile and a β -hydroxy amine, serinenitrile is a highly versatile intermediate in ami...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for serinenitrile (2-amino-3-hydroxypropanenitrile) handling and optimization. As an
α
-aminonitrile and a
β
-hydroxy amine, serinenitrile is a highly versatile intermediate in amino acid synthesis and prebiotic chemistry. However, its dense functionalization makes it notoriously unstable under standard laboratory conditions.
This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to ensure the integrity of your serinenitrile samples.
Diagnostic FAQs: Troubleshooting Degradation
Q1: Why does my serinenitrile sample rapidly degrade into glycolaldehyde and hydrogen cyanide during aqueous workup?A1: You are observing the retro-Strecker reaction. Aminonitriles exist in a thermodynamic equilibrium with their corresponding imine and free cyanide[1]. In neutral to basic aqueous conditions (pH > 7), the unprotonated
α
-amino group facilitates the elimination of the cyanide ion. The resulting imine rapidly hydrolyzes back into glycolaldehyde and ammonia[2].
Causality & Solution: The reaction is driven by the availability of the amine's lone pair. By maintaining the aqueous phase at a slightly acidic pH (pH 4.0–6.0), you protonate the amine to form an ammonium species. This locks the lone pair, effectively shutting down the retro-Strecker pathway and kinetically stabilizing the molecule[3].
Q2: I am experiencing severe streaking on silica gel and poor mass recovery. How can I purify serinenitrile?A2: Free serinenitrile is highly polar, basic, and prone to on-column degradation. The acidic silanol groups on standard normal-phase silica gel strongly interact with the basic amine, causing peak tailing and catalyzing localized hydrolysis[2].
Causality & Solution: Avoid standard silica gel chromatography for the free base. Instead, employ a self-validating derivatization strategy. Protecting the amine using Boc-anhydride (
Boc2O
) or acetic anhydride removes the basicity of the amine. This prevents both silica interactions and the retro-Strecker reaction, allowing for seamless purification[4].
Q3: How does temperature affect the storage of serinenitrile?A3: Ambient temperatures accelerate both nitrile hydrolysis (yielding serinamide) and retro-Strecker degradation. As a free base oil, serinenitrile is highly unstable at room temperature and will spontaneously decompose.
Causality & Solution: Thermal energy overcomes the activation barrier for cyanide elimination. Store serinenitrile exclusively as a lyophilized hydrochloride salt at -20 °C under an inert argon atmosphere.
Stability Profile Summary
The following table summarizes the quantitative and qualitative stability of serinenitrile across various environments to help you select the optimal handling conditions.
Environmental Condition
pH Range
Primary Degradation Pathway
Estimated Stability
Recommended Action
Strongly Acidic
< 2.0
Nitrile Hydrolysis
Hours
Avoid prolonged exposure; neutralize to pH 5.
Mildly Acidic
4.0 – 6.0
None (Kinetically Stable)
Weeks (at 4 °C)
Optimal for aqueous extraction and handling.
Neutral / Basic
> 7.0
Retro-Strecker Reaction
Minutes to Hours
Avoid completely; do not use basic washes.
N-Protected (Boc/Ac)
Broad
None
Months (at -20 °C)
Best strategy for chromatography and storage.
Validated Experimental Protocols
To ensure reproducibility and scientific integrity, utilize the following step-by-step methodologies designed as self-validating systems.
Protocol A: Isolation of Serinenitrile Hydrochloride (Stable Solid Form)
Purpose: To trap the unstable free base as a kinetically stable ammonium salt without inducing hydrolysis.
Reaction Quench: Upon completion of the Strecker synthesis, immediately cool the reaction mixture to 0 °C using an ice-water bath.
pH Adjustment (Critical Step): Carefully adjust the pH of the aqueous mixture to 5.0 using cold 1M HCl. Self-Validation: Verify the pH with a calibrated meter, not just indicator paper, to ensure you arrest the retro-Strecker equilibrium without triggering acid-catalyzed nitrile hydrolysis.
Water Removal: Because serinenitrile is highly water-soluble, avoid exhaustive organic extractions. Instead, freeze the mildly acidic aqueous layer and lyophilize (freeze-dry) to obtain a crude solid.
Salt Formation: Suspend the crude residue in anhydrous diethyl ether at 0 °C. Add 1.1 equivalents of 4M HCl in dioxane dropwise under vigorous stirring.
Isolation: Collect the precipitating serinenitrile hydrochloride salt via vacuum filtration. Wash with cold anhydrous ether and dry under high vacuum.
Protocol B: N-Boc Protection for Chromatographic Stability
Purpose: To eliminate amine basicity, enabling standard normal-phase purification.
Solubilization: Dissolve crude serinenitrile in a 1:1 mixture of anhydrous THF and water. Cool to 0 °C.
Buffering: Add sodium bicarbonate (
NaHCO3
) to maintain a pH of ~7.5. Note: Keep the temperature strictly at 0 °C to minimize retro-Strecker degradation during this briefly basic phase.
Derivatization: Add 1.2 equivalents of Di-tert-butyl dicarbonate (
Boc2O
) dropwise over 15 minutes.
Reaction: Stir the mixture for 2 hours, allowing it to slowly warm to room temperature.
Workup & Purification: Extract the aqueous layer with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous
MgSO4
, and concentrate under reduced pressure. The resulting N-Boc-serinenitrile is highly stable and can be purified via standard silica gel chromatography[4].
Mechanistic Pathway Visualization
The following diagram illustrates the logical relationships between serinenitrile's degradation pathways and the stabilization strategies detailed in this guide.
Divergent pathways of serinenitrile: Base-catalyzed retro-Strecker degradation vs. targeted stabilization.
References
BenchChem.
ChemRxiv.
Journal of the American Chemical Society. "Selective Synthesis of Lysine Peptides and the Prebiotically Plausible Synthesis of Catalytically Active Diaminopropionic Acid Peptide Nitriles in Water.
Master Organic Chemistry. "The Strecker Synthesis of Amino Acids." Master Organic Chemistry.
Technical Support Center: Stabilizing 2-Amino-3-hydroxypropanenitrile
Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-Amino-3-hydroxypropanenitrile, also known as serinenitrile. This guide provides in-depth troubleshoot...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-Amino-3-hydroxypropanenitrile, also known as serinenitrile. This guide provides in-depth troubleshooting advice and frequently asked questions to address the primary challenge encountered during its use: the retro-Strecker reaction. Our goal is to equip you with the knowledge to anticipate, mitigate, and prevent this degradation pathway, ensuring the integrity of your experiments and the quality of your results.
Understanding the Challenge: The Retro-Strecker Reaction
The retro-Strecker reaction is the reverse of the Strecker synthesis, a well-established method for producing amino acids.[1][2][3] In the context of 2-Amino-3-hydroxypropanenitrile, this reversible reaction leads to its decomposition back into its constituent precursors: an aldehyde (in this case, glycolaldehyde, derived from the 3-hydroxy group), an amine (ammonia), and a cyanide source.[4] This degradation can be triggered by various factors commonly encountered in experimental workflows, such as heat, unfavorable pH conditions, and certain chromatographic materials.[4][5]
The instability of aminonitriles, particularly those derived from primary alkyl amines, is a known challenge.[4] The reappearance of starting materials, such as the aldehyde, after purification is a tell-tale sign of a retro-Strecker reaction taking place.[4]
Frequently Asked Questions (FAQs)
Q1: What is the primary cause of my 2-Amino-3-hydroxypropanenitrile sample degrading during aqueous workup?
A1: The most likely cause is hydrolysis, which can be exacerbated by acidic or strongly basic conditions.[4] The nitrile group is susceptible to reaction with water, leading to the formation of the corresponding amino acid (serine) or amino amide.[4] To minimize hydrolysis, it is crucial to maintain a neutral to slightly basic pH (around 7-8) during extractions and to limit the contact time with the aqueous phase.[4] Performing these steps at reduced temperatures, such as in an ice bath, can also help slow down the degradation process.[4]
Q2: I'm observing the formation of an aldehyde in my sample after purification. What's happening?
A2: This is a classic indicator of the retro-Strecker reaction.[4] The equilibrium of the Strecker synthesis is reversible, and under certain conditions, the aminonitrile can decompose back to an imine, which then hydrolyzes to the original aldehyde and amine.[6] This process is often promoted by heat and can occur during purification steps like chromatography.[4][5]
Q3: Why is my aminonitrile streaking on my silica gel TLC plate and column?
A3: 2-Amino-3-hydroxypropanenitrile is a basic compound due to its amino group. Standard silica gel is acidic because of the presence of silanol groups.[4] This leads to strong acid-base interactions, causing poor chromatographic performance observed as tailing or streaking.[4] These interactions can also catalyze on-column degradation.[4]
This section provides actionable strategies to prevent the retro-Strecker reaction and stabilize your 2-Amino-3-hydroxypropanenitrile.
Issue 1: Degradation During Reaction and Workup
Symptoms:
Low yield of the desired product.
Presence of byproducts corresponding to the starting aldehyde or its derivatives.
Difficulty in isolating the pure aminonitrile.
Root Causes & Solutions:
pH Control: The stability of aminonitriles is highly pH-dependent.[7][8] Both strongly acidic and strongly basic conditions can promote degradation.[4]
Protocol: During aqueous workup, neutralize the reaction mixture to a pH of 7-8 before extraction.[4] Use a mild base like sodium bicarbonate for washing instead of strong bases like sodium hydroxide.[4]
Temperature Management: Elevated temperatures can provide the energy needed to overcome the activation barrier for the retro-Strecker reaction.[9]
Protocol: Conduct reactions and workup procedures at or below room temperature whenever possible. For sensitive compounds, working in an ice bath is recommended.[4]
Experimental Workflow: pH and Temperature Controlled Workup
Caption: Controlled workup to minimize degradation.
Issue 2: Degradation During Purification
Symptoms:
Low recovery of the aminonitrile after chromatography.
Presence of the starting aldehyde in the collected fractions.
Significant streaking or tailing on TLC and column chromatography.[4]
Root Causes & Solutions:
Acidic Stationary Phase: As mentioned, the acidic nature of silica gel can cause degradation.[4]
Protocol 1: Basic Modifier: Deactivate the silica gel by using a mobile phase containing a small amount of a basic modifier, such as 1% triethylamine (TEA).[4] This neutralizes the acidic silanol groups, reducing unwanted interactions.
Protocol 2: Alternative Stationary Phases: Consider using a less acidic stationary phase, such as neutral alumina or a polymer-based support. Reversed-phase chromatography (C18) can also be an effective alternative for polar aminonitriles.[4]
Amine Protection: Protecting the amino group is a highly effective strategy to increase stability and improve chromatographic behavior.[4]
Concept: Converting the amine to a less basic functional group, such as a carbamate (e.g., Boc or Cbz), reduces its interaction with silica gel and can enhance stability towards both hydrolysis and the retro-Strecker reaction.[4][10] The protecting group can be removed in a subsequent step.[4]
Decision Tree: Choosing a Purification Strategy
Caption: Selecting an appropriate purification method.
Advanced Strategies for Stabilization
For particularly sensitive applications or when maximum stability is required, consider the following advanced approaches:
Salt Formation: Aminonitriles are often more stable as their corresponding salts. For instance, aminomalononitrile is frequently supplied as a more stable p-toluenesulfonate salt.[7] If you are synthesizing 2-Amino-3-hydroxypropanenitrile, consider converting it to a stable salt (e.g., hydrochloride or tosylate) for storage.
Aprotic Solvents: Whenever possible, handle and store the purified aminonitrile in dry, aprotic solvents to minimize the risk of hydrolysis.
Summary of Key Parameters for Stability
Parameter
Recommendation
Rationale
pH
Maintain near-neutral to slightly basic conditions (pH 7-8) during workup.[4]
Avoids acid- or base-catalyzed hydrolysis and retro-Strecker reaction.[4]
Temperature
Keep temperatures as low as practical, ideally at or below room temperature.[4]
Use a basic modifier (e.g., TEA) with silica gel or employ a neutral/reversed-phase stationary phase.[4]
Minimizes on-column degradation caused by acidic stationary phases.[4]
Amine Protection
Convert the amine to a carbamate (e.g., Boc, Cbz) for increased stability.[4][10]
Reduces basicity, improving chromatographic behavior and preventing degradation.[4]
By understanding the mechanism of the retro-Strecker reaction and implementing these preventative strategies, you can significantly improve the stability of 2-Amino-3-hydroxypropanenitrile, leading to more reliable and reproducible experimental outcomes.
References
BenchChem. Technical Support Center: Aminomalononitrile Reactions and the Critical Role of pH.
BenchChem.
Soai, K., et al. Chirally and chemically reversible Strecker reaction. Chemical Science, 2013.
Chemistry Stack Exchange. Why doesn't Strecker synthesis produce AHAs instead?.
Wikipedia.
TCI Chemicals. Protecting Agents.
Wikipedia. Strecker amino acid synthesis.
Organic Chemistry Portal. Strecker Synthesis.
CentAUR. Multi-response kinetic modelling of the formation of five Strecker aldehydes during kilning of barley malt.
Master Organic Chemistry. The Strecker Synthesis of Amino Acids.
Ibis Scientific, LLC. The Impact of pH on Chemical Stability in Lab Experiments.
Technical Support Center: Purification of 2-Amino-3-hydroxypropanenitrile
Welcome to the technical support center for the purification of 2-amino-3-hydroxypropanenitrile (serinenitrile). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the purification of 2-amino-3-hydroxypropanenitrile (serinenitrile). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions encountered during the purification of this valuable synthetic intermediate. As Senior Application Scientists, we have compiled this information based on established chemical principles and field-proven insights to ensure you can achieve the desired purity and yield in your experiments.
Understanding the Challenges in Purifying 2-Amino-3-hydroxypropanenitrile
2-Amino-3-hydroxypropanenitrile is a bifunctional molecule containing a basic amino group and a polar hydroxyl group, along with a reactive nitrile functionality. This combination of functional groups presents several challenges during purification:
Chemical Instability : The aminonitrile structure is susceptible to degradation under various conditions. The two primary degradation pathways are hydrolysis of the nitrile group and the retro-Strecker reaction.[1]
Chromatographic Difficulties : The basicity of the amino group can lead to strong interactions with the acidic silanol groups on standard silica gel, resulting in poor peak shape (streaking or tailing) and potential on-column degradation.[1]
High Polarity : The presence of both an amino and a hydroxyl group makes the molecule quite polar, which can make it challenging to elute from normal-phase chromatography columns and can also affect its solubility in common organic solvents.
This guide will provide structured advice to navigate these challenges effectively.
Troubleshooting Guide
This section is organized by common problems observed during the purification of 2-amino-3-hydroxypropanenitrile.
Problem 1: Low Purity After Initial Work-up
Symptom : TLC or HPLC analysis of the crude product after aqueous work-up shows multiple spots or peaks, indicating the presence of significant impurities.
Potential Causes and Solutions :
Potential Cause
Explanation
Recommended Solution
Incomplete Reaction
The Strecker synthesis or other synthetic route may not have gone to completion, leaving unreacted starting materials (e.g., glycoaldehyde or ammonia equivalents).
Monitor the reaction progress closely by TLC or LC-MS to ensure full conversion of the limiting reagent. If the reaction has stalled, consider optimizing reaction conditions (temperature, concentration, reaction time).
Hydrolysis During Work-up
The nitrile group can hydrolyze to the corresponding amide (2-amino-3-hydroxypropanamide) or carboxylic acid (isoserine), especially under strongly acidic or basic conditions.[1]
Maintain a neutral or slightly basic pH (pH 7-8) during aqueous extraction. Use a mild base like sodium bicarbonate for neutralization instead of strong bases like NaOH. Minimize the contact time with the aqueous phase and perform extractions at low temperatures (e.g., in an ice bath).
Retro-Strecker Reaction
The aminonitrile can revert to the starting aldehyde and amine equivalents, particularly if exposed to heat or certain pH conditions.[1]
Avoid excessive heat during work-up and concentration steps. Use a rotary evaporator at a moderate temperature.
Problem 2: Poor Separation and Peak Tailing in Normal-Phase Column Chromatography
Symptom : During silica gel column chromatography, the product elutes as a broad, streaking band instead of a sharp peak, leading to poor separation from impurities.
Potential Causes and Solutions :
Potential Cause
Explanation
Recommended Solution
Interaction with Acidic Silica
The basic amino group of 2-amino-3-hydroxypropanenitrile interacts strongly with the acidic silanol groups on the surface of the silica gel.[1]
1. Use a Basic Modifier: Add a small amount of a basic modifier, such as triethylamine (TEA) or ammonia, to the eluent system (typically 0.1-1% v/v). This will neutralize the acidic sites on the silica gel and improve the peak shape. 2. Deactivate the Silica Gel: Prepare a slurry of the silica gel with the eluent containing the basic modifier before packing the column.
Inappropriate Solvent System
The high polarity of the compound may require a highly polar eluent system for effective elution.
Due to its polarity, consider using Hydrophilic Interaction Liquid Chromatography (HILIC) mode for flash purification.[2] A typical HILIC mobile phase consists of a high percentage of an organic solvent (like acetonitrile) with a smaller amount of an aqueous buffer. For standard normal-phase chromatography, a gradient elution from a less polar solvent (e.g., ethyl acetate) to a more polar mixture (e.g., dichloromethane/methanol or ethyl acetate/methanol) may be necessary.
Column Overloading
Loading too much crude material onto the column can lead to poor separation.
As a rule of thumb, the amount of crude material loaded should be no more than 1-5% of the mass of the stationary phase.
Problem 3: Product Degradation on the Column
Symptom : The yield of purified product is very low, and analysis of the collected fractions shows the presence of degradation products not seen in the crude mixture.
Potential Causes and Solutions :
Potential Cause
Explanation
Recommended Solution
On-Column Degradation
The acidic nature of silica gel can catalyze the hydrolysis or retro-Strecker reaction of the aminonitrile.[1]
1. Use a Basic Modifier or Deactivated Silica: As described above, this minimizes contact with acidic sites. 2. Switch to a Different Stationary Phase: Consider using a less acidic stationary phase like basic alumina. 3. Use Reversed-Phase Chromatography: Reversed-phase (C18) chromatography is an excellent alternative for polar and ionizable compounds as it avoids the issue of acidic silica.[1][3] A typical eluent system would be a gradient of water and acetonitrile or methanol, often with a pH modifier like formic acid or ammonium acetate.
Product Instability as a Free Base
The free amine form of 2-amino-3-hydroxypropanenitrile may be less stable over long periods, especially when adsorbed on a stationary phase.
Consider converting the crude product to a more stable salt, such as the hydrochloride salt, before purification. This can be achieved by carefully adding a solution of HCl in an organic solvent. The salt can then be purified by recrystallization or chromatography.
Problem 4: Difficulty with Crystallization
Symptom : Attempts to purify the crude product by recrystallization result in an oil or fail to produce crystals.
Potential Causes and Solutions :
Potential Cause
Explanation
Recommended Solution
High Solubility or Presence of Impurities
The product may be too soluble in the chosen solvent, or impurities may be inhibiting crystal formation.
1. Solvent Screening: Systematically test a range of solvents with varying polarities. A good recrystallization solvent should dissolve the compound when hot but not at room temperature.[4][5] Consider solvent mixtures, such as methanol/diethyl ether or ethanol/hexane. 2. Use an Antisolvent: Dissolve the compound in a minimal amount of a "good" solvent (in which it is highly soluble) and then slowly add a "bad" solvent (in which it is poorly soluble) until the solution becomes turbid.[6][7] This is known as antisolvent crystallization. 3. Induce Crystallization: If a supersaturated solution does not yield crystals, try scratching the inside of the flask with a glass rod or adding a seed crystal.[4]
Oiling Out
The compound may be melting at the boiling point of the solvent or separating as a liquid phase instead of crystallizing.
Ensure the boiling point of the recrystallization solvent is lower than the melting point of your compound. If oiling out occurs, try using a larger volume of solvent or a solvent with a lower boiling point.
Experimental Workflows & Diagrams
Workflow for Purification Strategy Selection
The following diagram illustrates a decision-making process for selecting an appropriate purification strategy for 2-amino-3-hydroxypropanenitrile.
Caption: Decision tree for selecting a purification method.
Protocol 1: Normal-Phase Flash Chromatography with a Basic Modifier
TLC Analysis : Develop a suitable solvent system using TLC. A good starting point is a mixture of dichloromethane and methanol or ethyl acetate and methanol. Add 0.5-1% triethylamine to the solvent system to observe its effect on the spot shape. Aim for an Rf value of 0.2-0.3 for the product.
Column Packing : Prepare a slurry of silica gel in the chosen eluent (containing the basic modifier). Pack the column carefully to avoid air bubbles.
Sample Loading : Dissolve the crude 2-amino-3-hydroxypropanenitrile in a minimal amount of the mobile phase. If solubility is an issue, use a slightly more polar solvent. Adsorb the sample onto a small amount of silica gel, evaporate the solvent, and load the dry powder onto the top of the column.
Elution : Run the column using the optimized solvent system. A gradient elution, gradually increasing the polarity, may be necessary to separate impurities.
Fraction Analysis : Collect fractions and analyze them by TLC to identify those containing the pure product.
Solvent Evaporation : Combine the pure fractions and remove the solvent under reduced pressure, keeping the bath temperature low to prevent degradation.
Protocol 2: Purification by Recrystallization
Solvent Selection : Test the solubility of the crude product in various solvents at room temperature and at their boiling points. Ideal solvents include alcohols (methanol, ethanol), esters (ethyl acetate), and nitriles (acetonitrile), or mixtures thereof with anti-solvents like diethyl ether or hexanes.
Dissolution : Place the crude material in an Erlenmeyer flask and add a minimal amount of the hot recrystallization solvent until the solid just dissolves.
Cooling : Allow the solution to cool slowly to room temperature. If no crystals form, place the flask in an ice bath.
Isolation : Collect the crystals by vacuum filtration.
Washing : Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.
Drying : Dry the crystals under vacuum to remove residual solvent.
Frequently Asked Questions (FAQs)
Q1: My purified 2-amino-3-hydroxypropanenitrile is a viscous oil, not a solid. How can I solidify it?
A1 : If the free base is an oil, converting it to a salt is a common strategy. Bubbling dry HCl gas through a solution of the purified oil in a suitable solvent (like diethyl ether or ethyl acetate) can precipitate the hydrochloride salt, which is often a stable, crystalline solid. Alternatively, if the oil is pure, you can try dissolving it in a minimal amount of a good solvent and then adding an antisolvent to induce precipitation.
Q2: What is the best way to monitor the purity of my fractions during column chromatography?
A2 : Thin-layer chromatography (TLC) is the most common and convenient method. For 2-amino-3-hydroxypropanenitrile, you will likely need a visualization agent as it may not be strongly UV-active. A ninhydrin stain is excellent for detecting the primary amine, or a potassium permanganate stain can be used as a general-purpose visualizing agent. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) is recommended.[8][9][10]
Q3: How should I store purified 2-amino-3-hydroxypropanenitrile?
A3 : Due to its potential for hydrolysis and retro-Strecker reaction, it is best to store the purified compound under an inert atmosphere (nitrogen or argon) at a low temperature (e.g., in a refrigerator or freezer).[11] If you have isolated it as a hydrochloride salt, it will likely have better long-term stability.
Q4: Can I use protecting groups to simplify the purification?
A4 : Yes, protecting the amino group, for example, as a Boc-carbamate, can be an effective strategy.[1] The protected compound is less basic and more stable, which often simplifies chromatographic purification on silica gel. The protecting group can then be removed in a subsequent step.
Q5: What analytical techniques are suitable for final purity assessment?
A5 : A combination of techniques is recommended for a thorough purity assessment.
HPLC (High-Performance Liquid Chromatography) : Both reversed-phase and HILIC methods can be developed to quantify purity and detect impurities.[9]
NMR (Nuclear Magnetic Resonance) Spectroscopy : ¹H and ¹³C NMR will confirm the structure of the compound and can help identify any residual solvents or impurities.
Mass Spectrometry (MS) : To confirm the molecular weight of the product.
Elemental Analysis : To determine the elemental composition, which is particularly useful for confirming the purity of a new batch of material.
References
Strecker-Derived Methodology for Library Synthesis of N-Acylated α-Aminonitriles. ACS Omega. Available at: [Link]
Recrystallization. University of California, Los Angeles. Available at: [Link]
HILIC Flash Purification – Separation of Polar Pharmaceuticals on Silica. Biotage. Available at: [Link]
RediSep C-18 reversed phase column Purification of primary amines. Teledyne ISCO. Available at: [Link]
Recrystallization - Single Solvent. University of Calgary. Available at: [Link]
Strecker-Derived Methodology for Library Synthesis of N-Acylated α-Aminonitriles. ACS Publications. Available at: [Link]
2-Amino-3-hydroxypropanenitrile. PubChem. Available at: [Link]
Method for crystallization of amino acids. Google Patents.
Recrystallization (chemistry). Wikipedia. Available at: [Link]
Recrystallization (chemistry). EBSCO. Available at: [Link]
Guide for crystallization. The Fromm Group. Available at: [Link]
2-amino-3-hydroxypropanenitrile hydrochloride. PubChemLite. Available at: [Link]
Zr(HSO4)4 Catalyzed One-Pot Strecker Synthesis of α-Amino Nitriles from Aldehydes. SciSpace. Available at: [Link]
An efficient one-pot three-component synthesis of α-amino nitriles via Strecker reaction catalysed by bismuth(III) nitrate. ResearchGate. Available at: [Link]
Strecker amino acid synthesis. Wikipedia. Available at: [Link]
INVESTIGATIONS ON THE SEPARATING CHARACTERISTICS OF DIFFERENT CRYSTALLINE AMINO ACID SYSTEMS. Karlsruhe Institute of Technology. Available at: [Link]
HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Acta Poloniae Pharmaceutica-Drug Research. Available at: [Link]
Investigation of the Antisolvent Effect on the Phase Behavior of Amino Acid Solid Solutions. MPG.PuRe. Available at: [Link]
Phase Diagram Determination and Process Development for Continuous Antisolvent Crystallizations. MDPI. Available at: [Link]
Propanenitrile, 3-amino-2-methyl- Properties. EPA. Available at: [Link]
Analytical Chemistry of Impurities in Amino Acids Used as Nutrients: Recommendations for Regulatory Risk Management. MDPI. Available at: [Link]
Analytical Methods for Amino Acids. Shimadzu. Available at: [Link]
chemical label 2-amino-3-hydroxypropanenitrile hydrochloride. ECHA. Available at: [Link]
Determination of 2-Amino-3-Hydroxyphenazine (AHP) and 2, 3-Diaminophenazine (Toxicologically Relevant Impurities) by RPHPLC-MS Method in Carbendazim Technical. ResearchGate. Available at: [Link]
Technical Support Center: Purification of Serinenitrile
Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for the purification of serinenitrile (2-amino-3-hydroxypropanenitrile). This guide is designed for researchers, scientists, and d...
Author: BenchChem Technical Support Team. Date: March 2026
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support center for the purification of serinenitrile (2-amino-3-hydroxypropanenitrile). This guide is designed for researchers, scientists, and drug development professionals who handle this critical synthetic intermediate. Achieving high purity is essential for successful downstream applications, and this document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and validated protocols to address challenges encountered during the purification process.
Frequently Asked Questions (FAQs)
Q1: What is serinenitrile, and why is its purity crucial?
Serinenitrile is the α-aminonitrile precursor to the amino acid serine. It is commonly synthesized via the Strecker synthesis from glycolaldehyde.[1][2] As a key building block, its purity is paramount. Impurities can interfere with subsequent reactions, such as peptide synthesis or the development of pharmaceutical agents, leading to side-product formation, reduced yields, and compromised biological activity of the final product.[3][4]
Q2: What are the most common impurities found in crude serinenitrile?
Impurities in serinenitrile typically arise from three main sources: the synthesis method, subsequent decomposition, and the purification process itself.
Synthesis-Related Impurities: Unreacted starting materials from the Strecker synthesis (e.g., glycolaldehyde, cyanide salts, ammonia) and side-products.[5][6]
Degradation Products: The most significant impurities are the hydrolysis products. The nitrile group can hydrolyze to form serinamide (2-amino-3-hydroxypropanamide) and subsequently serine under either acidic or basic conditions.[7][8][9]
Process-Related Impurities: Residual solvents from the reaction or purification, or byproducts from the removal of protecting groups if they were used.[10][11]
Q3: What are the primary methods for purifying serinenitrile?
The choice of purification method depends on the nature and quantity of the impurities. The two most effective techniques are:
Recrystallization: Ideal for removing small amounts of impurities from a solid product. The principle relies on the differential solubility of the desired compound and its impurities in a chosen solvent at varying temperatures.[12][13][14]
Column Chromatography: A highly effective method for separating serinenitrile from impurities with different polarities, such as unreacted starting materials or less polar side-products. Silica gel is a common stationary phase for this purpose.[15][16]
Q4: How can I assess the purity of my serinenitrile sample?
A multi-faceted approach is recommended to confirm both the identity and purity of the final product.
High-Performance Liquid Chromatography (HPLC): The gold standard for quantitative purity assessment. Reversed-phase HPLC can effectively separate serinenitrile from its more polar hydrolysis products.[17][18]
Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for structural confirmation and for detecting and identifying residual solvents or synthesis-related impurities.[11][18]
Mass Spectrometry (MS): Confirms the molecular weight of the product and helps in identifying unknown impurities.[4][18]
Melting Point Analysis: A sharp melting point range is a good indicator of high purity for a crystalline solid.[19]
Q5: What are the stability and storage considerations for purified serinenitrile?
Serinenitrile is susceptible to hydrolysis, especially in the presence of moisture, acids, or bases.[20] For long-term storage, it should be kept as a dry, solid material in a tightly sealed container, preferably under an inert atmosphere (e.g., nitrogen or argon) and at low temperatures (e.g., -20°C) to minimize degradation.
Troubleshooting Guide
This section addresses specific problems you may encounter during the purification of serinenitrile in a practical question-and-answer format.
Problem 1: My recrystallization attempt resulted in a very low yield.
Possible Cause 1: Incorrect Solvent Choice. The ideal solvent should dissolve serinenitrile completely when hot but poorly when cold.[12][19] If the compound is too soluble at room temperature, recovery will be low.
Solution: Perform small-scale solubility tests with a range of solvents (see Table 2) to find the optimal one. If a single solvent is not effective, consider a two-solvent system where serinenitrile is soluble in one ("solvent") and insoluble in the other ("anti-solvent").[21]
Possible Cause 2: Using Too Much Solvent. Adding an excessive amount of hot solvent will keep the product dissolved even after cooling, preventing crystallization.[21]
Solution: Add the hot solvent portion-wise (dropwise) only until the solid just dissolves. If too much solvent has been added, carefully evaporate some of it to re-saturate the solution and then allow it to cool again.
Possible Cause 3: Premature Crystallization During Hot Filtration. If you performed a hot gravity filtration to remove insoluble impurities, the product may have crystallized on the funnel.
Solution: Ensure the filtration apparatus (funnel and receiving flask) is pre-heated. Use a fluted filter paper for a faster filtration rate. If crystals form, add a small amount of hot solvent to redissolve them.
Problem 2: My HPLC analysis shows a significant peak that I suspect is serinamide or serine.
Possible Cause 1: Hydrolysis During Reaction Work-up. Exposure to strongly acidic or basic aqueous conditions during the work-up can cause the nitrile group to hydrolyze.[7][8][20]
Solution: Maintain a neutral or slightly acidic pH (pH 5-6) during aqueous extractions. Minimize the time the compound spends in aqueous solutions. Use brine washes to remove bulk water before drying with an anhydrous salt like Na₂SO₄ or MgSO₄.
Possible Cause 2: Hydrolysis During Chromatographic Purification. Silica gel is slightly acidic and can catalyze the hydrolysis of sensitive compounds, especially if the solvent system contains water or nucleophilic alcohols like methanol over extended periods.
Solution: Deactivate the silica gel by preparing a slurry with a small amount of a non-nucleophilic base (e.g., 1% triethylamine in the eluent). Alternatively, use a faster mobile phase to reduce the residence time on the column. Consider using a less acidic stationary phase like alumina if the problem persists.
Possible Cause 3: Degradation During Storage. Improper storage of the crude or purified material can lead to decomposition.
Solution: Ensure the sample is thoroughly dried under a high vacuum to remove all traces of solvent and moisture before storage. Store in a desiccator at low temperature.
Problem 3: My NMR spectrum shows residual starting materials from the Strecker synthesis.
Possible Cause: Inefficient Initial Work-up. The initial work-up failed to remove water-soluble or acid/base-soluble starting materials.
Solution: An acidic wash (e.g., dilute HCl) can help remove unreacted ammonia. A basic wash (e.g., dilute NaHCO₃) may help remove other components. However, be extremely cautious with pH to avoid product hydrolysis (see Problem 2). Follow with thorough extraction into an organic solvent. If this fails, column chromatography is the most effective way to separate these impurities based on polarity differences.[15]
Problem 4: My product oiled out during recrystallization instead of forming crystals.
Possible Cause 1: Presence of Impurities. High levels of impurities can depress the melting point and inhibit crystal lattice formation, resulting in an oil.[21]
Solution: The material may be too impure for recrystallization alone. First, attempt purification by column chromatography to remove the bulk of the impurities, and then recrystallize the resulting solid.
Possible Cause 2: Solution Cooled Too Quickly. Rapid cooling can cause the compound to crash out of solution as an amorphous solid or oil rather than forming an ordered crystal lattice.[19]
Solution: Allow the hot solution to cool slowly to room temperature on a benchtop, insulated with a cork ring or glass wool. Only after it has reached room temperature should you place it in an ice bath to maximize crystal formation. If an oil forms, try reheating the solution to redissolve it and then allow it to cool more slowly. Scratching the inside of the flask with a glass rod at the solution-air interface can help induce nucleation.[12]
Visualized Workflows and Data
Diagram 1: Purification Method Selection
This decision tree guides the selection of an appropriate purification strategy based on initial sample analysis.
Caption: Workflow for troubleshooting the hydrolysis of serinenitrile.
Table 1: Common Impurities in Serinenitrile and Identification Methods
Place the crude serinenitrile (e.g., 1.0 g) in an Erlenmeyer flask equipped with a magnetic stir bar.
Add a minimal amount of isopropanol (e.g., 3-4 mL) to create a slurry.
Heat the mixture on a hot plate with stirring until the solvent begins to reflux.
Add hot isopropanol dropwise until all the solid has just dissolved. Avoid adding excess solvent.
[21]5. If the solution is clear, remove it from the heat. If insoluble impurities are present, perform a hot gravity filtration.
Allow the clear solution to cool slowly to room temperature. Cover the flask with a watch glass to prevent solvent evaporation.
Once the solution has reached room temperature and crystal formation has begun, place the flask in an ice-water bath for at least 30 minutes to maximize yield.
Collect the crystals by vacuum filtration using a Büchner funnel.
Wash the crystals with a small amount of ice-cold isopropanol to remove any soluble impurities adhering to the crystal surface.
[12]10. Dry the crystals under a high vacuum to remove all residual solvent.
Characterize the final product for purity and identity (HPLC, NMR, MS, melting point).
Protocol 2: Flash Column Chromatography
Prepare the Column: Dry pack a glass column with silica gel.
Select the Eluent: Determine an appropriate solvent system using Thin Layer Chromatography (TLC). A mixture of dichloromethane (DCM) and methanol (MeOH) or ethyl acetate and hexane is a good starting point. The target Rf for serinenitrile should be between 0.25 and 0.35.
Prepare the Sample: Dissolve the crude serinenitrile in a minimum amount of the eluent or a stronger solvent like pure methanol. If solubility is an issue, adsorb the crude material onto a small amount of silica gel (dry loading).
Run the Column: Equilibrate the column with the eluent. Carefully load the sample onto the top of the silica bed. Elute the column with the chosen solvent system, collecting fractions.
Monitor Fractions: Monitor the fractions by TLC to identify those containing the pure product.
Combine and Evaporate: Combine the pure fractions and remove the solvent under reduced pressure (rotary evaporation).
Dry and Characterize: Dry the resulting solid or oil under a high vacuum and confirm its purity.
[17][18]
Table 3: Typical RP-HPLC Conditions for Purity Analysis
Parameter
Value
Column
C18, 4.6 x 150 mm, 5 µm
Mobile Phase A
0.1% Formic Acid in Water
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Gradient
5% to 95% B over 15 minutes
Flow Rate
1.0 mL/min
Column Temperature
30 °C
Detection
UV at 205 nm (due to lack of strong chromophore) or ELSD/CAD
Injection Volume
10 µL
References
Chemistry Stack Exchange. (2021). Hydrolysis of nitriles: Amide vs Carboxylic acid. [Link]
LibreTexts. (2025). 20.7: Chemistry of Nitriles. [Link]
Organic Chemistry Data. (n.d.). Nitrile to Amide - Common Conditions. [Link]
JoVE. (2025). Video: Nitriles to Carboxylic Acids: Hydrolysis. [Link]
Master Organic Chemistry. (n.d.). Acidic Hydrolysis of Nitriles To Amides. [Link]
Google Patents. (1993). US5212288A - Temporary minimal protection synthesis of serine-containing polypeptides.
University of Colorado Boulder. (n.d.). Recrystallization. [Link]
Winkler, M. et al. (2005). Synthesis and microbial transformation of b-amino nitriles. Tetrahedron, 61(17), 4249-4260. [Link]
ACS Publications. (2024). Detection and Identification of Nitrile Compounds via Recognition-Enabled Chromatographic 19F NMR. [Link]
ResolveMass Laboratories Inc. (2025). Analytical Techniques for Reference Standard Characterization. [Link]
Sunresin. (n.d.). Amino Acid Separation and Purification. [Link]
Dutscher. (n.d.). Protein purification troubleshooting guide. [Link]
Calvin University. (n.d.). Selective Reduction of Nitriles in the Presence of Aromatic Nitro Groups. [Link]
ResearchGate. (2021). (PDF) One‐Pot Synthesis of α‐Amino Nitrile Units through Alkylative Strecker Cyanation from Formamides. [Link]
Organometallics. (2010). NMR Chemical Shifts of Trace Impurities. [Link]
NASA Technical Reports Server. (2025). Succinonitrile Purification Facility. [Link]
PubMed. (2009). Effect of Nitrate Content on Thermal Decomposition of Nitrocellulose. [Link]
ResearchGate. (n.d.). (PDF) Chromatographic Separation of Amino Acids. [Link]
PubMed. (2021). Impurity profiling of siRNA by two-dimensional liquid chromatography-mass spectrometry with quinine carbamate anion-exchanger and ion-pair reversed-phase chromatography. [Link]
PubMed. (n.d.). One-step chromatographic method for the purification of avian serotransferrin. [Link]
Google Patents. (1978).
PMC. (2011). Identification and synthesis of impurities formed during sertindole preparation. [Link]
ResearchGate. (2013). Troubleshooting protein purification?. [Link]
ResearchGate. (2026). Analytical Methods for Determining the Impurity Composition of High-Purity Selenium | Request PDF. [Link]
Welcome to the Technical Support Center for 2-Amino-3-hydroxypropanenitrile (also known as serine nitrile) chromatography. As a highly polar, low-molecular-weight (86.09 g/mol ) aliphatic amino nitrile[1], this compound...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for 2-Amino-3-hydroxypropanenitrile (also known as serine nitrile) chromatography. As a highly polar, low-molecular-weight (86.09 g/mol ) aliphatic amino nitrile[1], this compound presents a "perfect storm" of chromatographic challenges: it defies retention on standard reversed-phase columns, lacks a UV chromophore for standard detection, and possesses a basic amine that wreaks havoc on peak shape.
This guide is engineered for scientists and drug development professionals. It bypasses generic advice to focus on the mechanistic causality behind retention failures, detection limits, and degradation pathways, providing self-validating protocols to ensure absolute data integrity.
Part 1: Diagnostic Q&A and Troubleshooting
Q1: My compound elutes in the void volume (t0) on a C18 column, regardless of the aqueous percentage. How do I achieve retention?
The Causality: 2-Amino-3-hydroxypropanenitrile is exceptionally hydrophilic due to its hydroxyl, nitrile, and primary amine groups[1]. In Reversed-Phase Liquid Chromatography (RPLC), the stationary phase is hydrophobic. Because the analyte's partitioning coefficient heavily favors the mobile phase, it elutes without interacting with the C18 chains.
The Solution: You must invert the phase system by utilizing Hydrophilic Interaction Liquid Chromatography (HILIC)[2]. HILIC utilizes a polar stationary phase (e.g., bare silica, amide, or zwitterionic) and an organic-rich mobile phase (typically >70% Acetonitrile)[3]. The retention mechanism relies on the analyte partitioning into a stagnant, water-rich layer immobilized on the polar stationary phase[4].
Self-Validation Step: Inject your sample at 50% Acetonitrile and 90% Acetonitrile on a HILIC column. If the retention time increases at 90% Acetonitrile, you have successfully established a HILIC partitioning mechanism[5].
Q2: I have retention on a HILIC column, but the peak exhibits severe tailing (Asymmetry > 2.0).
The Causality: The primary amine on 2-amino-3-hydroxypropanenitrile has a pKa of ~9.0, meaning it is fully protonated (cationic) under typical acidic or neutral mobile phase conditions. HILIC columns, particularly bare silica or poorly end-capped amide phases, contain residual silanols (pKa ~4.5)[6]. The electrostatic attraction between the positively charged amine and the negatively charged silanols creates a secondary ion-exchange retention mechanism, causing the analyte to drag and tail[5].
The Solution: You must mask these secondary interactions. Do not simply change the pH; instead, increase the ionic strength of the buffer. Use 10–20 mM Ammonium Formate or Ammonium Acetate in the mobile phase. The buffer cations (NH4+) will compete with the analyte for the silanol exchange sites, sharpening the peak[7].
Q3: My UV signal at 210 nm is practically indistinguishable from baseline noise.
The Causality: Aliphatic amines, hydroxyls, and nitriles lack conjugated pi-electron systems. Therefore, 2-amino-3-hydroxypropanenitrile has a negligible molar extinction coefficient above 200 nm[5]. Attempting to detect it via UV will result in poor sensitivity and high susceptibility to baseline drift from gradient mixing.
The Solution: Shift to universal or mass-based detection. Electrospray Ionization Mass Spectrometry (ESI-MS) in positive mode is ideal, as the amine readily accepts a proton to form an
[M+H]+
ion at m/z 87.05[1]. Alternatively, use a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD), which measure the mass of the non-volatile analyte particles after the mobile phase is evaporated[5].
Q4: My standard curve is non-linear, and I am seeing extraneous peaks grow over time in my sample vial.
The Causality: Alpha-amino nitriles are thermodynamically unstable in aqueous environments, especially at elevated pH or temperatures. 2-Amino-3-hydroxypropanenitrile is highly susceptible to nitrile hydrolysis, sequentially degrading into 2-amino-3-hydroxypropanamide and eventually the amino acid serine[8].
The Solution: Maintain samples in highly organic, slightly acidic diluents (e.g., 95% Acetonitrile with 0.1% Formic Acid) and utilize a cooled autosampler (4°C).
Part 2: Quantitative Data & Method Comparisons
To optimize your workflow, consult the following empirical summaries comparing analytical modes and detector sensitivities for polar amino nitriles.
Table 1: Chromatographic Mode Comparison for 2-Amino-3-hydroxypropanenitrile
Figure 1: Decision tree for troubleshooting retention, peak shape, and detection of polar amino nitriles.
Figure 2: Aqueous hydrolysis degradation pathway of 2-amino-3-hydroxypropanenitrile to serine.
Part 4: Self-Validating Experimental Protocol
Optimized HILIC-MS/CAD Methodology for 2-Amino-3-hydroxypropanenitrile
This protocol is designed to eliminate silanol-induced tailing while maintaining MS/CAD compatibility. It incorporates a self-validating system to ensure the retention mechanism is purely HILIC-driven[9],[5].
1. Reagent & Mobile Phase Preparation:
Mobile Phase A (Aqueous Strong Solvent): 20 mM Ammonium Formate in LC-MS grade Water, adjusted to pH 3.0 with Formic Acid. Mechanistic note: The high ionic strength (20 mM) is critical to saturate residual silanols, preventing the basic amine from acting as a cation-exchange ligand[7].
Mobile Phase B (Organic Weak Solvent): 0.1% Formic Acid in LC-MS grade Acetonitrile.
Sample Diluent: 90:10 Acetonitrile:Water (v/v) containing 0.1% Formic Acid. Crucial: Samples must be dissolved in a high-organic diluent. Injecting a highly aqueous sample onto a HILIC column disrupts the immobilized water layer, causing severe peak splitting and breakthrough.
2. Chromatographic Conditions:
Column: Ethylene Bridged Hybrid (BEH) Amide or Zwitterionic (ZIC-HILIC) column, 2.1 x 100 mm, 1.7 µm particle size.
Flow Rate: 0.4 mL/min.
Column Temperature: 40°C (Improves mass transfer and sharpens peaks for small polar analytes).
Gradient Program:
0.0 - 1.0 min: 95% B (Isocratic hold to establish partitioning)
1.0 - 5.0 min: 95% B to 60% B (Elution phase)
5.0 - 6.0 min: 60% B to 50% B (Column wash)
6.1 - 10.0 min: 95% B (Re-equilibration. Note: HILIC requires at least 10 column volumes to re-establish the hydration layer).
3. Self-Validation Check (The "HILIC Proof" Test):
To prove your method is robust and operating under a true HILIC mechanism, intentionally alter the starting gradient to 80% B instead of 95% B.
Expected Result: The retention time of 2-amino-3-hydroxypropanenitrile should decrease significantly. If the retention time increases or stays the same, your column is operating under a mixed-mode or reversed-phase mechanism, indicating the stationary phase hydration layer has collapsed.
References
Waters Corporation. "Assessing the Chromatographic Performance of Small Polar Compounds when Using HILIC-based LC-MS Chromatography for Metabolomic Studies." Waters.com. Available at:[Link]
National Center for Biotechnology Information. "2-Amino-3-hydroxypropanenitrile | C3H6N2O | CID 14656672." PubChem. Available at:[Link]
National Institutes of Health (NIH). "Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique." NIH.gov. Available at:[Link]
Element Lab Solutions. "HILIC – The Rising Star of Polar Chromatography." Elementlabsolutions.com. Available at:[Link]
LCI Köln. "HILIC – New Separation Principle in Chromatography?" Lci-koeln.de. Available at:[Link]
Tosoh Bioscience. "Alternate Selectivity for Polar Compounds in Hydrophilic Interaction Liquid Chromatography (HILIC) Using a New Amino Type HILIC Column." Obrnutafaza.hr. Available at:[Link]
arXiv. "DeepMech: A Machine Learning Framework for Chemical Reaction Mechanism Prediction." Arxiv.org. Available at:[Link]
Agilent Technologies. "Hydrophilic Interaction Chromatography Method Development and Troubleshooting." Agilent.com. Available at:[Link]
A Tale of Two Nitriles: Glycolonitrile vs. 2-Amino-3-hydroxypropanenitrile in Prebiotic Synthesis
A Senior Application Scientist's Guide to Foundational Precursors in the Origin of Life In the grand narrative of abiogenesis, the emergence of life's essential building blocks from a simple, abiotic inventory remains a...
Author: BenchChem Technical Support Team. Date: March 2026
A Senior Application Scientist's Guide to Foundational Precursors in the Origin of Life
In the grand narrative of abiogenesis, the emergence of life's essential building blocks from a simple, abiotic inventory remains a central theme of investigation. Among the pantheon of plausible prebiotic molecules, nitriles (compounds containing a -C≡N group) are of paramount importance. Their inherent reactivity and stability make them ideal intermediates, bridging the gap between simple feedstocks like hydrogen cyanide (HCN) and the functional monomers of biology—amino acids and nucleobases.
This guide provides an in-depth comparison of two such critical nitriles: glycolonitrile (HOCH₂CN), the simplest hydroxynitrile, and 2-amino-3-hydroxypropanenitrile (HOCH₂CH(NH₂)CN), the nitrile precursor to serine. While structurally similar, their distinct functional groups dictate divergent roles in prebiotic reaction networks. We will explore their formation under plausible early Earth conditions, compare their reactivity and stability, and elucidate their respective contributions to the synthesis of more complex biomolecules.
Part 1: Prebiotic Formation Pathways
The availability of a molecule on the primitive Earth is the first prerequisite for its participation in the origin of life. Both glycolonitrile and 2-amino-3-hydroxypropanenitrile can be synthesized from simple, abundant C1 and C2 precursors.
The Ubiquitous Precursor: Glycolonitrile
Glycolonitrile is formed from the straightforward reaction between two of the most commonly cited prebiotic feedstocks: formaldehyde (HCHO) and hydrogen cyanide (HCN).[1][2] This reaction makes it a highly plausible and readily available component of the prebiotic chemical inventory. Its significance is further bolstered by its detection in the interstellar medium, suggesting it could have been delivered to the early Earth by comets or meteorites.[3][4]
Glycolonitrile is also a key intermediate in the formose reaction, the polymerization of formaldehyde to form sugars, which situates it at a critical junction between the synthesis of metabolic precursors (sugars) and genetic components.[5][6][7]
Figure 1: Prebiotic synthesis of Glycolonitrile.
The Step to Complexity: 2-Amino-3-hydroxypropanenitrile
2-Amino-3-hydroxypropanenitrile, also known as serine nitrile, is synthesized via the Strecker reaction, a robust and well-established pathway for prebiotic amino acid formation.[8][9] This reaction involves the condensation of an aldehyde with ammonia (NH₃) and hydrogen cyanide.[10][11] In this case, the aldehyde is glycolaldehyde (HOCH₂CHO), itself a dimer of formaldehyde and an intermediate in the formose reaction.[5][7]
The formation of serine nitrile therefore represents a subsequent step in chemical complexity, building upon the products of C1 chemistry to directly generate the precursor to a proteinogenic amino acid.[12]
Figure 2: Strecker synthesis of 2-Amino-3-hydroxypropanenitrile.
Part 2: A Comparative Analysis of Structure and Reactivity
The key difference between these two molecules lies in the group attached to the carbon atom bearing the nitrile: a hydroxyl group in glycolonitrile versus an amino group in 2-amino-3-hydroxypropanenitrile. This seemingly small change has profound implications for their chemical behavior and roles in prebiotic networks.
The true distinction between these nitriles emerges in their subsequent reactions. While both are valuable intermediates, they lead down different, albeit sometimes intersecting, prebiotic pathways.
Glycolonitrile: The Versatile Hub
As a hydroxynitrile, glycolonitrile is a versatile precursor. In aqueous solutions containing formaldehyde, ammonia, and cyanide (a classic Strecker system), the formation of glycolonitrile is often the rapid, kinetically favored first step.[13] It is then more slowly converted to the thermodynamically more stable aminoacetonitrile (the precursor to glycine).[13] This positions glycolonitrile as a crucial gateway molecule.
To Sugars: It is an essential intermediate in the formose reaction, leading to the formation of ribose and other sugars.[3][6]
To Simple Amino Acids: It serves as the immediate precursor to aminoacetonitrile, and thus to glycine, the simplest proteinogenic amino acid.[2][14]
To Activated Species: In non-aqueous solvents like formamide, glycolonitrile can react with cyanide to form N-formyldehydroalanine nitrile, a precursor for other amino acids and peptide synthesis.[15][16]
2-Amino-3-hydroxypropanenitrile: The Specialized Precursor
As an α-aminonitrile, serine nitrile is a more specialized molecule. Its primary and most direct fate is hydrolysis to the amino acid serine. However, the reactivity of the aminonitrile group offers more direct and efficient pathways to polymers than simple hydrolysis.
Direct Path to a Functional Amino Acid: Its hydrolysis directly yields serine, a crucial amino acid with a hydroxyl group capable of post-translational modifications and catalytic activity in enzymes.
Gateway to Peptides: Critically, α-aminonitriles can participate in peptide bond formation without prior hydrolysis to the corresponding amino acid. This can occur through reactions with aminothiols or via acylation, which activates the nitrile for subsequent nucleophilic attack.[17][18] This circumvents the thermodynamically unfavorable dehydration reaction required for peptide bond formation from free amino acids in an aqueous environment.
Link to Nucleotides: The chemistry of aminonitriles is directly implicated in novel pathways to the building blocks of genetic polymers. For instance, the diastereoselective synthesis of 3′-amino-TNA, a potential precursor to RNA, involves a three-component coupling of glycolaldehyde, 2-aminooxazole, and an aminonitrile like serine nitrile.[12][19]
Figure 3: Divergent roles of Glycolonitrile and 2-Amino-3-hydroxypropanenitrile.
Part 3: Experimental Protocols & Methodologies
The following are representative experimental protocols based on established prebiotic chemistry principles. They are intended for illustrative purposes to demonstrate the fundamental reaction conditions.
Experimental Protocol 1: Representative Synthesis of Glycolonitrile
This protocol describes the formation of glycolonitrile from formaldehyde and a cyanide source in an aqueous solution.
Materials:
Formaldehyde (37 wt. % solution in H₂O)
Sodium Cyanide (NaCN) or Potassium Cyanide (KCN)
Deionized water
pH buffer (e.g., phosphate buffer, pH 7-8)
Reaction vessel with stirring capability
Procedure:
Prepare a buffered aqueous solution of formaldehyde (e.g., 0.1 M) in the reaction vessel.
Cool the solution in an ice bath to maintain a low temperature (0-5 °C), which helps control the exothermic reaction.
Slowly add an equimolar amount of sodium cyanide solution dropwise to the stirred formaldehyde solution.
Maintain the pH of the reaction mixture within the neutral to slightly alkaline range (pH 7-8) using the buffer.
Allow the reaction to proceed for several hours at a controlled temperature.
Monitor the formation of glycolonitrile using analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy or Gas Chromatography-Mass Spectrometry (GC-MS).
Experimental Protocol 2: Representative Strecker Synthesis of 2-Amino-3-hydroxypropanenitrile
This protocol outlines the one-pot synthesis of serine nitrile from glycolaldehyde.
Materials:
Glycolaldehyde
Ammonium Chloride (NH₄Cl)
Sodium Cyanide (NaCN)
Deionized water
Reaction vessel with stirring capability
Procedure:
Dissolve glycolaldehyde and a slight excess of ammonium chloride in deionized water in the reaction vessel. The ammonium chloride provides a source of ammonia.
Cool the mixture in an ice bath to approximately 0-5 °C.
Slowly add an aqueous solution of sodium cyanide (equimolar to glycolaldehyde) to the stirred mixture. The reaction is typically performed at a pH that is slightly alkaline to facilitate the reaction.
Seal the vessel and allow the mixture to stir at room temperature for an extended period (24-72 hours).
The progress of the reaction can be followed by quenching aliquots and analyzing for the disappearance of glycolaldehyde and the appearance of the aminonitrile product via HPLC or NMR.
The final product, 2-amino-3-hydroxypropanenitrile, can be isolated and purified using appropriate chromatographic techniques.
Conclusion: Complementary Roles in the Emergence of Complexity
From the perspective of a senior application scientist, it is clear that both glycolonitrile and 2-amino-3-hydroxypropanenitrile were likely indispensable players on the prebiotic stage, but they performed fundamentally different roles.
Glycolonitrile acts as a foundational C2 building block, a versatile hub molecule emerging directly from the simplest C1 feedstocks. Its central position in both the formose reaction and the Strecker synthesis of glycine makes it a critical node connecting the origins of metabolism (sugars) and the simplest components of proteins.
2-Amino-3-hydroxypropanenitrile , in contrast, represents a higher tier of chemical evolution. Its synthesis requires a C2 aldehyde, and it serves as a more specialized precursor. It provides a direct and efficient route to a key functional amino acid, serine. More importantly, its identity as an α-aminonitrile opens up more sophisticated reaction pathways, such as direct peptide ligation and the formation of aminonucleotides, which bypass thermodynamic hurdles and point toward the integrated synthesis of life's core polymers.
In essence, one cannot declare a "winner" in this comparison. Glycolonitrile was essential for creating the broad chemical diversity from which life could select, while 2-amino-3-hydroxypropanenitrile exemplifies a more direct, refined pathway toward specific, functional biomonomers and their polymers. Their coexistence and complementary reactivity paint a more complete picture of how a simple prebiotic soup could progressively give rise to the intricate and interconnected systems of biology.
References
Grokipedia. (n.d.). Glycolaldehyde. Retrieved from vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEcMCO56MV8oTKg43iJyfcPnqb74OV4xjZ1p-peNTgVOJh6u0fHHX0jLG8dfpC9o2n8ojb6XwD9bNMmbiQ8HUw6DWsqwBKjEW2mrKy_quiefbwogZ8360gPWzNFuT_FOi2pSt4ggg==
Wikipedia. (n.d.). Glycolaldehyde. Retrieved from [Link]
ACS Bio & Med Chem Au. (2025, September 18). Prebiotic Roles of Formaldehyde as an Activating Agent and a Building Block in Solid-State Peptide Modification. Retrieved from [Link]
Astronomy & Astrophysics (A&A). (n.d.). Prebiotic synthesis initiated in formaldehyde by laser plasma simulating high-velocity impacts. Retrieved from [Link]
Astronomy & Astrophysics. (n.d.). Experimental investigation of aminoacetonitrile formation through the Strecker synthesis in astrophysical-like conditions: reactivity of methanimine (CH2NH), ammonia (NH3), and hydrogen cyanide (HCN). Retrieved from [Link]
ResearchGate. (n.d.). Roles of formaldehyde in modern biological systems and prebiotic world.... Retrieved from [Link]
Cambridge Core. (2018, September 19). Stability of aqueous formaldehyde under γ irradiation: prebiotic relevance. Retrieved from [Link]
MDPI. (2023, December 30). Influence of the Weak Nuclear Force on Metal-Promoted Autocatalytic Strecker Synthesis of Amino Acids: Formation of a Chiral Pool of Precursors for Prebiotic Peptide and Protein Synthesis. Retrieved from [Link]
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News-Medical.Net. (2018, October 30). Overview of Strecker Amino Acid Synthesis. Retrieved from [Link]
PMC. (2019, June 20). Prebiotic Sugar Formation Under Nonaqueous Conditions and Mechanochemical Acceleration. Retrieved from [Link]
NASA Technical Reports Server (NTRS). (2025, July 15). Prebiotic Polymer Synthesis and the Origin of Glycolytic Metabolism. Retrieved from [Link]
Apollo. (2023, May 17). Prebiotic Synthesis of N-Formylaminonitriles and Derivatives in Formamide. Retrieved from [Link]
Lawrence Livermore National Laboratory. (n.d.). Engineering a Biosynthetic Pathway for Glycolonitrile, a High Energy Material Precursor. Retrieved from [Link]
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PMC - NIH. (2023, May 5). Prebiotic Synthesis of N-Formylaminonitriles and Derivatives in Formamide. Retrieved from [Link]
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ACS Publications. (2021, March 10). Step by Step Strecker Amino Acid Synthesis from Ab Initio Prebiotic Chemistry. Retrieved from [Link]
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JACS Au. (2024, November 18). Discovery of New Synthetic Routes of Amino Acids in Prebiotic Chemistry. Retrieved from [Link]
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HKHLR. (n.d.). Prebiotic Formation of Sugars and Amino Acids Using Aminomethylene. Retrieved from [Link]
PMC. (2018, October 19). The Reaction of Aminonitriles with Aminothiols: A Way to Thiol-Containing Peptides and Nitrogen Heterocycles in the Primitive Earth Ocean. Retrieved from [Link]
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ResearchGate. (2025, August 6). Equilibrium of α-aminoacetonitrile formation from formaldehyde, hydrogen cyanide and ammonia in aqueous solution: Industrial and prebiotic significance. Retrieved from [Link]
Semantic Scholar. (n.d.). First detection of the pre-biotic molecule glycolonitrile (HOCH2CN) in the interstellar medium. Retrieved from [Link]
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ResearchGate. (n.d.). 4 A cyanosulfidic protometabolism provides a large range of building.... Retrieved from [Link]
ResearchGate. (2025, October 16). The Reaction of Aminonitriles with Aminothiols: A Way to Thiol-Containing Peptides and Nitrogen Heterocycles in the Primitive Earth Ocean. Retrieved from [Link]
MDPI. (2024, April 15). From Potential Prebiotic Synthons to Useful Chiral Scaffolds: A Synthetic and Structural Reinvestigation of 2-Amino-Aldononitriles. Retrieved from [Link]
Astrobiology. (2024, July 8). Amino Acid Analogues Provide Multiple Plausible Pathways To Prebiotic Peptides. Retrieved from [Link]
ChemRxiv. (2021, August 24). Prebiotic synthesis of 3′-amino-TNA nucleotide triphosphates. Retrieved from [Link]
PMC. (2024, May 8). Amino acid analogues provide multiple plausible pathways to prebiotic peptides. Retrieved from [Link]
ChemRxiv. (n.d.). Prebiotic synthesis of 3′-amino-TNA nucleotide triphosphates. Retrieved from [Link]
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A Comparative Guide to the Analytical Quantification of 2-Amino-3-hydroxypropanenitrile (Isoserine)
For researchers, scientists, and drug development professionals, the accurate and precise quantification of 2-Amino-3-hydroxypropanenitrile, also known as isoserine, is paramount for its use in synthetic chemistry and as...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers, scientists, and drug development professionals, the accurate and precise quantification of 2-Amino-3-hydroxypropanenitrile, also known as isoserine, is paramount for its use in synthetic chemistry and as a potential building block in novel therapeutics. As a non-proteinogenic amino acid, its analysis requires robust methodologies that can ensure identity, purity, and concentration, often in complex matrices. This guide provides an in-depth comparison of established analytical techniques applicable to isoserine, offering insights into the causality behind experimental choices and providing detailed, field-proven protocols.
Introduction to 2-Amino-3-hydroxypropanenitrile (Isoserine)
2-Amino-3-hydroxypropanenitrile is a structural isomer of serine nitrile, possessing a primary amine, a hydroxyl group, and a nitrile functional group.[1] Its chirality and polar nature present unique challenges and opportunities for analytical method development. The choice of an analytical method is often dictated by the specific requirements of the study, including the need for enantiomeric separation, the required sensitivity, the sample matrix, and the desired throughput.
This guide will explore and compare three primary analytical methodologies:
High-Performance Liquid Chromatography (HPLC) , with a focus on chiral separations.
Gas Chromatography-Mass Spectrometry (GC-MS) , a powerful technique for volatile compounds.
Spectrophotometry , for rapid estimation of total primary amine content.
Comparative Analysis of Analytical Techniques
The selection of an appropriate analytical method is a critical decision in the drug development pipeline. The following table provides a comparative overview of the most common techniques for the analysis of 2-Amino-3-hydroxypropanenitrile, with performance characteristics estimated from established methods for similar amino acids.
Parameter
Chiral HPLC-UV/MS
GC-MS with Derivatization
Spectrophotometry (Ninhydrin)
Principle
Differential partitioning between a liquid mobile phase and a solid stationary phase.
Separation of volatile compounds in the gas phase with mass-based detection.
Colorimetric reaction of primary amines with ninhydrin.
Specificity
High to Very High (Very high with MS detection and chiral columns).
Very High (Mass fragmentation patterns are highly specific).
Purity determination, enantiomeric excess, quantification in various matrices.
Impurity profiling, metabolomics, quantification in complex matrices.
Rapid estimation of total amino acid/primary amine concentration.
In-Depth Methodologies and Experimental Protocols
The following sections provide detailed protocols for the analytical methods discussed. These protocols are designed to be self-validating systems, with recommendations for system suitability and quality control checks.
Chiral High-Performance Liquid Chromatography (HPLC) with UV/MS Detection
Rationale: HPLC is a versatile and widely used technique for the analysis of amino acids. For isoserine, a chiral stationary phase (CSP) is recommended for the direct separation of its enantiomers. Alternatively, pre-column derivatization with a chiral reagent allows for separation on a standard achiral column. Coupling with mass spectrometry (MS) provides enhanced specificity and sensitivity.
Experimental Workflow Diagram:
Caption: Workflow for Chiral HPLC Analysis of Isoserine.
Detailed Protocol:
Instrumentation:
HPLC or UHPLC system with a quaternary pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.
Mass Spectrometer (optional, for enhanced specificity).
Chromatographic Conditions:
Column: ChiroSil® SCA(-) (15 cm x 4.6 mm, 5 µm) or a similar crown-ether based chiral stationary phase.[3]
Mobile Phase: 84% Methanol / 16% Water with 5 mM Perchloric Acid.
Flow Rate: 1.0 mL/min.
Column Temperature: 25 °C.
Detection: UV at 210 nm.
Injection Volume: 10 µL.
Sample Preparation:
Accurately weigh and dissolve the 2-Amino-3-hydroxypropanenitrile sample in the mobile phase to a final concentration of approximately 1 mg/mL.
Filter the sample through a 0.22 µm syringe filter before injection.
System Suitability:
Inject a racemic standard of isoserine.
The resolution between the two enantiomer peaks should be greater than 1.5.
The tailing factor for each peak should be between 0.8 and 1.5.
Validation Parameters to Assess:
Specificity: Analyze a blank and a spiked sample to ensure no interfering peaks at the retention times of the isoserine enantiomers.
Linearity: Prepare a series of at least five concentrations of the analyte and plot the peak area against concentration. The correlation coefficient (r²) should be ≥ 0.999.
Accuracy: Perform recovery studies by spiking a placebo with known amounts of the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).
Precision: Assess repeatability (intra-day) and intermediate precision (inter-day) by analyzing a minimum of six replicate preparations of a homogeneous sample. The relative standard deviation (RSD) should be ≤ 2%.
Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified, respectively, typically based on signal-to-noise ratios of 3:1 for LOD and 10:1 for LOQ.[8]
Gas Chromatography-Mass Spectrometry (GC-MS)
Rationale: GC-MS offers exceptional sensitivity and specificity, making it ideal for identifying and quantifying trace levels of impurities or for metabolomic studies. Due to the low volatility of isoserine, derivatization is a mandatory step to convert it into a more volatile and thermally stable compound.[7]
Experimental Workflow Diagram:
Caption: Workflow for GC-MS Analysis of Isoserine.
Detailed Protocol:
Instrumentation:
Gas chromatograph with a capillary column inlet and a mass selective detector.
Derivatization:
Reagent: N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA) with 1% tert-butyldimethylchlorosilane (TBDMSCI).
Procedure:
Pipette an aliquot of the sample solution into a micro-reaction vial and evaporate to dryness under a gentle stream of nitrogen.
Add 50 µL of acetonitrile and 50 µL of MTBSTFA to the dried residue.
Seal the vial and heat at 70 °C for 30 minutes.
Cool to room temperature before injection.
GC-MS Conditions:
Column: DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent.
Carrier Gas: Helium at a constant flow of 1.2 mL/min.
Oven Temperature Program: Start at 100 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C and hold for 5 minutes.
Injector Temperature: 250 °C.
MS Transfer Line Temperature: 280 °C.
Ion Source Temperature: 230 °C.
Ionization Mode: Electron Ionization (EI) at 70 eV.
Scan Range: m/z 50-550.
System Suitability:
Inject a derivatized standard of isoserine.
Monitor the peak shape and retention time. The peak should be symmetrical with a tailing factor between 0.9 and 1.2.
Validation:
Follow the validation parameters outlined in the HPLC section, adapting them for GC-MS analysis. Pay close attention to the specificity by analyzing the mass spectra of the derivatized isoserine to identify characteristic fragment ions for quantification.
Spectrophotometry (Ninhydrin Assay)
Rationale: The ninhydrin reaction is a simple, cost-effective, and rapid method for the determination of the total concentration of primary amines.[9] While it lacks specificity and cannot distinguish between different amino acids or enantiomers, it is a useful technique for a quick estimation of the total amino-containing compounds in a sample.
Detailed Protocol:
Instrumentation:
UV-Vis Spectrophotometer.
Water bath or heating block.
Reagents:
Ninhydrin Reagent: Dissolve 0.8 g of ninhydrin and 0.12 g of hydrindantin in 30 mL of dimethyl sulfoxide (DMSO). Add 10 mL of 4 M lithium acetate buffer (pH 5.2). Prepare fresh daily.
Diluent: 50% (v/v) aqueous isopropanol.
Procedure:
Prepare a series of isoserine standards in water (e.g., 0.01 to 0.2 mg/mL).
In separate test tubes, add 100 µL of each standard, the sample solution, and a water blank.
Add 1 mL of the ninhydrin reagent to each tube and vortex briefly.
Heat the tubes in a boiling water bath for 15 minutes.
Cool the tubes to room temperature and add 5 mL of the diluent.
Measure the absorbance at 570 nm against the blank.
Quantification:
Construct a calibration curve by plotting the absorbance of the standards against their concentrations.
Determine the concentration of isoserine in the sample from the calibration curve.
Rationale for Method Selection: A Field Perspective
The choice of analytical method for 2-Amino-3-hydroxypropanenitrile is fundamentally linked to the research or development question being addressed.
For Process Chemistry and Quality Control: Where purity and enantiomeric excess are critical, Chiral HPLC is the gold standard. Its robustness, precision, and ability to resolve enantiomers make it indispensable for batch release and stability testing.
For Discovery and Metabolomics: In complex biological matrices or when identifying unknown impurities, the high sensitivity and structural information provided by GC-MS are invaluable. It allows for the confident identification of isoserine and its metabolites at very low concentrations.
For High-Throughput Screening or Preliminary Assessments: When a rapid estimation of the total amount of amino-functionalized compound is sufficient, the Ninhydrin Assay offers a quick and inexpensive solution.
Conclusion
The accurate analysis of 2-Amino-3-hydroxypropanenitrile is achievable through a variety of well-established analytical techniques. This guide provides a framework for selecting the most appropriate method based on the specific analytical needs. While Chiral HPLC offers a balance of specificity, sensitivity, and enantioselectivity for most applications in drug development, GC-MS provides superior sensitivity and structural elucidation for more demanding research applications. The spectrophotometric ninhydrin assay remains a useful tool for rapid, high-throughput screening. The successful implementation of any of these methods relies on a thorough understanding of their principles and a rigorous validation process to ensure data integrity.
References
Fiehn, O., Kopka, J., Dörmann, P., Altmann, T., Trethewey, R. N., & Willmitzer, L. (2000). Metabolite profiling for plant functional genomics.
IUPAC. (1997). Analytical chiral separation methods. Pure and Applied Chemistry, 69(7), 1469-1474.
Morikawa, A., Hamase, K., & Zaitsu, K. (2009). Separation and detection of D-/L-serine by conventional HPLC. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 877(24), 2544–2548.
Syuto, M., Kusakabe, T., Honda, D., Watanabe, Y., Takeda, K., Tanaka, O., & Imai, H. (2013). Determination of D-Serine in Several Model Organisms Used for Metabolic, Developmental and/or Genetic Researches. Memoirs of Konan University. Science and engineering series, 60(1), 11-19.
Regis Technologies, Inc. (n.d.). Improved Chiral Separations for Enantiopure D- and L-Amino Acids.
Wittmann, C., & Heinzle, E. (2000). GC-MS analysis of amino acids rapidly provides rich information for isotopomer balancing. Biotechnology progress, 16(4), 642–649.
Sigma-Aldrich. (n.d.).
Subramanian, G. (Ed.). (2001). Chiral separation techniques: a practical approach. John Wiley & Sons.
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Salih, Q. M. (2024). Estimation of Some Amino-Based Drugs in Human Blood Using HPLC Technique. Methods and Objects of Chemical Analysis, 19(3), 213-218.
CymitQuimica. (n.d.). CAS 632-12-2: Isoserine.
Sharma, S., Kumar, A., & Kumar, R. (2023). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals.
Rao, B. M., Madhavan, P., & Rao, N. S. (2010). Determination of amino acid without derivatization by using HPLC-HILIC column. Journal of Chemical and Pharmaceutical Research, 2(2), 372-380.
Chiou, P. W. S., & Wang, J. H. (1998). Rapid Determination of Lysine in Biological Samples by Isocratic Liquid Chromatography.
Rocchetti, G., Bavaresco, G., Lucini, L., & Chiodelli, G. (2025). Development and Validation of a Fast UHPLC–HRMS Method for the Analysis of Amino Acids and Biogenic Amines in Fermented Beverages. Foods, 14(17), 3456.
Nacalai Tesque, Inc. (n.d.). Quantitative analysis of D/L-serine and D/L-proline in serum by isotope-coded derivatization using an original chiral resolution labeling reagent.
Šimek, P., & Hrádková, P. (2025). A Protocol for GC-MS Profiling of Chiral Secondary Amino Acids. Methods in Molecular Biology, 2888, 145-159.
Wikipedia. (n.d.). Isoserine.
Wang, Y., et al. (2012). Design, synthesis and biological evaluation of novel L-isoserine tripeptide derivatives as aminopeptidase N inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 28(4), 847-853.
BenchChem. (2025). A Comparative Guide to Analytical Method Validation for 2-(3-phenoxyphenyl)propanenitrile.
Shimadzu Corporation. (2013). Analysis of Metabolites in Serum Using GC-MS/MS.
Sigma-Aldrich. (n.d.). The Derivatization and Analysis of Amino Acids by GC-MS.
Anumolu, P. D., et al. (2021). Analytical method validation for the determination of Ninhydrin Positive Substances in amino acids by High Performance Liquid Chromatography. Annals of R.S.C.B., 25(6), 4323-4330.
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Jones, C. (2002). Validation of Amino Acid Analysis Methods. Methods in Molecular Biology, 159, 13-22.
A Comparative Guide to Aminonitrile Formation Pathways for Pharmaceutical and Synthetic Applications
Introduction α-Aminonitriles are a cornerstone of modern organic and medicinal chemistry. Their bifunctional nature, featuring both an amino group and a nitrile on the same carbon, renders them exceptionally versatile sy...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
α-Aminonitriles are a cornerstone of modern organic and medicinal chemistry. Their bifunctional nature, featuring both an amino group and a nitrile on the same carbon, renders them exceptionally versatile synthetic intermediates.[1] They serve as direct precursors to α-amino acids, the building blocks of life, and are integral to the synthesis of a wide array of nitrogen-containing heterocycles, peptidomimetics, and pharmacologically active molecules.[2][3][4] The inherent value of these motifs has driven extensive research into their preparation, leading to a variety of synthetic methodologies.
This guide provides an in-depth comparative analysis of the most prominent pathways for α-aminonitrile formation. We will dissect the mechanistic underpinnings of the classical Strecker synthesis, explore modern catalytic and asymmetric variations, and evaluate alternative routes. By presenting quantitative data, detailed experimental protocols, and field-proven insights, this document aims to equip researchers, scientists, and drug development professionals with the knowledge to select and optimize the most suitable pathway for their specific synthetic challenges.
The Strecker Synthesis: A Time-Honored Workhorse
First reported by Adolph Strecker in 1850, the Strecker synthesis is a one-pot, three-component reaction between an aldehyde (or ketone), an amine, and a cyanide source.[5][6][7] It remains one of the most direct and economical methods for preparing racemic α-aminonitriles and, by extension, α-amino acids.[8][9]
Mechanistic Rationale
The reaction proceeds in two main stages: imine formation and nucleophilic cyanation.[10][11]
Imine/Iminium Ion Formation: The reaction initiates with the condensation of the aldehyde or ketone with an amine (often ammonia, generated in situ from an ammonium salt like NH₄Cl) to form an imine.[10] In the presence of a protic acid, the carbonyl oxygen is protonated, enhancing its electrophilicity and facilitating nucleophilic attack by the amine.[5] Subsequent dehydration yields a reactive iminium ion intermediate.[5][9][10] The use of a dessicant can help drive this equilibrium toward the imine product.[11][12]
Nucleophilic Cyanation: A cyanide source, such as KCN, NaCN, or trimethylsilyl cyanide (TMSCN), then acts as a nucleophile, attacking the electrophilic carbon of the iminium ion.[5][10] This step forms the crucial carbon-carbon bond, yielding the final α-aminonitrile product.[10]
A Comparative Guide to the Stability of Aminonitriles for Researchers and Drug Development Professionals
Introduction: The Pivotal Role and Inherent Reactivity of Aminonitriles Aminonitriles are a vital class of bifunctional molecules, serving as crucial intermediates in the synthesis of α- and β-amino acids, which are the...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Pivotal Role and Inherent Reactivity of Aminonitriles
Aminonitriles are a vital class of bifunctional molecules, serving as crucial intermediates in the synthesis of α- and β-amino acids, which are the building blocks of peptides and proteins.[1] Their utility extends into the realm of medicinal chemistry, where the α-aminonitrile moiety is a key structural feature in various bioactive compounds, including mechanism-based inhibitors of serine and cysteine proteases.[2] The Strecker reaction, a classic multicomponent reaction, remains a cornerstone for the synthesis of α-aminonitriles.[3][4]
However, the very features that make aminonitriles valuable synthetic intermediates—the juxtaposition of a nucleophilic amino group and an electrophilic nitrile carbon—also contribute to their inherent instability. For researchers, scientists, and drug development professionals, a thorough understanding of the stability of different aminonitriles under various conditions is paramount for successful synthesis, purification, formulation, and storage. This guide provides a comparative analysis of the stability of different classes of aminonitriles, supported by available experimental data and established principles of chemical stability testing. We will delve into the primary degradation pathways and the factors influencing the stability of these versatile molecules, offering insights to guide experimental design and handling of these important compounds.
Factors Influencing Aminonitrile Stability: A Mechanistic Overview
The stability of an aminonitrile is not an intrinsic, immutable property but is rather a function of its molecular structure and its immediate chemical environment. Several key factors dictate the propensity of an aminonitrile to undergo degradation.
Structural Considerations:
Positional Isomerism (α vs. β vs. γ): The relative positions of the amino and nitrile groups significantly impact stability. α-Aminonitriles are generally more susceptible to degradation than their β- and γ-counterparts. This is attributed to the inductive effect of the amino group, which can influence the electrophilicity of the nitrile carbon. Furthermore, α-aminonitriles can undergo a retro-Strecker reaction, eliminating hydrogen cyanide, a pathway less favorable for β- and γ-isomers.[5] One study on the reaction of aminonitriles with aminothiols demonstrated that α-aminonitriles are more reactive than β-aminopropionitrile, suggesting a lower intrinsic stability.[6]
Substitution: The nature of the substituents on the carbon backbone and the amino group plays a crucial role.
Steric Hindrance: Bulky substituents around the α-carbon can sterically hinder the approach of nucleophiles, potentially slowing down hydrolysis.
Electronic Effects: Electron-withdrawing groups can increase the electrophilicity of the nitrile carbon, making it more susceptible to nucleophilic attack. Conversely, electron-donating groups can decrease this electrophilicity.
Aromatic vs. Aliphatic: Aromatic aminonitriles, where the amino group is directly attached to an aromatic ring, may exhibit different stability profiles compared to their aliphatic counterparts due to the delocalization of the nitrogen lone pair into the aromatic system, which reduces the nucleophilicity of the amino group.[7][8]
Environmental Factors:
pH: The pH of the medium is a critical determinant of aminonitrile stability. Both acidic and basic conditions can catalyze the hydrolysis of the nitrile group to a carboxylic acid.[9][10] The amino group's protonation state, which is pH-dependent, will also affect the molecule's overall reactivity and degradation pathways. Some studies have shown that aminonitrile hydrolysis is significantly influenced by pH, with different degradation rates observed under acidic and alkaline conditions.[9][11]
Temperature: As with most chemical reactions, an increase in temperature generally accelerates the rate of degradation. Thermal stress can lead to decomposition and polymerization, particularly for less stable aminonitriles.[12]
Solvent: The polarity and protic nature of the solvent can influence stability. Protic solvents can participate in hydrolysis reactions, while the solvent's polarity can affect the solubility and reactivity of the aminonitrile and any catalysts or degradants present.
Presence of Oxidizing Agents and Light: Exposure to oxidizing agents or UV light can initiate degradation pathways, particularly for aminonitriles with susceptible functional groups or those in formulations containing photosensitive components.
Primary Degradation Pathways
Aminonitriles can degrade through several chemical pathways, with the most common being hydrolysis, retro-Strecker reaction (for α-aminonitriles), and polymerization.
Hydrolysis:
The most prevalent degradation pathway for aminonitriles is the hydrolysis of the nitrile group to a carboxylic acid, forming the corresponding amino acid.[1] This reaction can be catalyzed by both acid and base.
Acid-Catalyzed Hydrolysis: Under acidic conditions, the nitrile nitrogen is protonated, increasing the electrophilicity of the nitrile carbon and making it more susceptible to nucleophilic attack by water.
Base-Catalyzed Hydrolysis: Under basic conditions, the hydroxide ion acts as a nucleophile, attacking the nitrile carbon.
The hydrolysis typically proceeds through an intermediate amide, which is then further hydrolyzed to the carboxylic acid.
Retro-Strecker Reaction:
Specific to α-aminonitriles, this reaction involves the elimination of hydrogen cyanide (HCN) to form an imine, which can then be hydrolyzed to an aldehyde or ketone and an amine.[5] This pathway is a significant concern, particularly for α-aminonitriles derived from aldehydes and primary amines, and can be influenced by factors such as heat and pH. Cyclic α-aminonitriles, especially five-membered rings, have been shown to be particularly prone to eliminating HCN.[5]
Polymerization:
Some aminonitriles, particularly β-aminonitriles, are known to be unstable and can undergo polymerization upon storage, especially in the presence of air or acidic compounds.[13][14] The exact mechanism of polymerization can vary depending on the structure of the aminonitrile and the conditions.
Comparative Stability: A Data-Driven Analysis
A study on the alkaline hydrolysis of different aminonitriles under prebiotic conditions provides some of the most direct comparative kinetic data.[9] The study investigated the formation of amino acids from aminoacetonitrile (an α-aminonitrile), 2-aminopropanenitrile (an α-aminonitrile), and 4-aminobutanenitrile (a γ-aminonitrile) in ammonia solutions at different temperatures.
Table 1: Comparative Hydrolysis Rate Constants of Aminonitriles in Ammonia Solution [9]
Aminonitrile
Type
Temperature (°C)
Ammonia Conc. (%)
Rate Constant (k) (s⁻¹)
Aminoacetonitrile (for Glycine)
α
21
15
1.3 x 10⁻⁷
2-Aminopropanenitrile (for Alanine)
α
21
15
2.1 x 10⁻⁷
4-Aminobutanenitrile (for γ-ABA)
γ
21
15
1.8 x 10⁻⁸
Aminoacetonitrile (for Glycine)
α
3
15
1.3 x 10⁻⁸
2-Aminopropanenitrile (for Alanine)
α
3
15
2.1 x 10⁻⁸
4-Aminobutanenitrile (for γ-ABA)
γ
3
15
1.8 x 10⁻⁹
Data extracted and recalculated from the original source for comparative purposes.
From this data, we can observe that under these specific alkaline conditions, the α-aminonitriles (aminoacetonitrile and 2-aminopropanenitrile) hydrolyze faster than the γ-aminonitrile (4-aminobutanenitrile). This supports the general principle of higher reactivity for aminonitriles with the amino group in closer proximity to the nitrile. The data also clearly demonstrates the expected increase in reaction rate with increasing temperature.
Experimental Protocols for Assessing Aminonitrile Stability
To rigorously assess the stability of a novel aminonitrile, a forced degradation study is the industry-standard approach.[14][15][16][17] These studies intentionally stress the aminonitrile under various conditions to identify potential degradation products and pathways, which is crucial for developing stability-indicating analytical methods.[18]
General Workflow for a Forced Degradation Study:
Caption: Workflow for a forced degradation study of an aminonitrile.
Step-by-Step Methodologies:
1. Hydrolytic Stability:
Objective: To determine the rate and products of hydrolysis under acidic and basic conditions.
Protocol:
Prepare a stock solution of the aminonitrile (e.g., 1 mg/mL) in a suitable solvent (e.g., acetonitrile or water).
For acid hydrolysis, dilute the stock solution with 0.1 M HCl to a final concentration of 100 µg/mL.
For base hydrolysis, dilute the stock solution with 0.1 M NaOH to a final concentration of 100 µg/mL.
Incubate the solutions at room temperature and an elevated temperature (e.g., 60°C).
At specified time intervals (e.g., 0, 2, 4, 8, 24 hours), withdraw aliquots, neutralize if necessary, and analyze by a suitable analytical method (e.g., HPLC-UV/MS).
A control sample in neutral pH (water) should be run in parallel.
2. Oxidative Stability:
Objective: To assess the susceptibility of the aminonitrile to oxidation.
Protocol:
Prepare a solution of the aminonitrile (e.g., 100 µg/mL) in a suitable solvent.
Add a solution of hydrogen peroxide to achieve a final concentration of, for example, 3%.
Incubate the solution at room temperature.
Analyze samples at specified time intervals.
3. Thermal Stability:
Objective: To evaluate the effect of heat on the aminonitrile in both solid and solution states.
Protocol:
For solid-state analysis, place a known amount of the aminonitrile in a vial and heat in an oven at a specified temperature (e.g., 80°C).
For solution-state analysis, prepare a solution of the aminonitrile and incubate at an elevated temperature.
Analyze samples at specified time intervals.
Techniques like Differential Scanning Calorimetry (DSC) can be used to determine melting points and decomposition temperatures.
4. Photostability:
Objective: To determine the degradation caused by exposure to light.
Protocol:
Expose a solution of the aminonitrile to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter, as per ICH Q1B guidelines.
A dark control sample should be stored under the same conditions but protected from light.
Analyze both samples after the exposure period.
Conclusion and Future Perspectives
The stability of aminonitriles is a multifaceted issue of critical importance in organic synthesis and drug development. This guide has provided a comparative overview of the factors influencing their stability, with a focus on structural and environmental parameters. The available data, although not exhaustive, suggests that α-aminonitriles are generally less stable than their β- and γ-isomers, with hydrolysis and retro-Strecker reactions being the primary degradation pathways.
The provided experimental protocols for forced degradation studies offer a robust framework for researchers to systematically evaluate the stability of novel aminonitriles. The insights gained from such studies are invaluable for optimizing reaction conditions, developing appropriate purification and storage protocols, and ensuring the quality and efficacy of aminonitrile-containing drug candidates.
It is evident that there is a need for more systematic and quantitative comparative studies on the stability of a wider range of aminonitriles under standardized conditions. Such research would greatly benefit the scientific community by providing a more comprehensive understanding of the structure-stability relationships in this important class of molecules.
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A Comparative Guide to the Synthesis of 2-Amino-3-hydroxypropanenitrile
Introduction 2-Amino-3-hydroxypropanenitrile, also known as isoserine nitrile, is a valuable chiral building block in synthetic organic chemistry. Its bifunctional nature, possessing both an amine and a nitrile group on...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
2-Amino-3-hydroxypropanenitrile, also known as isoserine nitrile, is a valuable chiral building block in synthetic organic chemistry. Its bifunctional nature, possessing both an amine and a nitrile group on a hydroxylated backbone, makes it a versatile precursor for the synthesis of various biologically active molecules, including β-amino acids, and other pharmaceutical intermediates.[1][2] The stereoselective synthesis of this compound is of paramount importance, as the biological activity of its derivatives is often highly dependent on their stereochemistry.
This guide provides an in-depth comparison of the primary synthetic methodologies for producing 2-Amino-3-hydroxypropanenitrile. We will delve into the underlying principles, provide detailed experimental protocols, and present a comparative analysis to assist researchers and process chemists in selecting the most suitable method for their specific application, considering factors such as yield, stereoselectivity, scalability, and safety.
Method 1: Ammonolysis of Glycidonitrile
The most direct and widely cited route to 2-Amino-3-hydroxypropanenitrile is the nucleophilic ring-opening of glycidonitrile (2,3-epoxypropanenitrile) with ammonia. This reaction, a classic example of ammonolysis, leverages the high reactivity of the strained epoxide ring.[3]
Principle and Rationale
The reaction proceeds via an SN2 mechanism where ammonia acts as the nucleophile, attacking one of the epoxide carbons. The choice of reaction conditions, particularly the form of ammonia (e.g., aqueous ammonia, liquid ammonia), solvent, and temperature, is critical to maximizing the yield of the desired primary amine and minimizing the formation of secondary and tertiary amine byproducts. The regioselectivity of the attack (at C2 vs. C3) determines the product isomer. Attack at C2 yields the desired 2-amino-3-hydroxypropanenitrile, while attack at C3 results in the isomeric 3-amino-2-hydroxypropanenitrile.
In a pressure-resistant vessel equipped with a magnetic stirrer, glycidonitrile (1.0 eq) is dissolved in ethanol (5-10 volumes).
The vessel is cooled in an ice bath to 0-5 °C.
Concentrated ammonium hydroxide (10-20 eq) is added portion-wise, ensuring the temperature does not exceed 10 °C. The large excess of ammonia is crucial to favor the formation of the primary amine.
The vessel is securely sealed and the reaction mixture is stirred at room temperature (or gently heated to 30-40 °C) for 24-48 hours.
Reaction progress is monitored by TLC or LC-MS.
Upon completion, the excess ammonia and ethanol are removed under reduced pressure.
The resulting crude product, a viscous oil or solid, can be purified by column chromatography or recrystallization to yield 2-Amino-3-hydroxypropanenitrile.
Performance Analysis
This method is valued for its directness and use of readily available reagents. Yields are typically reported in the moderate to good range (60-85%). The primary challenges are controlling the regioselectivity and preventing over-alkylation to form secondary amines. The use of a large excess of ammonia and controlled temperatures helps mitigate these side reactions. From a safety perspective, both glycidonitrile and ammonia are toxic and volatile, requiring the use of a well-ventilated fume hood and appropriate personal protective equipment.
Method 2: Chemo-enzymatic Synthesis from Glyceraldehyde
Leveraging the high selectivity of enzymes offers a powerful "green" alternative for producing enantiomerically pure 2-Amino-3-hydroxypropanenitrile.[4][5] This approach typically involves a two-step, one-pot process starting from the simple sugar glyceraldehyde.
Principle and Rationale
This chemo-enzymatic cascade combines a biocatalytic cyanohydrin formation with a subsequent amination step.
Enzymatic Cyanohydrin Formation : A Hydroxynitrile Lyase (HNL) enzyme catalyzes the stereoselective addition of a cyanide source (e.g., HCN, KCN) to glyceraldehyde.[5] The choice of (R)-selective or (S)-selective HNL dictates the stereochemistry of the resulting 2,3-dihydroxypropanenitrile (glyceronitrile). This step is critical for establishing the chirality of the final product.
Amination : The intermediate glyceronitrile is then aminated. This can be achieved through various methods, including reductive amination, though a more direct approach involves the use of transaminases or other aminotransferase enzymes.
A jacketed reactor is charged with a biphasic system of an organic solvent (e.g., MTBE) and citrate-phosphate buffer (pH ~5.0).
Immobilized HNL is added to the reactor.
Glyceraldehyde is dissolved in the aqueous buffer and added to the mixture. The system is brought to the optimal temperature (typically 20-30 °C).
A solution of KCN is slowly added via syringe pump, while maintaining the pH with a controller. The acidic pH is crucial to suppress the non-enzymatic, non-selective background reaction.
After formation of the cyanohydrin is complete (monitored by HPLC), the pH of the aqueous phase is adjusted to the optimum for the transaminase (typically pH 7-9).
The transaminase biocatalyst, PLP cofactor, and an amine donor are added.
The reaction is stirred at the optimal temperature for the transaminase (e.g., 30-40 °C) until conversion to 2-Amino-3-hydroxypropanenitrile is complete.
The product is isolated from the aqueous phase through extraction and purified.
Performance Analysis
The primary advantage of this method is the potential for excellent enantioselectivity (>99% ee), driven by the specificity of the HNL enzyme.[5] It operates under mild, aqueous conditions, aligning with the principles of green chemistry. However, the process is more complex, requiring careful control of pH for two different enzymatic steps. The cost and stability of the enzymes can also be a consideration for large-scale production, although enzyme immobilization allows for recovery and reuse.
Method 3: Strecker Synthesis from a Hydroxy-aldehyde Precursor
The Strecker synthesis is a classic method for producing α-amino acids and their nitrile precursors.[7] A variation of this reaction can be applied using a protected hydroxy-aldehyde.
Principle and Rationale
The three-component Strecker reaction involves the condensation of an aldehyde, ammonia, and a cyanide source. To synthesize 2-Amino-3-hydroxypropanenitrile, the starting aldehyde would be 2-hydroxyacetaldehyde (glycolaldehyde), or a protected version thereof. The reaction proceeds through the formation of an imine intermediate, which is then attacked by the cyanide nucleophile to form the α-aminonitrile.
Experimental Protocol
Materials : Glycolaldehyde (or a protected derivative like 2,2-dimethoxyethanal), Ammonium Chloride (NH₄Cl), Sodium Cyanide (NaCN), Methanol, Water.
Procedure :
In a round-bottom flask, dissolve ammonium chloride (1.2 eq) and sodium cyanide (1.1 eq) in a mixture of water and methanol. Cool the solution in an ice bath.
Slowly add the glycolaldehyde (1.0 eq) to the cooled solution with vigorous stirring.
Allow the reaction to stir in the ice bath for 1-2 hours, then at room temperature overnight.
The reaction mixture is then concentrated under reduced pressure to remove methanol.
The aqueous residue is extracted with an organic solvent (e.g., ethyl acetate).
The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated to yield the crude product.
Purification is typically achieved by column chromatography.
Performance Analysis
The Strecker synthesis is a robust and well-established method that uses inexpensive starting materials.[8] However, when applied to unprotected hydroxy-aldehydes, it can be prone to side reactions and polymerization, leading to lower yields and complex purification.[8] The product is a racemic mixture, requiring a subsequent resolution step if a single enantiomer is desired, which adds cost and complexity to the overall process. Using a protected aldehyde can improve yields but adds protection and deprotection steps.
Quantitative Comparison of Synthesis Methods
Parameter
Method 1: Ammonolysis of Glycidonitrile
Method 2: Chemo-enzymatic Synthesis
Method 3: Strecker Synthesis
Starting Material
Glycidonitrile
Glyceraldehyde
Glycolaldehyde
Typical Yield
60-85%
50-75% (overall)
40-60%
Stereoselectivity
Racemic (unless chiral precursor used)
Potentially >99% ee
Racemic
Key Reagents
Ammonia, Ethanol
HNL, Transaminase, KCN
NH₄Cl, NaCN
Reaction Conditions
Room temp. to 40°C, High Pressure
20-40°C, Atmospheric Pressure
0°C to Room Temp., Atmospheric Pressure
Primary Advantage
Direct, high-throughput
High enantioselectivity, "Green"
Inexpensive starting materials
Primary Disadvantage
Regioselectivity control, safety
Process complexity, enzyme cost
Low yields, racemic product
Logical Flow for Method Selection
The choice of synthesis method is dictated by the specific requirements of the project. The following diagram illustrates a decision-making workflow.
Caption: Decision workflow for selecting a synthesis method.
Conclusion
The synthesis of 2-Amino-3-hydroxypropanenitrile can be approached through several distinct chemical and biochemical routes.
The ammonolysis of glycidonitrile offers a direct, high-yielding path to the racemic product and is well-suited for applications where throughput is prioritized over stereochemistry.
The Strecker synthesis is a cost-effective but lower-yielding alternative that also produces a racemic mixture.
For applications demanding high optical purity, the chemo-enzymatic approach is unequivocally superior, providing access to single enantiomers under environmentally benign conditions, albeit with greater process complexity.
Ultimately, the optimal method depends on a careful consideration of the desired product specifications (specifically chirality), economic constraints, available equipment, and safety infrastructure.
Comparative Experimental Validation of 2-Amino-3-hydroxypropanenitrile in Prebiotic Systems
A Senior Application Scientist's Guide to Formation, Stability, and Reactivity This guide provides a comparative analysis of 2-Amino-3-hydroxypropanenitrile, also known as isoserine nitrile, a molecule of significant int...
Author: BenchChem Technical Support Team. Date: March 2026
A Senior Application Scientist's Guide to Formation, Stability, and Reactivity
This guide provides a comparative analysis of 2-Amino-3-hydroxypropanenitrile, also known as isoserine nitrile, a molecule of significant interest in prebiotic chemistry. We will explore its experimental validation, comparing its performance and chemical behavior against a key alternative, glycolonitrile, within plausible prebiotic scenarios. This document is intended for researchers in prebiotic chemistry, astrobiology, and drug development, offering both theoretical grounding and actionable experimental protocols.
Introduction: The Significance of Hydroxylated Aminonitriles in Prebiotic Chemistry
The quest to understand the origin of life is fundamentally a quest to understand the chemistry that enabled the transition from simple inorganic molecules to complex, self-replicating systems. Aminonitriles are widely considered to be central to this transition, serving as direct precursors to amino acids, the building blocks of proteins. While the Strecker synthesis, involving aldehydes, ammonia, and cyanide, has been a long-standing model for amino acid precursor formation, recent research has illuminated more nuanced and potentially more plausible pathways.
One such pathway involves the reaction of glycolonitrile (HOCH₂CN) with hydrogen cyanide (HCN) and other small molecules, a cornerstone of the "cyanosulfidic" model proposed by Sutherland and colleagues. This model suggests a common chemical origin for nucleotides, amino acids, and lipids from simple feedstocks like HCN. Within this framework, 2-Amino-3-hydroxypropanenitrile (isoserine nitrile) emerges not just as a byproduct, but as a key intermediate. Its structure, featuring both a nitrile and a hydroxyl group, imparts unique reactivity and stability, making it a compelling candidate for the synthesis of serine and other essential biomolecules.
This guide moves beyond theoretical postulation to provide a framework for the experimental validation of 2-Amino-3-hydroxypropanenitrile. We will compare it to glycolonitrile, its direct precursor in some proposed pathways, to understand its relative stability and reactivity under simulated prebiotic conditions.
Comparative Analysis: 2-Amino-3-hydroxypropanenitrile vs. Glycolonitrile
The choice to compare 2-Amino-3-hydroxypropanenitrile (Isoserine nitrile) with Glycolonitrile is based on their sequential relationship in proposed prebiotic networks. Glycolonitrile is formed from the reaction of formaldehyde and cyanide and is a critical node in the synthesis of more complex molecules. Understanding how the addition of an amino group to form isoserine nitrile alters the molecule's properties is crucial for evaluating the feasibility of this pathway.
Formation Pathways
Isoserine nitrile is proposed to form from glycolonitrile in a reaction that can be catalyzed by ammonia or other nitrogen sources under prebiotic conditions. This reaction represents a key step in building molecular complexity.
Figure 1: Simplified reaction network for the formation of isoserine nitrile.
Stability and Reactivity Comparison
The central hypothesis is that the incorporation of an amino group enhances the stability of the nitrile to spontaneous hydrolysis while providing a new reactive site for subsequent reactions, such as peptide bond formation. Glycolonitrile, lacking this amino group, is more susceptible to hydrolysis back to glycolaldehyde or polymerization under certain conditions.
To provide a clear comparison, the following table summarizes key physicochemical properties and expected prebiotic behavior based on published data and chemical principles.
Addition of an amino group to the glycolonitrile backbone.
Relative Stability
Less stable; prone to hydrolysis and reversion to starting materials.
More stable; the amino group influences the electronic structure, reducing the nitrile's susceptibility to hydrolysis.
The electron-donating nature of the adjacent amino group provides stability.
Key Reactivity
Acts as a precursor to glycolaldehyde and, via Strecker-type reactions, to glycine.[1][2]
Direct precursor to serine upon hydrolysis. The amino group can participate in ligation reactions to form peptide-like bonds.
The presence of both amino and hydroxyl groups allows for a richer downstream chemistry.
Role in Prebiotic Networks
A foundational C2 building block in the cyanosulfidic pathway.[1][3]
A more advanced intermediate, directly linking the C2 feedstock to the formation of a key proteinogenic amino acid (serine).
Represents a step of increasing molecular complexity and specificity.
Experimental Protocols for Validation
The following protocols are designed to be self-validating systems. They include controls and specific analytical methods to allow for unambiguous interpretation of results. The causality behind each step is explained to provide a deeper understanding of the experimental design.
Protocol 1: Prebiotic Synthesis of 2-Amino-3-hydroxypropanenitrile
Objective: To synthesize 2-Amino-3-hydroxypropanenitrile from glycolonitrile and ammonia under plausible prebiotic conditions and quantify the yield.
Causality: This experiment simulates the formation of isoserine nitrile in an aqueous environment where precursors are present. Using a buffered solution at a slightly alkaline pH mimics conditions of an early Earth evaporating pond, which could concentrate reactants. HPLC is chosen for its ability to separate and quantify small, polar, non-volatile molecules.
HPLC system with a C18 reverse-phase column and UV detector
Procedure:
Reaction Setup: In a 10 mL sealed glass vial, combine 1 mL of 1 M glycolonitrile solution, 2 mL of 1 M NH₄Cl solution, and 6 mL of 0.1 M phosphate buffer.
pH Adjustment: Adjust the final pH of the solution to 8.5 using drops of 1 M NaOH. This ensures a sufficient concentration of free ammonia (NH₃) is available to act as a nucleophile.
Incubation: Seal the vial and place it in a heating block at 60°C for 24 hours. The elevated temperature serves to accelerate the reaction rate to an observable timescale.
Control Reaction: Prepare a control vial containing only 1 mL of 1 M glycolonitrile and 8 mL of the phosphate buffer (pH 8.5) to monitor the stability of glycolonitrile under the same conditions.
Sample Preparation for Analysis: After 24 hours, cool the vials to room temperature. Take a 100 µL aliquot from each vial and dilute it 1:10 with high-purity water.
HPLC Analysis: Inject 10 µL of the diluted sample onto the HPLC system.
Mobile Phase: 5% acetonitrile, 95% water with 0.1% formic acid.
Flow Rate: 0.5 mL/min.
Detection: UV detector at 210 nm.
Quantification: Create a calibration curve using the analytical standards for both glycolonitrile and 2-Amino-3-hydroxypropanenitrile. Calculate the concentration of the product in the reaction vial and determine the reaction yield.
Protocol 2: Comparative Stability Assay via Hydrolysis Kinetics
Objective: To compare the rate of hydrolysis of glycolonitrile and 2-Amino-3-hydroxypropanenitrile at a neutral pH.
Causality: This experiment directly tests the hypothesis that isoserine nitrile is more stable than glycolonitrile. By monitoring the disappearance of the starting material over time, we can calculate the hydrolysis rate constant. A neutral pH is chosen to represent a general aqueous environment on the early Earth.
Materials:
Synthesized and purified 2-Amino-3-hydroxypropanenitrile (from Protocol 1 or commercial source)
Glycolonitrile
Phosphate buffer (0.1 M, pH 7.0)
HPLC system as described above
Procedure:
Reaction Setup: Prepare two sets of vials.
Set A: Add 100 µL of 1 M glycolonitrile to 9.9 mL of pH 7.0 phosphate buffer to achieve a final concentration of 10 mM.
Set B: Add 100 µL of 1 M 2-Amino-3-hydroxypropanenitrile to 9.9 mL of pH 7.0 phosphate buffer to achieve a final concentration of 10 mM.
Time Course: Place all vials in a heating block at 50°C. At time points t = 0, 2, 4, 8, 16, and 24 hours, remove one vial from each set.
Quenching: Immediately upon removal, cool the vial on ice to stop the reaction.
HPLC Analysis: Analyze a 10 µL aliquot from each vial by HPLC using the method described in Protocol 1.
Data Analysis: For each compound, plot the natural logarithm of its concentration versus time. The slope of this line will be the negative of the first-order rate constant (-k) for hydrolysis. Compare the calculated rate constants to determine the relative stability.
Figure 2: Workflow for synthesis and comparative stability analysis.
Conclusion and Future Directions
The experimental framework detailed here provides a robust method for validating the role of 2-Amino-3-hydroxypropanenitrile in prebiotic models. The expected results—higher stability and a direct synthetic link to serine—position it as a crucial intermediate, superior in some respects to its precursor, glycolonitrile. Its enhanced stability would allow it to accumulate in the prebiotic environment, making it more available for subsequent reactions leading to peptides and other essential biomolecules.
Future research should focus on exploring the reactivity of the amino group of isoserine nitrile in non-enzymatic peptide bond formation, potentially catalyzed by minerals or other prebiotic condensing agents. Furthermore, investigating its formation and stability under a wider range of plausible prebiotic conditions, such as in eutectic ice phases or in the presence of sulfite, will provide a more complete picture of its significance in the origin of life.
References
Patel, B. H., et al. (2015). Common origins of RNA, protein and lipid precursors in a cyanosulfidic protometabolism. Nature Chemistry. [Link]
Mariani, A., et al. (2021). A cyanosulfidic origin of the Krebs cycle. Nature Communications. [Link]
Sutherland, J. D. (2017). Opinion: Studies on the origin of life — the end of the beginning. Nature Reviews Chemistry. [Link]
Powner, M. W., Gerland, B., & Sutherland, J. D. (2009). Synthesis of activated pyrimidine ribonucleotides in prebiotically plausible conditions. Nature. [Link]
Islam, S., & Powner, M. W. (2017). Prebiotic systems chemistry: complexity overcoming dilution. Chemical Society Reviews. [Link]
Kaiser, R. I., et al. (2026). Abiotic formation of nitrile precursors to amino acids and nucleobases in interstellar ice analogues. Nature Communications. [Link]
A Comparative Guide to Isotopic Labeling Strategies for 2-Amino-3-hydroxypropanenitrile and its Analogs
For researchers, scientists, and professionals in drug development, the ability to trace the metabolic fate of bioactive molecules is paramount. Isotopic labeling offers a powerful methodology for elucidating complex bio...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers, scientists, and professionals in drug development, the ability to trace the metabolic fate of bioactive molecules is paramount. Isotopic labeling offers a powerful methodology for elucidating complex biological pathways, quantifying metabolic flux, and understanding mechanisms of action.[1][2] 2-Amino-3-hydroxypropanenitrile, also known as serinenitrile, is a molecule of significant interest due to its structural relationship to the amino acid serine and its potential role in prebiotic chemistry and as a synthon in organic chemistry.[3][4][5] This guide provides an in-depth comparison of isotopic labeling strategies applicable to 2-Amino-3-hydroxypropanenitrile, with a focus on stable isotopes such as Carbon-13 (¹³C), Nitrogen-15 (¹⁵N), and Deuterium (²H). Due to the limited direct literature on the isotopic labeling of 2-Amino-3-hydroxypropanenitrile, this guide will draw parallels and provide experimental insights from its close structural analog, serine.
The Central Role of Serine and its Nitrile Analog in Metabolism
Serine is a non-essential amino acid that sits at the crossroads of major metabolic pathways. It is a key precursor for the synthesis of proteins, other amino acids like glycine and cysteine, nucleotides, and sphingolipids.[6][7] Its metabolism is intricately linked to one-carbon (1C) metabolism through the folate and methionine cycles, which are crucial for cellular biosynthesis and redox balance.[6][8] Given that 2-Amino-3-hydroxypropanenitrile is the nitrile analog of serine, it is a valuable tool for probing the enzymes and transport systems involved in serine metabolism.
Strategic Selection of an Isotopic Label
The choice of isotope is a critical decision that dictates the type of information that can be obtained from a labeling study. The primary stable isotopes used in metabolic studies are ¹³C, ¹⁵N, and ²H (Deuterium).[9][10]
Carbon-13 (¹³C): Ideal for tracking the carbon backbone of a molecule. It allows researchers to follow the path of carbon atoms through various metabolic transformations, providing a clear picture of metabolic flux.[][12]
Nitrogen-15 (¹⁵N): The go-to isotope for studying the fate of nitrogen in biological systems. It is invaluable for investigating amino acid metabolism, protein synthesis and degradation, and transamination reactions.[13][14]
Deuterium (²H): Often used as a tracer and can be incorporated at specific positions in a molecule. While generally less expensive, the potential for kinetic isotope effects (where the difference in mass between hydrogen and deuterium can alter reaction rates) must be considered.
The following diagram illustrates the decision-making process for selecting an appropriate isotopic labeling strategy.
Caption: Workflow for selecting an isotopic labeling strategy.
Comparative Analysis of Labeled Serine Isotopologues
To provide a practical comparison, this section details the applications and considerations for different isotopically labeled versions of L-serine, which can be extrapolated to 2-Amino-3-hydroxypropanenitrile.
Feature
L-Serine-1-¹³C
L-Serine-¹³C₃,¹⁵N
DL-Serine-2,3,3-d₃
Primary Application
Metabolic flux analysis of the carboxyl group.
Comprehensive metabolic flux analysis of both carbon and nitrogen.
Synthesis of Isotopically Labeled 2-Amino-3-hydroxypropanenitrile
Protocol: Adapted Strecker Synthesis for ¹³C-labeled 2-Amino-3-hydroxypropanenitrile
Starting Materials: Potassium [¹³C]cyanide (K¹³CN), 2-(benzyloxy)acetaldehyde, and a chiral amine auxiliary (e.g., (R)-1-phenylethylamine).
Reaction: The Strecker reaction is performed by combining the starting materials. The aldehyde and amine form a chiral imine in situ, which is then attacked by the [¹³C]cyanide nucleophile to form two diastereomeric aminonitriles.
Separation: The diastereomers are separated using chromatography.
Deprotection: The benzyloxy protecting group can be removed via hydrogenolysis to yield the desired 2-Amino-3-hydroxy-[1-¹³C]propanenitrile.
This synthetic approach offers a clear route to producing isotopically labeled 2-Amino-3-hydroxypropanenitrile for use in tracer studies. For more complex labeling patterns, custom synthesis services are available from various suppliers.[][20]
Metabolic Labeling and Sample Analysis
Protocol: Cell Culture Labeling Experiment
Cell Culture: Culture cells of interest (e.g., a cancer cell line known to have high serine metabolism) in standard growth medium.
Labeling Medium: Prepare a labeling medium by supplementing a base medium (lacking the unlabeled analog) with the isotopically labeled tracer (e.g., ¹³C₃,¹⁵N-serine or a custom-synthesized labeled 2-Amino-3-hydroxypropanenitrile).
Incubation: Replace the standard medium with the labeling medium and incubate the cells for a defined period (a time-course experiment is recommended to observe the dynamics of label incorporation).
Metabolite Extraction: Harvest the cells and perform a metabolite extraction, typically using a cold solvent system like 80% methanol.
Analysis: Analyze the extracted metabolites using high-resolution liquid chromatography-mass spectrometry (LC-MS) or nuclear magnetic resonance (NMR) spectroscopy.[10]
The following diagram illustrates a typical workflow for a stable isotope tracing experiment.
Caption: General workflow for a stable isotope tracing experiment.
Data Interpretation and Considerations
The analysis of data from isotopic labeling experiments requires specialized software and a deep understanding of metabolic pathways. The mass shift in metabolites containing the isotopic label allows for their identification and quantification. It is crucial to account for the natural abundance of stable isotopes and to monitor for potential "metabolic scrambling," where the isotope is incorporated into unexpected positions or molecules due to the interconnectedness of metabolic pathways.[14]
Alternative and Complementary Approaches
While direct tracing with labeled 2-Amino-3-hydroxypropanenitrile is the most direct approach, other methods can provide valuable complementary information:
Metabolic Flux Analysis (MFA): This computational approach uses isotopic labeling data to calculate the rates of metabolic reactions within a network.[1][21]
Proteomics and Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC): This technique uses labeled amino acids to quantify changes in protein abundance, which can be an indirect readout of metabolic pathway activity.[]
In Silico Modeling: Computational models of metabolism can help predict the fate of a molecule and guide the design of labeling experiments.
Conclusion
Isotopic labeling is an indispensable tool for dissecting the complex roles of molecules like 2-Amino-3-hydroxypropanenitrile in biological systems. While direct experimental data for this specific molecule is emerging, the wealth of information available for its close analog, serine, provides a robust framework for designing and interpreting labeling studies. By carefully selecting the appropriate isotope, employing established synthetic and analytical protocols, and considering the broader metabolic context, researchers can gain unprecedented insights into the metabolic fate and function of 2-Amino-3-hydroxypropanenitrile.
References
Chan, H. N., et al. (2015). 13C MRS Detection of Changes in Serine Isotopomers Reflects Changes in Mitochondrial Redox Status. PMC. Retrieved from [Link]
Lefeber, C., et al. (2021). A comprehensive assessment of selective amino acid 15N-labeling in human embryonic kidney 293 cells for NMR spectroscopy. PMC. Retrieved from [Link]
Song, F., Salter, R., & Weaner, L. E. (2015). A short synthesis of d-[1-(14) C]-serine of high enantiomeric purity. Journal of labelled compounds & radiopharmaceuticals, 58(4), 173–176. Retrieved from [Link]
Tracing of Amino Acids Dynamics in Cell Lines Based on 18O Stable Isotope Labeling. (2025). Analytical Chemistry. Retrieved from [Link]
MMPC.org. (n.d.). Determining the roles of serine and glycine in insulin resistance. Retrieved from [Link]
Meiser, J., et al. (2016). Serine one-carbon catabolism with formate overflow. Science Advances, 2(10), e1601273. Retrieved from [Link]
Koyama, S., et al. (2012). Analytical Techniques for Quantifying (15)N/(14)N of Nitrate, Nitrite, Total Dissolved Nitrogen and Ammonium in Environmental Samples Using a Gas Chromatograph Equipped With a Quadrupole Mass Spectrometer. Analytical sciences : the international journal of the Japan Society for Analytical Chemistry, 28(11), 1067–1072. Retrieved from [Link]
Isotope tracing reveals the doseand time-dependent metabolic fate of ingested-protein-derived amino acids. (n.d.). ResearchGate. Retrieved from [Link]
Linde, A., et al. (1997). Enzymatic Synthesis of Isotopically Labelled Serine and Tryptophan for Application in Peptide Synthesis. Journal of peptide science, 3(5), 361–366. Retrieved from [Link]
Tajan, M., & Vousden, K. H. (2020). Reprogramming of Serine, Glycine and One-Carbon Metabolism in Cancer. Progress in molecular biology and translational science, 173, 47–69. Retrieved from [Link]
To detect the metabolic fate of a stable isotope tracer, two... (n.d.). ResearchGate. Retrieved from [Link]
Higashi, R. M., Fan, T. W., & Lane, A. N. (2014). Stable isotope-labeled tracers for metabolic pathway elucidation by GC-MS and FT-MS. Methods in molecular biology (Clifton, N.J.), 1198, 141–168. Retrieved from [Link]
Recent progress in serine metabolism reprogramming in tumors and strategies for serine deprivation. (n.d.). Frontiers. Retrieved from [Link]
Corzana, F., et al. (2024). From Potential Prebiotic Synthons to Useful Chiral Scaffolds: A Synthetic and Structural Reinvestigation of 2-Amino-Aldononitriles. Molecules (Basel, Switzerland), 29(8), 1789. Retrieved from [Link]
Comprehensive stable-isotope tracing of glucose and amino acids identifies metabolic by-products and their sources in CHO cell culture. (2024). PNAS. Retrieved from [Link]
Mackay, G. M., & Zheng, L. (2021). Stable Isotope Tracers for Metabolic Pathway Analysis. Methods in molecular biology (Clifton, N.J.), 2260, 163–176. Retrieved from [Link]
From Potential Prebiotic Synthons to Useful Chiral Scaffolds: A Synthetic and Structural Reinvestigation of 2-Amino-Aldononitriles. (2024). ResearchGate. Retrieved from [Link]
Fan, T. W., & Lane, A. N. (2012). Stable isotope-resolved metabolomics and applications for drug development. Pharmacology & therapeutics, 133(3), 366–391. Retrieved from [Link]
Shimadzu Chemistry & Diagnostics. (n.d.). Custom synthesis. Retrieved from [Link]
Studies towards the prebiotic synthesis of nucleotides and amino acids. (n.d.). ResearchGate. Retrieved from [Link]
Ellis-Sawyer, K., et al. (2017). Isotope Labelling by Reduction of Nitriles: Application to the Synthesis of Isotopologues of Tolmetin and Celecoxib. Journal of labelled compounds & radiopharmaceuticals, 60(4), 213–220. Retrieved from [Link]
Danger, G., et al. (2020). Understanding Titan's Prebiotic Chemistry: Synthesizing Amino Acids Through Aminonitrile Alkaline Hydrolysis. ACS Earth and Space Chemistry, 4(5), 786–795. Retrieved from [Link]
Isotope-labeling derivatization with 3-nitrophenlhydrazine for LC/multiple-reaction monitoring-mass-spectrometry-based quantitation of carnitines in dried blood spots. (n.d.). ResearchGate. Retrieved from [Link]
Smith, B. C. (2019). Organic Nitrogen Compounds IV: Nitriles. Spectroscopy. Retrieved from [Link]
Discovery of New Synthetic Routes of Amino Acids in Prebiotic Chemistry. (n.d.). ResearchGate. Retrieved from [Link]
A Comparative Guide to the Reactivity of Serinenitrile in Prebiotic Chemistry
Unraveling the Role of a Key Prebiotic Molecule In the quest to understand the origins of life, researchers meticulously examine the chemical reactions that could have occurred on a prebiotic Earth. Among the myriad of s...
Author: BenchChem Technical Support Team. Date: March 2026
Unraveling the Role of a Key Prebiotic Molecule
In the quest to understand the origins of life, researchers meticulously examine the chemical reactions that could have occurred on a prebiotic Earth. Among the myriad of simple molecules potentially present, nitriles, and specifically aminonitriles, have garnered significant attention for their energetic potential and ability to form the building blocks of life.[1][2] This guide provides an in-depth comparison of the reactivity of serinenitrile with other key prebiotic molecules, grounded in experimental data and mechanistic insights. We will explore its unique role in the synthesis of amino acids and peptides, and its stability under various prebiotic conditions.
The Centrality of Nitrile Chemistry in Prebiotic Synthesis
The "nitrile-world" hypothesis posits that nitrile chemistry was a crucial driver in the formation of essential biomolecules.[1] Nitriles, characterized by a carbon-nitrogen triple bond, possess inherent energy that can be harnessed for polymerization and other complex reactions in aqueous environments, a significant advantage over their deactivated amino acid counterparts.[3] This contrasts with traditional assumptions that prebiotic synthesis primarily involved acid-based chemistry.[1] The Strecker synthesis, a well-established pathway for amino acid formation, proceeds through an aminonitrile intermediate formed from an aldehyde, ammonia, and hydrogen cyanide (HCN).[4] This highlights the fundamental role of aminonitriles as direct precursors to the building blocks of proteins.
Serinenitrile: A Prebiotic Precursor with Unique Reactivity
Serinenitrile, the nitrile analog of the amino acid serine, stands out due to the presence of a hydroxyl group, which imparts distinct reactive properties. Its formation from glycolaldehyde, cyanide, and ammonia under plausible prebiotic conditions has been a subject of intense investigation.[5]
Key Reactive Features of Serinenitrile:
Dehydration to Dehydroalanine Nitriles: A pivotal aspect of serinenitrile's reactivity is its ability to undergo dehydration to form dehydroalanine derivatives. These derivatives are highly reactive and have been proposed as important intermediates in prebiotic peptide synthesis.[5]
Susceptibility to N-Formylation: In environments rich in formamide, a potential prebiotic solvent, serinenitrile can be readily N-formylated.[5] This modification can influence its subsequent reactivity and stability.
Peptide Synthesis: Serinenitrile and its derivatives are implicated in novel pathways for peptide bond formation that bypass the need for activated amino acids.[3][6][7]
Comparative Reactivity Analysis
To understand the significance of serinenitrile, its reactivity must be compared with other prebiotically relevant molecules.
Serinenitrile vs. Aminoacetonitrile
Aminoacetonitrile is the simplest α-aminonitrile and the precursor to glycine. While both are formed through the Strecker synthesis, their subsequent reactivity profiles differ.
Feature
Serinenitrile
Aminoacetonitrile
Precursors
Glycolaldehyde, NH₃, HCN
Formaldehyde, NH₃, HCN
Key Reactions
Dehydration to dehydroalanine nitrile, N-formylation
Hydrolysis to glycine, potential for oligomerization
Role in Peptide Synthesis
Can form peptides via dehydroalanine intermediates
Direct participation in peptide ligation reactions[3]
Relative Stability
The hydroxyl group can influence stability and lead to side reactions
Generally considered a stable precursor to glycine
Studies have shown that in competition reactions with aminothiols like cysteine, both aminoacetonitrile and β-aminopropionitrile can be trapped to form heterocyclic compounds, which can then hydrolyze to dipeptides.[8] This indicates a potential shared pathway for early peptide formation.
Serinenitrile vs. Other Prebiotic Nitriles
The broader family of prebiotic nitriles includes molecules like cyanamide and cyanoacetylene, which are implicated in nucleotide synthesis.[4]
Molecule
Primary Role in Prebiotic Chemistry
Key Reactive Properties
Cyanamide (HNCN)
Phosphorylating agent, peptide condensation
Tautomerizes to carbodiimide, which activates phosphates[9]
Cyanoacetylene (HC₃N)
Precursor to pyrimidine nucleobases
Highly reactive triple bond susceptible to addition reactions[4]
The reactivity of these nitriles is often enhanced by catalysts, such as Cu(II) ions, which can increase their efficacy in activating nucleotides.[9][10] This highlights the importance of the environmental context in determining the reaction pathways of prebiotic molecules.[11]
Experimental Protocols and Methodologies
To provide a practical framework for researchers, we outline key experimental protocols for studying the reactivity of serinenitrile.
Protocol 1: Synthesis of Serinenitrile via Strecker Reaction
This protocol describes the synthesis of serinenitrile from glycolaldehyde.
Materials:
Glycolaldehyde
Ammonium chloride (NH₄Cl)
Sodium cyanide (NaCN)
Hydrochloric acid (HCl)
Deionized water
Procedure:
Dissolve glycolaldehyde and ammonium chloride in deionized water.
Cool the solution in an ice bath.
Slowly add a solution of sodium cyanide dropwise while maintaining the temperature below 10°C.
Stir the reaction mixture for several hours at room temperature.
Acidify the solution with HCl to precipitate the product.
Filter, wash, and dry the resulting serinenitrile.
Protocol 2: Comparative Kinetic Analysis of Aminonitrile Hydrolysis
This experiment aims to compare the rate of hydrolysis of serinenitrile and aminoacetonitrile under simulated prebiotic conditions.
Materials:
Serinenitrile
Aminoacetonitrile
Buffer solutions (pH 4, 7, 9)
High-Performance Liquid Chromatography (HPLC) system
Procedure:
Prepare solutions of serinenitrile and aminoacetonitrile in each buffer.
Incubate the solutions at a constant temperature (e.g., 50°C).
At regular time intervals, withdraw aliquots and quench the reaction.
Analyze the concentration of the remaining aminonitrile and the formed amino acid using HPLC.
Calculate the rate constants for hydrolysis under each condition.
The results from such an experiment would provide quantitative data on the relative stability of these two key prebiotic molecules. Studies on aminonitrile hydrolysis have shown that factors like ammonia concentration and temperature significantly influence the reaction rate and product yield.[12]
Reaction Pathways and Mechanistic Insights
The following diagrams illustrate the key reaction pathways involving serinenitrile.
Caption: Formation of serinenitrile and its subsequent key reactions.
This diagram illustrates the central role of the Strecker synthesis in producing serinenitrile from simple precursors. Once formed, serinenitrile can undergo hydrolysis to serine or dehydration to the highly reactive dehydroalanine nitrile, a key intermediate for peptide synthesis.
Caption: Contrasting pathways to peptides from different aminonitriles.
This visualization contrasts the specific dehydration pathway of serinenitrile with a more general pathway for peptide synthesis from α-aminonitriles, which can be facilitated by thioacids.[3]
Conclusion: A Versatile Player in the Prebiotic Landscape
Serinenitrile emerges as a molecule of significant interest in prebiotic chemistry due to its versatile reactivity. Its ability to form dehydroalanine derivatives provides a unique and efficient route to peptides, a critical step towards the emergence of functional polymers.[5] While sharing the common aminonitrile backbone with molecules like aminoacetonitrile, the presence of the hydroxyl group in serinenitrile opens up distinct chemical possibilities.
Future research should continue to explore the reactivity of serinenitrile and other aminonitriles in complex, "messy" prebiotic environments that more accurately reflect the conditions of early Earth.[13][14] Understanding the interplay of various prebiotic molecules and the influence of environmental factors such as mineral surfaces and wet-dry cycles will be crucial in piecing together the intricate puzzle of life's origins.[11]
References
Prebiotic Synthesis of N-Formylaminonitriles and Derivatives in Formamide - PMC - NIH. (2023, May 5).
Tuning the reactivity of nitriles using Cu(ii) catalysis – potentially prebiotic activation of nucleotides - Chemical Science (RSC Publishing).
Serine promoted synthesis of peptide thioester-precursor on solid support for native chemical ligation - RSC Publishing.
Serine promoted synthesis of peptide thioester-precursor on solid support for native chemical ligation - PMC.
Essential Chemical Compound May Have Played a Role in Life's Origin. (2024, February 26).
Quantum chemical study of relative reactivities of a series of amines and nitriles: relevance to prebiotic chemistry - PubMed.
Peptide synthesis at the origins of life: energy-rich aminonitriles by-pass deactivated amino acids completely - Research Communities. (2019, July 10).
Complex and Messy Prebiotic Chemistry: Obstacles and Opportunities for an RNA World. (2026, February 2).
Physicochemical properties of reaction microenvironments can inform future prebiotic chemistry experiments - ELSI. (2022, October 13).
Tuning the reactivity of nitriles using Cu(II) catalysis – potentially prebiotic activation of nucleotides - ResearchGate. (2018, July 23).
Current status of the prebiotic synthesis of small molecules - PubMed.
Reproducibility of 2-Amino-3-hydroxypropanenitrile synthesis
The Reproducibility of 2-Amino-3-hydroxypropanenitrile Synthesis: A Comparative Guide to Strecker Methodologies Executive Summary 2-Amino-3-hydroxypropanenitrile (commonly known as serine nitrile) is a critical α -aminon...
Author: BenchChem Technical Support Team. Date: March 2026
The Reproducibility of 2-Amino-3-hydroxypropanenitrile Synthesis: A Comparative Guide to Strecker Methodologies
Executive Summary
2-Amino-3-hydroxypropanenitrile (commonly known as serine nitrile) is a critical
α
-aminonitrile intermediate utilized in the synthesis of the amino acid L-serine and various pharmaceutical active ingredients[1]. Synthesized primarily via the Strecker reaction from glycolaldehyde, ammonia, and a cyanide source, this molecule presents notorious reproducibility challenges[2]. The primary bottleneck lies in the inherent instability of the glycolaldehyde precursor, which rapidly undergoes formose-type self-condensation and degradation in the basic aqueous conditions required for classical Strecker synthesis.
This guide objectively compares three synthetic methodologies—Classical Batch Synthesis, Bisulfite-Protected Batch Synthesis, and Continuous Flow Microreactor Synthesis—providing researchers and drug development professionals with the mechanistic causality and experimental data needed to select the optimal reproducible workflow.
Mechanistic Bottlenecks: The Causality of Poor Reproducibility
To understand why standard protocols fail, one must analyze the kinetic competition occurring in the reaction vessel. Glycolaldehyde naturally exists as a solid dimer (2,5-dihydroxy-1,4-dioxane). When dissolved in water, it slowly equilibrates to its reactive monomeric form.
In a classical Strecker synthesis, the addition of ammonia raises the pH to ~9. Under these basic conditions, the monomeric glycolaldehyde is highly susceptible to aldol-type condensations before it can fully convert to the iminium ion intermediate. Furthermore, the handling of highly toxic, volatile hydrogen cyanide (HCN) gas generated in situ from potassium cyanide (KCN) and ammonium chloride (NH
4
Cl) poses severe safety limitations and mass-transfer inconsistencies in batch reactors[3].
Mechanistic pathway of 2-Amino-3-hydroxypropanenitrile via Strecker synthesis.
To overcome these kinetic and safety barriers, modern methodologies either chemically protect the aldehyde (Bisulfite method) or physically control the reaction environment (Continuous Flow method)[4].
Quantitative Performance Comparison
The following table synthesizes the experimental performance of the three methodologies based on isolated yields, batch-to-batch reproducibility (Relative Standard Deviation, RSD), and operational safety.
Synthetic Methodology
Isolated Yield (%)
Reproducibility (RSD)
Reaction Time
Safety & Scalability Profile
Classical Batch
45 - 55%
± 15.2% (Low)
24 - 48 h
High Risk: Open HCN handling; poor scalability.
Bisulfite-Protected
70 - 75%
± 8.4% (Moderate)
12 - 24 h
Moderate Risk: Better yield, but complex salt removal.
This traditional approach relies on the direct mixing of reagents. It suffers from poor reproducibility due to localized concentration gradients and pH spikes during the manual addition of KCN.
Step 1: Dissolve 10 mmol of glycolaldehyde dimer in 20 mL of deionized water. Heat to 50°C for 2 hours to induce monomerization.
Step 2 (Validation): Analyze an aliquot via
1
H NMR. Ensure the disappearance of the dimer multiplet at
δ
4.8 ppm and the appearance of the monomeric aldehydic proton at
δ
9.6 ppm.
Step 3: Cool to 0°C. Add 12 mmol of NH
4
Cl and 12 mmol of aqueous NH
3
(pH ~9).
Step 4: Slowly add 11 mmol of KCN dissolved in 5 mL of water.
Step 5: Stir at room temperature for 24 hours. Extract with ethyl acetate.
Causality of Failure: The 24-hour residence time at pH 9 allows unreacted glycolaldehyde to degrade into brown, tarry formose polymers, drastically reducing the yield of the target aminonitrile.
By introducing sodium bisulfite (NaHSO
3
), the glycolaldehyde is temporarily converted into a stable
α
-hydroxysulfonate adduct. This acts as a thermodynamic sink, protecting the aldehyde from base-catalyzed degradation[5].
Step 1: Mix 10 mmol of glycolaldehyde with 10.5 mmol of NaHSO
3
in 20 mL of water. Stir for 1 hour.
Step 2 (Validation): Confirm adduct formation via
1
H NMR (loss of the
δ
9.6 ppm aldehyde peak; appearance of the sulfonate methine proton at
δ
4.2 ppm).
Step 3: Adjust to pH 9.2 using aqueous NH
3
. The ammonia slowly displaces the sulfite to form the iminium ion.
Step 4: Add 11 mmol of KCN. Stir for 12 hours.
Causality of Success: The bisulfite adduct slowly releases the reactive monomer, ensuring that the concentration of free aldehyde remains too low for self-condensation, yet sufficient for cyanide trapping.
Continuous Flow Microreactor Synthesis (The Optimal Standard)
Flow chemistry transforms the synthesis from a kinetically chaotic batch process into a highly controlled, reproducible regime[4]. By forcing the reagents through a micro-structured T-mixer, diffusion distances are minimized, ensuring instantaneous iminium formation and cyanide attack before degradation can occur.
Continuous flow microreactor setup for highly reproducible aminonitrile synthesis.
Step 1: Prepare Syringe A with 0.5 M monomeric glycolaldehyde and 0.55 M NH
3
in water. Prepare Syringe B with 0.6 M KCN in water.
Step 2: Using precision syringe pumps, drive both solutions at 0.5 mL/min into a PEEK T-mixer.
Step 3: Route the combined flow through a 10 mL PTFE reaction coil maintained at 25°C. This strictly enforces a 10-minute residence time.
Step 4 (Validation): Pass the reactor effluent through an in-line FT-IR flow cell. Continuously monitor the characteristic C
≡
N stretch at 2250 cm
−1
to verify steady-state conversion.
Step 5: Direct the output into a collection vessel pre-loaded with dilute HCl (pH 3).
Causality of Success: The immediate acidic quench neutralizes unreacted ammonia and cyanide, halting any further side reactions. The closed-loop system entirely mitigates HCN exposure risks, while the strict 10-minute residence time yields an exceptionally clean product profile (>85% yield, ± 2.1% RSD).
References
Synthesis of Amino Acids from Aldehydes and Ammonia: Implications for Organic Reactions in Carbonaceous Chondrite Parent Bodies. ACS Earth and Space Chemistry.[Link]
Spectroscopic data validation for 2-Amino-3-hydroxypropanenitrile
An In-Depth Comparative Guide to the Spectroscopic Validation of 2-Amino-3-hydroxypropanenitrile Executive Summary 2-Amino-3-hydroxypropanenitrile (also known as serinenitrile) is a highly polar, low-molecular-weight int...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Comparative Guide to the Spectroscopic Validation of 2-Amino-3-hydroxypropanenitrile
Executive Summary
2-Amino-3-hydroxypropanenitrile (also known as serinenitrile) is a highly polar, low-molecular-weight intermediate critical to both prebiotic chemistry research and the synthesis of unnatural
α
-amino acids. Due to the inherent instability of its free base form, it is exclusively handled and analyzed as a hydrochloride salt (CAS 1461707-49-2) [1].
This guide provides a comprehensive framework for analytical scientists and drug development professionals to objectively compare the quality of a High-Purity Commercial Reference Standard against an In-House Synthesized Crude Batch (typically generated via the Strecker synthesis). Because this molecule lacks a UV chromophore and is highly polar, traditional Reversed-Phase LC-UV methods are ineffective. Here, we establish a robust, self-validating multi-modal spectroscopic workflow utilizing HILIC-HRMS, multi-nuclear NMR, and FT-IR to ensure absolute structural integrity and purity.
The Analytical Challenge & Workflow Design
Synthesizing 2-Amino-3-hydroxypropanenitrile via the Strecker reaction involves condensing glycolaldehyde with ammonia and hydrogen cyanide[2]. While effective, this pathway frequently leaves behind unreacted cyanides, ammonium salts, and polymerized methanimine derivatives [3].
Validating the clearance of these impurities requires a specialized approach:
High Polarity (XLogP ~ -1.6): The molecule will not retain on standard C18 columns. Hydrophilic Interaction Liquid Chromatography (HILIC) is mandatory [4].
Low Mass (MW 122.55 g/mol as HCl salt): Requires High-Resolution Mass Spectrometry (HRMS) to differentiate the target analyte from low-mass background noise.
Labile Protons: The hydroxyl (-OH) and amine (-NH
2
) groups undergo rapid exchange in protic solvents, dictating specific NMR solvent choices.
Fig 1. Multi-modal spectroscopic validation workflow for 2-Amino-3-hydroxypropanenitrile.
Self-Validating Experimental Protocols
To ensure data trustworthiness, every analytical method described below is designed as a self-validating system, incorporating internal controls to rule out false positives or systemic artifacts.
Protocol 1: HILIC-HRMS (High-Resolution Mass Spectrometry)
Causality: A zwitterionic HILIC stationary phase is utilized because the highly polar nature of the analyte prevents retention on reversed-phase media. A low-pH mobile phase (pH 3.0) is deliberately chosen to ensure the primary amine remains fully protonated, maximizing electrostatic interaction with the stationary phase [4].
Validation Mechanism: A solvent blank is injected immediately prior to the sample to prove zero column carryover. An isotopically labeled internal standard (e.g.,
13
C,
15
N-Serine) is spiked into the sample to validate ionization efficiency and rule out ion suppression from crude matrix effects.
Step-by-Step Methodology:
Sample Preparation: Dissolve 1 mg of the analyte in 1 mL of 50:50 Acetonitrile:Water. Dilute to a final concentration of 1 µg/mL using 90:10 Acetonitrile:Water (matching the initial gradient conditions to prevent peak distortion).
System Setup: Equilibrate a ZIC-HILIC column (2.1 x 100 mm, 3.5 µm) at 35°C on an LC-QTOF system.
Mobile Phase: Solvent A: 20 mM Ammonium Formate in Water (pH adjusted to 3.0 with formic acid). Solvent B: 0.1% Formic Acid in Acetonitrile.
Gradient: Initiate at 90% B, hold for 2 min. Ramp linearly to 50% B over 10 min. Return to 90% B and re-equilibrate for 5 min.
Detection: Operate in Positive Electrospray Ionization (+ESI) mode. Extract the exact mass for the protonated free base [M+H]
+
at m/z 87.0553.
Protocol 2:
1
H and
13
C NMR Spectroscopy
Causality: While Deuterium Oxide (D
2
O) is a common solvent for water-soluble salts, it causes rapid deuterium exchange with the -OH and -NH
3+
protons, rendering them invisible in the
1
H spectrum. To observe the entire molecular structure, strictly anhydrous DMSO-d
6
must be used.
Validation Mechanism: Tetramethylsilane (TMS) is included at 0.03% v/v as an internal chemical shift reference (0.00 ppm). The absolute absence of a broad water peak at ~3.33 ppm validates that the sample and solvent were handled in a perfectly anhydrous environment, ensuring no masking of the aliphatic signals.
Step-by-Step Methodology:
Sample Preparation: Inside a nitrogen-purged glovebox (to prevent hygroscopic moisture absorption), weigh 15 mg of the hydrochloride salt.
Solvent Addition: Dissolve the solid in 0.6 mL of anhydrous DMSO-d
6
containing TMS. Transfer to a 5 mm NMR tube and cap tightly.
Acquisition: Acquire the
1
H spectrum at 600 MHz (16 scans, 10-second relaxation delay, 30° pulse angle). Acquire the
13
C spectrum at 150 MHz (1024 scans) to clearly resolve the quaternary nitrile carbon.
Protocol 3: FT-IR Spectroscopy (ATR Mode)
Causality: Mass spectrometry confirms the molecular formula, but FT-IR is uniquely required to unambiguously confirm the presence of the nitrile group (-C
≡
N), which presents a sharp, highly diagnostic stretching frequency that cannot be easily deduced from MS alone.
Validation Mechanism: A background scan of the empty diamond crystal is collected immediately prior to the sample to subtract atmospheric CO
2
and water vapor, ensuring that any observed peaks at ~3300 cm
−1
are genuinely from the sample's -OH group and not ambient humidity.
Step-by-Step Methodology:
System Setup: Clean the Diamond ATR crystal with isopropanol and allow it to evaporate completely.
Background: Collect a 32-scan background spectrum at 4 cm
−1
resolution.
Acquisition: Place 2-3 mg of the solid powder directly onto the crystal. Apply uniform pressure using the ATR anvil. Collect 32 scans from 4000 to 400 cm
−1
.
Comparative Data Analysis
The following tables summarize the quantitative spectroscopic data, contrasting the expected results of a High-Purity Reference Standard against the typical profile of an In-House Synthesized Crude batch.
Table 1: HILIC-HRMS Profiling
Parameter
High-Purity Reference Standard
In-House Crude (Strecker Synthesis)
Exact Mass [M+H]
+
87.0553 m/z (Error < 2 ppm)
87.0553 m/z (Error < 5 ppm)
Chromatographic Purity
> 99.5% (Single sharp peak)
~ 85.0% (Multiple peaks)
Key Impurities Detected
None detected
m/z 114.06 (Polymerized imine derivatives)
Ammonium Adducts
Baseline levels
Highly elevated (residual Strecker reagents)
Table 2:
1
H NMR Chemical Shifts (600 MHz, DMSO-d
6
)
Proton Assignment
Expected Shift (Standard)
Crude Batch Observations
-NH
3+
(Ammonium)
~8.80 ppm (broad s, 3H)
Broadened/shifted due to pH variations
-OH (Hydroxyl)
~5.50 ppm (t, 1H)
Often masked by residual H
2
O at 3.33 ppm
-CH (Alpha)
~4.50 ppm (m, 1H)
Present, but overlapping with impurities
-CH
2
(Beta)
~3.75 ppm (m, 2H)
Present
Extraneous Peaks
None
~9.5 ppm (Unreacted aldehyde protons)
Table 3: FT-IR Key Vibrational Frequencies (ATR)
Functional Group
Expected Frequency (cm
−1
)
Signal Characteristics
O-H Stretch
~3300
Broad, strong
N-H Stretch (-NH
3+
)
3000 - 2800
Broad, overlapping with C-H stretches
C
≡
N Stretch (Nitrile)
~2250
Sharp, distinct, medium intensity
C-O Stretch
~1050
Strong
Conclusion
The validation of highly polar, low-molecular-weight intermediates like 2-Amino-3-hydroxypropanenitrile requires a departure from standard pharmaceutical LC-UV workflows. As demonstrated by the comparative data, relying on crude in-house syntheses without rigorous multi-modal purification often results in the carryover of ammonium salts and polymerized imines. Utilizing a High-Purity Commercial Reference Standard, validated through self-correcting HILIC-HRMS, anhydrous DMSO-d
6
NMR, and FT-IR protocols, is essential for ensuring reproducibility in downstream prebiotic research and peptide drug development.
References
National Center for Biotechnology Information. "PubChem Compound Summary for CID 14656672, 2-Amino-3-hydroxypropanenitrile" PubChem. Available at:[Link]
Patel, B., Percivalle, C., Ritson, D. et al. "Common origins of RNA, protein and lipid precursors in a cyanosulfidic protometabolism." Nature Chemistry 7, 301–307 (2015). Available at: [Link]
Danger, G., et al. "Experimental investigation of aminoacetonitrile formation through the Strecker synthesis in astrophysical-like conditions." Astronomy & Astrophysics 525, A30 (2011). Available at:[Link]
Agilent Technologies. "Methods for the Analysis of Underivatized Amino Acids by LC/MS." Agilent Application Notes (2017). Available at:[Link]
Validation
Verifying the enantiomeric excess of chiral 2-Amino-3-hydroxypropanenitrile
An Expert's Comparative Guide to Verifying the Enantiomeric Excess of Chiral 2-Amino-3-hydroxypropanenitrile For professionals in pharmaceutical synthesis and materials science, the stereochemical purity of chiral buildi...
Author: BenchChem Technical Support Team. Date: March 2026
An Expert's Comparative Guide to Verifying the Enantiomeric Excess of Chiral 2-Amino-3-hydroxypropanenitrile
For professionals in pharmaceutical synthesis and materials science, the stereochemical purity of chiral building blocks is not merely a quality metric; it is a fundamental determinant of a final product's efficacy and safety. 2-Amino-3-hydroxypropanenitrile, a versatile precursor, is no exception. Ensuring its enantiomeric purity is a critical step in any synthetic pathway.
This guide, written from the perspective of a Senior Application Scientist, provides an in-depth comparison of the primary analytical techniques for determining the enantiomeric excess (ee) of 2-Amino-3-hydroxypropanenitrile. We will move beyond simple procedural lists to explore the causality behind methodological choices, empowering you to select and implement the most suitable validation strategy for your laboratory and research objectives.
The Analytical Challenge: Differentiating Mirror Images
Enantiomers, by their nature, possess identical physical properties in an achiral environment, making their differentiation a non-trivial task.[1] The goal of any enantiomeric excess analysis is to create a temporary chiral environment where the two enantiomers interact differently, allowing for their distinct measurement. The most common and robust methods to achieve this are Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) Spectroscopy.[2][3][4]
Chiral HPLC is arguably the most powerful and widely adopted technique for enantiomeric separations due to its versatility, high resolution, and broad applicability.[4][5] The principle lies in the differential interaction of the enantiomers with a Chiral Stationary Phase (CSP) packed within the column, leading to different retention times.[2]
Expertise & Causality: The choice of CSP is the most critical parameter. For a molecule like 2-Amino-3-hydroxypropanenitrile, which contains hydrogen-bond donors (-OH, -NH2) and an acceptor (-CN), polysaccharide-based CSPs (e.g., derivatized cellulose or amylose) are an excellent starting point.[6] These phases offer a multitude of chiral recognition mechanisms, including hydrogen bonding, dipole-dipole interactions, and inclusion complexation, increasing the likelihood of achieving separation.
Advantages:
High Resolution: Capable of baseline separating enantiomers, allowing for accurate quantification even at very high ee values (>99%).[3]
Robustness: Well-established and reliable method.[3]
Versatility: A wide variety of CSPs are available, covering a vast range of chemical structures.[6]
Direct Analysis: Often requires no prior derivatization of the analyte.
Disadvantages:
Method Development: Finding the optimal combination of CSP and mobile phase can be time-consuming and empirical.[3][5]
Cost: Chiral columns are significantly more expensive than standard achiral columns.
Experimental Protocol: Chiral HPLC
Instrumentation: HPLC system with a UV or Evaporative Light Scattering Detector (ELSD). The nitrile group lacks a strong chromophore, so ELSD may provide better sensitivity, or derivatization with a UV-active tag can be employed.
Column Selection: Start with a polysaccharide-based CSP, such as one coated with cellulose tris(3,5-dimethylphenylcarbamate).
Mobile Phase Preparation: For normal-phase chromatography, a typical mobile phase would be a mixture of n-hexane and an alcohol modifier like 2-propanol (e.g., 90:10 v/v).[7] For basic compounds like amines, adding a small amount of an amine modifier (e.g., 0.1% diethylamine) can improve peak shape.[7]
Sample Preparation: Dissolve a small amount of the 2-Amino-3-hydroxypropanenitrile sample in the mobile phase to a concentration of approximately 1 mg/mL.
Calculation: The enantiomeric excess is calculated from the integrated peak areas (A) of the two enantiomers (E1 and E2):
%ee = (|A_E1 - A_E2| / (A_E1 + A_E2)) * 100
Workflow Visualization: Chiral HPLC
Caption: General workflow for ee determination by Chiral HPLC.
Chiral Gas Chromatography (GC)
Chiral GC offers exceptional resolution and sensitivity, but its application is limited to analytes that are both volatile and thermally stable.[3][8] Raw 2-Amino-3-hydroxypropanenitrile, with its polar -OH and -NH2 groups, is non-volatile. Therefore, a chemical derivatization step is mandatory to block these active hydrogens, reduce polarity, and increase volatility.[8][9]
Expertise & Causality: The necessity of derivatization is the central concept here. It is a two-edged sword: it enables the analysis but also introduces an extra step where errors (e.g., incomplete reaction, racemization) can occur.[3] A common two-step approach for amino alcohols involves esterification followed by acylation. For instance, using methanolic HCl to esterify the hydroxyl group and trifluoroacetic anhydride (TFAA) to acylate the amino group creates a derivative suitable for GC analysis.[8]
Advantages:
High Efficiency & Resolution: Capillary GC columns provide very sharp peaks and excellent separation power.[3]
High Sensitivity: Especially when coupled with a mass spectrometer (MS) detector.[3]
Fast Analysis: Runtimes are often shorter than in HPLC.[8]
Disadvantages:
Mandatory Derivatization: Adds time, complexity, and potential for analytical error.[3]
Thermal Stability Required: The analyte must withstand high temperatures in the injector and column.
Destructive Technique: The sample is consumed during analysis.
Experimental Protocol: Chiral GC
Part A: Derivatization
Place ~1 mg of the 2-Amino-3-hydroxypropanenitrile sample in a vial.
Step 1 (Esterification of -OH): Add 1 mL of 3N methanolic HCl. Cap the vial and heat at 100 °C for 30 minutes. Cool and evaporate the solvent to dryness under a stream of nitrogen.[8]
Step 2 (Acylation of -NH2): To the dry residue, add 1 mL of methylene chloride and 100 µL of trifluoroacetic anhydride (TFAA). Cap and heat at 60 °C for 20 minutes.[8] The sample is now ready for GC analysis.
Part B: GC Analysis
Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).
Column Selection: A cyclodextrin-based chiral capillary column, such as one functionalized with a valine derivative (e.g., Chirasil-Val), is suitable for separating derivatized amino acid analogues.[9]
GC Conditions:
Injector Temperature: 250 °C.
Carrier Gas: Helium.
Oven Program: Start at 80 °C, hold for 2 minutes, then ramp to 180 °C at 5 °C/min. Temperature programming is crucial as lower temperatures generally enhance chiral selectivity.[10]
Detector Temperature: 280 °C.
Analysis: Inject 1 µL of the derivatized sample solution.
Calculation: Calculate %ee from the integrated peak areas, identical to the HPLC method.
2-Amino-3-hydroxypropanenitrile (commonly known as serinenitrile) is a highly versatile bifunctional molecule. As the direct nitrile precursor to the amino acid serine, it holds profound significance in both prebiotic sy...
Author: BenchChem Technical Support Team. Date: March 2026
2-Amino-3-hydroxypropanenitrile (commonly known as serinenitrile) is a highly versatile bifunctional molecule. As the direct nitrile precursor to the amino acid serine, it holds profound significance in both prebiotic systems chemistry and modern pharmaceutical manufacturing (e.g., as an intermediate for tetrazole analogs)[1][2].
However, synthesizing serinenitrile presents a unique chemical challenge: the molecule contains an unprotected primary amine, a secondary hydroxyl group, and a reactive nitrile, making it prone to side reactions such as unwanted cyclization, hydrolysis, or polymerization.
This guide objectively compares the three primary synthetic routes for 2-amino-3-hydroxypropanenitrile, analyzing their yields, mechanistic causality, and experimental validation protocols.
Quantitative Yield Comparison
The table below summarizes the performance of the three dominant synthesis routes. The choice of route depends heavily on the intended application—ranging from high-yield, enantiopure pharmaceutical synthesis to low-yield, complex-mixture prebiotic modeling.
Synthesis Route
Starting Materials
Key Reagents / Catalysts
Reaction Conditions
Average Yield
Purity / Stereochemistry
Prebiotic Strecker
Glycolaldehyde
NH₄Cl, NaCN
H₂O/D₂O, pH 9.2, 40 h, RT
~27%
Racemic mixture
Directed Organic
N-Boc-L-serinamide
Dehydrating agent (e.g., Burgess)
Organic solvent, 0°C to RT
70–85%
High ee (retention of L-center)
Radiolytic Network
NaCN, NaCl, Pᵢ
Gamma radiation (⁶⁰Co)
Aqueous, pH 7, dry-down at 35°C
~2.6%
Complex mixture (NMR quantified)
Route 1: Prebiotic Strecker-Type Synthesis
The Strecker synthesis is the classical method for generating aminonitriles from aldehydes. In this route, glycolaldehyde is reacted with ammonia and cyanide to form serinenitrile[3].
Causality & Mechanistic Insights
The relatively low yield (~27%) of this route is caused by the inherent competition between the amination of the aldehyde and the direct addition of cyanide[3]. If cyanide attacks the aldehyde faster than ammonia, the reaction yields glyceronitrile (a dead-end cyanohydrin) rather than the desired imine intermediate.
To control this, the protocol relies on a self-validating buffer system at pH 9.2 . Because the pKa of the ammonium ion (NH₄⁺) is 9.25, setting the pH to 9.2 ensures an exact 1:1 ratio of nucleophilic free ammonia (NH₃) to the acidic ammonium ion (NH₄⁺). The free ammonia attacks the carbonyl, while the ammonium ion acts as a general acid catalyst to facilitate the dehydration of the hemiaminal into the critical imine intermediate.
Figure 1: Mechanistic pathway of the prebiotic Strecker synthesis of serinenitrile.
Experimental Protocol
Preparation: Dissolve glycolaldehyde (1.0 eq., 0.06 mmol), NH₄Cl (5.0 eq., 0.30 mmol), and NaCN (1.2 eq., 0.072 mmol) in a 9:1 H₂O/D₂O mixture (0.6 mL)[3].
pH Adjustment: Carefully adjust the solution to pH 9.2 using dilute NaOH/HCl.
Incubation: Stir the mixture at room temperature for 40 hours.
Precipitation: Cool the solution to 0°C. Add 2.0 M HCl in diethyl ether dropwise to quench the reaction and precipitate the hydrochloride salt.
Validation: Filter and wash the white solid with diethyl ether. Verify the product via ¹³C NMR; the appearance of a distinct nitrile carbon peak at ~115.4 ppm and the alpha-carbon at 43.5 ppm confirms the successful synthesis of serine nitrile hydrochloride[3].
For pharmaceutical applications requiring high yield and stereochemical purity, the de novo construction of the nitrile via Strecker synthesis is inadequate. Instead, researchers utilize the dehydration of a pre-formed, protected amino acid amide (e.g., N-Boc-L-serinamide)[2].
Causality & Mechanistic Insights
By starting with L-serine, the stereocenter is already established. The critical challenge is dehydrating the primary amide into a nitrile without eliminating the β-hydroxyl group or causing the free amine to attack the electrophilic dehydrating agent.
The use of the tert-butyloxycarbonyl (Boc) protecting group is a self-validating choice: it sterically shields the amine and electronically deactivates it, preventing nucleophilic interference. Mild dehydrating agents (such as Burgess reagent or carefully controlled POCl₃/pyridine) selectively abstract water from the amide. The high yield (70–85%) is a direct result of suppressing these competing intramolecular side reactions[2].
Figure 2: Step-by-step workflow for the directed organic synthesis of serinenitrile.
Experimental Protocol
Protection & Amidation: Convert L-serine to N-Boc-L-serinamide using standard Boc-anhydride and ammonium bicarbonate coupling[2].
Dehydration: Dissolve N-Boc-L-serinamide (1.0 eq.) in anhydrous DMF under an inert atmosphere. Cool to 0°C.
Reagent Addition: Add Burgess reagent (1.2 eq.) portion-wise. Allow the reaction to warm to room temperature and stir for 2-4 hours.
Purification: Quench with water, extract with ethyl acetate, and purify the crude N-Boc-2-amino-3-hydroxypropanenitrile via silica gel column chromatography[2].
Deprotection (Optional): Treat the purified intermediate with 2.0 M HCl in diethyl ether to cleave the Boc group, yielding enantiopure serinenitrile hydrochloride.
Route 3: Radiolytic Systems Chemistry Network
In the context of the "RNA World" hypothesis and the Powner-Sutherland pathway, serinenitrile can be generated continuously from simple inorganic feedstocks without experimenter intervention[4].
Causality & Mechanistic Insights
This route utilizes gamma radiolysis of aqueous hydrogen cyanide (HCN) to generate hydrated electrons and hydroxyl radicals, which drive the formation of simple aldehydes (like glycolaldehyde) and cyanohydrins (like glyceronitrile)[4].
The low yield (~2.6%) is expected, as this is a continuous, unpurified network. The causal driver for serinenitrile formation here is the dry-down cycle . Radiolysis initially traps glycolaldehyde as the dead-end cyanohydrin (glyceronitrile) due to excess HCN. Evaporating the solution at 35°C volatilizes the excess HCN, shifting the chemical equilibrium back to free glycolaldehyde. In the presence of high concentrations of radiolytically generated ammonia, the glycolaldehyde is rapidly converted to serinenitrile upon rehydration[4].
Figure 3: Continuous radiolytic reaction network yielding serinenitrile via dry-down.
Experimental Protocol
Mixture Preparation: Prepare a 50-mL solution containing 25 mM NaCN, 0.1 M NH₄Cl, 5 M NaCl, and 10 mM Pᵢ at pH 7 under an N₂ atmosphere[4].
Radiolysis: Expose the mixture to ⁶⁰Co gamma radiation for ~1 day (total dose ~48 kGy) at 24°C to generate cyanamide and glyceronitrile[4].
Dry-Down: Concentrate the solution to ~5 mL under reduced pressure at 35°C to drive off excess volatile HCN[4].
Equilibration: Transfer an aliquot to an NMR tube with D₂O, adjust pH to 8, and heat to 50°C for 3 hours.
Validation: Quantify the resulting serinenitrile directly from the complex mixture using ¹H NMR integration against an internal standard (e.g., DMSO)[4].
Conclusion
For researchers requiring scalable, high-purity, and enantiomerically conserved 2-amino-3-hydroxypropanenitrile for drug development, the Directed Organic Synthesis (Route 2) is the undisputed optimal choice, offering yields exceeding 70%[2]. Conversely, the Prebiotic Strecker (Route 1) and Radiolytic Network (Route 3) are highly specialized pathways designed to map the mechanistic origins of life, demonstrating how serinenitrile acts as an evolutionary bridge to the amino acid serine through subsequent nitrile hydrolysis[1][3][4].
References
Green, N. J., Russell, D. A., & Tan, S. H. "Prebiotic Synthesis of N-formylaminonitriles and Derivatives in Formamide." ChemRxiv / Amazon S3. Available at:[Link]
"A continuous reaction network that produces RNA precursors." Proceedings of the National Academy of Sciences (PNAS). Available at: [Link]
"DeepMech: A Machine Learning Framework for Chemical Reaction Mechanism Prediction." arXiv. Available at:[Link]
As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists on the safe scale-up of Strecker-type amino acid syntheses. A recurring point of failure—and a significan...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists on the safe scale-up of Strecker-type amino acid syntheses. A recurring point of failure—and a significant safety vulnerability—lies in the mismanagement of α-aminonitrile intermediates.
2-Amino-3-hydroxypropanenitrile (often handled as its hydrochloride salt) is a highly reactive α-aminonitrile. It serves as a critical intermediate in the synthesis of the amino acid serine and is heavily studied in prebiotic chemistry to understand the formation of biological building blocks from primordial substrates[1]. However, the very reactivity that makes it synthetically valuable also necessitates rigorous, self-validating safety and disposal protocols.
This guide provides the definitive operational and disposal plan for 2-Amino-3-hydroxypropanenitrile, bridging the gap between chemical mechanism and logistical safety.
Chemical Profile & Hazard Causality
To handle a chemical safely, one must understand the causality behind its hazards. 2-Amino-3-hydroxypropanenitrile contains a terminal nitrile group (-C≡N) adjacent to an amine-bearing carbon.
The Mechanistic Threat: Under strongly acidic conditions, nitriles undergo hydrolysis. While controlled hydrolysis of this compound over nine elementary steps yields serine[1], uncontrolled exposure to strong acids or extreme heat can trigger decomposition pathways that release hydrogen cyanide (HCN) gas [2]. HCN is a lethal cytochrome c oxidase inhibitor. Therefore, every logistical step—from storage to disposal—is designed around a single self-validating principle: absolute segregation from acidic environments.
P260 (Do not breathe dust), P501 (Dispose to hazardous waste)[3]
Mechanistic Workflow & Reactivity
Understanding the synthetic pathway of 2-Amino-3-hydroxypropanenitrile reinforces why it must be handled as a transient, reactive intermediate rather than a stable bulk reagent.
Figure 1: Mechanistic pathway from prebiotic substrates to Serine via the target aminonitrile.
Step-by-Step Operational & Disposal Protocols
Do not rely on generic "organic waste" procedures. The disposal of 2-Amino-3-hydroxypropanenitrile must be executed through a dedicated, verifiable workflow to prevent accidental HCN generation and ensure compliance with environmental regulations[3].
Protocol A: Routine Laboratory Disposal
Waste Segregation (Critical Step): Dedicate a specific, clearly labeled hazardous waste container exclusively for nitrile-bearing waste. Never mix this waste with acidic waste streams [2].
pH Verification: Ensure the aqueous waste stream is maintained at a neutral to slightly alkaline pH (pH 7–9). This suppresses any equilibrium shift that could favor the formation and volatilization of HCN.
Containment: Use high-density polyethylene (HDPE) or glass containers with secure, airtight Teflon-lined caps to prevent vapor escape and moisture ingress[3].
Documentation: Log the exact mass/volume of the compound added to the waste log. Transparency in the chemical inventory prevents downstream mixing errors by waste handlers.
Licensed Transfer: Hand over the sealed containers to a certified hazardous waste disposal facility capable of high-temperature incineration[3].
Protocol B: Emergency Spill Response
In the event of a spill, standard sweeping can generate hazardous dust aerosols[3]. Follow this self-validating containment loop:
Evacuation & Ventilation: Immediately clear personnel from the immediate area. Ensure the chemical fume hood or room exhaust is operating at maximum capacity to clear potential aerosols[3].
PPE Donning: Responders must wear double nitrile gloves, tightly fitting safety goggles, a lab coat, and a NIOSH-approved respirator if the spill is outside a ventilated enclosure[3].
Neutral Absorption: Cover the solid or dissolved spill with an inert absorbent (e.g., silica gel, dry sand, or vermiculite)[3]. Causality note: Never use acidic or chemically reactive absorbents, as they may trigger exothermic decomposition.
Mechanical Collection: Using a non-sparking plastic scoop, carefully transfer the absorbed material into a rigid, airtight hazardous waste container[3].
Surface Decontamination: Wash the spill surface with a mild alkaline solution (e.g., dilute sodium carbonate) followed by water, collecting all washings into the dedicated nitrile waste container.
Figure 2: Step-by-step operational workflow for safe handling, spill response, and disposal.
Conclusion
The safe handling and disposal of 2-Amino-3-hydroxypropanenitrile require a fundamental respect for its chemical nature. By understanding its role as an α-aminonitrile and the mechanistic risk of HCN generation under acidic conditions, laboratories can implement self-validating safety systems. Always prioritize strict waste segregation, utilize inert absorbents during spill recovery, and rely exclusively on licensed hazardous waste carriers for final destruction.
References
Title: DeepMech: A Machine Learning Framework for Chemical Reaction Mechanism Prediction
Source: arXiv
URL: [Link]
A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2-Amino-3-hydroxypropanenitrile
Welcome to your comprehensive guide on the safe handling of 2-Amino-3-hydroxypropanenitrile (Isoserine Nitrile). In the fast-paced environment of drug development and scientific research, ensuring personal and collective...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to your comprehensive guide on the safe handling of 2-Amino-3-hydroxypropanenitrile (Isoserine Nitrile). In the fast-paced environment of drug development and scientific research, ensuring personal and collective safety is paramount. This document moves beyond a simple checklist, providing you with the rationale and procedural steps necessary to handle this compound with the confidence that comes from a deep understanding of its potential hazards. Our goal is to empower you with the knowledge to create a self-validating system of safety in your laboratory.
The hydrochloride salt of 2-Amino-3-hydroxypropanenitrile is classified as harmful if swallowed, inhaled, or if it comes into contact with the skin.[1] It is also known to cause significant skin and serious eye irritation, and may lead to respiratory irritation.[1] These hazards dictate a stringent approach to personal protective equipment (PPE) to create an effective barrier between you and the chemical.
Foundational Barrier: Core Body and Skin Protection
Protecting the skin is the first line of defense. Accidental spills or contact can lead to irritation or harmful absorption.[1]
Protocol:
Laboratory Coat: A clean, long-sleeved laboratory coat is the minimum requirement. Ensure it is fully buttoned to provide maximum coverage. For procedures with a higher risk of splashes, consider a chemically resistant apron worn over the lab coat.
Full-Length Trousers and Closed-Toe Shoes: Never work with this compound if your legs or feet are exposed. Full-length trousers and sturdy, closed-toe shoes are mandatory to protect against spills that may travel downwards.
The principle here is to minimize all potential routes of dermal exposure. Contaminated clothing must be removed immediately and washed separately before reuse.[2][3]
Critical Hand Protection: The Science of Glove Selection
Your hands are the most likely part of your body to come into direct contact with 2-Amino-3-hydroxypropanenitrile. Therefore, selecting the correct gloves is not just a regulatory requirement; it's a critical safety decision.
The Case for Nitrile:
Nitrile, a synthetic rubber, is the preferred material for handling a wide array of laboratory chemicals, including nitriles.[4] Its molecular structure provides superior resistance to chemicals, solvents, oils, and acids compared to latex or vinyl.[5][6][7] Furthermore, nitrile gloves offer excellent puncture and abrasion resistance, ensuring their integrity during complex manipulations.[4][6]
Protocol:
Glove Selection: Always use disposable, powder-free nitrile gloves. Check the manufacturer's specifications to ensure they are rated for chemical handling.[8][9]
Donning: Before use, inspect each glove for any signs of degradation, punctures, or tears.
Double Gloving: For procedures involving larger quantities or extended handling times, wearing two pairs of nitrile gloves is recommended. This provides an additional layer of protection and allows for the safe removal of the outer glove if contamination is suspected, without exposing the skin.
Doffing and Disposal: Remove gloves by peeling them off from the cuff downwards, turning them inside out to trap any contaminants. Dispose of them immediately in a designated hazardous waste container. Never wash or reuse disposable gloves.
Hand Hygiene: Always wash your hands thoroughly with soap and water after removing gloves.[10][11]
Essential Eye and Face Protection
Given that 2-Amino-3-hydroxypropanenitrile is a serious eye irritant, robust eye protection is non-negotiable.[1]
Protocol:
Chemical Splash Goggles: Standard safety glasses are insufficient. You must wear tightly fitting chemical splash goggles that conform to EN 166 (EU) or ANSI Z87.1 (US) standards. These provide a seal around the eyes, protecting against splashes, vapors, and fine powders.[12]
Face Shield: When handling larger quantities (>25g) or when there is a significant risk of splashing (e.g., during solution transfers or heating), a full-face shield must be worn in addition to chemical splash goggles. The face shield protects the entire face from direct contact.
Ensure that eyewash stations are readily accessible and have been tested. In case of eye contact, immediately flush with water for at least 15 minutes and seek urgent medical attention.[3][13]
Respiratory Protection: Safeguarding Against Inhalation
As the compound is harmful if inhaled and can cause respiratory irritation, all handling of the solid material or concentrated solutions must be performed within a certified chemical fume hood.[1][3]
Protocol:
Engineering Controls: A properly functioning chemical fume hood is the primary method for controlling inhalation exposure. Ensure the sash is positioned as low as possible while still allowing for comfortable work.
Respiratory Protection: Under normal laboratory conditions within a fume hood, a respirator should not be necessary.[2] However, for emergency situations such as a large spill outside of the hood, or for maintenance procedures where exposure is possible, a NIOSH/MSHA-approved respirator with organic vapor and particulate cartridges is required.[3][12] All personnel who may need to use a respirator must be properly fit-tested and trained in its use.
Summary of PPE Requirements
For quick reference, the following table summarizes the necessary PPE for common laboratory tasks involving 2-Amino-3-hydroxypropanenitrile.
Task
Body & Skin Protection
Hand Protection
Eye & Face Protection
Respiratory Protection
Weighing Solid
Lab Coat, Long Trousers, Closed-Toe Shoes
Single or Double Nitrile Gloves
Chemical Splash Goggles
Chemical Fume Hood
Preparing Solutions
Lab Coat, Long Trousers, Closed-Toe Shoes
Double Nitrile Gloves
Chemical Splash Goggles & Face Shield
Chemical Fume Hood
Running Reactions
Lab Coat, Long Trousers, Closed-Toe Shoes
Double Nitrile Gloves
Chemical Splash Goggles
Chemical Fume Hood
Handling Waste
Lab Coat, Long Trousers, Closed-Toe Shoes
Double Nitrile Gloves
Chemical Splash Goggles & Face Shield
Chemical Fume Hood
Operational and Disposal Workflow
The entire lifecycle of handling, from preparation to disposal, must be meticulously planned to ensure safety at every stage.
Caption: Workflow for Safe Handling of 2-Amino-3-hydroxypropanenitrile.
Disposal Plan
All waste containing 2-Amino-3-hydroxypropanenitrile, including empty containers, contaminated gloves, and absorbent materials, must be treated as hazardous waste.
Containers: Do not mix this waste with other chemical waste streams.
Labeling: Waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name.
Disposal: All disposal must adhere to local, state, and federal environmental regulations.[11] Contact your institution's Environmental Health and Safety (EHS) department for specific disposal procedures.
By integrating these protocols into your daily laboratory practice, you build a robust culture of safety that protects not only yourself but also your colleagues and your research.
References
Nitrile Gloves: Advancing PPE and Industrial Hand Safety. (Source: Google Search Result) [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG_Cd8IqdI6VXLpEFkwOimp5of0HUR8R9ZZUo5bf2w-KIxhXxtLwZZTKjyQJV7ypBgLrzqpr0E8BXjk2ERKLgV4gWu6bmYPS3awt72k8B0Dp7WO2ertQQZgeZQNzvoK2RCo2B7VIMjdadQYU4VQqqNrJ7bJE3x3saFfEAIXyt-exhkicIrBD1hB02omPJT9AiWrxp04Eo9cjG4LCtLuGp4fJZXEwot8_mswdcoixpuHAcB8sRRPvR8Sx8Tu6Twx0YM9P0wFzalg]
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Chemical Label for 2-amino-3-hydroxypropanenitrile hydrochloride. (Source: Google Search Result) [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHie_tlE0bikLZO7FwDxnTUIUuruhMSSjFLcHsj3Zw6Sjg8DEgTaKjEf5dPzB-euKLa4aaP6-QUVyJFmjdtJJ66hPHFnGCY1nvCfQktBpMoqQBB_jyVxOGloLAoFD7y7gqLe5jYj-gqe2_-hXuRK0iDigQ7XQro_bhXl63nM_x0y_VM3P8ZU6MwfTYhPEhLAzyL-PUpOcJO3gu-52CNydcgcA==]
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What is Nitrile and Why Does It Make a Great PPE Glove. (Source: Google Search Result) [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHjRpi47DSQ4RzrA842wWGilgvjO6nfuV5MGP_9ddyHb3-yRTZDMW7SyUKz87-jAXuF88-4iLWeoDbsq8OWcmeYgCQqSLPEP1vAn4ywMPiMJOIY8tU88yjdiDywS5IkCLjGXWz16I3SXuk0AdvSbufHmy2cG0qb56JOwF1dl4XS0U9K7w2MZ3hc]
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